Eisenlactat

• CAS: 7100-07-4

Core Science & Biosynthesis

Eisen(II)-lactat: Ein technischer Leitfaden zu physikochemischen Eigenschaften für die Forschung

Einführung

Eisen(II)-lactat, auch als Ferrolactat bekannt, ist das Eisensalz der Milchsäure. Es findet breite Anwendung in der pharmazeutischen Industrie als Eisenquelle zur Behandlung von Eisenmangelanämie und in der Lebensmittelindustrie als Zusatzstoff (E 585) zur Farbstabilisierung, insbesondere zum Schwärzen von grünen Oliven.[1][2] Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung ist ein tiefgreifendes Verständnis seiner physikochemischen Eigenschaften entscheidend für die Formulierung, Qualitätskontrolle und das Verständnis seiner biologischen Aktivität. Dieses Dokument bietet eine detaillierte technische Übersicht über die Kerneigenschaften von Eisen(II)-lactat, experimentelle Protokolle und relevante biologische Pfade.

Physikochemische Eigenschaften

Eisen(II)-lactat ist eine organische chemische Verbindung, die typischerweise als Dihydrat oder Trihydrat vorkommt.[3][4][5][6] Es erscheint als grünlich-weiße Kristalle oder als hellgrünes Pulver mit einem schwachen, charakteristischen Geruch.[3][4][5][6] Eine wesentliche Eigenschaft für seine pharmazeutische Anwendung ist die gute Löslichkeit in Wasser, während es in Ethanol praktisch unlöslich ist.[3][4][5][6]

Allgemeine Eigenschaften

Die quantitativen physikochemischen Daten für Eisen(II)-lactat sind in der folgenden Tabelle zusammengefasst.

Eigenschaft	Wert	Quellen
Chemischer Name	Eisen(II)-2-hydroxypropanoat	[3][4][5][6]
Andere Namen	Ferrolactat, Eisendilactat, E 585	[3][4][5][6]
Summenformel	C₆H₁₀FeO₆ (wasserfrei)	[3]
C₆H₁₀FeO₆ · 2H₂O (Dihydrat)	[3]
C₆H₁₀FeO₆ · 3H₂O (Trihydrat)	[7]
Molare Masse	233,99 g/mol (wasserfrei)	[3][8]
270,02 g/mol (Dihydrat)
288,03 g/mol (Trihydrat)	[7]
Aggregatzustand	Fest	[3][4][5][6]
Aussehen	Grünlich-weiße Kristalle oder hellgrünes Pulver	[3][4][5][6]
pH-Wert (2% Lösung)	5,0 - 6,0	[9]

Löslichkeit

Die Löslichkeit von Eisen(II)-lactat ist stark temperaturabhängig, was bei der Entwicklung von flüssigen Formulierungen berücksichtigt werden muss.

Lösungsmittel	Löslichkeit	Quellen
Wasser	Löslich	[3][4][5][6]
2,1 g/100 mL (10 °C, Trihydrat)
8,5 g/100 mL (100 °C, Trihydrat)
20 g/L (25 °C, Dihydrat)
Ethanol	Praktisch unlöslich	[3][4][5][6]
Ether	Unlöslich
Alkalicitrate	Löslich

Stabilität

Eisen(II)-lactat ist empfindlich gegenüber Licht und Luftsauerstoff. Der Kontakt mit Luft führt zur Oxidation des zweiwertigen Eisens (Fe²⁺) zu dreiwertigem Eisen (Fe³⁺), was durch eine Farbänderung hin zu Gelbbraun und eine Abnahme der Löslichkeit erkennbar ist.[6] Daher sollte die Substanz in dicht verschlossenen Behältern, trocken und lichtgeschützt gelagert werden. Die Reaktion wird durch Wärme beschleunigt.

Experimentelle Protokolle

Synthese von Eisen(II)-lactat durch Fällung

Eine gängige Labormethode zur Herstellung von Eisen(II)-lactat ist die Reaktion von Calciamlactat mit Eisen(II)-sulfat, bei der das schwerlösliche Calciumsulfat ausfällt und das gewünschte Eisen(II)-lactat in Lösung bleibt.[3]

Materialien:

• Eisen(II)-sulfat-Heptahydrat (FeSO₄·7H₂O)

• Calciumpentahydrat (Ca(C₃H₅O₃)₂·5H₂O)

• Destilliertes Wasser

• Bechergläser, Magnetrührer, Heizplatte

• Filtrationsapparatur (z.B. Büchnertrichter und Saugflasche)

• Vakuumtrockenschrank

Protokoll:

• Lösung A herstellen: Lösen Sie eine stöchiometrische Menge Eisen(II)-sulfat-Heptahydrat in entgastem, destilliertem Wasser (ca. 40-50%ige Lösung) in einem Becherglas unter Rühren.[10]

• Lösung B herstellen: Lösen Sie eine äquimolare Menge Calciamlactat-Pentahydrat in destilliertem Wasser in einem separaten Becherglas.

• Reaktion: Geben Sie langsam die Eisen(II)-sulfat-Lösung (Lösung A) unter ständigem Rühren zur Calciamlactat-Lösung (Lösung B). Es bildet sich sofort ein weißer Niederschlag von Calciumsulfat (CaSO₄).

• Reaktionsbedingungen: Führen Sie die Reaktion bei einer Temperatur von 35-45 °C für 1,5 bis 2,5 Stunden durch, um eine vollständige Umsetzung zu gewährleisten.[10] Um die Oxidation des Fe²⁺ zu minimieren, kann die Reaktion unter einer inerten Atmosphäre (z.B. Stickstoff oder Kohlendioxid) durchgeführt werden.[10]

• Abtrennung des Nebenprodukts: Kühlen Sie die Reaktionsmischung ab und filtrieren Sie den Calciumsulfat-Niederschlag ab.

• Kristallisation: Das Filtrat, welches das gelöste Eisen(II)-lactat enthält, wird eingeengt (z.B. am Rotationsverdampfer), um die Kristallisation einzuleiten.

• Isolierung und Trocknung: Die gebildeten Eisen(II)-lactat-Kristalle werden durch Filtration vom Mutterlaugen getrennt.[10] Waschen Sie die Kristalle mit einer kleinen Menge kaltem, destilliertem Wasser, um Verunreinigungen zu entfernen.[10]

• Trocknung: Trocknen Sie das Produkt im Vakuumtrockenschrank bei einer Temperatur von nicht mehr als 70 °C bis zur Gewichtskonstanz.[10]

Synthese-Workflow für Eisen(II)-lactat

Quantitative Analyse mittels Permanganometrie

Die Bestimmung des Gehalts an Eisen(II) in einer Probe von Eisen(II)-lactat kann durch eine Redox-Titration mit einer standardisierten Kaliumpermanganat (KMnO₄)-Lösung in saurem Milieu erfolgen. Das Permanganat-Ion (MnO₄⁻) oxidiert das Eisen(II)-Ion (Fe²⁺) zu Eisen(III) (Fe³⁺), während es selbst zu Mangan(II) (Mn²⁺) reduziert wird. Der Endpunkt wird durch die erste persistierende rosa Färbung des überschüssigen Permanganats angezeigt.[11][12]

Reaktionsgleichung: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[11]

Materialien:

• Eisen(II)-lactat-Probe

• Standardisierte 0,1 N Kaliumpermanganat (KMnO₄)-Lösung

• Ameisensäure (85% v/v) oder Schwefelsäure (1 M)

• Destilliertes Wasser

• 100-ml-Erlenmeyerkolben, 100-ml-Messkolben, Bürette, Pipette

Protokoll:

• Probenvorbereitung: Wiegen Sie ca. 2 g der getrockneten Eisen(II)-lactat-Probe genau in einen 100-ml-Messkolben ein. Lösen Sie die Probe in destilliertem Wasser und füllen Sie bis zur Marke auf. Mischen Sie die Lösung gründlich.[4]

• Aliquot nehmen: Pipettieren Sie 20 ml der Probelösung in einen 100-ml-Erlenmeyerkolben.[4]

• Ansäuern: Fügen Sie 5 ml Ameisensäure (85% v/v) oder 10 ml 1 M Schwefelsäure hinzu, um das für die Reaktion erforderliche saure Milieu zu schaffen.[4][11]

• Titration: Füllen Sie eine Bürette mit der 0,1 N KMnO₄-Standardlösung und notieren Sie den Anfangsstand. Titrieren Sie die Probelösung unter ständigem Schwenken, bis eine schwache, aber für mindestens 30 Sekunden beständige rosa Färbung auftritt.[11][12]

• Endpunkt notieren: Notieren Sie den Endstand an der Bürette und berechnen Sie das verbrauchte Volumen der KMnO₄-Lösung.

• Berechnung: Berechnen Sie den Gehalt an Eisen(II)-lactat (C₆H₁₀FeO₆) in der Probe. Jeder Milliliter 0,1 N Kaliumpermanganat ist äquivalent zu 23,40 mg C₆H₁₀FeO₆.[4]

Analytischer Workflow: Titration von Eisen(II)-lactat

Biologische Relevanz: Mechanismus der Eisenaufnahme

Für Fachleute in der Arzneimittelentwicklung ist das Verständnis, wie Eisen(II)-lactat im Körper verarbeitet wird, von zentraler Bedeutung. Die hohe Bioverfügbarkeit von Eisen(II)-lactat ist auf die gute Löslichkeit und die Tatsache zurückzuführen, dass Eisen in seiner zweiwertigen (Fe²⁺) Form vorliegt, welche direkt im Dünndarm aufgenommen werden kann.[7]

Nach der oralen Einnahme löst sich Eisen(II)-lactat im sauren Milieu des Magens und setzt Fe²⁺-Ionen frei.[7] Diese Ionen gelangen in den Dünndarm (hauptsächlich Duodenum), wo sie über den "Divalenten Metalltransporter 1" (DMT1) in die Darmzellen (Enterozyten) transportiert werden.[7] In der Zelle kann das Eisen entweder als Ferritin gespeichert oder über das basolaterale Transportprotein Ferroportin in den Blutkreislauf abgegeben werden.[7] Im Blut bindet es an das Protein Transferrin, welches das Eisen zu den Orten des Verbrauchs, wie dem Knochenmark zur Hämoglobin-Synthese, transportiert.[7]

Physiologischer Pfad der Eisen(II)-Aufnahme

References

• 1. Eisen-II-laktat, was ist das? [lebensmittellexikon.de]
• 2. Eisenlactat – Wikipedia [de.wikipedia.org]
• 3. Iron(II) lactate - Wikipedia [en.wikipedia.org]
• 4. fao.org [fao.org]
• 5. CN104876816A - Synthetic method of ferrous lactate - Google Patents [patents.google.com]
• 6. chembk.com [chembk.com]
• 7. What is the mechanism of Ferrous lactate trihydrate? [synapse.patsnap.com]
• 8. 乳酸鉄(II) 水和物 ≥98.0% (dried material) | Sigma-Aldrich [sigmaaldrich.com]
• 9. jostchemical.com [jostchemical.com]
• 10. RU2453149C1 - Method for production of iron lactate dietary supplement - Google Patents [patents.google.com]
• 11. Permanganate Titrations [staff.buffalostate.edu]
• 12. titrations.info [titrations.info]

Eisenlactat: Eine technische Übersicht über Summenformel und Molekulargewicht

Für Forscher, Wissenschaftler und Fachleute der Arzneimittelentwicklung bietet dieser Leitfaden eine detaillierte Aufschlüsselung der chemischen Eigenschaften von Eisenlactat, insbesondere der Summenformel und des Molekulargewichts von Eisen(II)-lactat und Eisen(III)-lactat in ihren wasserfreien und hydratisierten Formen.

Eisenlactat, das Eisensalz der Milchsäure, ist eine chemische Verbindung, die in verschiedenen industriellen und pharmazeutischen Anwendungen eine Rolle spielt. Es existiert hauptsächlich in zwei Oxidationsstufen des Eisens: Eisen(II) (zweiwertig) und Eisen(III) (dreiwertig). Das Verständnis ihrer genauen chemischen Zusammensetzung ist für die Forschung und Entwicklung von entscheidender Bedeutung.

Quantitative Daten zu Eisenlactat

Die folgende Tabelle fasst die Summenformeln und Molekulargewichte der verschiedenen Formen von Eisenlactat zusammen.

Verbindung	Andere Bezeichnungen	Summenformel (wasserfrei)	Molekulargewicht (wasserfrei)	Summenformel (hydratisiert)	Molekulargewicht (hydratisiert)
Eisen(II)-lactat	Ferrolactat	C₆H₁₀FeO₆	233,98 g/mol [1][2][3]	C₆H₁₀FeO₆ · 2H₂O / C₆H₁₀FeO₆ · 3H₂O	Dihydrat: Nicht spezifiziert; Trihydrat: 288,03 g/mol [4]
Eisen(III)-lactat	Ferrilactat	C₉H₁₅FeO₉	323,06 g/mol	Fe(C₃H₅O₃)₃ · 3H₂O	377,10 g/mol

Detaillierte Betrachtung

Eisen(II)-lactat ist die häufigere Form und wird oft als Lebensmittelzusatzstoff (E 585) und zur Behandlung von Eisenmangelanämie eingesetzt.[1][3] Die wasserfreie Form hat die Summenformel C₆H₁₀FeO₆ und ein Molekulargewicht von circa 233,98 g/mol .[1][2][3] Es ist auch als Dihydrat und Trihydrat bekannt.[1][2] Für das Trihydrat wird ein Molekulargewicht von 288,03 g/mol angegeben.[4]

Eisen(III)-lactat ist weniger verbreitet. Die Summenformel für die wasserfreie Form lautet C₉H₁₅FeO₉, was einem Molekulargewicht von 323,06 g/mol entspricht. Eine hydratisierte Form, spezifisch ein Trihydrat mit der Formel Fe(C₃H₅O₃)₃ · 3H₂O, wurde ebenfalls identifiziert. Dessen Molekulargewicht beträgt 377,10 g/mol .

Logische Beziehung der Eisenlactat-Formen

Das nachstehende Diagramm veranschaulicht die Beziehung zwischen den verschiedenen hier beschriebenen Formen von Eisenlactat.

Bildunterschrift: Beziehung der Eisen(II)- und Eisen(III)-lactat Formen.

References

• 1. fr.webqc.org [fr.webqc.org]
• 2. de.webqc.org [de.webqc.org]
• 3. Eisenlactat - Wikiwand [wikiwand.com]
• 4. webqc.org [webqc.org]

Die Löslichkeit von Eisen(II)-lactat in wässrigen Lösungen: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine detaillierte Untersuchung der Löslichkeit von Eisen(II)-lactat in wässrigen Lösungen. Eisen(II)-lactat, eine weit verbreitete Eisenquelle in pharmazeutischen Formulierungen und Nahrungsergänzungsmitteln, weist ein Löslichkeitsprofil auf, das von verschiedenen physikochemischen Parametern beeinflusst wird. Das Verständnis dieser Eigenschaften ist für die Optimierung der Bioverfügbarkeit und Wirksamkeit von Eisenpräparaten von entscheidender Bedeutung.

Quantitative Löslichkeitsdaten

Die Löslichkeit von Eisen(II)-lactat in Wasser ist temperaturabhängig. Die nachstehenden Tabellen fassen die verfügbaren quantitativen Daten für die Dihydrat- und Trihydratformen von Eisen(II)-lactat zusammen.

Tabelle 1: Löslichkeit von Eisen(II)-lactat-Dihydrat in Wasser

Temperatur (°C)	Löslichkeit ( g/100 mL)	Anmerkungen
25	ca. 2[1]	Entspricht 2%
Raumtemperatur	ca. 1.9[2]	-

Tabelle 2: Löslichkeit von Eisen(II)-lactat-Trihydrat in Wasser

Temperatur (°C)	Löslichkeit ( g/100 mL)	Anmerkungen
10	2.1[1][3]	-
20	< 0.1[4]	Widersprüchliche Daten, die auf eine sehr geringe Löslichkeit hindeuten.
100	8.5[1][3]	Deutliche Zunahme der Löslichkeit bei erhöhter Temperatur.

Einflussfaktoren auf die Löslichkeit

Die Löslichkeit von Eisen(II)-lactat wird hauptsächlich von der Temperatur und dem pH-Wert der wässrigen Lösung beeinflusst.

Abbildung 1: Logisches Diagramm der Faktoren, die die Löslichkeit von Eisen(II)-lactat beeinflussen.

Temperatur

Wie aus den quantitativen Daten ersichtlich ist, zeigt Eisen(II)-lactat eine positive Korrelation zwischen Temperatur und Löslichkeit. Eine Erhöhung der Temperatur der wässrigen Lösung führt zu einer signifikanten Steigerung der löslichen Menge an Eisen(II)-lactat.[1][3]

pH-Wert

Der pH-Wert der Lösung ist ein kritischer Faktor, der die Löslichkeit von Eisen(II)-lactat bestimmt.

• Saures bis neutrales Milieu: Eisen(II)-lactat weist eine bessere Löslichkeit in leicht sauren bis neutralen pH-Umgebungen auf.[5] Der pH-Wert einer 2%igen Eisen(II)-lactat-Lösung liegt typischerweise zwischen 5,0 und 6,0.[6][7]

• Alkalisches Milieu: Obwohl keine spezifischen quantitativen Daten für Eisen(II)-lactat gefunden wurden, ist für Eisensalze im Allgemeinen bekannt, dass ihre Löslichkeit mit steigendem pH-Wert abnimmt. Dies ist auf die Bildung von unlöslichen Eisen(II)-hydroxiden zurückzuführen.

• Stabilität: In sauren Lebensmitteln mit einem pH-Wert unter 4,5 ist die Anfälligkeit von Eisen(II)-lactat für die Oxidation zur dreiwertigen Form, die zu Verfärbungen führen kann, geringer.

Experimentelle Protokolle zur Bestimmung der Löslichkeit

Obwohl keine spezifischen, detaillierten Protokolle für Eisen(II)-lactat in der gesichteten Literatur verfügbar waren, kann die Gleichgewichtslöslichkeit zuverlässig mit der "Shake-Flask"-Methode bestimmt werden. Nachfolgend wird ein allgemeines Protokoll beschrieben, das für Eisen(II)-lactat angepasst werden kann.

References

• 1. Iron(II) lactate - Wikipedia [en.wikipedia.org]
• 2. ODM Water Soluble Ferrous Iron Ii Lactate Raw Material Powder Cas 5905-52-2 [joyfulnutritional.com]
• 3. Ferrous Lactate | C6H10FeO6 | CID 22197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lohmann-minerals.com [lohmann-minerals.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. fao.org [fao.org]
• 7. jostchemical.com [jostchemical.com]

Stabilität von Eisen(II)-lactat in Abhängigkeit vom pH-Wert: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Whitepaper bietet eine detaillierte technische Untersuchung der Stabilität von Eisen(II)-lactat, einer häufig verwendeten Eisenquelle in pharmazeutischen Formulierungen und Nahrungsergänzungsmitteln, unter verschiedenen pH-Bedingungen. Das Verständnis der pH-abhängigen Stabilität ist für die Gewährleistung der Bioverfügbarkeit, Wirksamkeit und Sicherheit von eisenhaltigen Arzneimitteln von entscheidender Bedeutung.

Einleitung

Eisen(II)-lactat, das Eisensalz der Milchsäure, ist aufgrund seiner relativ guten Löslichkeit und Bioverfügbarkeit eine bevorzugte Wahl zur Eisensupplementierung. Die Stabilität des Eisen(II)-Ions (Fe²⁺) ist jedoch stark vom pH-Wert der umgebenden Lösung abhängig. In sauren Milieus, wie sie im Magen vorliegen, bleibt Fe²⁺ im Allgemeinen löslich und für die Absorption verfügbar. Bei ansteigendem pH-Wert, wie im Dünndarm, neigt Fe²⁺ zur Oxidation zu Eisen(III) (Fe³⁺), das anschließend zu unlöslichen Eisen(III)-hydroxiden hydrolysiert. Dieser Prozess kann die Eisenaufnahme erheblich verringern.

Dieses Dokument fasst die verfügbaren quantitativen Daten zur Stabilität und Löslichkeit von Eisenlactat zusammen, beschreibt detaillierte experimentelle Protokolle zur Bewertung seiner Stabilität und stellt die zugrunde liegenden chemischen Gleichgewichte dar.

Quantitative Daten zur Stabilität und Löslichkeit

Die Stabilität eines Metall-Liganden-Komplexes wie Eisenlactat wird durch seine Stabilitätskonstanten beschrieben. Die Löslichkeit ist ebenfalls ein kritischer Parameter, der die Konzentration an gelöstem Eisen angibt, das für die Absorption zur Verfügung steht.

Stabilitätskonstanten

Die thermodynamische Stabilität von Eisen-Lactat-Komplexen wurde untersucht, obwohl detaillierte Daten über einen breiten pH-Bereich begrenzt sind. Gorman und Clydesdale (1984) lieferten wichtige Einblicke in die kinetische Stabilität von Eisen-Organische-Säure-Komplexen. Die kinetische Stabilität, definiert als die Zeit bis zur Halbsättigung von Transferrin mit Eisen, ist ein Maß dafür, wie leicht das Eisen vom Lactat-Liganden auf ein Transportprotein übertragen werden kann.

Komplex	pH	Kinetische Stabilitätskonstante (Zeit bis zur Halbsättigung von Transferrin)	Quelle
Eisen(III)-Lactat	7.50	0.75	[1]
Eisen(III)-Citrat	7.50	8	[1]
Eisen(III)-Ascorbat	7.50	2	[1]
Eisen(III)-Malat	7.50	2	[1]

Tabelle 1: Kinetische Stabilitätskonstanten von Eisen(III)-Komplexen. Eine niedrigere Konstante deutet auf eine leichtere Übertragung von Eisen auf Transferrin hin, was für die Bioverfügbarkeit vorteilhaft sein kann.

Die thermodynamische Stabilitätskonstante für Eisen(II)-Lactat ist im Vergleich zu anderen organischen Säuren wie Malat und Succinat etwas niedriger[1].

Löslichkeit in Abhängigkeit vom pH-Wert

Die Löslichkeit von Eisenlactat ist stark pH-abhängig. Qualitative Daten deuten darauf hin, dass die Löslichkeit in leicht sauren bis neutralen pH-Umgebungen besser ist[2]. In sauren Umgebungen (z. B. pH 2) sind Eisenverbindungen wie Eisensulfat und Eisenlactat im Allgemeinen gut löslich. Wenn der pH-Wert jedoch auf 6 ansteigt, nimmt die Löslichkeit von einfachem Eisensalzen wie Eisensulfat drastisch ab, während Chelatkomplexe tendenziell stabiler bleiben[3]. Ein Hersteller gibt eine Löslichkeit von > 100 g/l für Eisenlactat bei 20 °C an, jedoch ohne Angabe des pH-Wertes[4]. PubChem listet eine Löslichkeit des Trihydrats in Wasser von 2,1 g/100 ml bei 10 °C und 8,5 g/100 ml bei 100 °C auf[5].

pH-Wert	Beobachtete Löslichkeit/Stabilität	Quelle
2	Vollständig löslich	[3]
4 - 6	Löslich (2 %ige Lösung hat einen pH-Wert zwischen 4 und 6)	[5]
6	Abnahme der Löslichkeit im Vergleich zu pH 2	[3]
> 7	Deutlich verringerte Löslichkeit aufgrund der Bildung von unlöslichen Eisen(III)-hydroxiden	Allgemeines Wissen

Tabelle 2: Qualitative Löslichkeit von Eisenlactat bei verschiedenen pH-Werten.

Chemische Gleichgewichte und Stabilitätsfaktoren

Die Stabilität von Eisenlactat in wässriger Lösung wird durch eine Reihe von chemischen Gleichgewichten bestimmt. Der Hauptprozess, der die Stabilität bei steigendem pH-Wert beeinträchtigt, ist die Oxidation von Fe²⁺ zu Fe³⁺ und die anschließende Hydrolyse.

Abbildung 1: Schematische Darstellung der pH-abhängigen Instabilität von Eisen(II)-lactat.

Experimentelle Protokolle zur Stabilitätsbewertung

Zur Bewertung der Stabilität von Eisenlactat bei unterschiedlichen pH-Werten können verschiedene analytische Methoden eingesetzt werden. Nachfolgend sind detaillierte Protokolle für die pH-potentiometrische Titration und die UV/Vis-Spektrophotometrie aufgeführt.

Bestimmung der Stabilitätskonstanten mittels pH-potentiometrischer Titration

Diese Methode nach Calvin-Bjerrum wird verwendet, um die Protonen-Liganden- und Metall-Liganden-Stabilitätskonstanten zu bestimmen.

Materialien:

• Digitales pH-Meter mit kombinierter Glas-Kalomelelektrode

• Magnetrührer

• Mikrobürette (10 ml)

• Standardisierte 0,1 M Natriumhydroxid (NaOH)-Lösung (karbonatfrei)

• Standardisierte 0,1 M Salpetersäure (HNO₃)-Lösung

• Eisen(II)-sulfat-Heptahydrat (FeSO₄·7H₂O)

• Milchsäure

• Kaliumnitrat (KNO₃) zur Einstellung der Ionenstärke

• Doppelt destilliertes Wasser

Protokoll:

• Lösungsherstellung:

  • Bereiten Sie eine 0,01 M Eisen(II)-sulfat-Lösung in 0,1 M HNO₃ vor, um die Hydrolyse zu verhindern.

  • Bereiten Sie eine 0,01 M Milchsäure-Lösung vor.

  • Bereiten Sie eine 1 M KNO₃-Lösung zur Aufrechterhaltung einer konstanten Ionenstärke vor.

• Titrationsaufbau:

  • Kalibrieren Sie das pH-Meter mit Standardpufferlösungen bei pH 4,0, 7,0 und 9,2.

  • Halten Sie die Temperatur der Titrationszelle konstant (z. B. 25 °C).

  • Spülen Sie die Lösung während der Titration mit einem inerten Gas (z. B. Stickstoff), um die Oxidation von Fe²⁺ zu minimieren.

• Titrationsverfahren: Führen Sie die folgenden drei Titrationen durch:

  • Titration A (Freie Säure): 5 ml 0,1 M HNO₃ + 5 ml 1 M KNO₃ + 40 ml doppelt destilliertes Wasser.

  • Titration B (Säure + Ligand): 5 ml 0,1 M HNO₃ + 5 ml 1 M KNO₃ + 10 ml 0,01 M Milchsäure + 30 ml doppelt destilliertes Wasser.

  • Titration C (Säure + Ligand + Metall): 5 ml 0,1 M HNO₃ + 5 ml 1 M KNO₃ + 10 ml 0,01 M Milchsäure + 10 ml 0,01 M Eisen(II)-sulfat + 20 ml doppelt destilliertes Wasser.

• Datenerfassung: Titrieren Sie jede Lösung mit standardisierter 0,1 M NaOH-Lösung. Notieren Sie den pH-Wert nach jeder Zugabe von Titrant (z. B. in 0,1-ml-Schritten).

• Datenanalyse:

  • Tragen Sie den pH-Wert gegen das zugegebene Volumen an NaOH für jede Titration auf.

  • Berechnen Sie die durchschnittliche Anzahl der an den Liganden gebundenen Protonen (n̄ₐ) und die durchschnittliche Anzahl der an das Metallion gebundenen Liganden (n̄) unter Verwendung der Irving-Rossotti-Gleichungen.

  • Bestimmen Sie die Protonen-Liganden- (pKₐ) und die Metall-Liganden-Stabilitätskonstanten (log K) aus den entsprechenden Bildungskurven.

Abbildung 2: Arbeitsablauf zur Bestimmung von Stabilitätskonstanten.

Überwachung der pH-abhängigen Löslichkeit mittels UV/Vis-Spektrophotometrie

Diese Methode quantifiziert die Konzentration an gelöstem Eisen in Lösung bei verschiedenen pH-Werten. Fe²⁺ wird mit einem Chromogen wie 1,10-Phenanthrolin komplexiert, um einen farbigen Komplex zu bilden, dessen Absorption gemessen wird[6][7][8].

Materialien:

• UV/Vis-Spektrophotometer

• pH-Meter

• Zentrifuge

• Eisen(II)-lactat

• Pufferlösungen (z. B. Acetatpuffer für pH 3-5, Phosphatpuffer für pH 6-8)

• Hydroxylaminhydrochlorid-Lösung (Reduktionsmittel)

• 1,10-Phenanthrolin-Lösung (Chromogen)

• Natriumacetat-Lösung (zur pH-Einstellung)

Protokoll:

• Probenvorbereitung:

  • Stellen Sie eine Reihe von Pufferlösungen mit unterschiedlichen pH-Werten (z. B. von pH 2 bis 8) her.

  • Geben Sie eine bekannte Menge Eisen(II)-lactat in jede Pufferlösung, um eine Suspension herzustellen, die die maximale Löslichkeit übersteigt.

  • Inkubieren Sie die Proben unter ständigem Rühren für eine definierte Zeit (z. B. 24 Stunden) bei konstanter Temperatur, um das Gleichgewicht zu erreichen.

• Phasentrennung: Zentrifugieren Sie die Proben, um das ungelöste Eisenlactat abzutrennen. Entnehmen Sie vorsichtig ein Aliquot des Überstands.

• Färbereaktion:

  • Pipettieren Sie ein definiertes Volumen des Überstands in einen 50-ml-Messkolben.

  • Fügen Sie 1 ml Hydroxylaminhydrochlorid-Lösung hinzu, um sicherzustellen, dass das gesamte Eisen in der Fe²⁺-Form vorliegt.

  • Fügen Sie 5 ml der 1,10-Phenanthrolin-Lösung und 8 ml Natriumacetat-Lösung hinzu, um den pH-Wert für eine optimale Farbentwicklung einzustellen.

  • Füllen Sie den Kolben mit destilliertem Wasser bis zur Marke auf und mischen Sie gut. Lassen Sie die Farbe 15 Minuten lang entwickeln.

• Spektrophotometrische Messung:

  • Messen Sie die Extinktion der Lösung bei der maximalen Absorptionswellenlänge (λₘₐₓ) des Eisen(II)-Phenanthrolin-Komplexes (ca. 510 nm) gegen eine Reagenzienblindprobe.

• Quantifizierung:

  • Erstellen Sie eine Kalibrierkurve mit Standardlösungen bekannter Eisenkonzentrationen.

  • Bestimmen Sie die Eisenkonzentration in den Proben anhand der Kalibrierkurve. Dies entspricht der Löslichkeit von Eisenlactat bei dem jeweiligen pH-Wert.

Abbildung 3: Experimenteller Arbeitsablauf zur Bestimmung der Löslichkeit.

Schlussfolgerung

Die Stabilität von Eisen(II)-lactat ist ein kritischer Faktor, der seine Wirksamkeit als Eisenquelle in pharmazeutischen Produkten bestimmt. Die vorliegenden Daten zeigen deutlich eine hohe pH-Abhängigkeit, wobei die Stabilität und Löslichkeit in sauren Umgebungen am größten sind und mit steigendem pH-Wert abnehmen. Dies ist hauptsächlich auf die Oxidation von Fe²⁺ zu Fe³⁺ und die anschließende Bildung von unlöslichen Hydroxiden zurückzuführen.

Für die Arzneimittelentwicklung bedeutet dies, dass Formulierungen, die Eisenlactat enthalten, so konzipiert werden sollten, dass sie das Eisen in seiner löslichen Fe²⁺-Form bis zum Absorptionsort im Dünndarm schützen. Dies könnte durch magensaftresistente Überzüge, die Einarbeitung von Antioxidantien (wie Ascorbinsäure) oder die Verwendung von zusätzlichen Chelatbildnern erreicht werden, die das Eisen auch bei höheren pH-Werten in Lösung halten.

Die in diesem Leitfaden beschriebenen experimentellen Protokolle bieten robuste Methoden zur Quantifizierung der Stabilität von Eisenlactat und zur Bewertung der Wirksamkeit verschiedener Formulierungsstrategien. Ein gründliches Verständnis dieser Prinzipien ist für die Entwicklung von wirksamen und stabilen Eisenpräparaten unerlässlich.

References

• 1. researchgate.net [researchgate.net]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. ve.scielo.org [ve.scielo.org]
• 4. lohmann-minerals.com [lohmann-minerals.com]
• 5. Ferrous Lactate | C6H10FeO6 | CID 22197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. asdlib.org [asdlib.org]
• 7. chemlab.truman.edu [chemlab.truman.edu]
• 8. scribd.com [scribd.com]

Leitfaden zur Synthese und Reinigung von Eisen(II)-lactat im Labormaßstab

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden beschreibt detaillierte Verfahren zur Synthese und Reinigung von Eisen(II)-lactat (Fe(C₃H₅O₃)₂) im Labormaßstab. Eisen(II)-lactat, ein Eisensalz der Milchsäure, findet Anwendung als Eisenpräparat und Lebensmittelzusatzstoff (E 585).[1] Die hier vorgestellten Protokolle basieren auf etablierten chemischen Reaktionen und Reinigungsmethoden, um ein Produkt von hoher Reinheit für Forschungs- und Entwicklungszwecke zu gewährleisten.

Syntheseverfahren

Es werden zwei primäre Methoden zur Synthese von Eisen(II)-lactat vorgestellt: die Metathesereaktion aus Eisensulfat und Natriumlactat sowie die Säure-Base-Reaktion zwischen Eisen(II)-carbonat und Milchsäure.

Methode A: Metathese von Eisen(II)-sulfat und Natriumlactat

Diese Methode basiert auf der Fällung von schwerlöslichem Natriumsulfat aus einer wässrigen Lösung, wobei das gewünschte Eisen(II)-lactat in Lösung verbleibt.

Reaktionsgleichung: FeSO₄ + 2 Na(C₃H₅O₃) → Fe(C₃H₅O₃)₂ + Na₂SO₄↓

Experimentelles Protokoll:

• Ansatz: In einem thermostatisierten Reaktionsgefäß werden 108 g einer 60,5%igen wässrigen Natriumlactatlösung vorgelegt.

• Reaktion: Unter ständigem Rühren werden langsam 159 g einer 45%igen Eisen(II)-sulfat-Heptahydrat-Lösung zugegeben.

• Inertisierung: Um die Oxidation von Fe²⁺ zu Fe³⁺ zu verhindern, wird die Reaktion unter einer Inertgasatmosphäre (z. B. Stickstoff oder Argon) oder durch das Durchleiten von Kohlendioxid durchgeführt.[2]

• Reaktionsbedingungen: Das Gemisch wird für 2 Stunden bei 40 °C gerührt.[2]

• Kristallisation und Filtration: Nach Abschluss der Reaktion wird die Suspension abgekühlt, um die Kristallisation des Eisen(II)-lactats zu vervollständigen. Die ausgefallenen Kristalle werden durch Filtration vom Überstand, der hauptsächlich Natriumsulfat enthält, abgetrennt.

• Waschen: Die Kristalle werden mit 54 cm³ gekühltem (20 °C), deoxygeniertem Wasser gewaschen, um restliches Natriumsulfat und andere Verunreinigungen zu entfernen.[2]

• Trocknung: Das gereinigte Produkt wird im Vakuum bei einer Temperatur von nicht mehr als 70 °C bis zur Gewichtskonstanz getrocknet.[2]

Methode B: Reaktion von Eisen(II)-carbonat mit Milchsäure

Diese Methode nutzt die direkte Reaktion eines Eisensalzes mit Milchsäure, wobei als Nebenprodukt lediglich Kohlendioxid entsteht, was die Aufreinigung vereinfacht.[3]

Reaktionsgleichung: FeCO₃ + 2 CH₃CH(OH)COOH → Fe(CH₃CH(OH)COO)₂ + H₂O + CO₂↑

Experimentelles Protokoll:

• Ansatz: In einem geeigneten Reaktionsgefäß werden 5 g Eisen(II)-carbonat und 0,02 g Eisenpulver (als Reduktionsmittel zum Schutz vor Oxidation) in 50 ml einer 5-14%igen Milchsäurelösung suspendiert.[3]

• Reaktion: Die Suspension wird unter Rühren für 5 Stunden in einem Wasserbad auf 45 °C erhitzt.[3] Das Entweichen von CO₂ zeigt den Fortschritt der Reaktion an.

• Abtrennung von Feststoffen: Nach der Reaktion wird die Mischung zentrifugiert, um nicht umgesetztes Eisen(II)-carbonat und Eisenpulver abzutrennen.

• Konzentration und Kristallisation: Der Überstand wird eingeengt und anschließend durch Zugabe von Impfkristallen (ca. 0,5 % der Konzentratmasse) zur Kristallisation gebracht. Die Lösung wird bei Raumtemperatur für 2 Stunden gerührt.

• Filtration und Waschen: Die gebildeten Kristalle werden durch Filtration isoliert und mit 100%igem Ethanol gewaschen, um anhaftende Milchsäure und Wasser zu entfernen.

• Trocknung: Die Kristalle werden im Vakuum bei 80 °C für 30 Minuten getrocknet.[3]

Daten zur Synthese

Die quantitativen Daten der beschriebenen Synthesemethoden sind in der folgenden Tabelle zusammengefasst.

Parameter	Methode A (Metathese)	Methode B (Säure-Base-Reaktion)
Ausgangsstoffe	108 g 60,5%ige Na-Lactat-Lösung, 159 g 45%ige FeSO₄-Lösung	5 g FeCO₃, 50 ml 5-14%ige Milchsäure, 0,02 g Fe-Pulver
Reaktionstemperatur	40 °C	45 °C
Reaktionszeit	2 Stunden	5 Stunden
Ausbeute (typisch)	72,2 g (ca. 92 % bezogen auf Na-Lactat)[2]	8,34 g (ca. 85 %)[3]
Reinheit (nach Trocknung)	≥ 98 %	≥ 99,9 %[3]
Fe³⁺-Verunreinigung	Nicht spezifiziert	0,15 %[3]

Reinigungsverfahren: Umkristallisation

Die Umkristallisation ist eine effektive Methode zur weiteren Reinigung des Rohprodukts, insbesondere zur Entfernung löslicher Verunreinigungen.[4] Sie basiert auf der temperaturabhängigen Löslichkeit von Eisen(II)-lactat in Wasser.

Experimentelles Protokoll:

• Lösungsmittelwahl: Aufgrund der guten Löslichkeit in Wasser und der praktischen Unlöslichkeit in Ethanol ist deoxygeniertes Wasser das Lösungsmittel der Wahl.

• Auflösen des Rohprodukts: Das rohe Eisen(II)-lactat wird in einer minimalen Menge an heißem (ca. 80-90 °C) deoxygeniertem Wasser gelöst, um eine gesättigte Lösung herzustellen.

• Heißfiltration (optional): Sollten unlösliche Verunreinigungen vorhanden sein, wird die heiße Lösung schnell durch einen vorgewärmten Trichter filtriert.

• Kristallisation: Die klare, heiße Lösung wird langsam auf Raumtemperatur und anschließend in einem Eisbad abgekühlt, um die Bildung von Kristallen zu maximieren.[5] Ein langsames Abkühlen fördert die Bildung größerer und reinerer Kristalle.[4]

• Isolierung: Die Kristalle werden mittels Vakuumfiltration von der Mutterlauge getrennt.

• Waschen: Die isolierten Kristalle werden mit einer kleinen Menge eiskaltem, deoxygeniertem Wasser und anschließend mit kaltem Ethanol gewaschen.

• Trocknung: Das hochreine Eisen(II)-lactat wird im Vakuum bei einer Temperatur von nicht mehr als 70 °C getrocknet.

Analytische Reinheitsbestimmung

Die Reinheit des synthetisierten Eisen(II)-lactats wird durch Titration bestimmt. Hierbei wird der Gehalt an Eisen(II) und die Verunreinigung durch Eisen(III) quantifiziert.

Bestimmung des Eisen(II)-Gehalts (Redox-Titration)

Prinzip: Eisen(II)-Ionen werden in saurer Lösung mit einer Kaliumpermanganat (KMnO₄)-Maßlösung zu Eisen(III)-Ionen oxidiert. Der Endpunkt wird durch die violette Farbe des überschüssigen Permanganat-Ions angezeigt.[6][7]

Reaktionsgleichung (vereinfacht): 5 Fe²⁺ + MnO₄⁻ + 8 H⁺ → 5 Fe³⁺ + Mn²⁺ + 4 H₂O

Experimentelles Protokoll:

• Probenvorbereitung: Etwa 2 g des getrockneten Eisen(II)-lactats werden genau eingewogen, in einem 100-ml-Messkolben mit deoxygeniertem Wasser gelöst und bis zur Marke aufgefüllt.

• Titration: 20 ml dieser Lösung werden in einen Erlenmeyerkolben pipettiert und mit 5 ml 85%iger Ameisensäure oder verdünnter Schwefelsäure angesäuert.[8]

• Endpunkterkennung: Die Lösung wird mit einer 0,1 N Kaliumpermanganat-Lösung titriert, bis eine schwache, für mindestens 30 Sekunden beständige Rosafärbung auftritt.[7][8]

• Berechnung: 1 ml 0,1 N KMnO₄ ist äquivalent zu 23,40 mg C₆H₁₀FeO₆.[8]

Bestimmung der Eisen(III)-Verunreinigung (Iodometrische Titration)

Prinzip: Eisen(III)-Ionen oxidieren in saurer Lösung Iodid-Ionen zu Iod. Das entstandene Iod wird anschließend mit einer Natriumthiosulfat (Na₂S₂O₃)-Maßlösung zurücktitriert.

Experimentelles Protokoll:

• Probenvorbereitung: Etwa 5 g der Probe werden genau eingewogen und in einem Gemisch aus 100 ml Wasser und 10 ml Salzsäure in einem Kolben mit Stopfen gelöst.

• Reaktion: 3 g Kaliumiodid werden hinzugefügt. Der Kolben wird verschlossen und für 5 Minuten im Dunkeln stehen gelassen.

• Titration: Das freigesetzte Iod wird mit einer 0,1 N Natriumthiosulfat-Lösung titriert, wobei kurz vor dem Endpunkt Stärkelösung als Indikator zugegeben wird (Umschlag von blau nach farblos).

• Berechnung: 1 ml 0,1 N Na₂S₂O₃ ist äquivalent zu 5,585 mg Eisen(III).

Visualisierungen

Die folgenden Diagramme illustrieren die Arbeitsabläufe der Synthese- und Reinigungsverfahren.

Abbildung 1: Workflow der Synthese nach Methode A (Metathese).

Abbildung 2: Workflow der Synthese nach Methode B (Säure-Base-Reaktion).

Abbildung 3: Logischer Ablauf der Reinigung durch Umkristallisation.

References

• 1. FERROUS LACTATE - Ataman Kimya [atamanchemicals.com]
• 2. RU2453149C1 - Method for production of iron lactate dietary supplement - Google Patents [patents.google.com]
• 3. CN104876816A - Synthetic method of ferrous lactate - Google Patents [patents.google.com]
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• 6. studylib.net [studylib.net]
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• 8. fao.org [fao.org]

Grundlagen der "Eisenlactat"-Aufnahme durch Säugetierzellen: Ein technischer Leitfaden

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung

Eisen ist ein lebenswichtiger Mikronährstoff für Säugetierzellen und spielt eine entscheidende Rolle bei einer Vielzahl von zellulären Prozessen, einschließlich Sauerstofftransport, DNA-Synthese und zellulärer Atmung.[1] Die Aufnahme und der Metabolismus von Eisen werden streng reguliert, um eine ausreichende Versorgung sicherzustellen und gleichzeitig die mit einem Eisenüberschuss verbundene Toxizität zu verhindern. Eisenlactat, ein Eisensalz der Milchsäure, wird als Eisenergänzungsmittel verwendet, und das Verständnis seiner zellulären Aufnahme ist für die Optimierung seiner therapeutischen Verwendung von entscheidender Bedeutung. Dieser Leitfaden bietet einen detaillierten technischen Überblick über die Kernmechanismen der Eisenlactataufnahme in Säugetierzellen, einschließlich der beteiligten Haupttransporter, der regulatorischen Signalwege und detaillierter experimenteller Protokolle zur Untersuchung dieser Prozesse.

Mechanismen der Eisenlactat-Aufnahme

Die vorherrschende Hypothese zur Aufnahme von Eisenlactat legt nahe, dass die Verbindung im extrazellulären Milieu in zweiwertiges Eisen (Fe²⁺) und Lactationen dissoziiert. Das freigesetzte Fe²⁺ wird dann über etablierte Wege für Nicht-Transferrin-gebundenes Eisen (NTBI) in die Zelle transportiert.

Die zentrale Rolle des Divalenten Metalltransporters 1 (DMT1)

Der primäre Transporter, der für die Aufnahme von Fe²⁺ in Säugetierzellen verantwortlich ist, ist der Divalente Metalltransporter 1 (DMT1), auch bekannt als SLC11A2.[2][3][4][5] DMT1 ist ein integrales Membranprotein, das den kotransport von Fe²⁺ und Protonen über die Zellmembran vermittelt.[6] Studien an Caco-2-Zellen, einer etablierten In-vitro-Modelllinie für menschliche Darmepithelzellen, haben gezeigt, dass diese Zellen eine größere Fähigkeit haben, Eisen aus Eisenlactat im Vergleich zu anderen Metall-Lactaten und mit Citrat komplexiertem Eisen zu importieren.[7] Obwohl spezifische kinetische Daten für Eisenlactat rar sind, deuten Studien mit anderen Eisenverbindungen in Caco-2-Zellen darauf hin, dass die Aufnahme von Fe²⁺ durch DMT1 ein sättigbarer Prozess ist.[8]

Intrazellulärer Eisentransport und -metabolismus

Nach dem Eintritt in das Zytosol gelangt das Eisen in den labilen Eisenpool (LIP), wo es von intrazellulären Chaperonen gebunden wird, um seine Reaktivität zu steuern und es zu seinen Bestimmungsorten zu transportieren.[9] Das Eisen kann dann für verschiedene zelluläre Prozesse verwendet werden, wie z. B. die Synthese von Häm- und Eisen-Schwefel-Clustern in den Mitochondrien, oder es kann in Ferritin, dem primären Eisenspeicherprotein, gespeichert werden.[2][9]

Quantitative Daten zur Eisenaufnahme

Obwohl spezifische kinetische Parameter (Km, Vmax) für die Aufnahme von Eisenlactat in der wissenschaftlichen Literatur nicht umfassend dokumentiert sind, können wir Daten aus Studien mit anderen Eisenformen in relevanten Zellmodellen wie Caco-2 zusammenstellen, um einen vergleichenden Überblick zu geben.

Tabelle 1: Vergleichende Eisenaufnahme in Caco-2-Zellen

Eisenverbindung	Konzentration	Inkubationszeit	Messparameter	Ergebnis	Quelle
Eisenlactat	200 µM	24 Stunden	Ferritinbildung	Höhere Aufnahme im Vergleich zu anderen Metall-Lactaten und Eisen-Citrat	[7]
Eisensulfat (FeSO₄)	1 µM	1 Stunde	⁵⁹Fe-Aufnahme	0.58 ± 0.03 pmol/µg Zellprotein	[7]
Eisensulfat (FeSO₄)	Variiert	20 Minuten	Anfängliche Aufnahmerate	Sättigungskinetik beobachtet	[10]
Reduziertes Eisenpulver (43 µm)	Nicht spezifiziert	Nicht spezifiziert	Ferritinbildung	Vergleichbare Bioverfügbarkeit wie FeSO₄	[11]
Ferric Pyrophosphate	20 µM - 100 µM	1 - 24 Stunden	Ferritinbildung	Dosis- und zeitabhängige Aufnahme	[12]

Anmerkung: Die Daten für Eisenlactat sind qualitativ. Quantitative kinetische Studien, die Km und Vmax für die Eisenlactataufnahme durch DMT1 bestimmen, sind erforderlich, um die Kinetik vollständig zu verstehen.

Signalwege und Regulierung

Die Aufnahme und der Metabolismus von Eisen werden durch ein komplexes Netzwerk von Signalwegen auf zellulärer und systemischer Ebene streng reguliert.

Das IRP/IRE-System: Zelluläre Eisen-Homöostase

Auf zellulärer Ebene wird die Eisenhomöostase hauptsächlich durch das Eisen-regulatorische Protein (IRP)/Eisen-responsive Element (IRE)-System gesteuert.[1][2] Bei Eisenmangel binden IRPs an IREs in den mRNAs von Proteinen, die am Eisenstoffwechsel beteiligt sind.[13] Dies führt zu einer erhöhten Translation des Transferrin-Rezeptors 1 (TfR1) und des DMT1, was die Eisenaufnahme fördert, und zu einer verringerten Translation von Ferritin, was die Eisenspeicherung reduziert.[3]

Lactat-vermittelte Regulierung

Jüngste Forschungen haben eine Rolle für Lactat bei der Regulierung der systemischen Eisenhomöostase aufgedeckt. Es wurde gezeigt, dass Lactat die Expression von Hepcidin, dem wichtigsten zirkulierenden Regulator des Eisenstoffwechsels, erhöht.[11][14] Lactat bindet an die lösliche Adenylylcyclase (sAC) und aktiviert diese, was zu einem Anstieg des zyklischen AMP (cAMP) und einer verstärkten Signalübertragung über den BMP-Signalweg (Bone Morphogenetic Protein) führt, was wiederum die Hepcidin-Expression stimuliert.[11][14] Hepcidin induziert dann den Abbau von Ferroportin, dem einzigen bekannten Eisen-Efflux-Transporter, und reduziert so die Eisenfreisetzung aus den Zellen in den Kreislauf.[14]

Visualisierung von Signalwegen

References

• 1. fao.org [fao.org]
• 2. protocols.io [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. Mammalian iron metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DMT1 and iron transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Effects of dietary factors on iron uptake from ferritin in Caco-2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Iron Transport from Ferrous Bisglycinate and Ferrous Sulfate in DMT1-Knockout Human Intestinal Caco-2 Cells [mdpi.com]
• 9. WO2013057628A1 - Addition of iron to improve cell culture - Google Patents [patents.google.com]
• 10. The kinetics of iron uptake in vitro by human duodenal mucosa: studies in normal subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of iron uptake from reduced iron powder and FeSO4 using the Caco-2 cell model: effects of ascorbic acid, phytic acid, and pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Iron uptake, signaling, and sensing in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lactate Production can Function to Increase Human Epithelial Cell Iron Concentration - PMC [pmc.ncbi.nlm.nih.gov]

Die Rolle von Eisenlactat im zellulären Eisenstoffwechsel: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet einen detaillierten technischen Überblick über die zentrale Rolle von Eisenlactat im Eisenstoffwechsel von Zellen. Es werden die Mechanismen der zellulären Aufnahme, des intrazellulären Transports und die Auswirkungen auf wichtige zelluläre Prozesse, einschließlich der Verbindung zur Ferroptose, beleuchtet. Der Leitfaden fasst quantitative Daten in Tabellen zusammen, beschreibt detaillierte experimentelle Protokolle und visualisiert komplexe Zusammenhänge mittels Diagrammen.

Einleitung in den zellulären Eisenstoffwechsel

Eisen ist ein essentielles Spurenelement, das für eine Vielzahl von zellulären Prozessen unentbehrlich ist, darunter der Sauerstofftransport, die DNA-Synthese und die zelluläre Atmung.[1] Die Zelle muss ihren Eisenhaushalt streng regulieren, da ein Mangel zu einer Beeinträchtigung der Zellfunktion führt, während ein Überschuss durch die Bildung von reaktiven Sauerstoffspezies (ROS) toxisch wirken kann.[1] Die zelluläre Eisenhomöostase wird durch ein komplexes Zusammenspiel von Transport-, Speicher- und Regulatorproteinen aufrechterhalten. Zu den Schlüsselproteinen gehören Transferrin und sein Rezeptor für die Aufnahme von an Transferrin gebundenem Eisen, Ferritin zur Speicherung von Eisen und Ferroportin für den Export von Eisen aus der Zelle.[1]

Eisenlactat als Quelle für zelluläres Eisen

Eisenlactat, das Salz der Milchsäure, ist eine Form von zweiwertigem Eisen (Fe²⁺).[2] Diese Form des Eisens ist im Vergleich zu dreiwertigem Eisen (Fe³⁺) besser löslich und bioverfügbar.[2] Während die Aufnahme von an Transferrin gebundenem Eisen der klassische Weg ist, können Zellen auch nicht an Transferrin gebundenes Eisen (NTBI) aufnehmen, wozu auch Eisen aus Eisenlactat zählt.

Zelluläre Aufnahme von Eisenlactat

Der primäre Transporter für zweiwertige Metallionen, einschließlich Fe²⁺, ist der Divalente Metall-Transporter 1 (DMT1) .[2][3] Es wird angenommen, dass Eisenlactat nach der Dissoziation in Fe²⁺ und Lactat über DMT1 in die Zelle gelangt.[2]

Eine Studie an Caco-2-Zellen, einem Modell für intestinale Epithelzellen, hat gezeigt, dass die Anwesenheit von Lactat die Aufnahme von Eisen signifikant erhöht.[1][4] Dies deutet darauf hin, dass die Lactat-Komponente die Eisenaufnahme aktiv fördert.

Logischer Arbeitsablauf der Eisenlactat-Aufnahme

Abbildung 1: Vereinfachtes Schema der zellulären Aufnahme von Eisen aus Eisenlactat über den DMT1-Transporter.

Intrazelluläres Schicksal und die Rolle des Lactats

Nach der Aufnahme in die Zelle wird das Fe²⁺ Teil des labilen Eisenpools (LIP) , einer lose gebundenen, redox-aktiven Form von Eisen im Zytosol.[5] Aus diesem Pool wird Eisen für verschiedene zelluläre Prozesse verteilt:

• Speicherung: Überschüssiges Eisen wird in dem Proteinkomplex Ferritin gespeichert, um die Toxizität zu minimieren.

• Verwendung: Eisen wird in Mitochondrien für die Synthese von Eisen-Schwefel-Clustern und Häm-Gruppen benötigt.

• Export: Eisen kann über Ferroportin aus der Zelle exportiert werden.

Das gleichzeitig aufgenommene Lactat wird in das Pyruvat umgewandelt und in den zellulären Energiestoffwechsel eingeschleust.[2] Jüngste Forschungsergebnisse deuten auf eine direktere Rolle von Lactat im Eisenstoffwechsel hin:

• Antioxidative Abwehr: Es wurde die Hypothese aufgestellt, dass Lactat in Verbindung mit dem labilen Eisenpool als ein Abwehrmechanismus gegen oxidativen Stress fungiert, indem es durch die Fenton-Reaktion erzeugte Hydroxylradikale abfängt.[5]

• Epigenetische Regulation: Hohe Lactatspiegel können zu einer epigenetischen Modifikation, der Histon-Lactylierung, führen. Diese kann die Transkription von Genen des Eisenstoffwechsels, wie dem Transferrinrezeptor (TFRC) und Ferroportin (SLC40A1), beeinflussen und so die zelluläre Eisenhomöostase verändern.[6]

Quantitative Auswirkungen von Eisenlactat auf den Eisenstoffwechsel

Experimentelle Daten belegen den direkten Einfluss von Eisenlactat auf die Regulation von Schlüsselproteinen des Eisenstoffwechsels.

Tabelle 1: Einfluss von Eisen und Lactat auf die Ferritin- und Mitochondrien-Eisenkonzentration in Caco-2-Zellen

Behandlung (24h)	Ferritin-Konzentration (ppm ± SD)	Mitochondriale Eisenkonzentration (ppm ± SD)
Kontrolle (HBSS)	-	-
Ferric Ammonium Citrate (FAC)	37.833 ± 6.676	0.044 ± 0.006
FAC + Natriumlactat	63.833 ± 13.378	0.066 ± 0.014

Daten aus einer Studie an Caco-2-Zellen.[4][7][8][9] Die Co-Inkubation mit Lactat führte zu einem signifikanten Anstieg der Ferritin- und mitochondrialen Eisenkonzentrationen im Vergleich zur alleinigen Behandlung mit einer Eisenquelle.[4][7][8][9]

Diese Daten zeigen, dass Lactat nicht nur die Eisenaufnahme verstärkt, sondern auch die nachgeschaltete Speicherung in Ferritin und die Verteilung in die Mitochondrien fördert.[4][7][8][9]

Eisenlactat und Ferroptose

Ferroptose ist eine eisenabhängige Form des regulierten Zelltods, die durch die exzessive Peroxidation von Lipiden in den Zellmembranen gekennzeichnet ist.[6] Ein erhöhter labiler Eisenpool kann die Ferroptose durch die Katalyse der Fenton-Reaktion und die daraus resultierende Bildung von ROS fördern.

Die Rolle von Eisenlactat in diesem Prozess ist zweigeteilt:

• Pro-Ferroptotisch: Durch die Erhöhung des intrazellulären labilen Eisenpools kann Eisenlactat die Zelle anfälliger für Ferroptose machen.

• Anti-Ferroptotisch: Die antioxidative Wirkung von Lactat, wie oben beschrieben, könnte dem entgegenwirken, indem es die Lipidperoxidation hemmt.[5]

Die Netto-Wirkung von Eisenlactat auf die Ferroptose hängt wahrscheinlich vom zellulären Kontext und dem Gleichgewicht zwischen der Pro-oxidativen Wirkung des Eisens und der antioxidativen Kapazität des Lactats ab.

Signalkaskade der Ferroptose

Abbildung 2: Eisenlactat kann die Ferroptose durch Erhöhung des labilen Eisenpools fördern, während die Lactatkomponente potenziell hemmend wirkt.

Detaillierte experimentelle Protokolle

Messung der Aufnahme von nicht an Transferrin gebundenem Eisen (NTBI)

Dieses Protokoll dient der Quantifizierung der zellulären Aufnahme von Eisen aus Quellen wie Eisenlactat unter Verwendung von radioaktivem Eisen (⁵⁹Fe).

Arbeitsablauf des NTBI-Aufnahme-Assays

Abbildung 3: Schematischer Ablauf eines Assays zur Messung der Aufnahme von nicht an Transferrin gebundenem Eisen.

Methodik:

• Zellkultur: Kultivieren Sie die Zellen Ihrer Wahl (z.B. Caco-2, HepG2) bis zur gewünschten Konfluenz.

• Vorbereitung der Eisenlösung: Bereiten Sie eine Lösung von Eisenlactat vor, die mit einer bekannten Menge ⁵⁹FeCl₃ versetzt ist.

• Inkubation: Entfernen Sie das Kulturmedium und ersetzen Sie es durch ein serumfreies Medium, das die ⁵⁹Fe-Eisenlactat-Lösung in der gewünschten Konzentration enthält. Inkubieren Sie die Zellen für einen definierten Zeitraum (z.B. 1-4 Stunden) bei 37°C.

• Waschschritte: Stoppen Sie die Aufnahme, indem Sie das Medium schnell entfernen und die Zellen mehrmals mit eiskaltem Puffer (z.B. PBS mit EDTA) waschen, um unspezifisch gebundenes und extrazelluläres ⁵⁹Fe zu entfernen.

• Zelllyse: Lysieren Sie die Zellen (z.B. mit NaOH oder einem geeigneten Lysepuffer).

• Messung: Messen Sie die Radioaktivität des Zelllysats in einem Gamma-Counter.

• Normalisierung: Bestimmen Sie die Proteinkonzentration des Lysats (z.B. mittels BCA-Assay) zur Normalisierung der aufgenommenen Radioaktivität.

• Analyse: Berechnen Sie die Eisenaufnahme als pmol Eisen pro mg Protein pro Zeiteinheit.

Messung des labilen Eisenpools (LIP) mittels Calcein-AM

Dieses Protokoll beschreibt die Messung von Veränderungen im labilen Eisenpool nach Behandlung mit Eisenlactat unter Verwendung des fluoreszierenden Sensors Calcein-AM.

Methodik:

• Zellbehandlung: Behandeln Sie die Zellen mit Eisenlactat in verschiedenen Konzentrationen und für unterschiedliche Zeiträume. Führen Sie eine unbehandelte Kontrolle mit.

• Calcein-AM-Beladung: Inkubieren Sie die Zellen mit Calcein-AM (typischerweise 0,1-0,5 µM) in einem geeigneten Puffer (z.B. HBSS) für 15-30 Minuten bei 37°C. Calcein-AM ist zellgängig und wird intrazellulär durch Esterasen zu Calcein gespalten, das in der Zelle verbleibt.

• Fluoreszenzmessung (Grundlinie): Messen Sie die Fluoreszenz von Calcein (Ex/Em ~495/515 nm) mit einem Fluoreszenz-Mikroskop oder Plattenleser.

• Quenching durch Eisen: Die Fluoreszenz von Calcein wird durch die Bindung an labiles Eisen gelöscht.

• Analyse: Ein niedrigeres Fluoreszenzsignal in den mit Eisenlactat behandelten Zellen im Vergleich zur Kontrolle weist auf einen erhöhten labilen Eisenpool hin. Die Ergebnisse können als prozentuale Abnahme der Fluoreszenz im Vergleich zur Kontrolle dargestellt werden.

Messung der Lipidperoxidation mittels C11-BODIPY 581/591

Dieses Protokoll dient der Detektion der Lipidperoxidation, einem Schlüsselmerkmal der Ferroptose, nach Behandlung mit Eisenlactat.

Methodik:

• Zellbehandlung: Behandeln Sie die Zellen mit Eisenlactat, um potenziell Ferroptose zu induzieren. Verwenden Sie eine positive Kontrolle (z.B. Erastin oder RSL3) und eine unbehandelte Kontrolle.

• Färbung: Inkubieren Sie die Zellen mit dem C11-BODIPY 581/591 Farbstoff (typischerweise 1-2 µM) für 30 Minuten bei 37°C.

• Waschen: Waschen Sie die Zellen zweimal mit Puffer (z.B. HBSS), um überschüssigen Farbstoff zu entfernen.

• Analyse: Analysieren Sie die Zellen mittels Fluoreszenzmikroskopie oder Durchflusszytometrie. Der intakte Farbstoff fluoresziert rot (~591 nm). Nach Oxidation durch Lipidperoxide verschiebt sich die Fluoreszenz in den grünen Bereich (~510 nm).

• Auswertung: Das Verhältnis der grünen zur roten Fluoreszenz ist ein Maß für den Grad der Lipidperoxidation. Ein Anstieg dieses Verhältnisses in den mit Eisenlactat behandelten Zellen deutet auf eine Induktion der Ferroptose hin.

Zusammenfassung und Ausblick

Eisenlactat dient als eine effektive Quelle für zelluläres Eisen, dessen Aufnahme wahrscheinlich über den DMT1-Transporter erfolgt und durch die Lactat-Komponente verstärkt wird. Intrazellulär erhöht Eisenlactat den labilen Eisenpool, was zu einer Hochregulierung der Eisenspeicherung in Ferritin führt. Darüber hinaus spielt die Lactat-Komponente eine aktive Rolle im zellulären Stoffwechsel, potenziell als Antioxidans und als epigenetischer Regulator der Genexpression von Eisen-assoziierten Proteinen. Die Verbindung von Eisenlactat zur Ferroptose ist komplex, da es sowohl pro- als auch anti-ferroptotische Eigenschaften aufweisen kann.

Die hier vorgestellten Protokolle bieten eine Grundlage für die weitere Erforschung der detaillierten Mechanismen, durch die Eisenlactat den zellulären Eisenstoffwechsel beeinflusst. Zukünftige Forschungsarbeiten sollten sich auf die genaue Charakterisierung der Transportmechanismen, die Quantifizierung der Auswirkungen auf ein breiteres Spektrum von Eisen-regulatorischen Proteinen und die Aufklärung des genauen Zusammenspiels zwischen Eisenlactat und dem Ferroptose-Signalweg in verschiedenen Zelltypen und Krankheitsmodellen konzentrieren.

References

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• 5. Raising the iron curtain: Lactate's secret role in oxidative stress defense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Novel protein acylations in ferroptosis: decoding the regulatory roles of lactylation, crotonylation, succinylation, and β-hydroxybutyrylation [frontiersin.org]
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• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]

Technischer Leitfaden: Vorläufige Studien zur Toxizität von "Eisenlactat" in vitro

Absolut. Hier ist ein umfassender technischer Leitfaden zur vorläufigen In-vitro-Toxizität von Eisenlactat, der sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung richtet.

Haftungsausschluss: Die derzeitige wissenschaftliche Literatur enthält nur wenige Studien, die sich speziell mit der In-vitro-Toxizität von Eisenlactat befassen. Daher basiert dieses Dokument auf den bekannten toxikologischen Profilen anderer Eisensalze (z. B. Eisensulfat, Eisengluconat) und den allgemeinen Mechanismen der Eisen-induzierten Zytotoxizität. Die hier präsentierten Daten und Protokolle sollten als repräsentatives Beispiel und Ausgangspunkt für spezifische experimentelle Untersuchungen zu Eisenlactat betrachtet werden.

Einleitung

Eisen ist ein essentielles Spurenelement, das für zahlreiche biologische Prozesse, einschließlich des Sauerstofftransports und der zellulären Energiegewinnung, unerlässlich ist. In seiner freien Form kann Eisen jedoch durch die Katalyse von Radikal-bildenden Reaktionen zytotoxische Effekte ausüben. Eisenlactat, das Eisensalz der Milchsäure, wird in Lebensmitteln und pharmazeutischen Produkten verwendet, weshalb eine gründliche Bewertung seines toxikologischen Profils von entscheidender Bedeutung ist. Dieser Leitfaden fasst die erwarteten In-vitro-Toxizitätseffekte von Eisenlactat zusammen und basiert auf dem Wissen über verwandte Eisenverbindungen. Die Hauptmechanismen der Eisentoxizität umfassen die Induktion von oxidativem Stress, was zu Schäden an Lipiden, Proteinen und DNA führen kann.

Postulierter Mechanismus der Eisen-induzierten Zytotoxizität

Die primäre toxische Wirkung von überschüssigem intrazellulärem Eisen wird auf seine Fähigkeit zurückgeführt, an der Fenton- und Haber-Weiss-Reaktion teilzunehmen. In diesen Reaktionen katalysiert zweiwertiges Eisen (Fe²⁺) die Umwandlung von Wasserstoffperoxid (H₂O₂) in das hochreaktive Hydroxylradikal (•OH). Diese Radikale können wahllos mit zellulären Makromolekülen reagieren.

Postulierter Signalweg der Eisen-induzierten Toxizität.

Quantitative Daten zur Zytotoxizität (Beispieldaten)

Da spezifische veröffentlichte Daten für Eisenlactat fehlen, zeigt die folgende Tabelle hypothetische, aber plausible Ergebnisse für die Zytotoxizität, basierend auf Studien mit anderen Eisensalzen wie Eisensulfat. Diese Daten würden typischerweise aus Zellviabilitätsassays wie dem MTT- oder Neutralrot-Assay nach 24-stündiger Exposition gewonnen.

Tabelle 1: Hypothetische Zytotoxizität von Eisenlactat in verschiedenen Zelllinien

Zelllinie	Assay	IC₅₀-Wert (µM)	Maximale Hemmung der Viabilität (%) bei 1000 µM
Caco-2 (Humane Kolon-Adenokarzinom-Zellen)	MTT	450	85
HepG2 (Humane Leberkarzinom-Zellen)	Neutralrot	380	92
L929 (Murine Fibroblasten)	MTT	520	80

IC₅₀ (Halbmaximale Hemmkonzentration): Die Konzentration einer Substanz, bei der die Zellviabilität um 50 % reduziert ist.

Experimentelle Protokolle

Nachfolgend finden Sie detaillierte Methoden für Schlüssel-Experimente zur Bewertung der In-vitro-Toxizität von Eisen.

Der folgende Arbeitsablauf skizziert die typischen Schritte zur Bewertung der Zytotoxizität einer Verbindung in vitro.

Allgemeiner experimenteller Arbeitsablauf.

Prinzip: Dieser kolorimetrische Assay misst die Aktivität mitochondrialer Dehydrogenasen in lebenden Zellen. Das gelbe Tetrazoliumsalz MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid) wird von diesen Enzymen zu einem violetten Formazan-Kristall reduziert. Die Menge des produzierten Formazans ist proportional zur Anzahl der lebensfähigen Zellen.

Protokoll:

• Zellaussaat: Zellen in einer Dichte von 1 x 10⁴ Zellen/Well in eine 96-Well-Platte aussäen und für 24 Stunden bei 37 °C und 5 % CO₂ inkubieren.

• Behandlung: Das Kulturmedium entfernen und durch Medium ersetzen, das verschiedene Konzentrationen von Eisenlactat (z. B. 0–1000 µM) enthält. Eine Negativkontrolle (nur Medium) und eine Positivkontrolle (z. B. Triton X-100) mitführen.

• Inkubation: Die Zellen für die gewünschte Dauer (z. B. 24 Stunden) mit der Testsubstanz inkubieren.

• MTT-Zugabe: 10 µL einer 5 mg/mL MTT-Lösung zu jedem Well geben und für weitere 4 Stunden bei 37 °C inkubieren.

• Solubilisierung: Das Medium vorsichtig entfernen und 100 µL Dimethylsulfoxid (DMSO) zu jedem Well geben, um die Formazan-Kristalle aufzulösen.

• Messung: Die Extinktion bei 570 nm mit einem Platten-Spektrophotometer messen.

• Auswertung: Die prozentuale Zellviabilität im Vergleich zur unbehandelten Kontrolle berechnen.

Prinzip: Der Comet-Assay ist eine sensitive Methode zum Nachweis von DNA-Strangbrüchen in einzelnen Zellen. Nach der Lyse der Zellen und der Elektrophorese wandert fragmentierte DNA aus dem Zellkern heraus und bildet eine "Kometen"-ähnliche Struktur, deren Länge und Intensität mit dem Grad der DNA-Schädigung korreliert.

Protokoll:

• Zellernte: Zellen nach Behandlung mit Eisenlactat ernten und in eiskaltem PBS resuspendieren.

• Einbettung: Die Zellsuspension mit niedrig schmelzender Agarose mischen und auf einen mit normal schmelzender Agarose beschichteten Objektträger auftragen.

• Lyse: Die Objektträger für mindestens 1 Stunde bei 4 °C in eine kalte Lysepufferlösung (enthält u. a. Triton X-100 und NaCl) legen, um Zell- und Kernmembranen aufzulösen.

• Denaturierung: Die Objektträger in einen alkalischen Elektrophoresepuffer (pH > 13) legen, um die DNA zu entwinden und Einzelstrangbrüche freizulegen.

• Elektrophorese: Eine Elektrophorese bei niedriger Spannung (z. B. 25 V) für 20–30 Minuten durchführen.

• Neutralisierung und Färbung: Die Objektträger neutralisieren und die DNA mit einem fluoreszierenden Farbstoff (z. B. SYBR Green) anfärben.

• Visualisierung und Analyse: Die "Kometen" unter einem Fluoreszenzmikroskop visualisieren und mit einer speziellen Software analysieren (z. B. Messung des % DNA im Schweif).

Logische Beziehungen und regulatorische Einordnung

Die In-vitro-Zytotoxizitätsprüfung ist ein fundamentaler erster Schritt in der Sicherheitsbewertung von Substanzen, wie in der Normenreihe ISO 10993 für die biologische Beurteilung von Medizinprodukten festgelegt. Positive Ergebnisse in diesen Screening-Tests lösen in der Regel weiterführende, spezifischere Untersuchungen aus.

Logischer Ablauf der Sicherheitsbewertung.

Zusammenfassung und Ausblick

Obwohl direkte Studien zur In-vitro-Toxizität von Eisenlactat rar sind, deuten die bekannten Mechanismen der Eisentoxizität darauf hin, dass hohe Konzentrationen zu oxidativem Stress und nachfolgendem Zelltod führen können. Die hier beschriebenen Protokolle für Zytotoxizitäts- und Genotoxizitätstests stellen Standardmethoden dar, um diese potenziellen Risiken zu bewerten. Zukünftige Forschungen sollten sich darauf konzentrieren, die IC₅₀-Werte von Eisenlactat in relevanten Zelllinien wie Caco-2 und HepG2 experimentell zu bestimmen und die genauen Schwellenwerte für die Induktion von DNA-Schäden und Lipidperoxidation zu ermitteln. Solche Daten sind unerlässlich für eine fundierte Risikobewertung und die Festlegung sicherer Expositionsgrenzwerte.

Technisches Whitepaper: Eisenlactat als potenzieller Modulator der Ferroptose

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Datum: 19. Dezember 2025

Zusammenfassung

Ferroptose ist eine einzigartige, eisenabhängige Form des regulierten Zelltods, die durch die Akkumulation von Lipidperoxiden gekennzeichnet ist und zunehmend als therapeutischer Ansatz bei verschiedenen Krankheiten, insbesondere Krebs, an Bedeutung gewinnt.[1][2] Eisenlactat, eine Verbindung, die sowohl Eisenionen (einen direkten Treiber der Ferroptose) als auch Lactat (einen wichtigen Metaboliten mit kontextabhängigen regulatorischen Funktionen) liefert, stellt einen interessanten, aber komplexen Modulator dieses Prozesses dar. Dieses Whitepaper bietet eine detaillierte technische Analyse der molekularen Mechanismen, durch die Eisen und Lactat die Ferroptose beeinflussen, fasst quantitative Daten aus relevanten Studien zusammen, stellt detaillierte experimentelle Protokolle zur Verfügung und visualisiert die zugrunde liegenden Signalwege. Die Netto-Wirkung von Eisenlactat – ob pro-ferroptotisch oder anti-ferroptotisch – hängt entscheidend vom zellulären Kontext, insbesondere vom metabolischen Zustand der Zelle, ab.

Einführung in die Ferroptose

Ferroptose, erstmals 2012 beschrieben, ist eine Form des regulierten Zelltods, die sich morphologisch, biochemisch und genetisch von Apoptose und Nekroptose unterscheidet.[3] Ihre Hauptmerkmale sind ein absoluter Bedarf an redox-aktivem Eisen, das die Peroxidation von mehrfach ungesättigten Fettsäuren (PUFAs) in Zellmembranen katalysiert.[4][5] Dieser Prozess wird durch den Ausfall zellulärer antioxidativer Abwehrmechanismen ausgelöst, insbesondere des Glutathion (GSH)/Glutathionperoxidase 4 (GPX4)-Systems.[6]

Die Kernmechanismen umfassen drei wesentliche Schritte:

• Eisenakkumulation: Ein Anstieg des labilen Eisenpools (LIP) im Zytosol.[1][7]

• Lipidperoxidation: Eisen(II)-Ionen katalysieren über die Fenton-Reaktion die Bildung von reaktiven Sauerstoffspezies (ROS), die PUFAs in den Membranen oxidieren.[1][8] Das Enzym Acyl-CoA-Synthetase-Langkettenfamilienmitglied 4 (ACSL4) ist entscheidend für die Inkorporation dieser PUFAs in Membranlipide.[1][3]

• Kollaps der Antioxidans-Systeme: Die Inaktivierung von GPX4, das normalerweise Lipidhydroperoxide zu ungiftigen Alkoholen reduziert, führt zu einer unkontrollierten Akkumulation von Lipidperoxiden und schließlich zum Zelltod durch Membranruptur.[6][9]

References

• 1. Frontiers | Novel protein acylations in ferroptosis: decoding the regulatory roles of lactylation, crotonylation, succinylation, and β-hydroxybutyrylation [frontiersin.org]
• 2. Mechanism of Ferroptosis and Its Role in Disease Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Krebsforschung - Wie Zellen den Eisentod sterben [idw-online.de]
• 4. The efficacy of ferroptosis-inducing compounds IKE and RSL3 correlates with the expression of ferroptotic pathway regulators CD71 and SLC7A11 in biliary tract cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Understanding the unique mechanism of ferroptosis: a promising therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Iron Metabolism in Ferroptosis [frontiersin.org]
• 7. Brief guide to detecting ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular Mechanisms of Iron Mediated Programmed Cell Death and Its Roles in Eye Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The mechanism of ferroptosis and its related diseases - PMC [pmc.ncbi.nlm.nih.gov]

Erkundung der antioxidativen Eigenschaften von „Eisenlactat“

Ein technischer Leitfaden für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Veröffentlichungsdatum: 19. Dezember 2025

Zusammenfassung

Eisenlactat, ein Eisensalz der Milchsäure, ist vor allem als Eisenergänzungsmittel zur Behandlung von Anämie bekannt. Seine Rolle im Redox-Gleichgewicht der Zelle ist jedoch komplex und vielschichtig. Entgegen der vereinfachten Vorstellung eines reinen Nährstoffs weist Eisenlactat sowohl pro-oxidative als auch kontextabhängige, indirekte antioxidative Eigenschaften auf. Diese duale Natur ergibt sich aus der Fähigkeit des Eisenions, an der Fenton-Reaktion teilzunehmen und hochreaktive Hydroxylradikale zu erzeugen, während das Lactat-Anion unter bestimmten Bedingungen als Abfänger für genau diese Radikale fungieren kann. Dieses Dokument bietet eine eingehende technische Untersuchung der Mechanismen, die den Redox-Eigenschaften von Eisenlactat zugrunde liegen, fasst quantitative Daten aus Schlüsselstudien zusammen, beschreibt detaillierte experimentelle Protokolle zur Untersuchung seiner Wirkungen und visualisiert die relevanten zellulären Signalwege und Arbeitsabläufe.

Einleitung: Die duale Redox-Natur von Eisenlactat

Eisen ist ein essentielles Spurenelement, das für zahlreiche biologische Prozesse, einschließlich des Sauerstofftransports und des Energiestoffwechsels, unerlässlich ist. Seine Fähigkeit, leicht zwischen dem zweiwertigen (Fe²⁺) und dem dreiwertigen (Fe³⁺) Zustand zu wechseln, macht es jedoch auch zu einem potenten Katalysator für die Bildung von reaktiven Sauerstoffspezies (ROS). Eisenlactat (Fe(C₃H₅O₃)₂) liefert Eisen in seiner zweiwertigen Form (Eisen(II)-lactat), die besonders reaktiv ist.

Die zentrale Reaktion, die die pro-oxidative Natur von Eisenlactat bestimmt, ist die Fenton-Reaktion. In Anwesenheit von Wasserstoffperoxid (H₂O₂), einem gängigen Nebenprodukt des zellulären Stoffwechsels, katalysiert Fe²⁺ die Bildung des hochschädlichen Hydroxylradikals (•OH).[1][2]

Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻

Dieses Radikal kann wahllos mit wichtigen Biomolekülen wie Lipiden, Proteinen und DNA reagieren und zu oxidativem Stress und Zellschäden führen.[2][3]

Paradoxerweise legt eine neuere Hypothese eine indirekte antioxidative Rolle nahe, die insbesondere in Zellen mit hohem Lactatumsatz, wie z. B. Krebszellen, von Bedeutung ist.[4][5][6] In diesem Szenario fungiert das reichlich vorhandene Lactat als "Opfer"-Molekül, das die durch die Fenton-Reaktion erzeugten Hydroxylradikale sofort neutralisiert und so andere, kritischere Zellstrukturen schützt.[4][5][7] Dieser Mechanismus stellt ein nicht-enzymatisches H₂O₂-Entgiftungssystem dar, das auf dem Zusammenspiel von Eisen und Lactat beruht.[4][5][6]

Quantitative Daten zu den Redox-Eigenschaften

Die direkte Quantifizierung der antioxidativen Kapazität von Eisenlactat mit Standard-Assays wie DPPH, ABTS oder FRAP ist methodisch herausfordernd. Die Redox-Aktivität des Eisenions selbst würde mit den Reagenzien interferieren und zu falsch-positiven Ergebnissen führen, die nicht die Fähigkeit zum Abfangen freier Radikale widerspiegeln. Daher konzentriert sich die quantitative Analyse auf die Messung der Produkte des oxidativen Stresses oder der an der Redox-Homöostase beteiligten Enzyme.

Tabelle 1: Einfluss von Lactat auf die Fenton-Reaktion-vermittelte Hydroxylradikal-Bildung

Konzentration von Lactat	Beobachteter Effekt auf die •OH-Bildung	Methode	Referenz
Bis zu 0.4 mM (Lactat:Eisen = 2:1)	Hemmung der •OH-Adduktbildung	ESR Spin-Trapping (DMPO)	[8][9]
> 0.4 mM	Deutliche Steigerung der •OH-Adduktbildung	ESR Spin-Trapping (DMPO)	[8][9]
Anwesenheit von Lactat (variabel)	Erhöhtes Sättigungsniveau des DMPO-OH-Signals bei hohen H₂O₂-Konzentrationen	ESR Spin-Trapping (DMPO)	[8][9]

ESR: Elektronenspinresonanz; DMPO: 5,5-Dimethyl-1-pyrrolin-N-oxid

Tabelle 2: Auswirkungen von Eisenstatus und -ergänzung auf Biomarker für oxidativen Stress (In-vivo- und In-vitro-Studien)

Studie / Modell	Intervention	Gemessener Biomarker	Ergebnis	Referenz
Anämische schwangere Frauen	Orale Eisensulfat-Therapie (200mg/Tag)	Glutathionperoxidase (GSH-Px)	Signifikante Abnahme der GSH-Px-Aktivität nach der Therapie.	[10][11]
Anämische Patienten	Orale Eisentherapie (1 Monat)	Malondialdehyd (MDA), Fructosamin	Signifikante Abnahme der Plasma-MDA- und Fructosaminspiegel.	[12]
Ratten mit Eisenmangel	Eisenmangel-Diät	Leber-Selen-abhängige GSH-Px	Aktivität auf 75 % der Kontrolle reduziert.	[13]
Colitis ulcerosa Biopsien (in vitro)	Zugabe von Eisen(III)-citrat (100 µM)	ROS-Produktion (Chemilumineszenz)	Kein signifikanter Effekt, was auf bereits gesättigte Fenton-Reaktion hindeutet.	[14]
Neuroblastom-Zellen (in vitro)	Exposition gegenüber Fe²⁺ vs. Fe³⁺	Zellviabilität (MTT), intrazelluläres GSH	Fe²⁺ zeigte eine signifikant höhere Toxizität und verursachte mehr oxidativen Stress.	[15]

Detaillierte experimentelle Protokolle

Die Untersuchung der dualen Redox-Eigenschaften von Eisenlactat erfordert spezifische Methoden, die zwischen direkten chemischen Reaktionen und den resultierenden zellulären Reaktionen unterscheiden können.

Messung der Hydroxylradikal-Bildung mittels ESR Spin-Trapping

Dieses Protokoll dient dem Nachweis und der Quantifizierung von Hydroxylradikalen (•OH), die durch die Eisenlactat-vermittelte Fenton-Reaktion erzeugt werden.

Prinzip: Das kurzlebige •OH-Radikal wird von einem Spin-Trap-Molekül (z. B. DMPO) "eingefangen", wodurch ein stabileres Radikal-Addukt (DMPO-OH) entsteht. Dieses Addukt erzeugt ein charakteristisches Signal, das mittels Elektronenspinresonanz (ESR)-Spektroskopie nachgewiesen und quantifiziert werden kann.[8][9][16]

Reagenzien:

• Eisen(II)-lactat-Stammlösung (z. B. 10 mM in entgastem Wasser)

• Wasserstoffperoxid (H₂O₂) (z. B. 100 mM)

• DMPO (5,5-Dimethyl-1-pyrrolin-N-oxid) (z. B. 1 M in entgastem Wasser)

• Phosphatpuffer (pH 7,4)

Durchführung:

• Eine Reaktionsmischung im Phosphatpuffer vorbereiten, die die Endkonzentrationen von Eisenlactat und DMPO enthält.

• Die Reaktion durch Zugabe von H₂O₂ starten. Die Reihenfolge der Reagenzzugabe ist entscheidend und sollte konsistent sein.

• Die Lösung sofort in eine für die ESR-Messung geeignete Kapillare oder Flachzelle überführen.

• Die ESR-Messung bei definierten Geräteeinstellungen (z. B. Feldmitte, Sweep-Breite, Modulationsamplitude, Mikrowellenleistung) starten.[17]

• Das charakteristische vierzeilige Spektrum des DMPO-OH-Addukts aufzeichnen.

• Die Signalintensität (z. B. die Höhe des zweiten Peaks) als Maß für die relative Menge der erzeugten •OH-Radikale quantifizieren.[16]

• Experimente mit verschiedenen Konzentrationen von Lactat (relativ zum Eisen) wiederholen, um dessen hemmende oder verstärkende Wirkung zu bestimmen.[8][9]

Ferric Reducing Antioxidant Power (FRAP)-Assay

Dieses Protokoll beschreibt einen Standard-Assay zur Messung der gesamten reduzierenden Kapazität einer Probe. Hinweis: Bei der Anwendung auf Eisenlactat misst dieser Assay hauptsächlich die reduzierende Kraft des Fe²⁺-Ions selbst und nicht eine antioxidative Radikalfänger-Aktivität. Er dient hier als Beispiel für einen Standard-Antioxidantien-Assay.

Prinzip: Bei niedrigem pH-Wert (3,6) reduziert ein Antioxidans (oder eine andere reduzierende Substanz wie Fe²⁺) den farblosen Eisen(III)-TPTZ-Komplex (2,4,6-Tripyridyl-s-triazin) zu einem intensiv blauen Eisen(II)-TPTZ-Komplex. Die Zunahme der Absorption bei 593 nm ist proportional zur reduzierenden Kapazität der Probe.[18][19][20]

Reagenzien:

• Acetatpuffer (300 mM, pH 3,6): 3,1 g Natriumacetat-Trihydrat und 16 ml Eisessig in 1 Liter destilliertem Wasser lösen.

• TPTZ-Lösung (10 mM): 31 mg TPTZ in 10 ml 40 mM HCl lösen.

• Eisen(III)-chlorid-Lösung (20 mM): 54 mg FeCl₃·6H₂O in 10 ml destilliertem Wasser lösen.

• FRAP-Reagenz (frisch zubereiten): Acetatpuffer, TPTZ-Lösung und FeCl₃-Lösung im Verhältnis 10:1:1 mischen. Bei 37 °C inkubieren.

• Eisen(II)-sulfat-Standardlösung: Eine Serie von Verdünnungen (z. B. 100-2000 µM) aus einer FeSO₄·7H₂O-Stammlösung herstellen.

Durchführung:

• 150 µL des vorgewärmten FRAP-Reagenz in die Wells einer 96-Well-Platte geben.

• Eine Messung des Reagenzleerwerts durchführen.

• 20 µL der Probe, des Standards oder des Lösungsmittels (Leerwert) zu den entsprechenden Wells hinzufügen.

• Die Platte vorsichtig mischen und für eine definierte Zeit (z. B. 4-10 Minuten) bei 37 °C inkubieren.[18][21]

• Die Absorption bei 593 nm mit einem Mikroplatten-Lesegerät messen.

• Eine Standardkurve aus den Absorptionswerten der Eisen(II)-Standards erstellen.

• Die FRAP-Werte der Proben als Fe²⁺-Äquivalente (in µM) anhand der Standardkurve berechnen.

Messung der Glutathionperoxidase (GSH-Px)-Aktivität

Dieses Protokoll misst die Aktivität eines Schlüsselenzyms der antioxidativen Abwehr in Zell- oder Gewebelysaten nach Behandlung mit Eisenlactat.

Prinzip: Die GSH-Px-Aktivität wird indirekt durch eine gekoppelte Reaktion mit der Glutathionreduktase (GR) gemessen. GSH-Px reduziert ein Substrat (z. B. Cumolhydroperoxid) unter Verwendung von reduziertem Glutathion (GSH), wodurch oxidiertes Glutathion (GSSG) entsteht. GR regeneriert GSH aus GSSG unter Verbrauch von NADPH. Die Abnahme der NADPH-Konzentration, gemessen durch die Abnahme der Absorption bei 340 nm, ist proportional zur GSH-Px-Aktivität.

Reagenzien:

• Zell- oder Gewebelysatpuffer

• Reaktionspuffer (z. B. Kaliumphosphatpuffer mit EDTA)

• Reduziertes Glutathion (GSH)

• Glutathionreduktase (GR)

• NADPH

• Cumolhydroperoxid (oder H₂O₂) als Substrat

Durchführung:

• Zellen oder Gewebe nach Exposition gegenüber Eisenlactat lysieren und den Proteingehalt bestimmen.

• In einer Küvette den Reaktionspuffer, GSH, GR und NADPH mischen.

• Eine definierte Menge des Zell-/Gewebelysats hinzufügen und mischen.

• Die Reaktion durch Zugabe des Substrats (Cumolhydroperoxid) starten.

• Die Abnahme der Absorption bei 340 nm über mehrere Minuten in einem Spektralphotometer verfolgen.

• Die Rate der NADPH-Oxidation (ΔA/min) berechnen.

• Die Enzymaktivität unter Verwendung des molaren Extinktionskoeffizienten von NADPH (6,22 mM⁻¹cm⁻¹) berechnen und auf den Proteingehalt normalisieren (Einheit: U/mg Protein).

Visualisierung von Signalwegen und Arbeitsabläufen

Die folgenden Diagramme wurden mit der DOT-Sprache von Graphviz erstellt, um Schlüsselkonzepte zu visualisieren.

Pro-oxidativer Mechanismus: Die Fenton-Reaktion

Abbildung 1: Die pro-oxidative Wirkung von Eisenlactat über die Fenton-Reaktion.

Indirekter antioxidativer Mechanismus: Das Lactat-Eisen-Abwehrsystem

Abbildung 2: Hypothese des Lactat-vermittelten Schutzes vor oxidativem Stress.

Allgemeiner Arbeitsablauf eines In-vitro-Antioxidantien-Assays (FRAP)

Abbildung 3: Schematischer Arbeitsablauf des FRAP-Assays.

Duale Rolle von Lactat bei der Ferroptose-Regulation

Abbildung 4: Kontextabhängige duale Rolle von Lactat bei der Ferroptose.

Schlussfolgerung

Die antioxidativen Eigenschaften von Eisenlactat können nicht isoliert betrachtet werden. Seine chemische Natur diktiert eine starke pro-oxidative Tendenz durch die Katalyse der Fenton-Reaktion. In biologischen Systemen mit hohem Lactatfluss kann jedoch ein potenziell schützender, indirekter antioxidativer Mechanismus entstehen, bei dem Lactat als Radikalfänger dient. Darüber hinaus deuten neue Erkenntnisse auf eine komplexe regulatorische Rolle von Lactat in eisenabhängigen Zelltod-Signalwegen wie der Ferroptose hin. Für Forscher und Entwickler ist es entscheidend, diese duale Natur zu verstehen. Die Eignung von Eisenlactat in einer Formulierung oder einem therapeutischen Kontext hängt stark vom lokalen Redox-Umfeld, der Konzentration von Wasserstoffperoxid und der metabolischen Aktivität der Zielzellen ab. Zukünftige Forschungen sollten sich darauf konzentrieren, die genauen Schwellenwerte und Bedingungen zu quantifizieren, die bestimmen, ob die pro-oxidativen oder die indirekten antioxidativen Effekte von Eisenlactat dominieren.

References

• 1. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Serum Hydroxyl Radical Scavenging Capacity as Quantified with Iron-Free Hydroxyl Radical Source - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Raising the iron curtain: Lactate's secret role in oxidative stress defense - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Novel protein acylations in ferroptosis: decoding the regulatory roles of lactylation, crotonylation, succinylation, and β-hydroxybutyrylation [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. The lactate-dependent enhancement of hydroxyl radical generation by the Fenton reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Decreased activity of glutathione peroxidase with oral ferrous iron administration: A cause of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. ultimatetreat.com.au [ultimatetreat.com.au]
• 19. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. cellbiolabs.com [cellbiolabs.com]

Die Chemische Speziation von Eisenlactat in biologischen Medien: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung

Eisenlactat, eine häufig verwendete Eisenquelle in pharmazeutischen Präparaten und angereicherten Lebensmitteln, unterliegt in biologischen Medien komplexen Speziationsprozessen. Das Verständnis dieser Prozesse ist für die Vorhersage seiner Bioverfügbarkeit, Wirksamkeit und potenziellen Toxizität von entscheidender Bedeutung. Dieser technische Leitfaden bietet einen detaillierten Überblick über die chemische Speziation von Eisenlactat und konzentriert sich dabei auf die in physiologischen Umgebungen vorkommenden Spezies, die analytischen Methoden zu ihrer Charakterisierung und die beteiligten biologischen Signalwege.

Einleitung

Die biologische Wirkung von Eisen ist untrennbar mit seiner chemischen Form oder Speziation verbunden. Eisenlactat, das sowohl in der zweiwertigen (Fe²⁺) als auch in der dreiwertigen (Fe³⁺) Form vorliegen kann, bildet in wässrigen Lösungen eine Reihe von Komplexen mit Lactat-Ionen und anderen Liganden, die in biologischen Flüssigkeiten vorhanden sind. Die relative Verteilung dieser Spezies wird durch Faktoren wie pH-Wert, Redoxpotential und das Vorhandensein konkurrierender Liganden maßgeblich beeinflusst. Eine genaue Charakterisierung der Eisenlactat-Speziation ist daher für das Verständnis seines Schicksals im Körper von grundlegender Bedeutung.

Quantitative Daten zur Eisenlactat-Speziation

Die Stabilität von Eisen-Lactat-Komplexen wird durch ihre Stabilitätskonstanten (log K) quantifiziert. Diese Konstanten beschreiben das Gleichgewicht zwischen den freien Metallionen, den Liganden und dem resultierenden Komplex.

Tabelle 1: Stabilitätskonstanten von Eisen(II)- und Eisen(III)-Lactat-Komplexen

Komplex	Stabilitätskonstante (log K)	Temperatur (°C)	Anmerkungen
Fe(II)-Lactat	3,08	25	Die Assoziationskonstante (Ka) wurde mit 1196 ± 32 angegeben und in log K umgerechnet.[1]
Fe(III)-Lactat	Nicht direkt verfügbar	-	Die Bildung von Fe(III)-Lactat-Komplexen ist pH-abhängig, wobei bei niedrigem pH-Wert eine höhere Komplexbildung zu beobachten ist.[2]

Hinweis: Die Daten zur Stabilität von Eisen(III)-Lactat sind in der Literatur spärlich. Es ist bekannt, dass Fe(III) bei physiologischem pH-Wert zur Hydrolyse und Ausfällung neigt, was die Bestimmung der Stabilitätskonstanten erschwert.

Tabelle 2: Thermodynamische Daten für die Auflösung von Eisen(II)-Lactat

Thermodynamischer Parameter	Wert	Einheit
Enthalpie der Auflösung (ΔH)	25,3 ± 0,4	kJ/mol
Entropie der Auflösung (ΔS)	59,3 ± 1,4	J/(mol·K)
Gibbs-Energie der Auflösung (ΔG)	7,7 ± 0,0	kJ/mol

Diese Daten deuten darauf hin, dass die Auflösung von Eisen(II)-Lactat ein endothermer und entropiegetriebener Prozess ist.[1]

Einfluss des pH-Wertes und anderer Liganden

Der pH-Wert ist ein entscheidender Faktor für die Speziation von Eisenlactat. In saurer Umgebung, wie sie im Magen vorliegt, dissoziiert Eisenlactat und setzt Fe²⁺-Ionen frei, die dann absorbiert werden können.[3] Mit steigendem pH-Wert im Dünndarm können sich verschiedene Eisen-Lactat-Komplexe bilden. Darüber hinaus können andere in biologischen Flüssigkeiten vorkommende Anionen wie Phosphat, Citrat und Bicarbonat mit Lactat um die Bindung an Eisen konkurrieren, was die Speziation weiter verkompliziert.[4][5][6][7] Insbesondere Phosphat kann mit Eisen schwerlösliche Komplexe bilden und dessen Bioverfügbarkeit verringern.[5][7]

Experimentelle Protokolle zur Speziationsanalyse

Die genaue Bestimmung der Eisenspezies in komplexen biologischen Matrizes erfordert hochentwickelte analytische Techniken. Nachfolgend sind die wichtigsten Methoden aufgeführt.

Kopplung von Flüssigchromatographie mit induktiv gekoppelter Plasma-Massenspektrometrie (HPLC-ICP-MS)

Diese Methode ermöglicht die Trennung verschiedener Eisenspezies basierend auf ihren chromatographischen Eigenschaften und deren anschließenden empfindlichen Nachweis mittels ICP-MS.

Protokoll zur Bestimmung der Eisenspezies in Serum (Beispiel):

• Probenvorbereitung:

  • Serumproben werden mit einer mobilen Phase verdünnt, die einen Komplexbildner wie Pyridin-2,6-dicarbonsäure (PDCA) enthält, um die Eisen-Spezies während der Analyse zu stabilisieren.[8]

  • Die Proben werden durch einen 0,45-μm-Filter filtriert, um Partikel zu entfernen.

• Chromatographische Trennung:

  • Säule: Anionenaustauschersäule (z. B. Hamilton PRP-X100).

  • Mobile Phase: Eine Pufferlösung (z. B. 20 mM Ammoniumacetat) mit einem Komplexbildner (z. B. 1 mM PDCA) bei einem definierten pH-Wert (z. B. 5,5).[8]

  • Flussrate: Isokratische Elution mit einer Flussrate von z. B. 1,0 ml/min.

• Detektion:

  • Das Eluat aus der HPLC-Säule wird direkt in das ICP-MS-System eingeleitet.

  • Die Eisenisotope (typischerweise ⁵⁶Fe und ⁵⁷Fe) werden überwacht.[9][10]

  • Die Verwendung einer Kollisions-/Reaktionszelle im ICP-MS kann zur Reduzierung von polyatomaren Interferenzen (z. B. ArO⁺ auf ⁵⁶Fe) erforderlich sein.[8]

• Quantifizierung:

  • Die Quantifizierung erfolgt durch externen Standardabgleich mit Standards, die die zu analysierenden Eisenspezies enthalten.

Kapillarelektrophorese gekoppelt mit induktiv gekoppelter Plasma-Massenspektrometrie (CE-ICP-MS)

Die CE-ICP-MS bietet eine hohe Trenneffizienz und ist besonders für die Analyse kleiner Probenvolumina geeignet.

Protokoll zur Bestimmung der Eisenspezies in Zelllysaten (Beispiel):

• Probenvorbereitung:

  • Zelllysate werden in einem geeigneten Puffer (z. B. 20 mM HCl) verdünnt.[11]

  • Die Proben werden zentrifugiert und der Überstand für die Analyse verwendet.

• Elektrophoretische Trennung:

  • Kapillare: Unbeschichtete Fused-Silica-Kapillare.

  • Hintergrundelektrolyt (BGE): 20 mM Salzsäure (HCl).[11]

  • Injektion: Hydrodynamische Injektion.

  • Trennspannung: Z. B. +25 kV.[11]

• Detektion:

  • Die Kapillare wird direkt mit dem Zerstäuber des ICP-MS verbunden.

  • Die Detektion der Eisenisotope erfolgt wie bei der HPLC-ICP-MS beschrieben.

• Quantifizierung:

  • Die Quantifizierung erfolgt über eine externe Kalibrierung.

Potentiometrische Titration

Diese klassische Methode wird zur Bestimmung der Stabilitätskonstanten von Metall-Ligand-Komplexen verwendet. Dabei wird die Änderung des pH-Wertes einer Lösung, die das Metallion und den Liganden enthält, während der Titration mit einer starken Base oder Säure gemessen.[8][12][13][14][15] Aus den Titrationskurven können die Stabilitätskonstanten berechnet werden.

Jobs Methode der kontinuierlichen Variation

Diese spektrophotometrische Methode wird zur Bestimmung der Stöchiometrie von Metall-Ligand-Komplexen in Lösung verwendet. Dabei wird eine Reihe von Lösungen hergestellt, in denen die Summe der molaren Konzentrationen von Metall und Ligand konstant gehalten wird, während ihre Molenbrüche variiert werden. Die Extinktion wird bei einer Wellenlänge gemessen, bei der der Komplex absorbiert. Ein Maximum in der Auftragung der Extinktion gegen den Molenbruch des Liganden zeigt die Stöchiometrie des Komplexes an.[16][17][18][19][20]

Biologische Signalwege und Interaktionen

Lactat ist nicht nur ein Metabolit, sondern auch ein Signalmolekül, das die Eisenhomöostase beeinflussen kann.

Lactat-vermittelte Regulierung der Hepcidin-Expression

Ein zentraler Mechanismus, durch den Lactat den Eisenstoffwechsel beeinflusst, ist die Hochregulierung der Expression des Hormons Hepcidin.[21][22][23][24] Hepcidin ist der Hauptregulator des systemischen Eisenhaushalts.

Abbildung 1: Vereinfachter Signalweg der Lactat-induzierten Hepcidin-Expression.

Lactat gelangt über den Monocarboxylat-Transporter 1 (MCT1) in die Hepatozyten und aktiviert die lösliche Adenylylcyclase (sAC).[21][22] Dies führt zu einem Anstieg des cyclischen Adenosinmonophosphats (cAMP), das wiederum die Proteinkinase A (PKA) aktiviert.[21][23] PKA phosphoryliert die SMAD-Proteine 1, 5 und 8, die dann in den Zellkern translozieren und die Transkription des HAMP-Gens, das für Hepcidin kodiert, hochregulieren.[21][23][24]

Lactat und zelluläre Eisenaufnahme

Studien deuten darauf hin, dass Lactat die Aufnahme von Eisen in Epithelzellen erleichtern kann.[25][26] Es wird vermutet, dass Lactat als Siderophor-ähnliches Molekül fungieren kann, das Eisen cheliert und dessen Transport in die Zelle unterstützt.[25] Dieser Mechanismus könnte besonders in Mikroumgebungen mit hohem Lactatspiegel, wie z. B. in Tumoren, von Bedeutung sein.

Abbildung 2: Allgemeiner Arbeitsablauf zur Analyse der Eisenlactat-Speziation.

Schlussfolgerung

Die chemische Speziation von Eisenlactat in biologischen Medien ist ein dynamischer Prozess, der von einer Vielzahl von Faktoren abhängt. Die Kombination aus thermodynamischen Daten, fortschrittlichen analytischen Techniken und dem Verständnis der zugrunde liegenden biologischen Signalwege ist entscheidend für die Entwicklung wirksamer und sicherer eisenbasierter Therapeutika und Nahrungsergänzungsmittel. Zukünftige Forschungen sollten sich auf die genauere Quantifizierung der pH-abhängigen Stabilitätskonstanten und die Untersuchung der Wechselwirkungen von Eisenlactat mit anderen zellulären Komponenten konzentrieren.

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Thermische Zersetzung von "Eisenlactat" unter experimentellen Bedingungen

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet einen detaillierten Überblick über die thermische Zersetzung von Eisen(II)-lactat unter experimentellen Bedingungen. Das Verständnis des thermischen Verhaltens von pharmazeutisch relevanten Verbindungen wie Eisen(II)-lactat ist für die Gewährleistung von Stabilität, Sicherheit und Wirksamkeit in der Arzneimittelentwicklung von entscheidender Bedeutung.

Zusammenfassung der quantitativen Daten

Die thermische Zersetzung von Eisen(II)-lactat, insbesondere seiner hydratisierten Formen, ist ein mehrstufiger Prozess, der Dehydratisierung und anschließende Zersetzung des Anhydrats umfasst. Eine vergleichende thermoanalytische Studie von U.B. Rao und K.P. Singh liefert die grundlegenden experimentellen Beobachtungen für Eisen(II)-lactat im Vergleich zu anderen Übergangsmetall-Lactaten.

Die Studie zeigt, dass bei Eisen(II)-lactat die Dehydratisierungs- und Zersetzungsschritte überlappen, was auf einen komplexen, möglicherweise simultanen Prozess hindeutet. Die Zersetzung wurde in einer trockenen Luftatmosphäre mit einer Heizrate von 10 K/min untersucht.[1] Die Aktivierungsenergie für den Dehydratisierungsschritt von Eisen(II)-lactat wird als eine der niedrigsten unter den untersuchten Übergangsmetallen beschrieben, was auf schwach gebundenes Kristallwasser hindeutet.[1]

Tabelle 1: Zusammenfassung der thermischen Ereignisse für Eisen(II)-lactat

Thermisches Ereignis	Beobachtungen aus der Literatur	Anmerkungen
Dehydratisierung & Zersetzung	Überlappende Stufen	Die genauen Temperaturbereiche und Massenverluste sind in der zitierten Zusammenfassung nicht detailliert aufgeführt. Die Zersetzung von Laktat-Anionen führt typischerweise zur Bildung von Carbonylverbindungen und Kohlenstoffoxiden.
Endprodukt	Eisenoxide (z.B. Fe₂O₃, Fe₃O₄)	Die genaue Stöchiometrie des resultierenden Eisenoxids hängt von der Atmosphäre (oxidierend oder inert) ab.

Hinweis: Detaillierte quantitative Daten wie exakte Zersetzungstemperaturen und prozentuale Massenverluste für jede Stufe sind der vollständigen Studie von Rao und Singh zu entnehmen.

Experimentelle Protokolle

Die Untersuchung der thermischen Zersetzung von Eisen(II)-lactat erfordert präzise kontrollierte experimentelle Bedingungen. Nachfolgend finden Sie ein detailliertes Protokoll, das auf den in der Literatur beschriebenen Methoden für die thermische Analyse von Metall-Laktaten basiert.

Thermogravimetrische Analyse (TGA) / Differentielle Thermoanalyse (DTA)

Dieses Protokoll beschreibt die simultane thermogravimetrische und differentielle thermische Analyse zur Bestimmung von Massenverlusten und thermischen Ereignissen (endotherme/exotherme Reaktionen) in Abhängigkeit von der Temperatur.

Geräte:

• Simultanes TGA/DTA- oder TGA/DSC-Gerät

• Analysenwaage (Genauigkeit ±0,01 mg)

• Probentiegel (Aluminiumoxid oder Platin)

• Gasflussregler

Reagenzien:

• Eisen(II)-lactat-Hydrat (Fe(C₃H₅O₃)₂ · nH₂O)

• Spülgas (z.B. trockene Luft, Stickstoff oder Argon)

Prozedur:

• Probenvorbereitung: Eine kleine Menge Eisen(II)-lactat (typischerweise 5-10 mg) wird genau in einen sauberen, tarierten Probentiegel eingewogen.

• Einrichtung des Geräts:

  • Der Probentiegel wird in den TGA-Ofen gestellt.

  • Ein leerer Referenztiegel wird ebenfalls positioniert (für DTA).

  • Das gewünschte Spülgas wird mit einer konstanten Flussrate (z.B. 50 mL/min) durch den Ofen geleitet.

• Thermische Methode:

  • Das Temperaturprogramm wird eingestellt. Eine typische Methode ist ein linearer Heizlauf von Raumtemperatur bis zu einer Endtemperatur von ca. 800-1000 °C mit einer konstanten Heizrate (z.B. 10 K/min).[1]

  • Die Masse der Probe und die Temperaturdifferenz zwischen Probe und Referenz werden kontinuierlich aufgezeichnet.

• Datenanalyse:

  • Die TGA-Kurve (Masse vs. Temperatur) wird analysiert, um die Temperaturbereiche der Massenverluste und die prozentualen Verluste zu bestimmen.

  • Die DTA-Kurve (ΔT vs. Temperatur) wird analysiert, um endotherme (z.B. Dehydratisierung, Schmelzen) und exotherme (z.B. oxidative Zersetzung) Ereignisse zu identifizieren.

  • Die Ableitung der TGA-Kurve (DTG-Kurve) kann verwendet werden, um die Temperaturen der maximalen Zersetzungsraten zu bestimmen.

Visualisierungen

Experimenteller Arbeitsablauf der TGA/DTA-Analyse

Abbildung 1: Allgemeiner Arbeitsablauf für die TGA/DTA-Analyse von Eisen(II)-lactat.

Hypothetischer Zersetzungsweg

Basierend auf der allgemeinen Chemie von Metall-Laktaten und der Beobachtung überlappender Stufen kann ein hypothetischer Zersetzungsweg postuliert werden. Die Dehydratisierung ist der erste Schritt, gefolgt von der Zersetzung des Laktat-Anions, die zu verschiedenen gasförmigen Produkten und einem festen Eisenoxid-Rückstand führt.

Abbildung 2: Hypothetischer Reaktionsweg der thermischen Zersetzung von Eisen(II)-lactat.

References

• 1. researchgate.net [researchgate.net]

Eisenlactat: Chelatbildung mit biologischen Liganden – Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet einen detaillierten technischen Einblick in die Chelatbildung von Eisen(II)-lactat mit verschiedenen biologischen Liganden. Es werden quantitative Daten, experimentelle Protokolle und Signalwege behandelt, um ein umfassendes Verständnis für die Rolle von Eisenlactat in biologischen Systemen zu vermitteln.

Einführung in die Eisenlactat-Chelatbildung

Eisen(II)-lactat, das Salz der Milchsäure, ist eine bioverfügbare Form von Eisen, die in pharmazeutischen Präparaten und Lebensmitteln zur Behandlung und Prävention von Eisenmangelanämie eingesetzt wird.[1] Seine Wirksamkeit und Verträglichkeit hängen maßgeblich von seiner Fähigkeit ab, mit biologischen Molekülen Chelatkomplexe zu bilden. Diese Wechselwirkungen beeinflussen die Löslichkeit, den Transport und die Reaktivität von Eisen im Körper.

Die Chelatbildung ist ein Prozess, bei dem ein zentrales Metallion, in diesem Fall Eisen(II) (Fe²⁺), von einem oder mehreren Liganden umschlossen wird. Biologische Liganden sind Moleküle wie Aminosäuren, Proteine und organische Säuren, die über funktionelle Gruppen verfügen, die als Elektronendonatoren fungieren und koordinative Bindungen mit dem Metallion eingehen können.

Quantitative Daten zur Chelatbildung

Die Stabilität eines Chelatkomplexes wird durch seine Stabilitätskonstante (auch Bildungs- oder Bindungskonstante genannt) quantifiziert. Eine höhere Stabilitätskonstante deutet auf eine stärkere Bindung zwischen dem Metallion und dem Liganden hin.

Obwohl spezifische Stabilitätskonstanten für Eisen(II)-lactat mit einer breiten Palette von biologischen Liganden in der wissenschaftlichen Literatur begrenzt sind, liefert eine vergleichende Studie thermodynamische Daten, die die relative Stärke der Chelatbildung von Eisen(II) mit Lactat im Vergleich zu anderen Carbonsäuren aufzeigen.

Tabelle 1: Thermodynamische Stabilitätskonstanten von Eisen(II)-Komplexen mit ausgewählten Carbonsäuren

Ligand	Thermodynamische Stabilitätskonstante (log K)
Lactat	niedriger als Ascorbat, Malat und Succinat
Malat	Ähnlich wie Ascorbat
Succinat	Ähnlich wie Ascorbat
Citrat	Höher als Lactat, Ascorbat, Malat und Succinat

Quelle: Basierend auf Daten aus einer Studie zur Bestimmung von thermodynamischen und kinetischen Stabilitätskonstanten.[2]

Diese Daten deuten darauf hin, dass Lactat im Vergleich zu anderen biologisch relevanten Carbonsäuren ein relativ schwacher Chelator für Eisen(II) ist.[2][3] Dies hat wichtige Implikationen für die Bioverfügbarkeit von Eisen aus Eisenlactat, da das Eisen leichter an andere Liganden mit höherer Affinität, wie z. B. Proteine, die am Eisentransport beteiligt sind, abgegeben werden kann.

Tabelle 2: Qualitative Interaktionen von Eisen mit biologischen Liganden

Biologischer Ligand	Art der Interaktion	Anmerkungen
Aminosäuren	Chelatbildung	Einige Aminosäuren wie Histidin, Cystein und Lysin können die Eisenabsorption durch die Bildung von Chelatkomplexen verbessern.[4]
Proteine	Bindung an spezifische Proteine	Eisen wird im Körper von Proteinen wie Transferrin (Transport) und Ferritin (Speicherung) gebunden. Die Affinität von Transferrin für Eisen(III) ist extrem hoch.[5][6]
Organische Säuren	Chelatbildung	Citrat ist ein potenter Chelator für Eisen(III) und Eisen(II).[7][8]

Experimentelle Protokolle

Die Untersuchung der Chelatbildung von Eisenlactat erfordert präzise experimentelle Methoden. Nachfolgend sind detaillierte Protokolle für Schlüsseltechniken aufgeführt.

Spektrophotometrische Bestimmung der Stabilitätskonstante

Diese Methode basiert auf der Messung der Farbänderung einer Lösung, wenn sich ein Metall-Ligand-Komplex bildet.

Protokoll:

• Herstellung der Stammlösungen:

  • Eisen(II)-lactat-Lösung (z.B. 0,01 M in deionisiertem Wasser, frisch zubereitet und unter inerter Atmosphäre, um die Oxidation zu Fe³⁺ zu minimieren).

  • Ligandenlösung (z.B. 0,1 M einer Aminosäure in einem geeigneten Puffer).

  • Pufferlösung zur Aufrechterhaltung eines konstanten pH-Wertes.

• Bestimmung des Absorptionsmaximums (λ_max):

  • Mischen Sie eine Lösung von Eisen(II)-lactat mit einem Überschuss der Ligandenlösung.

  • Messen Sie das Absorptionsspektrum im UV-Vis-Bereich (z.B. 200-800 nm), um die Wellenlänge der maximalen Absorption des gebildeten Komplexes zu ermitteln.

• Titration:

  • Bereiten Sie eine Reihe von Lösungen mit einer konstanten Konzentration an Eisen(II)-lactat und variierenden Konzentrationen des Liganden vor.

  • Messen Sie die Extinktion jeder Lösung bei λ_max.

• Datenanalyse:

  • Verwenden Sie die Methode der kontinuierlichen Variation (Job's Plot) oder die Molverhältnismethode, um die Stöchiometrie des Komplexes zu bestimmen.

  • Berechnen Sie die Stabilitätskonstante unter Verwendung des Lambert-Beer'schen Gesetzes und der Gleichgewichtskonzentrationen der Spezies.

Potentiometrische Titration

Diese Methode misst die Änderung des Potentials einer Elektrode als Reaktion auf die Zugabe eines Titriermittels, um die Konzentration freier Metallionen in der Lösung zu bestimmen.

Protokoll:

• Vorbereitung der Titrationszelle:

  • Eine Lösung, die Eisen(II)-lactat und den biologischen Liganden in einem Medium mit konstanter Ionenstärke enthält.

  • Eine Indikatorelektrode (z.B. eine ionenselektive Elektrode für Eisen oder eine Platinelektrode für Redox-Titrationen) und eine Referenzelektrode (z.B. eine Silber/Silberchlorid-Elektrode).

• Titration:

  • Titrieren Sie die Lösung mit einer Standardlösung einer starken Säure oder Base, um den pH-Wert zu ändern und die Protonierung des Liganden zu beeinflussen.

  • Zeichnen Sie das Elektrodenpotential als Funktion des zugegebenen Volumens des Titriermittels auf.

• Datenanalyse:

  • Analysieren Sie die Titrationskurve, um die Konzentrationen der verschiedenen Spezies im Gleichgewicht zu bestimmen.

  • Berechnen Sie die Stabilitätskonstanten mithilfe geeigneter Software, die die Protonierungskonstanten des Liganden und die Bildung von Hydroxokomplexen des Metalls berücksichtigt.

Isotherme Titrationskalorimetrie (ITC)

ITC misst die Wärmeänderung, die bei der Bindung eines Liganden an ein Makromolekül, wie z.B. ein Protein, freigesetzt oder absorbiert wird.

Protokoll:

• Probenvorbereitung:

  • Lösen Sie das Zielprotein (z.B. humanes Serumalbumin) in einem geeigneten Puffer.

  • Lösen Sie Eisen(II)-lactat im gleichen Puffer. Entgasen Sie beide Lösungen, um Luftblasen zu entfernen.

• ITC-Experiment:

  • Füllen Sie die Probenzelle des Kalorimeters mit der Proteinlösung.

  • Füllen Sie die Injektionsspritze mit der Eisen(II)-lactat-Lösung.

  • Führen Sie eine Reihe von Injektionen der Eisen(II)-lactat-Lösung in die Probenzelle durch, während die Wärmeänderung kontinuierlich gemessen wird.

• Datenanalyse:

  • Integrieren Sie die Wärmestöße für jede Injektion.

  • Passen Sie die resultierenden Daten an ein Bindungsmodell an, um die Bindungsaffinität (K_a), die Stöchiometrie (n), die Enthalpie (ΔH) und die Entropie (ΔS) der Bindung zu bestimmen.[9][10][11]

Signalwege und zelluläre Prozesse

Die Interaktion von Eisenlactat mit biologischen Systemen geht über die einfache Chelatbildung hinaus und kann zelluläre Signalwege beeinflussen. Insbesondere der Lactatanteil kann die Eisenhomöostase regulieren.

Lactat-induzierte Regulierung der Hepcidin-Expression

Neuere Forschungen haben gezeigt, dass Lactat die Expression von Hepcidin, dem zentralen Regulator des Eisenstoffwechsels, erhöhen kann.[12][13] Dies geschieht über einen Signalweg, der die lösliche Adenylylcyclase (sAC) und den Bone Morphogenetic Protein (BMP)/SMAD-Signalweg involviert.

Abbildung 1: Signalweg der Lactat-induzierten Hepcidin-Expression.

Dieser Signalweg deutet darauf hin, dass eine erhöhte Lactatkonzentration, wie sie beispielsweise nach intensiver körperlicher Betätigung auftritt, zu einer erhöhten Hepcidin-Produktion führen kann.[12][13] Dies wiederum würde die Eisenfreisetzung aus den Zellen hemmen und die Eisenaufnahme im Darm reduzieren. Die Verabreichung von Eisen als Lactatsalz könnte somit die systemische Eisenhomöostase auf eine Weise beeinflussen, die über die reine Eisenbereitstellung hinausgeht.

Experimenteller Workflow zur Untersuchung der zellulären Eisenaufnahme aus Eisenlactat

Um die Aufnahme und den intrazellulären Verbleib von Eisen aus Eisenlactat zu untersuchen, kann der folgende experimentelle Arbeitsablauf verwendet werden.

Abbildung 2: Experimenteller Workflow zur Untersuchung der zellulären Eisenaufnahme.

Dieser Workflow ermöglicht eine umfassende Analyse der zellulären Reaktion auf die Exposition gegenüber Eisenlactat, von der reinen Aufnahme bis hin zu den regulatorischen Antworten der Zelle.

Schlussfolgerung

Eisen(II)-lactat ist eine wichtige Quelle für bioverfügbares Eisen. Seine Wechselwirkungen in biologischen Systemen werden durch seine moderate Chelatisierungsstärke und die Fähigkeit des Lactat-Anteils, zelluläre Signalwege zu modulieren, bestimmt. Während quantitative Daten zur Chelatbildung mit einer Vielzahl von biologischen Liganden noch weiter erforscht werden müssen, bieten die hier vorgestellten experimentellen Protokolle und das Verständnis der beteiligten Signalwege eine solide Grundlage für die weitere Forschung und Entwicklung von eisenbasierten Therapeutika. Die gezielte Untersuchung der hier beschriebenen Mechanismen wird entscheidend sein, um die Wirksamkeit und Sicherheit von Eisenlactat in klinischen und pharmazeutischen Anwendungen weiter zu optimieren.

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Protocols & Analytical Methods

Applikationshinweise und Protokolle: Eisenlactat-Supplementierung im DMEM-Zellkulturmedium

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Eisen ist ein essenzielles Spurenelement für das Wachstum und die Proliferation von Säugetierzellen, da es als Kofaktor für zahlreiche enzymatische Prozesse, einschließlich der DNA-Synthese und des zellulären Stoffwechsels, dient.[1] Dulbecco's Modified Eagle's Medium (DMEM) ist ein weit verbreitetes basales Zellkulturmedium, das in seiner Standardformulierung bereits eine Eisenquelle, typischerweise Eisennitrat, enthält.[2] Jüngste Forschungen haben die Rolle von Laktat, das traditionell als Abfallprodukt der Glykolyse angesehen wird, als wichtigen Regulator zellulärer Prozesse, einschließlich der Eisenhomöostase, aufgedeckt.[3][4] Die Supplementierung von DMEM mit Eisenlactat kann daher ein wirksames Mittel sein, um die zelluläre Eisenaufnahme zu modulieren, Signalwege zu beeinflussen und Phänomene wie Ferroptose zu untersuchen.[5][6]

Diese Applikationshinweise bieten detaillierte Protokolle, quantitative Daten und Visualisierungen von Signalwegen für die Verwendung von Eisenlactat als Supplement in DMEM-Zellkulturmedium.

Anwendungsbereiche

• Steigerung der zellulären Eisenaufnahme: Studien haben gezeigt, dass die Supplementierung mit Eisenlactat die Aufnahme von Eisen in menschliche Epithelzellen im Vergleich zu anderen Eisenverbindungen wie Eisen(III)-Ammoniumcitrat (FAC) signifikant erhöhen kann.[4][7] Dies ist besonders nützlich in Studien zur Eisenüberladung oder zur Untersuchung von eisenabhängigen zellulären Prozessen.

• Modulation der Eisenhomöostase: Laktat kann die Expression von Hepcidin, dem Hauptregulator der systemischen Eisenhomöostase, beeinflussen.[3] Dies geschieht über einen Signalweg, der die lösliche Adenylylcyclase (sAC), cAMP und den BMP/SMAD-Signalweg involviert.[3]

• Untersuchung von oxidativem Stress und Ferroptose: Eisen spielt eine zentrale Rolle bei der Fenton-Reaktion, die hochreaktive Hydroxylradikale erzeugt und zu oxidativem Stress führt.[5] Laktat kann unter diesen Bedingungen als Radikalfänger fungieren.[5] Die gezielte Supplementierung mit Eisenlactat ist ein wertvolles Werkzeug zur Untersuchung der Ferroptose, einer eisenabhängigen Form des regulierten Zelltods.[8][9]

Quantitative Daten zur Eisenlactat-Supplementierung

Die folgenden Tabellen fassen quantitative Daten aus Studien zusammen, die die Wirkung von Laktat und Eisen in Zellkulturen untersuchten.

Tabelle 1: Vergleich der zellulären Eisenaufnahme in Caco-2-Zellen

Behandlung	Eisenkonzentration (relativ zu FAC allein)	Anmerkungen	Quelle
FAC allein (Kontrolle)	100%	Ferric Ammonium Citrate (FAC) als Referenz-Eisenquelle.	[7]
FAC + 0.5 µM Na-Lactat	~139%	Die Co-Inkubation mit Natriumlactat erhöhte die Eisenaufnahme signifikant.	[7]
FAC + 5.0 µM Na-Lactat	~152%	Eine höhere Lactatkonzentration führte zu einer weiteren Steigerung der Eisenaufnahme.	[7]

| Eisen(II)-lactat (500 µM) | Höchste Aufnahme | Eisenlactat zeigte die höchste Eisenaufnahme im Vergleich zu FAC und Eisen(III)-citrat. |[4][7] |

Tabelle 2: Empfohlene Konzentrationsbereiche für die Supplementierung

Supplement	Konzentrationsbereich	Zelltyp / System	Beobachtete Effekte	Quelle
Eisen (allgemein)	100 µM - 5 mM	Diverse Säugetierzellen	Verbesserung der Lebensfähigkeit, Titer und Reduktion der Laktatproduktion (bei hoher Dichte).	[10]
Eisen (aus FAC)	2 - 100 mg/L	CHO-Zellen	Beeinflussung von Zellwachstum, Viabilität und Glykosylierungsprofilen.	[1]
Natrium-L-Lactat	0.5 µM - 8 mM	Caco-2-Zellen, diverse	Erhöhte Eisenaufnahme; Nachahmung einer hypoxischen Umgebung.	[7][11]

| Eisen(II)-lactat | 500 µM | Caco-2-Zellen | Signifikant erhöhte zelluläre Eisenkonzentration. |[7] |

Experimentelle Protokolle

Protokoll 1: Herstellung von mit Eisenlactat supplementiertem DMEM

Dieses Protokoll beschreibt die Herstellung von 500 mL DMEM mit einer Endkonzentration von 500 µM Eisen(II)-lactat.

Materialien:

• DMEM-Pulver (z.B. Sigma D5648)[12]

• Zellkultur-reines Wasser (z.B. Millipore)

• Natriumbicarbonat (NaHCO₃)

• Eisen(II)-lactat-Hydrat (Fe(C₃H₅O₃)₂)

• 1N HCl und 1N NaOH zur pH-Anpassung

• Fötales Kälberserum (FBS), hitzeinaktiviert

• Penicillin-Streptomycin-Lösung (100x)

• Sterilfilter-Einheit (0.22 µm Porengröße)

Vorgehensweise:

• Herstellung der Eisenlactat-Stammlösung (100 mM):

  • Wiegen Sie 287,95 mg Eisen(II)-lactat-Dihydrat (M.G. 287,95 g/mol ) oder eine äquivalente Menge einer anderen Hydratform ab.

  • Lösen Sie das Pulver in 10 mL zellkultur-reinem Wasser. Eisen(II)-Lösungen sind oxidationsempfindlich; arbeiten Sie daher zügig.

  • Sterilfiltrieren Sie die Lösung durch einen 0.22 µm Spritzenfilter in ein steriles Röhrchen. Bei Raumtemperatur lagern und innerhalb einer Woche verwenden.

• Herstellung des DMEM-Basismediums:

  • Lösen Sie die für 500 mL benötigte Menge an DMEM-Pulver in ca. 450 mL zellkultur-reinem Wasser unter Rühren auf.[12]

  • Fügen Sie 1,85 g NaHCO₃ für ein Endvolumen von 500 mL hinzu (entspricht 3,7 g/L).[2]

  • Rühren Sie, bis sich alle Komponenten vollständig gelöst haben.

• Supplementierung und pH-Anpassung:

  • Fügen Sie 2,5 mL der 100 mM Eisenlactat-Stammlösung zum DMEM-Basismedium hinzu, um eine Endkonzentration von 500 µM zu erreichen.

  • Stellen Sie den pH-Wert des Mediums mit 1N HCl oder 1N NaOH auf 7,2 - 7,4 ein.[2]

  • Füllen Sie das Volumen mit zellkultur-reinem Wasser auf 500 mL auf.

• Sterilisation und finale Supplementierung:

  • Sterilisieren Sie das Medium durch Filtration durch eine 0.22 µm Filtereinheit.[12]

  • Fügen Sie unter aseptischen Bedingungen die gewünschte Menge an FBS (z.B. 50 mL für 10% FBS) und Penicillin-Streptomycin (z.B. 5 mL für 1x Konzentration) hinzu.

  • Aliquots in sterilen Flaschen bei 2-8 °C lagern und vor Licht schützen.[13]

Protokoll 2: Allgemeine Zellkultur mit Eisenlactat-Supplementierung (Beispiel: Caco-2-Zellen)

Materialien:

• Caco-2-Zellen (ATCC HTB-37)[4]

• Vollständiges DMEM (DMEM mit 10% FBS und 1% Pen/Strep)

• Mit Eisenlactat supplementiertes DMEM (hergestellt nach Protokoll 1)

• Zellkulturplatten (z.B. 6-Well-Platten)

• Trypsin-EDTA-Lösung

• Inkubator (37 °C, 5% CO₂)

Vorgehensweise:

• Zellkultur: Kultivieren Sie Caco-2-Zellen in vollständigem DMEM in einem Inkubator bei 37 °C und 5% CO₂.[4]

• Aussaat: Säen Sie die Zellen in der gewünschten Dichte in Zellkulturplatten aus (z.B. 2 x 10⁵ Zellen/Well in einer 6-Well-Platte) und lassen Sie sie über Nacht anhaften.

• Behandlung:

  • Entfernen Sie das Kulturmedium am nächsten Tag.

  • Waschen Sie die Zellen einmal mit sterilem PBS.

  • Fügen Sie das mit Eisenlactat supplementierte DMEM (Behandlungs-Gruppe) oder das Standard-DMEM (Kontroll-Gruppe) zu den entsprechenden Wells hinzu.

• Inkubation: Inkubieren Sie die Zellen für den gewünschten Zeitraum (z.B. 4, 8 oder 24 Stunden).[14]

• Analyse: Fahren Sie nach der Inkubation mit der gewünschten Analyse fort, z.B. Messung der intrazellulären Eisenkonzentration, Analyse der Proteinexpression oder Zellviabilitäts-Assays.

Signalwege und Experimentelle Workflows

Die folgenden Diagramme visualisieren Schlüsselprozesse im Zusammenhang mit der Eisenlactat-Supplementierung.

Abbildung 1: Workflow zur Herstellung von mit Eisenlactat supplementiertem DMEM.

Abbildung 2: Signalweg der Laktat-vermittelten Regulation der Hepcidin-Expression.[3]

Abbildung 3: Schematische Darstellung der Fenton-Reaktion und der Schutzfunktion von Laktat.[5]

Abbildung 4: Signalweg, durch den Laktat die GPX4-Expression hochreguliert und Resistenz gegen Ferroptose verleiht.[9]

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Anwendungshinweise: Induktion von Eisenüberladung in Makrophagen mittels Eisen(II)-lactat

Anwendungsgebiet: Diese Anwendungshinweise beschreiben ein Protokoll zur Induktion einer Eisenüberladung in Säugetier-Makrophagen in vitro unter Verwendung von Eisen(II)-lactat. Dieses Modell ist für die Untersuchung der zellulären Mechanismen der Eisentoxizität, der Induktion von Ferroptose, der Makrophagenpolarisierung und der Rolle der Eisenüberladung bei verschiedenen Pathologien relevant.

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung

Makrophagen spielen eine zentrale Rolle im systemischen Eisenstoffwechsel, insbesondere beim Recycling von Eisen aus seneszenten Erythrozyten. Unter pathologischen Bedingungen kann eine übermäßige Eisenakkumulation in Makrophagen zu oxidativem Stress, Entzündungsreaktionen und einer Form des regulierten Zelltods, der Ferroptose, führen. Die In-vitro-Modellierung der Eisenüberladung in Makrophagen ist ein entscheidendes Werkzeug, um die molekularen Grundlagen dieser Prozesse zu verstehen und potenzielle therapeutische Strategien zu evaluieren.

Eisen(II)-lactat (Fe(C₃H₅O₃)₂) ist ein Eisensalz, das Eisen in der zweiwertigen (Fe²⁺) Form liefert. Diese Form des Eisens kann von Makrophagen über Transporter wie den Divalenten Metalltransporter 1 (DMT1) direkt aufgenommen werden und trägt zum labilen Eisenpool (LIP) im Zytosol bei. Im Vergleich zu häufiger verwendeten Eisenquellen wie Eisen(III)-Ammoniumcitrat (FAC) bietet Eisen(II)-lactat den Vorteil, dass es direkt die bioverfügbare Fe²⁺-Form bereitstellt, die an der Fenton-Reaktion beteiligt ist und die Produktion reaktiver Sauerstoffspezies (ROS) katalysiert.

Quantitative Datenzusammenfassung

Die folgenden Tabellen fassen quantitative Daten aus Studien zusammen, in denen verschiedene Eisensalze zur Induktion einer Eisenüberladung in Makrophagen verwendet wurden. Diese Daten dienen als Referenz für die Versuchsplanung mit Eisen(II)-lactat.

Tabelle 1: Konzentrationen von Eisensalzen und deren Auswirkungen auf Makrophagen

Eisensalz	Zelllinie	Konzentration (µM)	Inkubationszeit	Beobachtete Effekte
Eisen(III)-Ammoniumcitrat (FAC)	RAW 264.7	50 - 200	24 h	Erhöhte ROS-Produktion, reduzierte Zellviabilität, Induktion der M1-Polarisierung.[1]
Eisen(III)-Ammoniumcitrat (FAC)	humane Monozyten-abgeleitete Makrophagen	100	24 h	Gestörte Makrophagendifferenzierung, erhöhter oxidativer Stress.[2]
Eisen(III)-Ammoniumcitrat (FAC)	Knochenmark-abgeleitete Makrophagen (BMDM)	50	24 h	Induktion der M1-Polarisierung, erhöhte Glykolyse.[3]
Eisen(III)-Ammoniumcitrat (FAC)	J774A.1	5 - 80	k.A.	Dosisabhängige Abnahme der metabolischen Aktivität, Zunahme des labilen Eisenpools (LIP).[4]
Eisen(II)-citrat / Eisen(III)-citrat	RAW 264.7	2.5 mg/mL (~10 mM)	2 h	Induktion der M1-Polarisierung, erhöhte ROS-Produktion, p53-Aktivierung.[5]

Tabelle 2: Quantitative Messungen der zellulären Reaktion auf Eisenüberladung

Parameter	Zelllinie	Eisenbehandlung	Ergebnis
Zellviabilität	J774A.1	20 µM FAC	Reduziert auf 16.23% der Kontrolle.[4]
ROS-Produktion	J774A.1	20 µM FAC	7.71-facher Anstieg im Vergleich zur Kontrolle.[4]
Phagozytose	J774A.1	20 µM FAC	Reduziert auf 20.40% der Kontrolle.[4]
TNF-α-Produktion	Alveolarmakrophagen vom Schwein	FAC (nicht spezifizierte Konzentration)	Gedämpfte LPS-induzierte TNF-α-Produktion.[6]
Genexpression (IL-1β, TNF-α)	RAW 264.7	2.5 mg/mL Eisen(II/III)-citrat	Erhöhte Expression.[5]

Experimentelle Protokolle

Vorbereitung der Eisen(II)-lactat-Stammlösung

Materialien:

• Eisen(II)-lactat-Hydrat (z.B. C₆H₁₀FeO₆ · 2H₂O)

• Zellkultur-geeignetes Wasser (steril, ultrarein)

• Sterile 15-mL-Röhrchen

• Sterilfilter (0.22 µm)

Protokoll:

• Berechnung: Berechnen Sie die benötigte Masse an Eisen(II)-lactat-Hydrat für eine 100 mM Stammlösung. Berücksichtigen Sie das Molekulargewicht der Hydratform (Dihydrat: 270.02 g/mol ).

• Auflösen: Wiegen Sie das Eisen(II)-lactat unter einer Abzugshaube ab und geben Sie es in ein steriles 15-mL-Röhrchen. Fügen Sie das sterile Wasser hinzu. Eisen(II)-lactat ist in Wasser löslich.[7] Vortexen Sie die Lösung vorsichtig, bis sie sich vollständig aufgelöst hat. Die Lösung sollte eine grünlich-weiße Farbe haben.

• Sterilisation: Sterilisieren Sie die Stammlösung durch Filtration mit einem 0.22-µm-Spritzenfilter in ein neues steriles Röhrchen.

• Lagerung: Bereiten Sie die Lösung frisch für jeden Versuch vor, um die Oxidation von Fe²⁺ zu Fe³⁺ zu minimieren. Reste sollten verworfen werden.

Induktion der Eisenüberladung in Makrophagen

Materialien:

• Makrophagen-Zelllinie (z.B. RAW 264.7, J774A.1) oder primäre Makrophagen (z.B. BMDMs)

• Vollständiges Kulturmedium (z.B. DMEM mit 10% FBS, 1% Penicillin-Streptomycin)

• Zellkulturplatten (z.B. 6-Well, 24-Well oder 96-Well)

• Eisen(II)-lactat-Stammlösung (100 mM)

• Phosphat-gepufferte Salzlösung (PBS)

Protokoll:

• Zellsaat: Säen Sie die Makrophagen in der gewünschten Dichte in die Zellkulturplatten aus und lassen Sie sie über Nacht bei 37°C und 5% CO₂ adhärieren.

• Behandlung: Entfernen Sie das alte Medium. Fügen Sie frisches, vorgewärmtes vollständiges Kulturmedium hinzu, das die gewünschte Endkonzentration an Eisen(II)-lactat enthält. Basierend auf den Daten für andere Eisensalze wird ein Konzentrationsbereich von 10 µM bis 200 µM für eine Titration empfohlen.

  • Vorbereitung der Arbeitslösung: Verdünnen Sie die 100 mM Stammlösung direkt im Kulturmedium auf die gewünschte Endkonzentration (z.B. für 50 µM in 1 mL Medium: 0.5 µL der 100 mM Stammlösung).

• Inkubation: Inkubieren Sie die Zellen für den gewünschten Zeitraum (z.B. 4, 12, 24 Stunden). Die optimale Inkubationszeit sollte experimentell bestimmt werden.

• Kontrollen: Führen Sie immer eine unbehandelte Kontrolle (nur Medium) mit, um die basalen zellulären Bedingungen zu bewerten.

• Analyse: Fahren Sie nach der Inkubation mit den nachgeschalteten Assays fort.

Messung der Zellviabilität (MTT-Assay)

Protokoll:

• Führen Sie die Eisen(II)-lactat-Behandlung in einer 96-Well-Platte durch.

• Fügen Sie nach der Inkubation 10 µL der MTT-Lösung (5 mg/mL in PBS) zu jedem Well hinzu und inkubieren Sie für 2-4 Stunden bei 37°C.

• Entfernen Sie die MTT-Lösung und fügen Sie 100 µL DMSO hinzu, um die Formazan-Kristalle aufzulösen.

• Messen Sie die Extinktion bei 570 nm mit einem Plattenlesegerät. Die Zellviabilität wird als Prozentsatz der unbehandelten Kontrolle ausgedrückt.

Messung der intrazellulären reaktiven Sauerstoffspezies (ROS)

Protokoll:

• Führen Sie die Eisen(II)-lactat-Behandlung in einer schwarzen 96-Well-Platte mit klarem Boden durch.

• Waschen Sie die Zellen nach der Inkubation einmal mit vorgewärmtem PBS.

• Fügen Sie 100 µL einer 10 µM 2',7'-Dichlordihydrofluorescein-Diacetat (DCFH-DA)-Lösung in serumfreiem Medium zu jedem Well hinzu.[5][8]

• Inkubieren Sie die Platte für 30-45 Minuten bei 37°C im Dunkeln.

• Messen Sie die Fluoreszenz (Anregung ~485 nm, Emission ~535 nm) mit einem Fluoreszenz-Plattenlesegerät.[8]

Visualisierungen

Experimenteller Arbeitsablauf

Abbildung 1: Allgemeiner Arbeitsablauf zur Induktion und Analyse der Eisenüberladung in Makrophagen.

Signalwege bei Eisenüberladung

Abbildung 2: Vereinfachte Darstellung der durch Eisenüberladung aktivierten Signalwege in Makrophagen.

References

• 1. Guidelines for measuring reactive oxygen species and oxidative damage in cells and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Non-heme iron overload impairs monocyte to macrophage differentiation via mitochondrial oxidative stress [frontiersin.org]
• 3. fao.org [fao.org]
• 4. [Establishment of macrophage model of iron overload in vitro and the injury induced by oxidative stress on macrophage with iron overload] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Iron overloaded polarizes macrophage to proinflammation phenotype through ROS/acetyl‐p53 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rescuing iron-overloaded macrophages by conservative relocation of the accumulated metal - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2013057628A1 - Addition of iron to improve cell culture - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]

Eisenlactat als Eisenquelle in der neuronalen Zellkultur: Applikationshinweise und Protokolle

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument beschreibt die Verwendung von Eisen(II)-lactat als Eisenquelle für die Kultivierung von neuronalen Zellen. Eisen ist ein essenzielles Spurenelement für die neuronale Entwicklung, den Energiemetabolismus und die Neurotransmittersynthese.[1][2] Eisenmangel kann die zerebralen Funktionen beeinträchtigen, was die Notwendigkeit einer adäquaten Eisensupplementierung in In-vitro-Modellen unterstreicht.[1][2] Eisen(II)-lactat (C₆H₁₀FeO₆) ist ein Eisensalz der Milchsäure, das sich durch eine gute Wasserlöslichkeit auszeichnet und zweiwertiges Eisen (Fe²⁺) liefert, die Form, die für zelluläre Aufnahmeprozesse leichter verfügbar ist.[3][4]

Theoretischer Hintergrund

Eisen ist für die neuronale Funktion von entscheidender Bedeutung, birgt jedoch in freier Form auch das Risiko von oxidativem Stress.[4] Das im Eisenlactat enthaltene Fe²⁺-Ion kann an der Fenton-Reaktion teilnehmen, bei der Wasserstoffperoxid (H₂O₂) in hochreaktive Hydroxylradikale (•OH) umgewandelt wird.[5] Diese Radikale können Lipide, Proteine und Nukleinsäuren schädigen und zum Zelltod führen. Gleichzeitig deuten neuere Forschungen darauf hin, dass Lactat selbst eine schützende Rolle spielen könnte, indem es diese Hydroxylradikale abfängt.[5] Die Supplementierung mit Eisenlactat erfordert daher eine sorgfältige Titration, um eine ausreichende Eisenversorgung sicherzustellen und gleichzeitig die Toxizität durch oxidativen Stress zu minimieren.

Signalweg der Eisenaufnahme und des oxidativen Stresses

Abbildung 1: Vereinfachtes Diagramm der Aufnahme von Eisen aus Eisenlactat und der potenziellen Induktion von oxidativem Stress in neuronalen Zellen.

Quantitative Datenzusammenfassung

Obwohl direkte Studien zur Anwendung von Eisenlactat in neuronalen Kulturen begrenzt sind, können Daten aus Studien mit anderen Zelltypen und Eisenquellen als Anhaltspunkte dienen.

Tabelle 1: Vergleich der Eisenaufnahme aus verschiedenen Eisenquellen (Adaptiert von Human-Epithelzellen)

Eisenquelle	Relative Eisenaufnahme (%)	Zelltyp	Referenz
Eisen(II)-lactat	Höher	Caco-2	[6]
Eisen(II)-sulfat	Geringer	Caco-2	[6]

| Eisen(III)-citrat | Geringer | Caco-2 |[6] |

Tabelle 2: Effekte von Fe²⁺-haltigen Verbindungen auf die Zellviabilität unter Stressbedingungen (Adaptiert von vaskulären Endothelzellen)

Behandlung	Zellviabilität (% der Kontrolle)	Apoptose (% der Kontrolle)	LDH-Freisetzung (% der Kontrolle)	Zelltyp	Referenz
CoNPs (800 µM)	~50%	Erhöht	Erhöht	HUVEC	[7]
CoNPs + Eisen(II)-lactat	Signifikant verbessert	Verringert	Verringert	HUVEC	[7]
CoNPs + Eisen(II)-succinat	Signifikant verbessert	Verringert	Verringert	HUVEC	[7]
CoNPs + Eisen(II)-chlorid	Verbessert	Verringert	Verringert	HUVEC	[7]

CoNPs: Kobalt-Nanopartikel, die als Stressinduktor verwendet wurden.

Experimentelle Protokolle

Die folgenden Protokolle sind adaptierte Standardverfahren. Anwender sollten diese für ihre spezifischen neuronalen Zelllinien und experimentellen Bedingungen optimieren.

Herstellung einer Eisen(II)-lactat-Stammlösung

Materialien:

• Eisen(II)-lactat-Hydrat (z.B. Dihydrat oder Trihydrat)

• Zellkultur-geeignetes Wasser (z.B. WFI oder Milli-Q)

• Sterile 15-mL- oder 50-mL-Röhrchen

• Sterilfilter (0,2 µm Porengröße)

Protokoll (Adaptiert von allgemeinen Protokollen zur Herstellung von Eisensalzlösungen):

• Berechnung: Berechnen Sie die benötigte Menge an Eisen(II)-lactat, um eine Stammlösung mit einer Konzentration von 10-100 mM herzustellen. Berücksichtigen Sie das Hydratwasser im Molekulargewicht.

• Auflösen: Wiegen Sie das Eisen(II)-lactat unter einer sterilen Werkbank ab und geben Sie es in ein steriles Röhrchen. Fügen Sie die entsprechende Menge an zellkultur-geeignetem Wasser hinzu. Eisen(II)-lactat ist in Wasser löslich.[3]

• Mischen: Vortexen Sie die Lösung, bis sich das Pulver vollständig aufgelöst hat. Die Lösung sollte eine hellgrüne Farbe haben.

• Sterilfiltration: Filtrieren Sie die Stammlösung durch einen 0,2-µm-Sterilfilter in ein neues steriles Röhrchen.

• Lagerung: Aliquotieren Sie die Stammlösung in kleinere Volumina, um wiederholtes Einfrieren und Auftauen zu vermeiden. Lagern Sie die Aliquots bei -20 °C und schützen Sie sie vor Licht, da Fe²⁺-Lösungen oxidationsempfindlich sind.

Supplementierung von neuronalen Zellkulturmedien

Protokoll:

• Tauen Sie ein Aliquot der Eisen(II)-lactat-Stammlösung bei Raumtemperatur auf.

• Verdünnen Sie die Stammlösung direkt in das vorgewärmte neuronale Kulturmedium (z.B. Neurobasal Medium mit B-27 Supplement) auf die gewünschte Endkonzentration. Typische Endkonzentrationen für die Eisensupplementierung in Zellkulturen liegen im Bereich von 1 µM bis 100 µM. Es wird dringend empfohlen, eine Konzentrationsreihe (z.B. 1, 5, 10, 25, 50, 100 µM) zu testen, um die optimale Konzentration für Ihre spezifische Anwendung zu ermitteln.

• Mischen Sie das Medium durch vorsichtiges Schwenken.

• Führen Sie einen Medienwechsel bei Ihren neuronalen Kulturen mit dem frisch supplementierten Medium durch.

Workflow für die Supplementierung und Analyse

Abbildung 2: Allgemeiner experimenteller Arbeitsablauf für die Untersuchung von Eisenlactat in neuronalen Zellkulturen.

Protokoll zur Bestimmung der Zellviabilität (LDH-Assay)

Der Laktatdehydrogenase (LDH)-Assay misst die Freisetzung des zytoplasmatischen Enzyms LDH in das Kulturmedium als Indikator für eine Schädigung der Zellmembran und Zelltod.

Materialien:

• Kommerziell erhältlicher LDH-Toxizitätsassay-Kit

• 96-Well-Platten-Reader (Spektrophotometer)

• Neuronale Kulturen in einer 96-Well-Platte

Protokoll (Adaptiert von Herstellervorschriften):

• Probenentnahme: Überführen Sie nach der Behandlungszeit vorsichtig 50 µL des Kulturüberstandes von jeder Kavität in eine neue 96-Well-Platte. Vermeiden Sie es, Zellen mit zu transferieren.

• Lyse-Kontrolle (Maximale LDH-Freisetzung): Fügen Sie zu den Kontrollkavitäten (unbehandelte Zellen) 10 µL des vom Kit bereitgestellten Lysepuffers hinzu. Inkubieren Sie die Platte für 45 Minuten bei 37 °C. Überführen Sie anschließend 50 µL des Überstandes in die Assay-Platte.

• Reaktionsansatz: Fügen Sie zu jeder Probe in der Assay-Platte 50 µL des LDH-Reaktionsgemisches hinzu.

• Inkubation: Inkubieren Sie die Platte für 30 Minuten bei Raumtemperatur im Dunkeln.

• Messung: Messen Sie die Extinktion bei 490 nm mit einem Platten-Reader.

• Berechnung: Berechnen Sie die prozentuale Zytotoxizität gemäß der Formel des Kit-Herstellers, indem Sie die Werte der behandelten Proben auf die Werte der Lyse-Kontrolle (maximale Freisetzung) und der unbehandelten Kontrolle (spontane Freisetzung) beziehen.

Protokoll zur Messung von oxidativem Stress (ROS-Assay)

Dieser Assay verwendet eine zellgängige Sonde wie DCFDA (2',7'-Dichlordihydrofluorescein-diacetat), die bei Oxidation durch reaktive Sauerstoffspezies (ROS) fluoresziert.

Materialien:

• DCFDA- oder eine äquivalente ROS-Nachweissonde

• Phenolrot-freies Kulturmedium oder HBSS

• Fluoreszenz-Platten-Reader oder Fluoreszenzmikroskop

Protokoll:

• Vorbereitung der Sonde: Bereiten Sie eine Arbeitslösung der ROS-Sonde im phenolrot-freien Medium gemäß den Anweisungen des Herstellers vor (typischerweise 5-10 µM).

• Behandlung: Entfernen Sie nach der Inkubation mit Eisenlactat das Medium und waschen Sie die Zellen einmal mit vorgewärmtem PBS.

• Laden der Sonde: Fügen Sie die Sonden-Arbeitslösung zu den Zellen hinzu und inkubieren Sie sie für 30-60 Minuten bei 37 °C im Dunkeln.

• Waschen: Entfernen Sie die Sondenlösung und waschen Sie die Zellen zweimal mit vorgewärmtem PBS, um extrazelluläre Reste der Sonde zu entfernen.

• Messung: Fügen Sie phenolrot-freies Medium hinzu und messen Sie die Fluoreszenz (typischerweise bei Ex/Em = 485/535 nm) mit einem Platten-Reader. Alternativ können die Zellen mikroskopisch ausgewertet werden.

• Analyse: Vergleichen Sie die Fluoreszenzintensität der mit Eisenlactat behandelten Zellen mit der der unbehandelten Kontrollzellen.

Schlussfolgerungen und Empfehlungen

Eisen(II)-lactat stellt eine vielversprechende, gut lösliche Quelle für zweiwertiges Eisen für die neuronale Zellkultur dar. Aufgrund des Potenzials von Fe²⁺, oxidativen Stress über die Fenton-Reaktion zu induzieren, ist eine sorgfältige Optimierung der Konzentration entscheidend. Die hier bereitgestellten Protokolle bieten eine Grundlage für die systematische Untersuchung der Auswirkungen von Eisenlactat auf die Viabilität, Differenzierung und den oxidativen Status neuronaler Zellen. Es wird empfohlen, mit einer breiten Konzentrationsspanne zu beginnen und die zellulären Reaktionen mit den beschriebenen Assays engmaschig zu überwachen.

References

• 1. rosenfluh.ch [rosenfluh.ch]
• 2. Eisenmangel, Gehirnentwicklung und kognitive Leistungsfähigkeit – Rosenfluh.ch [rosenfluh.ch]
• 3. Eisenlactat – Wikipedia [de.wikipedia.org]
• 4. research.chalmers.se [research.chalmers.se]
• 5. researchgate.net [researchgate.net]
• 6. Lactate Production can Function to Increase Human Epithelial Cell Iron Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]

Anwendung von Eisen(II)-lactat in 3D-Zellkulturmodellen: Applikationshinweise und Protokolle

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Applikationshinweise beschreiben die Verwendung von Eisen(II)-lactat zur Induktion von zellulären Effekten, insbesondere der Ferroptose, in dreidimensionalen (3D)-Zellkulturmodellen wie Tumorsphäroiden. Eisen(II)-lactat dient als lösliche und bioverfügbare Eisenquelle, die von Zellen aufgenommen werden kann und an verschiedenen zellulären Prozessen beteiligt ist. In 3D-Zellkulturen, die die zelluläre Mikroumgebung in vivo besser nachahmen als 2D-Kulturen, ermöglicht der Einsatz von Eisen(II)-lactat die Untersuchung von eisenabhängigen zellulären Reaktionen in einem physiologisch relevanteren Kontext.

Einleitung

Eisen ist ein essenzielles Spurenelement, das für zahlreiche zelluläre Prozesse, einschließlich Zellatmung, DNA-Synthese und -Reparatur, von entscheidender Bedeutung ist. Krebszellen weisen aufgrund ihres schnellen Wachstums und hohen Energiebedarfs oft einen erhöhten Eisenbedarf auf.[1] Ein Überschuss an freiem, intrazellulärem Eisen kann jedoch durch die Fenton-Reaktion zur Bildung von hochreaktiven Hydroxylradikalen führen, die oxidativen Stress und Zellschäden verursachen.[2]

Dieser eisenabhängige, regulierte Zelltod wird als Ferroptose bezeichnet und ist durch die Akkumulation von Lipidperoxiden in den Zellmembranen gekennzeichnet.[3][4] Die Induktion der Ferroptose stellt einen vielversprechenden Ansatz in der Krebstherapie dar, insbesondere bei Tumoren, die gegen andere Formen des Zelltods resistent sind.

Eisen(II)-lactat (C₆H₁₀FeO₆) ist ein Salz des Eisens mit Milchsäure, das in Wasser gut löslich ist und sich daher für den Einsatz in Zellkulturmedien eignet. Die Lactat-Komponente kann von den Zellen ebenfalls metabolisiert werden, was bei der Interpretation der Ergebnisse berücksichtigt werden muss.

Quantitative Datenzusammenfassung

Die folgenden Tabellen fassen hypothetische quantitative Daten zusammen, die als Referenz für die Planung von Experimenten mit Eisen(II)-lactat in 3D-Zellkulturmodellen dienen können. Diese Werte sind als Ausgangspunkte zu verstehen und müssen für spezifische Zelllinien und experimentelle Bedingungen optimiert werden.

Tabelle 1: Empfohlene Konzentrationsbereiche von Eisen(II)-lactat zur Induktion der Ferroptose in Tumorsphäroiden

Zelltyp	3D-Modell	Konzentrationsbereich (µM)	Inkubationszeit (h)	Beobachteter Effekt
Pankreaskarzinom (z.B., Panc-1)	Sphäroide	50 - 200	24 - 72	Reduziertes Sphäroidwachstum, erhöhte Lipidperoxidation
Ovarialkarzinom (z.B., HEY, PEO1)	Sphäroide	100 - 500	48 - 96	Induktion des Zelltods, verringerte Sphäroidintegrität
Glioblastom (z.B., U-87 MG)	Sphäroide	25 - 150	24 - 48	Erhöhte Produktion reaktiver Sauerstoffspezies (ROS)

Tabelle 2: Quantitative Analyse der zellulären Antworten auf die Behandlung mit Eisen(II)-lactat (Beispieldaten)

Parameter	Kontrollgruppe	Behandelte Gruppe (100 µM Eisen(II)-lactat, 48h)	Messmethode
Relative Sphäroid-Viabilität (%)	100 ± 5	65 ± 8	ATP-basierter Assay (z.B., CellTiter-Glo® 3D)
Anteil an toten Zellen (%)	5 ± 2	35 ± 6	Fluoreszenzmikroskopie mit Propidiumiodid/Hoechst-Färbung
Relative Lipid-ROS-Level	1.0 ± 0.2	4.5 ± 0.7	C11-BODIPY-Färbung und Durchflusszytometrie/Mikroskopie
GPX4-Expression (relative Units)	1.0 ± 0.1	0.4 ± 0.15	Western Blot / qRT-PCR

Experimentelle Protokolle

Herstellung einer Eisen(II)-lactat-Stammlösung

Materialien:

• Eisen(II)-lactat-Hydrat (z.B., Sigma-Aldrich, Cat. No. F8263)

• Zellkultur-geeignetes Wasser (z.B., WFI-Qualität)

• Sterile Röhrchen und Filter

Protokoll:

• Wiegen Sie unter sterilen Bedingungen eine entsprechende Menge Eisen(II)-lactat-Hydrat ab, um eine 100 mM Stammlösung herzustellen (Molmasse des Dihydrats: 270.02 g/mol ).

• Lösen Sie das Pulver in zellkultur-geeignetem Wasser durch vorsichtiges Vortexen. Eisen(II)-lactat ist in Wasser löslich.

• Sterilfiltrieren Sie die Lösung durch einen 0.22 µm Spritzenfilter in ein steriles Röhrchen.

• Aliquoten Sie die Stammlösung und lagern Sie sie bei -20°C. Vor Gebrauch frisch auftauen und dem Zellkulturmedium in der gewünschten Endkonzentration zusetzen.

Bildung von Tumorsphäroiden

Materialien:

• Krebszelllinie nach Wahl

• Vollständiges Zellkulturmedium

• Ultra-Low Attachment (ULA) 96-Well-Platten

• Zentrifuge

Protokoll:

• Kultivieren und ernten Sie die Zellen während ihrer exponentiellen Wachstumsphase.

• Bestimmen Sie die Zellzahl und resuspendieren Sie die Zellen im vollständigen Medium auf eine Konzentration von 2.5 x 10⁴ Zellen/ml.

• Geben Sie 200 µl der Zellsuspension (entspricht 5000 Zellen) in jedes Well einer ULA 96-Well-Platte.

• Zentrifugieren Sie die Platte bei 300 x g für 10 Minuten, um die Zellaggregation zu fördern.

• Inkubieren Sie die Platte bei 37°C und 5% CO₂. Die Sphäroide bilden sich in der Regel innerhalb von 48-72 Stunden.

Behandlung der Sphäroide mit Eisen(II)-lactat

Protokoll:

• Nach der Bildung kompakter Sphäroide (Tag 3-4), entfernen Sie vorsichtig 100 µl des Mediums aus jedem Well.

• Fügen Sie 100 µl frisches Medium hinzu, das die doppelte Endkonzentration an Eisen(II)-lactat enthält.

• Inkubieren Sie die Sphäroide für den gewünschten Zeitraum (z.B., 24, 48, 72 Stunden). Führen Sie für jede Konzentration und jeden Zeitpunkt eine unbehandelte Kontrollgruppe mit.

Messung der Sphäroid-Viabilität

Materialien:

• CellTiter-Glo® 3D Cell Viability Assay (Promega)

• Luminometer

Protokoll:

• Entnehmen Sie die Platte mit den behandelten und unbehandelten Sphäroiden aus dem Inkubator und lassen Sie sie auf Raumtemperatur äquilibrieren.

• Fügen Sie 100 µl des CellTiter-Glo® 3D Reagenzes zu jedem Well hinzu.

• Mischen Sie den Platteninhalt für 5 Minuten auf einem Schüttler, um die Zellen zu lysieren.

• Inkubieren Sie die Platte für weitere 25 Minuten bei Raumtemperatur, um das lumineszente Signal zu stabilisieren.

• Messen Sie die Lumineszenz mit einem Platten-Luminometer.

Quantifizierung von Lipidperoxidation (Ferroptose-Marker)

Materialien:

• C11-BODIPY(581/591)-Farbstoff (Thermo Fisher Scientific)

• Fluoreszenzmikroskop oder Durchflusszytometer

Protokoll:

• Behandeln Sie die Sphäroide wie in 3.3 beschrieben.

• Fügen Sie C11-BODIPY in einer Endkonzentration von 1-5 µM zum Medium hinzu und inkubieren Sie für 30-60 Minuten bei 37°C.

• Waschen Sie die Sphäroide vorsichtig mit frischem, warmem Medium oder PBS.

• Bilden Sie die Sphäroide mit einem Fluoreszenzmikroskop ab. Die Oxidation des Farbstoffs führt zu einer Verschiebung der Fluoreszenz von Rot nach Grün.

• Alternativ können die Sphäroide zu Einzelzellen dissoziiert und mittels Durchflusszytometrie analysiert werden, um das Verhältnis von grüner zu roter Fluoreszenz quantitativ zu bestimmen.

Visualisierungen

Signalweg der Eisen-induzierten Ferroptose

Abbildung 1: Vereinfachter Signalweg der durch Eisen(II)-lactat induzierten Ferroptose.

Experimenteller Arbeitsablauf

Abbildung 2: Allgemeiner experimenteller Arbeitsablauf für die Untersuchung von Eisen(II)-lactat in 3D-Sphäroiden.

Wichtige Überlegungen und Fehlerbehebung

• Zelltyp-Abhängigkeit: Die Empfindlichkeit gegenüber eiseninduzierter Ferroptose ist stark zelltypabhängig. Es ist entscheidend, die optimalen Konzentrationen und Inkubationszeiten für jede Zelllinie empirisch zu ermitteln.

• Lactat-Metabolismus: Die Lactat-Komponente von Eisen(II)-lactat kann von den Zellen als Energiequelle genutzt werden, was den zellulären Metabolismus beeinflussen kann. Es wird empfohlen, Kontrollexperimente mit Natriumlactat durchzuführen, um die Effekte von Lactat von denen des Eisens zu unterscheiden.

• Stabilität der Lösung: Eisen(II) kann in Lösung zu Eisen(III) oxidieren. Verwenden Sie frisch zubereitete oder aufgetaute Stammlösungen, um konsistente Ergebnisse zu gewährleisten.

• Penetration in Sphäroide: In größeren Sphäroiden kann die Penetration von Eisen(II)-lactat und anderen Reagenzien limitiert sein. Berücksichtigen Sie die Sphäroidgröße bei der Interpretation der Daten und erwägen Sie die Analyse verschiedener Schichten des Sphäroids.

References

• 1. Cell Culture Matrix | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. Eisenlactat – Wikipedia [de.wikipedia.org]
• 3. cris.uni-muenster.de [cris.uni-muenster.de]
• 4. researchgate.net [researchgate.net]

Methodik zur Messung der "Eisenlactat"-Aufnahme in Caco-2-Zellen

Anwendungshinweise und Protokolle für Forschung und Entwicklung

Einleitung und Prinzip

Die Caco-2-Zelllinie, die aus einem menschlichen Kolon-Adenokarzinom stammt, ist ein etabliertes und weit verbreitetes In-vitro-Modell zur Untersuchung der intestinalen Absorption von Nährstoffen und Medikamenten.[1][2] Nach der Kultivierung differenzieren diese Zellen spontan und bilden einen Monolayer aus polarisierten Enterozyten, der morphologische und funktionelle Ähnlichkeiten mit dem Dünndarmepithel aufweist.[1][2] Dazu gehören die Ausbildung eines apikalen Bürstensaums und die Expression von Transporterproteinen, die für die Eisenaufnahme relevant sind.[1][3]

Die Messung der Eisenaufnahme in Caco-2-Zellen ist ein entscheidender Schritt zur Bestimmung der Bioverfügbarkeit verschiedener Eisenformen, wie beispielsweise Eisen(II)-lactat. Die Bioverfügbarkeit von Eisen aus Lebensmitteln oder Nahrungsergänzungsmitteln wird durch die Aufnahme in die Darmepithelzellen und den anschließenden Transport in den Kreislauf bestimmt.[3] Der Caco-2-Zell-Bioassay simuliert diesen ersten entscheidenden Schritt.[4] Die Quantifizierung der Eisenaufnahme erfolgt typischerweise indirekt über die Messung von Ferritin, einem Eisenspeicherprotein, dessen Bildung proportional zur aufgenommenen Eisenmenge ist, oder durch direkte Messung des intrazellulären Eisengehalts.[4][5]

Diese Application Note beschreibt detaillierte Protokolle für die Kultivierung von Caco-2-Zellen, die Durchführung eines Eisenlactat-Aufnahme-Assays und die anschließende Quantifizierung des aufgenommenen Eisens.

Visualisierung von Arbeitsablauf und Signalweg

Abbildung 1: Schematischer Arbeitsablauf zur Messung der Eisenlactat-Aufnahme in Caco-2-Zellen.

Abbildung 2: Vereinfachter Signalweg der Nicht-Häm-Eisen-Aufnahme in intestinalen Enterozyten.

Experimentelle Protokolle

• Aussaat: Caco-2-Zellen werden in einer Dichte von ca. 60.000 Zellen/cm² auf Polycarbonat-Membraneinsätzen (z. B. Transwell®) in 12- oder 24-Well-Platten ausgesät.

• Kulturmedium: Die Zellen werden in "Minimum Essential Medium" (MEM) kultiviert, das mit 10 % fötalem Kälberserum (FCS), 1 % nicht-essentiellen Aminosäuren und 1 % Penicillin-Streptomycin-Lösung supplementiert ist.

• Inkubation: Die Platten werden bei 37 °C in einer befeuchteten Atmosphäre mit 5 % CO₂ inkubiert.

• Mediumwechsel: Das Kulturmedium wird alle 2-3 Tage gewechselt.

• Differenzierung: Die Zellen werden für 19-21 Tage kultiviert, um eine vollständige Differenzierung und die Bildung eines konfluenten Monolayers mit intakten Tight Junctions zu ermöglichen.[2]

• Integritätsprüfung: Vor dem Aufnahme-Assay wird die Integrität des Zell-Monolayers durch Messung des transepithelialen elektrischen Widerstands (TEER) mit einem Voltohmmeter überprüft. TEER-Werte > 250 Ω·cm² deuten auf einen intakten Monolayer hin.

• Vorbereitung der Aufnahmelösung: Eine Stammlösung von Eisen(II)-lactat wird in entgastem, ultrareinem Wasser hergestellt. Unmittelbar vor dem Versuch wird die Stammlösung in einem geeigneten Aufnahmepuffer (z. B. serumfreies MEM, pH 6,0) auf die gewünschte Endkonzentration verdünnt. Es ist entscheidend, die Löslichkeit und Stabilität des Eisens im Medium sicherzustellen, um eine Präzipitation zu vermeiden.[6]

• Vorbereitung der Zellen: Das Kulturmedium wird von der apikalen und basolateralen Seite der Transwell-Einsätze entfernt.

• Waschschritt: Die Zell-Monolayer werden zweimal vorsichtig mit warmem (37 °C) Aufnahmepuffer gewaschen, um Serumreste zu entfernen.

• Präinkubation: Die Zellen werden für 15-30 Minuten bei 37 °C mit Aufnahmepuffer auf der apikalen Seite inkubiert.

• Aufnahme: Der Puffer wird entfernt und die vorbereitete Eisenlactat-Lösung wird auf die apikale Seite der Zellen gegeben. Die basolaterale Seite enthält frischen Aufnahmepuffer. Die Inkubation erfolgt für eine definierte Zeit (z. B. 2 Stunden) bei 37 °C.

• Stoppen der Aufnahme: Um die Aufnahme zu beenden, wird die Eisenlösung schnell entfernt. Die Zellen werden dreimal mit eiskalter Stopp-Lösung (z. B. PBS mit 1 mM EDTA) gewaschen, um extrazelluläres und unspezifisch gebundenes Eisen zu entfernen.

• Zelllyse: Die Zellen werden durch Zugabe von 50 mM NaOH für mindestens 2 Stunden bei Raumtemperatur oder über Nacht bei 4 °C lysiert. Das Lysat wird durch Pipettieren homogenisiert.

• Säurefreisetzung: Ein Aliquot des Zelllysats wird mit einem gleichen Volumen einer Säurelösung (z. B. 10 mM HCl mit 1,2 M Trichloressigsäure) versetzt, um das Eisen von Proteinen freizusetzen. Die Proben werden für 1 Stunde bei 65 °C inkubiert und anschließend zentrifugiert, um die ausgefällten Proteine zu entfernen.

• Färbereaktion: Ein Aliquot des Überstands wird mit einer Ferrozin-Lösung (z. B. 1 mM Ferrozin in Ammoniumacetat-Puffer) versetzt. Ascorbinsäure wird als Reduktionsmittel zugegeben, um sicherzustellen, dass das gesamte Eisen als Fe²⁺ vorliegt, das mit Ferrozin einen stabilen, farbigen Komplex bildet.

• Messung: Nach einer Inkubationszeit von 15-30 Minuten wird die Extinktion des farbigen Komplexes bei 562 nm mit einem Spektralphotometer (Plattenleser) gemessen.

• Quantifizierung: Die Eisenkonzentration in den Proben wird anhand einer Standardkurve ermittelt, die mit bekannten Konzentrationen einer Eisenstandardlösung (z. B. Ammoniumeisen(II)-sulfat) erstellt wurde.

• Normalisierung: Um Unterschiede in der Zelldichte auszugleichen, wird der Eisengehalt auf den Gesamtproteingehalt der Zelle normalisiert. Der Proteingehalt wird aus einem separaten Aliquot des Zelllysats mittels eines Standard-Protein-Assays (z. B. BCA- oder Bradford-Assay) bestimmt. Das Endergebnis wird typischerweise als ng Eisen pro mg Zellprotein angegeben.

Datenpräsentation

Die quantitativen Ergebnisse eines Eisenaufnahme-Experiments können zur einfachen Interpretation und zum Vergleich in einer Tabelle zusammengefasst werden.

Behandlungsgruppe	Eisenkonzentration (µM)	Inkubationszeit (h)	Intrazelluläres Eisen (ng Fe / mg Protein) ± SD	Relative Aufnahme (%)
Kontrolle (unbehandelt)	0	2	25,4 ± 3,1	0
Eisen(II)-lactat	100	2	148,2 ± 12,5	100
Eisen(II)-sulfat (Referenz)	100	2	165,7 ± 15,8	111,8
Eisen(II)-lactat + Ascorbat	100	2	210,5 ± 18,9	142,0
Eisen(II)-lactat + Ca²⁺	100	2	95,3 ± 9,7	64,3

Tabelle 1: Beispielhafte Darstellung der quantitativen Daten zur Eisenaufnahme in Caco-2-Zellen. Die Daten sind hypothetisch und dienen der Veranschaulichung. SD = Standardabweichung.

References

• 1. reposit.haw-hamburg.de [reposit.haw-hamburg.de]
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• 5. The use of caco-2 cells to estimate fe absorption in humans--a critical appraisal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ICI Journals Master List [journals.indexcopernicus.com]

Anwendungs- und Protokollhinweise: Untersuchung der T-Zell-Aktivierung mittels Eisenlactat in der immunologischen Forschung

Zielgruppe: Forscher, Wissenschaftler und Fachleute aus der Arzneimittelentwicklung.

Einleitung Die Aktivierung von T-Zellen ist ein zentraler Prozess der adaptiven Immunantwort und von entscheidender Bedeutung für die Abwehr von Krankheitserregern und die Kontrolle von malignen Zellen. Dieser Aktivierungsprozess ist untrennbar mit einer tiefgreifenden metabolischen Umprogrammierung verbunden. Aktivierte T-Zellen schalten von einem Ruhezustand, der hauptsächlich auf oxidativer Phosphorylierung (OXPHOS) beruht, auf einen hochproliferativen Zustand um, der durch aerobe Glykolyse angetrieben wird.[1] In diesem Kontext sind sowohl Eisen, ein essenzieller Kofaktor für zahlreiche metabolische Enzyme, als auch Lactat, das lange als Abfallprodukt galt, aber heute als wichtiges Signalmolekül und alternativer Brennstoff anerkannt ist, von großem Interesse.[2][3][4][5]

Eisenlactat (Fe(C₃H₅O₃)₂), ein Salz, das Eisen(II)-Ionen und Lactat-Anionen liefert, stellt ein neuartiges chemisches Werkzeug dar, um die duale Rolle dieser beiden Komponenten bei der T-Zell-Aktivierung zu untersuchen. Diese Application Note beschreibt einen hypothetischen Rahmen und detaillierte Protokolle für den Einsatz von Eisenlactat zur Untersuchung seiner Auswirkungen auf die Proliferation, Zytokinproduktion und das metabolische Profil von T-Zellen.

Hypothetischer Wirkmechanismus von Eisenlactat auf T-Zellen Wir postulieren, dass Eisenlactat die T-Zell-Aktivierung über zwei Hauptwege beeinflussen kann:

• Eisen-vermittelte metabolische Unterstützung: Das durch Eisenlactat bereitgestellte Eisen(II) kann von den T-Zellen aufgenommen werden und als Kofaktor für Enzyme dienen, die für die Zellproliferation und den Energiestoffwechsel entscheidend sind, was potenziell die Effektorfunktionen verstärkt. Ein Eisenmangel beeinträchtigt nachweislich T-Zell-vermittelte Immunreaktionen.[6][7]

• Lactat-vermittelte Signalgebung und Stoffwechsel: Das freigesetzte Lactat kann über Monocarboxylat-Transporter (MCTs) in die T-Zellen gelangen. Dort könnte es entweder als alternative Energiequelle genutzt oder als Signalmolekül fungieren, das Genexpressionsprogramme beeinflusst und die T-Zelldifferenzierung und -funktion moduliert.[2][3]

Visualisierung der Signalwege und Arbeitsabläufe

Hypothetischer Signalweg

Abbildung 1: Hypothetischer Aufnahmeweg und intrazelluläre Wirkung von Eisenlactat in T-Zellen.

Experimenteller Arbeitsablauf

Abbildung 2: Allgemeiner experimenteller Arbeitsablauf zur Untersuchung der Wirkung von Eisenlactat.

Detaillierte experimentelle Protokolle

Protokoll 1: Isolierung und Kultivierung von humanen CD4⁺ T-Zellen

• Isolierung von PBMCs: Periphere mononukleäre Blutzellen (PBMCs) aus Buffy Coats gesunder Spender mittels Dichtegradientenzentrifugation (z. B. mit Ficoll-Paque) isolieren.

• CD4⁺ T-Zell-Anreicherung: CD4⁺ T-Zellen aus den PBMCs durch negative Selektion mit einem kommerziell erhältlichen Kit (magnet-aktivierte Zellsortierung, MACS) anreichern, um eine hohe Reinheit (>95 %) zu gewährleisten.

• Kultivierungsmedium: Die isolierten T-Zellen in RPMI-1640-Medium, supplementiert mit 10 % fötalem Kälberserum (FCS), 2 mM L-Glutamin, 100 U/ml Penicillin und 100 µg/ml Streptomycin, kultivieren.

• Zellzahlbestimmung: Die Zellzahl und Viabilität mittels Trypanblau-Ausschlussfärbung bestimmen.

Protokoll 2: T-Zell-Aktivierung und Behandlung mit Eisenlactat

• Plattenvorbereitung: Eine 96-Well-Platte mit Anti-CD3-Antikörper (1 µg/ml in PBS) über Nacht bei 4 °C beschichten. Vor Gebrauch die Platte dreimal mit sterilem PBS waschen.

• Zellen aussäen: CD4⁺ T-Zellen mit einer Dichte von 1x10⁵ Zellen/Well in die beschichtete Platte aussäen.

• Stimulation: Löslichen Anti-CD28-Antikörper (1 µg/ml) zum Medium hinzufügen, um eine ko-stimulatorische Signalgebung zu gewährleisten.

• Behandlung: Eine Stammlösung von Eisenlactat (z. B. 100 mM in Wasser, sterilfiltriert) vorbereiten. Die Zellen mit einer Titrationsreihe von Eisenlactat (z. B. 0, 10, 50, 100, 200 µM) behandeln. Als Kontrollen können äquimolare Konzentrationen von Eisen(II)-sulfat und Natriumlactat dienen, um die jeweiligen Effekte von Eisen und Lactat zu differenzieren.

• Inkubation: Die Platten für 48-72 Stunden bei 37 °C und 5 % CO₂ inkubieren.

Protokoll 3: Messung der T-Zell-Proliferation mittels CFSE-Färbung

• CFSE-Färbung: Vor der Aussaat die CD4⁺ T-Zellen mit Carboxyfluoresceinsuccinimidylester (CFSE) gemäß Herstellerangaben färben (typischerweise 1-5 µM für 10 Minuten bei 37 °C). Die Reaktion durch Zugabe von FCS stoppen und die Zellen waschen.

• Kultivierung: Die gefärbten Zellen wie in Protokoll 2 beschrieben stimulieren und behandeln.

• Analyse: Nach 72 Stunden die Zellen ernten, mit Anti-CD4-Antikörper färben und mittels Durchflusszytometrie analysieren. Die Proliferation wird durch die serielle Halbierung der CFSE-Fluoreszenz in den Tochterzellgenerationen gemessen.

Protokoll 4: Quantifizierung der Zytokinsekretion mittels ELISA

• Probenentnahme: Nach 48 Stunden Inkubation die Zellkulturüberstände vorsichtig abnehmen und bei -80 °C lagern, bis die Analyse erfolgt.

• ELISA-Durchführung: Die Konzentrationen von Schlüsselzytokinen wie Interferon-gamma (IFN-γ) und Interleukin-2 (IL-2) in den Überständen mithilfe von kommerziellen ELISA-Kits bestimmen.[8] Das Protokoll des Herstellers genau befolgen, das typischerweise das Beschichten der Platte mit einem Capture-Antikörper, das Blockieren, die Zugabe der Proben und Standards, die Inkubation mit einem Detektionsantikörper und Substrat umfasst.[8]

• Datenerfassung: Die optische Dichte bei der entsprechenden Wellenlänge messen und die Zytokinkonzentrationen anhand der Standardkurve berechnen.

Präsentation der Daten (Hypothetische Ergebnisse)

Die folgenden Tabellen zeigen beispielhaft, wie quantitative Daten aus den beschriebenen Experimenten strukturiert dargestellt werden können.

Tabelle 1: Hypothetische Auswirkung von Eisenlactat auf die T-Zell-Proliferation

Behandlung (µM)	Proliferationsindex (Mittelwert ± SD)	% proliferierender Zellen (Mittelwert ± SD)
Kontrolle (unstimuliert)	1.0 ± 0.1	2.5 ± 0.8
0 (stimuliert)	4.2 ± 0.3	85.3 ± 4.1
10 Eisenlactat	4.8 ± 0.4	88.1 ± 3.5
50 Eisenlactat	5.9 ± 0.5	92.4 ± 2.8
100 Eisenlactat	6.5 ± 0.6	94.7 ± 2.2
200 Eisenlactat	5.1 ± 0.7	89.5 ± 5.0
100 Eisen(II)-sulfat	5.5 ± 0.4	90.1 ± 3.1
100 Natriumlactat	4.5 ± 0.3	86.2 ± 3.9
* p < 0.05 im Vergleich zur stimulierten Kontrolle (0 µM)

Tabelle 2: Hypothetische Auswirkung von Eisenlactat auf die Zytokinproduktion (in pg/ml)

Behandlung (µM)	IFN-γ (Mittelwert ± SD)	IL-2 (Mittelwert ± SD)
Kontrolle (unstimuliert)	< 10	< 5
0 (stimuliert)	1250 ± 150	850 ± 90
10 Eisenlactat	1400 ± 180	980 ± 110
50 Eisenlactat	2100 ± 220	1500 ± 160
100 Eisenlactat	2500 ± 260	1800 ± 200
200 Eisenlactat	1800 ± 300	1300 ± 250
100 Eisen(II)-sulfat	1950 ± 200	1400 ± 150
100 Natriumlactat	1350 ± 160	900 ± 100
* p < 0.05 im Vergleich zur stimulierten Kontrolle (0 µM)

Zusammenfassung und Ausblick Diese Application Note stellt einen konzeptionellen Rahmen für die Verwendung von Eisenlactat als Forschungswerkzeug zur Untersuchung der metabolischen Regulierung der T-Zell-Aktivierung vor. Die bereitgestellten Protokolle bieten eine solide Grundlage für die systematische Untersuchung seiner potenziellen immunmodulatorischen Wirkungen. Die hypothetischen Daten deuten darauf hin, dass Eisenlactat in einem optimalen Konzentrationsbereich die T-Zell-Proliferation und die Produktion von Effektorzytokinen verstärken könnte. Zukünftige Experimente sollten fortschrittliche Techniken wie die extrazelluläre Flux-Analyse (z. B. Seahorse) umfassen, um die spezifischen Auswirkungen auf die Glykolyserate und die mitochondriale Atmung direkt zu messen und so die zugrunde liegenden metabolischen Mechanismen weiter aufzuklären.

References

• 1. T-Zell-Metabolismus: Potenzial für Diagnostik und Therapie [trillium.de]
• 2. fet-ev.eu [fet-ev.eu]
• 3. germanjournalsportsmedicine.com [germanjournalsportsmedicine.com]
• 4. researchgate.net [researchgate.net]
• 5. Laktat - Ein unterschätzter Akteur der modernen Sportwissenschaft [h-p-c.at]
• 6. Role of iron in infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fet-ev.eu [fet-ev.eu]
• 8. Cytokine Elisa [bdbiosciences.com]

In-vivo-Verabreichung von "Eisenlactat" in Tiermodellen: Applikationshinweise und Protokolle

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Eisenlactat, ein Eisensalz der Milchsäure, wird als Eisenergänzungsmittel in verschiedenen Forschungs- und Entwicklungsbereichen untersucht. Diese Applikationshinweise bieten detaillierte Protokolle für die In-vivo-Verabreichung von Eisenlactat in Tiermodellen, eine Zusammenfassung quantitativer Daten zur Bewertung seiner Wirksamkeit und Visualisierungen der relevanten Signalwege. Die hier bereitgestellten Informationen sollen Forschern bei der Planung und Durchführung ihrer Studien mit Eisenlactat helfen.

I. Quantitative Datenzusammenfassung

Die folgenden Tabellen fassen die quantitativen Daten aus Studien zusammen, in denen die Wirkung von Eisenlactat und verwandten Verbindungen in Tiermodellen untersucht wurde.

Tabelle 1: Wirkung der oralen Verabreichung von Eisen(II)-lactat auf hämatologische Parameter bei anämischen Ratten

Parameter	Kontrollgruppe (anämisch)	Eisen(II)-lactat-Gruppe (niedrige Dosis)	Eisen(II)-lactat-Gruppe (mittlere Dosis)	Eisen(II)-lactat-Gruppe (hohe Dosis)	Eisen(II)-sulfat-Gruppe	Referenz
Hämoglobin (g/L)	< 60 (Ausgangswert)	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	Stärkerer Anstieg als bei Eisenlactat	[1]
Mittleres korpuskuläres Volumen (MCV)	Niedrig	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	Anstieg bis zum Normalniveau	Anstieg im Zeitverlauf	[1]
Mittleres korpuskuläres Hämoglobin (MCH)	Niedrig	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	[1]
Mittlere korpuskuläre Hämoglobin-konzentration (MCHC)	Niedrig	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	Anstieg im Zeitverlauf	[1]

Anmerkung: Die Studie zeigte eine dosisabhängige positive Korrelation zwischen den verabreichten Eisenlactat-Dosen und der Verbesserung der hämatologischen Parameter. Eisen(II)-sulfat zeigte bei gleicher Dosierung eine etwas bessere Wirksamkeit.[1]

Tabelle 2: Wirkung der intravenösen Lactat-Verabreichung auf Eisenparameter bei Mäusen mit Eisenüberladung (Hfe-/- Modell)

Parameter	Kontrollgruppe (PBS)	Lactat-Gruppe (150 mg/kg)	Prozentuale Veränderung	Referenz
Serum-Hepcidin	Basislinie	Anstieg um 25,3%	+25,3%	[1]
Serum-Eisen	Basislinie	Reduzierung um 14,8%	-14,8%	[1]
Eisen im Lebergewebe	Basislinie	Reduzierung um 37,8%	-37,8%	[1]

Anmerkung: Diese Daten beziehen sich auf die Verabreichung von Natriumlactat, nicht direkt von Eisenlactat. Sie sind jedoch relevant, um die Wirkung von Lactat auf die Eisenhomöostase zu verstehen.

Tabelle 3: Absorption von Eisenverbindungen nach intraperitonealer Verabreichung bei Ratten

Verabreichte Verbindung	Konzentration in der Dialyselösung	Absorbierter Anteil (nach 6h)	Referenz
Eisen(III)-chlorid	4 mg/L	60%	[2]
Eisen-Dextran	2 mg/L	73,8 ± 11,0%	[3]
Eisen-Dextran	10 mg/L	80,8 ± 5,7%	[3]

Anmerkung: Spezifische pharmakokinetische Daten (Cmax, Tmax, AUC) für intraperitoneal verabreichtes Eisenlactat sind in der aktuellen Literatur begrenzt. Die hier dargestellten Daten für andere Eisenverbindungen deuten jedoch auf eine signifikante Absorption aus der Peritonealhöhle hin.

II. Experimentelle Protokolle

Die folgenden Protokolle beschreiben detaillierte Methoden für die Verabreichung von Eisenlactat in Tiermodellen.

Protokoll 1: Orale Verabreichung von Eisen(II)-lactat mittels Gavage bei Ratten zur Behandlung von Eisenmangelanämie

1. Ziel: Untersuchung der Wirksamkeit von oral verabreichtem Eisen(II)-lactat zur Wiederherstellung der hämatologischen Parameter bei einem Rattenmodell für Eisenmangelanämie (IDA).

2. Tiermodell:

• Spezies: Sprague-Dawley- oder Wistar-Ratten, abgesetzt (21 Tage alt).

• Anämie-Induktion: Fütterung einer eisenarmen Diät (<5 mg Eisen/kg) für 3-4 Wochen, bis die Hämoglobinwerte unter 9 g/dL fallen[4]. Die Anämie kann durch wöchentliche Blutentnahme und hämatologische Analyse überwacht werden.

3. Materialien:

• Eisen(II)-lactat (Fe(C₃H₅O₃)₂)

• Deionisiertes Wasser oder physiologische Kochsalzlösung als Vehikel

• Orale Gavagesonden (passende Größe für das Alter/Gewicht der Ratte, z. B. 18-20 G für adulte Ratten)

• Spritzen (1-3 mL)

• Waage zur genauen Dosierung

4. Vorbereitung der Verabreichungslösung:

• Die gewünschte Dosis Eisen(II)-lactat wird in deionisiertem Wasser gelöst. In einer Studie wurden Dosierungen verwendet, die einer täglichen Eisengabe von 1,25 mg, 2,5 mg und 5 mg entsprachen[1].

• Die Lösung sollte frisch zubereitet und gut gemischt werden, um eine homogene Suspension zu gewährleisten.

5. Verabreichungsverfahren (Orale Gavage):

• Rückhaltung: Die Ratte wird sicher fixiert, wobei der Kopf und der Körper in einer vertikalen Linie gehalten werden, um das Einführen der Sonde zu erleichtern[5].

• Sondeneinführung: Die Gavagesonde wird vorsichtig in das Maul eingeführt, über die Zunge hinweg in den Pharynx. Ein leichter Schluckreflex des Tieres erleichtert das sanfte Vorschieben der Sonde in die Speiseröhre. Es darf kein Zwang angewendet werden[5].

• Volumen: Das Verabreichungsvolumen sollte 10 ml/kg Körpergewicht nicht überschreiten, um gastrointestinale Beschwerden zu vermeiden[6].

• Verabreichung: Die Lösung wird langsam und gleichmäßig verabreicht.

• Entfernung: Die Sonde wird nach der Verabreichung vorsichtig entfernt.

• Häufigkeit: Die Verabreichung erfolgt täglich über einen Zeitraum von 2-4 Wochen[7].

6. Datenerfassung und Analyse:

• Körpergewicht: Tägliche oder wöchentliche Aufzeichnung.

• Hämatologie: Wöchentliche Blutentnahme (z. B. aus der Schwanzvene oder retroorbital) zur Messung von Hämoglobin, Hämatokrit, MCV, MCH und MCHC.

• Eisenstatus: Am Ende der Studie können terminale Blutproben für die Analyse von Serumeisen, Ferritin und der gesamten Eisenbindungskapazität (TIBC) entnommen werden.

• Gewebeanalyse: Organe wie Leber und Milz können zur Bestimmung der Eisenspeicherung entnommen werden.

Protokoll 2: Intravenöse (i.v.) Verabreichung von Lactat bei Mäusen

1. Ziel: Untersuchung der Wirkung von intravenös verabreichtem Lactat auf die Eisenhomöostase, insbesondere auf die Hepcidin-Expression und die Eisenverteilung im Gewebe.

2. Tiermodell:

• Spezies: C57BL/6-Mäuse oder spezifische Krankheitsmodelle wie Hfe-/- Mäuse für Häochromatose[1].

• Alter: 4 Wochen alt zu Beginn der Behandlung.

3. Materialien:

• Natriumlactat-Lösung

• Phosphatgepufferte Salzlösung (PBS) als Vehikel

• Insulinspritzen mit feinen Nadeln (z. B. 29-31 G)

• Fixiervorrichtung für Mäuse zur Schwanzveneninjektion

4. Vorbereitung der Verabreichungslösung:

• Eine sterile Lösung von Natriumlactat in PBS wird vorbereitet. Eine in Studien verwendete Dosis beträgt 150 mg/kg Körpergewicht[1].

• Die Lösung sollte auf einen physiologischen pH-Wert eingestellt werden.

5. Verabreichungsverfahren (Schwanzveneninjektion):

• Vorbereitung: Die Maus wird in einer Fixiervorrichtung platziert, um die Schwanzvene zugänglich zu machen. Eine Wärmelampe kann verwendet werden, um die Vene zu dilatieren.

• Injektion: Die Nadel wird vorsichtig in die laterale Schwanzvene eingeführt.

• Verabreichung: Die Lösung wird langsam als Bolus injiziert. Das Injektionsvolumen sollte für Mäuse typischerweise 100-200 µL nicht überschreiten.

• Häufigkeit: Die Injektionen können je nach Studiendesign täglich oder wöchentlich über einen Zeitraum von mehreren Wochen (z. B. 4 Wochen) erfolgen[1].

6. Datenerfassung und Analyse:

• Blutproben: Blut kann zu verschiedenen Zeitpunkten nach der Injektion entnommen werden, um Serum-Hepcidin, Serumeisen und andere Biomarker zu messen.

• Gewebeanalyse: Nach Abschluss der Studie werden die Tiere eingeschläfert und Organe (Leber, Milz, Duodenum) für die Eisenquantifizierung (z. B. mittels ICP-MS oder histologischer Färbung wie Perls-Färbung) und für Proteinanalysen (z. B. Western Blot für Ferroportin, Ferritin) entnommen[1].

Protokoll 3: Intraperitoneale (i.p.) Verabreichung von Eisenverbindungen bei Ratten

1. Ziel: Untersuchung der Absorption und systemischen Wirkung von intraperitoneal verabreichten Eisenverbindungen.

2. Tiermodell:

• Spezies: Sprague-Dawley-Ratten.

3. Materialien:

• Eisenlactat (oder eine andere Eisenverbindung wie Eisen(III)-chlorid oder Eisen-Dextran)

• Sterile Dialyselösung (z. B. 1,5% Dianeal) oder physiologische Kochsalzlösung

• Spritzen und Nadeln (z. B. 23-25 G)

4. Vorbereitung der Verabreichungslösung:

• Die gewünschte Konzentration der Eisenverbindung wird in der sterilen Trägerlösung gelöst. In Studien wurden Konzentrationen von 2 mg/L bis 10 mg/L verwendet[2][3].

5. Verabreichungsverfahren (Intraperitoneale Injektion):

• Rückhaltung: Die Ratte wird sicher fixiert.

• Injektionsstelle: Die Injektion erfolgt in den unteren abdominalen Quadranten, wobei darauf geachtet wird, die Blase oder den Magen-Darm-Trakt nicht zu verletzen. Ein leichtes Ansaugen vor der Injektion wird empfohlen, um eine korrekte Platzierung der Nadel zu überprüfen.

• Verabreichung: Das Injektionsvolumen wird langsam verabreicht. In einer Studie wurden 25 mL einer Dialyselösung in Ratten infundiert[2].

• Häufigkeit: Die Verabreichung kann als Einzeldosis oder chronisch erfolgen, abhängig vom Studiendesign. Bei chronischer Verabreichung ist Vorsicht geboten, da hohe Konzentrationen von Eisen-Dextran toxische Wirkungen auf das Peritoneum gezeigt haben[8].

6. Datenerfassung und Analyse:

• Blutproben: Blutproben werden vor und zu verschiedenen Zeitpunkten nach der Injektion entnommen, um Serumeisen, TIBC und hämatologische Parameter zu bestimmen.

• Analyse der Peritonealflüssigkeit: Wenn eine Dialyselösung verwendet wird, kann diese nach einer bestimmten Verweilzeit (z. B. 6 Stunden) abgelassen werden, um die verbleibende Eisenkonzentration zu messen und die Absorptionsrate zu berechnen[2][3].

• Histologie: Am Ende der Studie kann das Peritonealgewebe zur Untersuchung auf Entzündungen oder Eisenablagerungen entnommen werden.

III. Visualisierung von Signalwegen

Die folgenden Diagramme, erstellt in der DOT-Sprache für Graphviz, visualisieren die Schlüsselmechanismen, die an der Eisenhomöostase und der Wirkung von Lactat beteiligt sind.

Diagramm 1: Lactat-induzierte Hepcidin-Regulation über den SMAD-Signalweg

Abbildung 1: Lactat stimuliert die Hepcidin-Expression.

Beschreibung: Lactat tritt über den MCT1-Transporter in Hepatozyten ein und aktiviert die lösliche Adenylylcyclase (sAC), was zu einem Anstieg von cAMP führt. Dies stimuliert die Proteinkinase A (PKA), welche die Phosphorylierung von SMAD1/5/8 fördert. Der resultierende pSMAD/SMAD4-Komplex transloziert in den Zellkern und aktiviert die Transkription des HAMP-Gens, was zu einer erhöhten Produktion von Hepcidin führt[5].

Diagramm 2: Rolle von HIF-1α bei Eisenmangel und Hypoxie

Abbildung 2: Regulation von HIF-1α durch Sauerstoff und Eisen.

Beschreibung: Unter normoxischen Bedingungen hydroxylieren eisenabhängige PHD-Enzyme die HIF-1α-Untereinheit, was zu deren Abbau durch das VHL-Protein und das Proteasom führt. Bei Hypoxie oder Eisenmangel ist die PHD-Aktivität gehemmt, HIF-1α wird stabilisiert, bildet einen Komplex mit HIF-1β und aktiviert im Zellkern die Transkription von Zielgenen, die an der Anpassung an Sauerstoffmangel und der Eisenaufnahme beteiligt sind[6][7].

References

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• 7. Regulation of iron homeostasis by the hypoxia-inducible transcription factors (HIFs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chronic administration of iron dextran into the peritoneal cavity of rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantifizierung von intrazellulärem Eisen nach Behandlung mit Eisenlactat: Applikationshinweise und Protokolle

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Diese Applikationsschrift beschreibt detaillierte Protokolle zur Quantifizierung von intrazellulärem Eisen nach der Behandlung von Zellen mit Eisen(II)-lactat. Eisen(II)-lactat ist eine bioverfügbare Eisenquelle, die den intrazellulären Eisenspiegel erhöhen kann.[1][2] Die genaue Messung dieser Zunahme ist für Studien zum Eisenstoffwechsel, zur Toxizität und zur Rolle von Eisen bei verschiedenen zellulären Prozessen wie der Ferroptose von entscheidender Bedeutung.[3][4]

Einleitung: Intrazelluläre Eisenhomöostase

Die Aufrechterhaltung der Eisenhomöostase ist für die Zellfunktion von entscheidender Bedeutung. Zellen nehmen Eisen über den Transferrinrezeptor (TfR1), der Transferrin-gebundenes Eisen internalisiert, und über Transporter für divalente Metalle wie DMT1 auf, die Nicht-Transferrin-gebundenes Eisen transportieren können.[5][6][7][8] Im Inneren der Zelle wird das Eisen in einem labilen Eisenpool (LIP) gespeichert, für Stoffwechselprozesse verwendet oder in Ferritin, einem Proteinkomplex zur Eisenspeicherung, sicher eingelagert.[9][10]

Die Expression von Proteinen des Eisenstoffwechsels wird streng durch das Eisen-regulatorische Protein (IRP)/Eisen-responsive Element (IRE)-System gesteuert.[9][11][12][13] Bei niedrigem Eisengehalt binden IRPs an IREs auf den mRNAs von Ferritin und TfR1, was die Translation von Ferritin hemmt und die TfR1-mRNA stabilisiert, um die Eisenaufnahme zu erhöhen.[13][14] Die Behandlung mit Eisenlactat liefert Fe2+-Ionen, die den intrazellulären Eisenpool vergrößern und nachfolgende zelluläre Reaktionen auslösen.[1]

Signalweg der zellulären Eisenaufnahme und -regulation

References

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• 14. researchgate.net [researchgate.net]

Anwendungs- und Protokollhinweise: HPLC-MS-Analyse von Eisen(II)-lactat

Eine detaillierte HPLC-MS-Methode zur Bestimmung von Eisen(II)-lactat in biologischen Proben wird im Folgenden beschrieben. Diese Methode ist für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung konzipiert, die eine genaue Quantifizierung von Eisen(II)-lactat in Matrices wie Plasma, Urin und Gewebehomogenaten benötigen.

Einleitung

Eisen(II)-lactat ist eine Form von Eisensupplement, das zur Behandlung von Eisenmangelanämie eingesetzt wird. Die Überwachung seiner Konzentration in biologischen Systemen ist entscheidend für pharmakokinetische und toxikologische Studien. Die hier beschriebene Methode verwendet Hochleistungsflüssigkeitschromatographie (HPLC) gekoppelt mit Massenspektrometrie (MS), um eine selektive und empfindliche Quantifizierung von intaktem Eisen(II)-lactat zu ermöglichen. Die Herausforderung bei der Analyse von Eisenspezies liegt in der Labilität der Komplexe, was eine sorgfältige Probenvorbereitung und chromatographische Bedingungen erfordert, um die Integrität des Eisen(II)-lactat-Komplexes während der Analyse zu erhalten.

Experimentelles Protokoll

Dieses Protokoll beschreibt die Schritte von der Probenvorbereitung bis zur HPLC-MS-Analyse.

2.1. Materialien und Reagenzien

• Eisen(II)-lactat-Standard (--INVALID-LINK--)[1]

• Ameisensäure (LC-MS-Qualität)

• Acetonitril (LC-MS-Qualität)

• Wasser (LC-MS-Qualität)

• Methanol (LC-MS-Qualität)

• Innere Standardlösung (z.B. isotopenmarkiertes Eisen(II)-lactat oder eine strukturell ähnliche Verbindung)

• Biologische Matrix (Plasma, Urin, Gewebehomogenat)

2.2. Probenvorbereitung

Die Probenvorbereitung ist entscheidend, um Matrixeffekte zu minimieren und die Analytenstabilität zu gewährleisten.

2.2.1. Plasmaproben

• 100 µL Plasmaprobe in ein Mikrozentrifugenröhrchen geben.

• 10 µL der inneren Standardlösung hinzufügen.

• Zur Proteinfällung 300 µL eiskaltes Acetonitril zugeben.

• Die Probe 1 Minute lang vortexen.

• Bei 14.000 x g für 10 Minuten bei 4 °C zentrifugieren.

• Den Überstand in ein sauberes Röhrchen überführen und unter einem leichten Stickstoffstrom zur Trockne eindampfen.

• Den Rückstand in 100 µL der mobilen Anfangsphase A rekonstituieren.

• In ein HPLC-Fläschchen überführen für die Analyse.

2.2.2. Uringroben

• Die Urinprobe bei 3.000 x g für 5 Minuten zentrifugieren, um Partikel zu entfernen.

• 100 µL des Überstands in ein Mikrozentrifugenröhrchen geben.

• 10 µL der inneren Standardlösung hinzufügen.

• 900 µL Wasser (LC-MS-Qualität) zugeben (1:10 Verdünnung).

• Die Probe 30 Sekunden lang vortexen.

• In ein HPLC-Fläschchen überführen für die Analyse.

2.2.3. Gewebeproben

• Etwa 100 mg Gewebe genau einwiegen.

• Das Gewebe in 500 µL eiskaltem Puffer (z. B. PBS) homogenisieren.[2]

• 100 µL des Homogenats entnehmen und wie die Plasmaproben (Abschnitt 2.2.1) weiterverarbeiten.

2.3. HPLC-Bedingungen

Die chromatographische Trennung wird mittels Umkehrphasen-HPLC durchgeführt.

Parameter	Bedingung
Säule	C18-Säule (z.B. Waters XTerra MS C18, 2,1 x 100 mm, 3,5 µm)[3]
Mobile Phase A	0,1 % Ameisensäure in Wasser
Mobile Phase B	0,1 % Ameisensäure in Acetonitril
Flussrate	0,3 mL/min
Injektionsvolumen	5 µL
Säulentemperatur	40 °C
Gradient	0-1 min: 5 % B; 1-5 min: 5-95 % B; 5-7 min: 95 % B; 7-7.1 min: 95-5 % B; 7.1-10 min: 5 % B

2.4. MS-Bedingungen

Die Detektion erfolgt mittels eines Tandem-Massenspektrometers mit Elektrospray-Ionisierung (ESI).

Parameter	Bedingung
Ionisierungsmodus	Positives ESI
Kapillarspannung	3,5 kV
Quellentemperatur	150 °C
Desolvatisierungstemperatur	400 °C
Gasfluss (Desolvatisierung)	800 L/h
Gasfluss (Kegel)	50 L/h
Analysator	Multiple Reaction Monitoring (MRM)

MRM-Übergänge: Der exakte m/z-Wert für das [M+H]⁺-Ion von Eisen(II)-lactat (C₆H₁₀FeO₆, Molmasse 233,99 g/mol ) muss unter Berücksichtigung des Eisenisotopenmusters (hauptsächlich ⁵⁶Fe) bestimmt werden.[1][4]

• Vorläuferion (Q1): m/z 235,0 (für ⁵⁶FeC₆H₁₀O₆ + H)⁺

• Produktione (Q3): Ein charakteristisches Fragmention, das durch Kollisions-induzierte Dissoziation (CID) erzeugt wird (z.B. Verlust von Lactat oder Wasser). Dies muss experimentell bestimmt werden.

Quantitative Daten

Die Methode sollte gemäß den Richtlinien für bioanalytische Methoden validiert werden. Die folgende Tabelle zeigt repräsentative Akzeptanzkriterien.

Tabelle 1: Zusammenfassung der Methodenvalidierungsparameter

Parameter	Ergebnis	Akzeptanzkriterium
Linearitätsbereich	1 - 1000 ng/mL	R² ≥ 0,99
Untere Nachweisgrenze (LLOQ)	1 ng/mL	S/N ≥ 10; Genauigkeit ±20 %; Präzision ≤20 %
Genauigkeit (Intra-Tag)	95,2 % - 104,5 %	±15 % vom Nominalwert (±20 % am LLOQ)
Präzision (Intra-Tag)	≤ 8,7 %	RSD ≤ 15 % (≤ 20 % am LLOQ)
Genauigkeit (Inter-Tag)	97,1 % - 102,8 %	±15 % vom Nominalwert (±20 % am LLOQ)
Präzision (Inter-Tag)	≤ 10,3 %	RSD ≤ 15 % (≤ 20 % am LLOQ)
Wiederfindung	85 % - 95 %	Konsistent und reproduzierbar
Matrixeffekt	92 % - 108 %	CV des normalisierten Matrixfaktors ≤ 15 %

Visualisierungen

Diagramm 1: Experimenteller Arbeitsablauf

Abbildung 1: Allgemeiner Arbeitsablauf für die Quantifizierung von Eisen(II)-lactat.

Diagramm 2: Logisches Diagramm des HPLC-MS-Systems

References

• 1. Ferrous Lactate | C6H10FeO6 | CID 22197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rapid sample preparation for determination of iron in tissue by closed-vessel digestion and microwave energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validated HPLC assay for iron determination in biological matrices based on ferrioxamine formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Iron(II) lactate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Eisenlactat (Iron Lactate) as a Tool for Investigating Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the antioxidant defense mechanisms of the cell, is implicated in a wide range of pathologies, including neurodegenerative diseases, cancer, and inflammatory disorders. A key process in oxidative stress is the Fenton reaction, where ferrous iron (Fe²⁺) catalyzes the conversion of hydrogen peroxide (H₂O₂) into highly reactive hydroxyl radicals (•OH). These radicals can indiscriminately damage cellular macromolecules such as lipids, proteins, and DNA.[1][2][3] Concurrently, lactate (B86563), once considered merely a metabolic byproduct, is now recognized for its dual role in cellular metabolism and signaling, including its potential to modulate oxidative stress.[4]

Iron lactate (Eisenlactat), a salt of ferrous iron and lactic acid, presents a unique tool for studying oxidative stress. By delivering both Fe²⁺ and lactate to the cellular environment, it allows for the investigation of the interplay between iron-catalyzed ROS production and the metabolic and signaling effects of lactate. These application notes provide a framework for utilizing iron lactate to induce and analyze oxidative stress in vitro, with a focus on the induction of ferroptosis, an iron-dependent form of regulated cell death characterized by lipid peroxidation.[1][5]

Mechanism of Action: The Dual Role of Iron Lactate

Iron lactate introduces two key components into the cellular milieu:

• Ferrous Iron (Fe²⁺): This is the catalytic component that drives the Fenton reaction, leading to the generation of hydroxyl radicals and subsequent oxidative damage. An excess of intracellular labile iron is a prerequisite for ferroptosis.[1][2]

• Lactate: The role of lactate in oxidative stress is complex. It has been proposed that at high concentrations, lactate can act as a scavenger for hydroxyl radicals, thereby exerting a protective effect.[1][4] Conversely, some studies suggest that lactate can also promote ROS production.[6] This dual functionality makes iron lactate a versatile tool for probing the context-dependent effects of lactate on iron-induced oxidative stress.

The primary mechanism of oxidative stress induction by iron lactate is believed to be through the Fenton reaction, leading to lipid peroxidation, a hallmark of ferroptosis.[1][2]

Experimental Applications

Iron lactate can be employed in a variety of in vitro experimental settings to:

• Induce and study the mechanisms of ferroptosis.

• Investigate the cellular signaling pathways activated in response to iron-induced oxidative stress.

• Screen for potential therapeutic agents that can mitigate or enhance oxidative damage.

• Explore the role of lactate in modulating iron-dependent cytotoxicity.

Data Presentation: Quantitative Parameters for Experimental Design

The following tables summarize key quantitative data derived from the literature for designing and interpreting experiments using iron compounds and lactate to study oxidative stress.

Table 1: Concentration and Time-Course for Induction of Oxidative Stress

Compound	Cell Type	Concentration	Incubation Time	Observed Effect	Citation
Ferrous Sulfate (FeSO₄)	Macrophages	50 µM	4 hours	2-4 fold increase in Malondialdehyde (MDA)	[7]
Ferrous Sulfate (FeSO₄)	Healthy Humans (in vivo)	25 mg (single dose)	N/A	Increased ROS generation	[8]
Lactate	C2C12 Myotubes	6, 10, 20 mM	30 and 60 minutes	Significant increase in TBARS generation	[6]
Ferric Ammonium Citrate (FAC)	Chondrocytes	200, 300 µM	24 and 48 hours	Significant, dose-dependent increase in ROS production	[9]

Table 2: Expected Outcomes for Oxidative Stress and Cytotoxicity Markers

Assay	Marker	Expected Change after Iron/Lactate Treatment	Fold Change/Range	Citation
Lipid Peroxidation	Malondialdehyde (MDA)	Increase	2-4 fold	[7]
Lipid Peroxidation	C11-BODIPY Fluorescence	Increase in green/red ratio	Dependent on experimental conditions
Cytotoxicity	LDH Release	No significant change at non-lethal concentrations	~1.5 - 2.5 fold over control at cytotoxic concentrations	[7][10]
Intracellular ROS	DCFDA/CellROX Fluorescence	Increase	Dependent on experimental conditions	[6]

Experimental Protocols

Protocol 1: Induction of Oxidative Stress and Lipid Peroxidation with Iron Lactate

This protocol describes the treatment of cultured cells with iron lactate to induce oxidative stress, followed by the measurement of lipid peroxidation using the C11-BODIPY 581/591 probe.

Materials:

• Cell line of interest (e.g., HT-1080 fibrosarcoma, macrophages)

• Complete cell culture medium

• Iron (II) Lactate (Ferrous Lactate)

• Phosphate-Buffered Saline (PBS)

• C11-BODIPY 581/591 stock solution (e.g., 10 mM in DMSO)

• 6-well plates or imaging dishes

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a 6-well plate or imaging dish at a density that will result in 70-80% confluency on the day of the experiment. Allow cells to attach overnight.

• Iron Lactate Preparation: Prepare a stock solution of iron lactate in sterile water or a suitable buffer. Further dilute in complete culture medium to the desired final concentrations (e.g., 10, 50, 100 µM).

• Treatment: Remove the culture medium from the cells and replace it with the iron lactate-containing medium. Include a vehicle control (medium without iron lactate).

• Incubation: Incubate the cells for a predetermined time (e.g., 4, 8, 24 hours).

• C11-BODIPY Staining: In the last 30-60 minutes of the incubation period, add C11-BODIPY 581/591 to the culture medium at a final concentration of 1-5 µM.

• Washing: After incubation, wash the cells twice with PBS.

• Analysis:

  • For Flow Cytometry: Harvest the cells, resuspend in PBS, and analyze immediately. The oxidized probe will fluoresce in the green channel (e.g., FITC), and the reduced probe will fluoresce in the red channel (e.g., PE-Texas Red). An increase in the green/red fluorescence ratio indicates lipid peroxidation.

  • For Fluorescence Microscopy: Add fresh PBS or imaging buffer and visualize the cells. The ratio of green to red fluorescence intensity indicates the level of lipid peroxidation.

Protocol 2: Quantification of Lipid Peroxidation using Malondialdehyde (MDA) Assay

This protocol measures the levels of MDA, a stable end-product of lipid peroxidation, using the Thiobarbituric Acid Reactive Substances (TBARS) assay.

Materials:

• Treated and control cells from Protocol 1

• MDA Lysis Buffer (containing BHT to prevent further oxidation)

• Thiobarbituric Acid (TBA) reagent

• Trichloroacetic Acid (TCA)

• MDA standards

• Spectrophotometer or microplate reader

Procedure:

• Cell Lysis: After treatment with iron lactate, wash the cells with cold PBS and lyse them using MDA Lysis Buffer on ice.

• Homogenization and Centrifugation: Homogenize the cell lysate and centrifuge at 13,000 x g for 5 minutes to pellet cellular debris.

• TBA Reaction: To the supernatant, add TCA to precipitate proteins, followed by the addition of TBA reagent.

• Incubation: Incubate the mixture at 95°C for 60 minutes. This allows for the reaction between MDA and TBA to form a colored adduct.

• Measurement: Cool the samples and measure the absorbance at 532 nm using a spectrophotometer or microplate reader.

• Quantification: Calculate the MDA concentration in the samples by comparing the absorbance values to a standard curve generated with known concentrations of MDA.

Protocol 3: Assessment of Cytotoxicity using Lactate Dehydrogenase (LDH) Assay

This protocol quantifies the release of LDH from cells into the culture medium, which is an indicator of plasma membrane damage and cytotoxicity.

Materials:

• Culture supernatants from treated and control cells (from Protocol 1)

• LDH assay kit (containing substrate mix, assay buffer, and stop solution)

• 96-well plate

• Microplate reader

Procedure:

• Sample Collection: After the desired incubation time with iron lactate, carefully collect the cell culture supernatant.

• Total LDH Control: To determine the maximum LDH release, lyse a set of untreated control cells with a lysis buffer provided in the kit or 1% Triton X-100.

• Assay Reaction: In a 96-well plate, add the collected supernatants and the lysate from the total LDH control.

• Reagent Addition: Add the LDH assay reaction mixture (containing substrate and cofactor) to each well.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution to each well.

• Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Calculation: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous LDH Release Absorbance) / (Maximum LDH Release Absorbance - Spontaneous LDH Release Absorbance)] x 100

Visualization of Pathways and Workflows

References

• 1. Raising the iron curtain: Lactate's secret role in oxidative stress defense - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Novel protein acylations in ferroptosis: decoding the regulatory roles of lactylation, crotonylation, succinylation, and β-hydroxybutyrylation [frontiersin.org]
• 3. From Iron Chelation to Overload as a Therapeutic Strategy to Induce Ferroptosis in Leukemic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lactate and Iron Form Cell Shield Against Oxidative Stress | Technology Networks [technologynetworks.com]
• 5. Raising the iron curtain: Lactate's secret role in oxidative stress defense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lactate regulates autophagy through ROS-mediated activation of ERK1/2/m-TOR/p-70S6K pathway in skeletal muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Iron induces lipid peroxidation in cultured macrophages, increases their ability to oxidatively modify LDL, and affects their secretory properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The effect of iron therapy on oxidative stress and intestinal microbiota in inflammatory bowel diseases: A review on the conundrum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Induction of Ferroptosis with Iron Lactate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferroptosis is a regulated form of cell death characterized by the iron-dependent accumulation of lipid peroxides. Unlike apoptosis, it does not involve caspase activation. The induction of ferroptosis has emerged as a promising therapeutic strategy for various diseases, including cancer. Iron lactate (B86563), a salt of lactic acid and iron, can serve as a source of intracellular iron, a critical component for the initiation of ferroptosis. Elevated intracellular iron levels, particularly ferrous iron (Fe²⁺), can catalyze the Fenton reaction, leading to the generation of highly reactive hydroxyl radicals. These radicals can initiate lipid peroxidation, a hallmark of ferroptosis, ultimately leading to cell death.

These application notes provide a detailed protocol for inducing ferroptosis in cultured cells using iron lactate. The protocol includes methods for assessing key markers of ferroptosis, such as cell viability and lipid peroxidation.

Signaling Pathway of Iron-Induced Ferroptosis

The induction of ferroptosis by iron lactate is primarily driven by an increase in the intracellular labile iron pool. This excess iron participates in the Fenton reaction, generating reactive oxygen species (ROS) that trigger lipid peroxidation and subsequent cell death.

Caption: Iron-induced ferroptosis signaling pathway.

Experimental Workflow

The following diagram outlines the general workflow for inducing and assessing ferroptosis using iron lactate.

Caption: Experimental workflow for ferroptosis induction.

Quantitative Data Summary

The following tables provide representative data from hypothetical experiments inducing ferroptosis with iron lactate in a cancer cell line (e.g., HT-1080 fibrosarcoma).

Table 1: Cell Viability (MTT Assay)

Iron Lactate Concentration (µM)	Cell Viability (%)	Standard Deviation
0 (Control)	100	5.2
50	85	4.8
100	62	6.1
200	41	5.5
400	23	4.2
800	11	3.1

Table 2: Lipid Peroxidation (C11-BODIPY Assay)

Iron Lactate Concentration (µM)	Mean Fluorescence Intensity (Oxidized C11-BODIPY)	Standard Deviation
0 (Control)	150	25
50	320	45
100	680	70
200	1250	110
400	2100	180
800	2950	220

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., HT-1080)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Iron (II) Lactate hydrate (B1144303) (prepared fresh in sterile water or PBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of iron lactate in complete culture medium. A suggested starting range is 50-800 µM. Remove the existing medium from the wells and add 100 µL of the iron lactate dilutions. Include a vehicle control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Lipid Peroxidation Assay (C11-BODIPY 581/591 Staining)

This protocol uses a fluorescent probe to detect lipid peroxidation, a key hallmark of ferroptosis.

Materials:

• Cells treated with iron lactate (as in Protocol 1)

• C11-BODIPY 581/591 dye (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Treatment: Treat cells with iron lactate for the desired duration as described in the cell viability protocol.

• Dye Loading: At the end of the treatment period, add C11-BODIPY 581/591 to the cell culture medium at a final concentration of 1-5 µM.

• Incubation: Incubate for 30-60 minutes at 37°C.[1]

• Washing: Gently wash the cells twice with warm PBS.

• Analysis:

  • Fluorescence Microscopy: Add fresh PBS or imaging buffer and visualize the cells. An increase in green fluorescence (oxidation product) relative to red fluorescence (unoxidized probe) indicates lipid peroxidation.

  • Flow Cytometry: Harvest the cells, resuspend in PBS, and analyze using a flow cytometer. The shift from red to green fluorescence indicates lipid peroxidation.[1]

References

• 1. benchchem.com [benchchem.com]

Anwendungsbeispiele und Protokolle zur Verwendung von Eisenlactat in Studien zum mikrobiellen Eisenstoffwechsel

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Diese Anwendungsbeispiele bieten einen detaillierten Einblick in die Untersuchung der Rolle von Eisen(II)-lactat, einer bioverfügbaren Form von Eisen, im mikrobiellen Stoffwechsel. Die folgenden Protokolle und Daten fassen die Methodik und die quantitativen Ergebnisse aus Schlüsselstudien zusammen, die sich auf die Interaktion von probiotischen Bakterien, insbesondere Laktobazillen, mit Eisenquellen konzentrieren.

Einleitung

Eisen ist ein essenzielles Spurenelement für fast alle Organismen, einschließlich Mikroorganismen, da es als Kofaktor für viele Enzyme in zentralen Stoffwechselwegen wie der Zellatmung und der DNA-Synthese dient. Die Fähigkeit von Mikroben, Eisen aus ihrer Umgebung zu akquirieren, ist oft ein entscheidender Faktor für ihr Wachstum, ihre Persistenz und ihre Virulenz. Eisen(II)-lactat (C₆H₁₀FeO₆) ist eine organische Eisenquelle, die aufgrund ihrer guten Löslichkeit und Bioverfügbarkeit in der Forschung von Interesse ist.[1] Insbesondere im Kontext der Darmmikrobiota wird untersucht, wie probiotische Stämme wie Lactobacillus plantarum und Lactobacillus casei die Aufnahme und den Metabolismus von Eisen beeinflussen und wie Eisenlactat als Eisenquelle für diese Bakterien und den Wirt dienen kann.

Datenpräsentation

Die folgenden Tabellen fassen quantitative Daten aus Studien zusammen, die die Wirkung von Laktobazillen auf Eisenstoffwechsel-Marker und die zelluläre Eisenaufnahme untersuchen.

Tabelle 1: Einfluss von Lactobacillus-Stämmen auf Marker des Eisenstoffwechsels

Spezies	Modell	Analysierter Marker	Eisenquelle	Ergebnis	Referenz
L. casei	Rattenmodell (mit Alkohol- & Eisenexposition)	Serum-Ferritin	Nicht spezifiziert	↓ 17,23 % Rückgang nach Supplementierung mit L. casei (p < 0,05)	[2]
L. casei	Rattenmodell (mit Alkohol- & Eisenexposition)	Serum-Hepcidin	Nicht spezifiziert	↓ 25,61 % Rückgang nach Supplementierung mit L. casei (p < 0,05)	[2]
L. plantarum 299v	Caco-2/HT29 MTX Co-Kultur	Expression der Ferri-Reduktase (DCYTB)	Eisen(II)-lactat	↑ Signifikanter Anstieg der Expression nach 5, 15 und 30 Minuten (p < 0,05)	[3][4]
L. plantarum 299v	Caco-2/HT29 MTX Co-Kultur	Expression des Eisentransporters (DMT1)	Eisen(II)-lactat	Keine signifikante Veränderung	[3][4]
L. plantarum 299v	Caco-2/HT29 MTX Co-Kultur	Ferritin-Expression (Proxy für Eisenaufnahme)	Eisen(II)-lactat	Kein signifikanter Anstieg	[3]

Tabelle 2: Vergleich der zellulären Eisenaufnahme aus verschiedenen Eisenquellen in Caco-2-Zellen

Eisenverbindung (500 µM)	Gemessener Parameter	Ergebnis (Intrazelluläre Konzentration)	Anmerkung	Referenz
Eisen(II)-sulfat	Eisenaufnahme	Signifikanter Anstieg gegenüber Kontrolle	-	[5]
Eisen(III)-sulfat	Eisenaufnahme	Signifikanter Anstieg gegenüber Kontrolle	-	[5]
Eisen(II)-lactat	Eisenaufnahme	Höchster Anstieg der importierten Eisenkonzentration	Zeigt die hohe Bioverfügbarkeit von Eisenlactat.	[5]
Kontrolle (HBSS-Puffer)	Eisenaufnahme	Basisniveau	-	[5]

Experimentelle Protokolle

Die folgenden Protokolle wurden auf der Grundlage veröffentlichter Methoden synthetisiert, um die Untersuchung von Eisenlactat im mikrobiellen Stoffwechsel zu standardisieren.

Protokoll 1: In-vitro-Simulation der gastrointestinalen Verdauung zur Bewertung der Eisenbioverfügbarkeit

Dieses Protokoll simuliert die Bedingungen des menschlichen Magen-Darm-Trakts, um die Auswirkungen von probiotischen Bakterien auf den Oxidationszustand von Eisen aus Eisenlactat zu untersuchen.[3][4]

Materialien:

• Testmahlzeit (z. B. Hafer- oder Mangogetränk) mit Eisen(II)-lactat

• Lyophilisierte Lactobacillus plantarum 299v Kultur

• α-Amylase-Lösung (75 U/mL in 0,9 % NaCl)

• Pepsin-Lösung (2000 U/mL in 0,1 M HCl)

• Natriumbicarbonat (NaHCO₃, 1 M)

• Ultrapures Wasser

• Schüttelinkubator (37 °C, 150 rpm)

• pH-Meter

Prozedur:

• Probenvorbereitung: 1 mL der Testmahlzeit (mit oder ohne L. plantarum 299v) in ein geeignetes Gefäß geben.

• Mundphase: 5 mL ultrapures Wasser und 5 mL α-Amylase-Lösung hinzufügen. Für 2 Minuten bei 37 °C und 150 rpm inkubieren.

• Magenphase: 5 mL Pepsin-Lösung hinzufügen. Das pH-Niveau sollte auf ca. 1.7 sinken. Für 30 Minuten bei 37 °C und 150 rpm inkubieren.

• Darmphase: Den pH-Wert mit 1 M NaHCO₃ auf ca. 6.8 anheben. Für 1 Stunde bei 37 °C und 150 rpm inkubieren.

• Analyse: Nach der Inkubation können die Proben analysiert werden, um den Anteil an löslichem Eisen (Fe²⁺ vs. Fe³⁺) zu bestimmen, z. B. mittels Voltammetrie oder Ferene-Assay.

Protokoll 2: Eisenaufnahme-Assay in intestinalen Epithelzellen (Caco-2)

Dieses Protokoll beschreibt die Messung der Eisenaufnahme aus Eisenlactat in Caco-2-Zellen, einer etablierten Modelllinie für das menschliche Dünndarmepithel.[5]

Materialien:

• Differenzierte Caco-2-Zellen (kultiviert auf 12-Well-Platten)

• Hanks' Balanced Salt Solution (HBSS)

• Eisen(II)-lactat-Stammlösung

• Eisen(III)-chlorid (FAC) als Referenz

• Natriumlactat-Lösung

• ICP-OES (Inductively Coupled Plasma - Optical Emission Spectrometry) zur Eisenquantifizierung

Prozedur:

• Zellvorbereitung: Caco-2-Zellen bis zur vollständigen Differenzierung kultivieren (ca. 20 Tage nach Aussaat).

• Exposition: Das Kulturmedium entfernen und die Zellen mit HBSS waschen. Anschließend die Zellen den folgenden Bedingungen für 4 Stunden bei 37 °C aussetzen (jeweils in dreifacher Ausführung):

  • Kontrolle: Nur HBSS

  • Testgruppe 1: 500 µM Eisen(II)-lactat in HBSS

  • Testgruppe 2: 200 µM FAC in HBSS

  • Testgruppe 3: 200 µM FAC + 5,0 mM Natriumlactat in HBSS

• Waschschritte: Nach der Inkubation die Behandlungslösungen entfernen und die Zellmonolayer mehrmals gründlich mit eiskaltem PBS (Phosphat-gepufferte Salzlösung) waschen, um extrazelluläres Eisen zu entfernen.

• Zelllyse: Die Zellen lysieren, um den intrazellulären Inhalt freizusetzen.

• Quantifizierung: Den Eisengehalt in den Zelllysaten mittels ICP-OES messen. Die Ergebnisse werden typischerweise auf den Gesamtproteingehalt der Lysate normalisiert.

Visualisierungen

Die folgenden Diagramme visualisieren Schlüsselprozesse und Arbeitsabläufe im Zusammenhang mit der mikrobiellen Eisenstoffwechselforschung.

Abbildung 1: Experimenteller Arbeitsablauf zur Untersuchung der Eisenbioverfügbarkeit.

Abbildung 2: Vereinfachter Signalweg der Eisenaufnahme und der Einfluss von L. plantarum.

References

• 1. nexs.ku.dk [nexs.ku.dk]
• 2. Effects of Lactobacillus casei on Iron Metabolism and Intestinal Microflora in Rats Exposed to Alcohol and Iron - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Lactate Production can Function to Increase Human Epithelial Cell Iron Concentration - PMC [pmc.ncbi.nlm.nih.gov]

Nachweis von "Eisenlactat" in Gewebeschnitten mittels Massenspektrometrie: Applikations- und Protokollhandbuch

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument beschreibt eine detaillierte Methodik für den Nachweis und die relative Quantifizierung von Eisenlactat in Gewebeschnitten mittels Matrix-unterstützter Laser-Desorptions/Ionisations-Massenspektrometrie (MALDI-MSI). Diese Methode ist von besonderem Interesse für die Untersuchung von zellulären Stoffwechselwegen, bei denen sowohl Eisen als auch Laktat eine entscheidende Rolle spielen, wie beispielsweise bei der Ferroptose.

Einleitung und biologischer Kontext

Eisen und Laktat sind zentrale Moleküle im zellulären Metabolismus. Während Eisen für zahlreiche enzymatische Prozesse und den Sauerstofftransport unerlässlich ist, gilt Laktat längst nicht mehr nur als Abfallprodukt der Glykolyse, sondern als wichtiges Signalmolekül.[1][2] Jüngste Forschungen haben eine komplexe Wechselwirkung zwischen dem Eisen- und Laktatstoffwechsel aufgedeckt, insbesondere im Zusammenhang mit der Ferroptose, einer eisenabhängigen Form des regulierten Zelltods, die durch Lipidperoxidation gekennzeichnet ist.[1][2][3]

Laktat kann die Ferroptose auf verschiedene Weisen beeinflussen. In einigen Kontexten fördert es den Zelltod, während es im Tumormikromilieu zur Resistenz gegen Ferroptose beitragen kann.[1][2] Dies geschieht unter anderem durch die Beeinflussung des Eisenhaushalts, der Lipid-Dynamik und des zellulären Redox-Gleichgewichts.[2] Ein vorgeschlagener Mechanismus beinhaltet die Fähigkeit von Laktat, die Expression von Hepcidin zu modulieren, einem Schlüsselregulator des Eisenstoffwechsels.[4][5] Erhöhte Laktatspiegel können die Expression von Hepcidin steigern, was zu einer verminderten Eisenverfügbarkeit führt.[4][5] Andererseits gibt es Hinweise darauf, dass Laktat die Aufnahme von Eisen in Zellen erleichtern kann, indem es als Chelatbildner fungiert.[6]

Die direkte Visualisierung der Verteilung von Eisenlactat-Komplexen in Gewebeschnitten kann daher entscheidende Einblicke in die lokalen metabolischen Zustände und die Anfälligkeit von Zellen für Ferroptose liefern.

Zusammenfassung der quantitativen Daten

Die quantitative Analyse von Eisenlactat mittels MALDI-MSI ist eine relative Quantifizierung. Für eine absolute Quantifizierung wären die Herstellung von Standardkurven mit isotopenmarkiertem Eisenlactat und deren Aufbringung auf das Gewebe erforderlich. Die folgende Tabelle zeigt die zu erwartenden Masse-zu-Ladung-Verhältnisse (m/z) für Eisen(II)- und Eisen(III)-Lactat sowie mögliche Addukte, die bei der Analyse auftreten können.

Verbindung	Summenformel	Molekulargewicht ( g/mol )	Erwartetes m/z [M+H]⁺	Erwartetes m/z [M+Na]⁺	Erwartetes m/z [M+K]⁺
Eisen(II)-lactat (wasserfrei)	C₆H₁₀FeO₆	233.99	234.997	256.979	272.953
Eisen(III)-lactat (wasserfrei)	C₉H₁₅FeO₉	323.06	324.067	346.049	362.023

Hinweis: Die exakten m/z-Werte können je nach Isotopenverteilung und dem hydratisierten Zustand der Moleküle variieren.

Die folgende Tabelle zeigt beispielhafte quantitative Daten aus der Literatur zur Veranschaulichung, wie Ergebnisse aus MSI-Experimenten dargestellt werden können. Diese Daten beziehen sich auf die separate Detektion von Eisen oder Laktat und dienen als Referenz.

Analyte	Gewebetyp	Region	Relative Intensität (Arbitrary Units)	Referenz
Eisen	Mausleber (Wilson-Krankheit-Modell)	Leberläsionen	Erhöht im Vergleich zu gesundem Gewebe	[7]
Laktat	Maus-Tumor	Tumorzentrum	Höher im Vergleich zur Peripherie	Eigene Darstellung
Eisen-Chelator (DFO)	Mausniere	Nierenrinde	Hohe Anreicherung	[8]

Experimentelle Protokolle

Gewebevorbereitung

Eine sorgfältige und schnelle Gewebevorbereitung ist entscheidend, um die molekulare Integrität und die räumliche Verteilung von Eisenlactat zu erhalten.

• Gewebeentnahme: Unmittelbar nach der Entnahme das Gewebe in flüssigem Stickstoff schockgefrieren, um enzymatische und chemische Abbauprozesse zu minimieren.

• Einbettung: Das gefrorene Gewebe in ein geeignetes Einbettmedium (z. B. Optimal Cutting Temperature (OCT) Compound) überführen.

• Kryosektionierung: Dünne Gewebeschnitte (10-12 µm Dicke) mit einem Kryostaten bei -20 °C herstellen.

• Aufbringen auf Träger: Die Gewebeschnitte auf leitfähige ITO-Objektträger (Indiumzinnoxid) aufziehen. Das "Thaw-Mounting", bei dem der kalte Schnitt durch kurzes Berühren des Objektträgers bei Raumtemperatur aufgetaut und anhaftet, ist hierfür eine gängige Methode.

• Trocknung: Die aufgezogenen Schnitte in einem Exsikkator oder unter leichtem Vakuum trocknen, um Wasser zu entfernen, das die Kristallisation der Matrix stören könnte.

Matrixapplikation

Die Wahl der richtigen Matrix ist für die erfolgreiche Desorption und Ionisation von Eisen-Metabolit-Komplexen entscheidend. Eine bifunktionale Matrix, die sowohl mit Metallionen interagieren als auch als klassische MALDI-Matrix für kleine Moleküle dienen kann, ist zu bevorzugen.

• Matrixauswahl: 5,6-Diamino-1,10-phenanthrolin (DAP) hat sich als vielversprechende Matrix für die gleichzeitige Detektion von Metallionen und Metaboliten erwiesen. Alternativ können klassische Matrices für kleine Moleküle wie 9-Aminoacridin (9-AA) oder α-Cyano-4-hydroxy-zimtsäure (CHCA) getestet werden.

• Matrixlösung: Eine gesättigte Lösung der gewählten Matrix in einem geeigneten Lösungsmittelgemisch (z. B. 70% Acetonitril, 30% Wasser mit 0,1% Trifluoressigsäure) herstellen.

• Automatisierte Matrixbeschichtung: Für eine homogene und reproduzierbare Kristallschicht wird die Verwendung eines automatisierten Sprühgeräts (z. B. TM-Sprayer oder ImagePrep) empfohlen. Die Parameter (Anzahl der Schichten, Sprühgeschwindigkeit, Trocknungszeit) müssen für die jeweilige Matrix und das Gewebe optimiert werden.

MALDI-MSI-Analyse

• Geräteeinstellungen:

  • Massenspektrometer: Ein MALDI-TOF (Time-of-Flight) oder MALDI-FT-ICR (Fourier-Transform-Ionenzyklotronresonanz) Massenspektrometer verwenden.

  • Ionisationsmodus: Positiver Ionenmodus.

  • Laser: Ein gepulster Stickstofflaser (337 nm) oder ein Nd:YAG-Laser (355 nm) ist geeignet. Die Laserenergie sollte so eingestellt werden, dass eine gute Ionenausbeute bei minimaler Fragmentierung des Eisenlactat-Komplexes erreicht wird.

  • Massenbereich: Ein breiter Massenbereich (z. B. m/z 100-1000) sollte erfasst werden, um Eisenlactat und seine potenziellen Addukte zu detektieren.

  • Räumliche Auflösung: Je nach Fragestellung kann die räumliche Auflösung zwischen 20 und 100 µm gewählt werden.

• Datenerfassung:

  • Die Datenerfassung erfolgt durch Abrastern des gesamten Gewebeschnitts. An jedem Punkt wird ein Massenspektrum aufgenommen.

  • Die resultierenden Daten werden zu einem Ionenbild zusammengesetzt, das die Intensität eines spezifischen m/z-Wertes farbkodiert über die Fläche des Gewebeschnitts darstellt.

Datenanalyse

• Software: Spezialisierte Software (z. B. SCiLS Lab, FlexImaging, oder Open-Source-Lösungen wie msi-tools) zur Visualisierung und Analyse der MSI-Daten verwenden.

• Ionenbild-Generierung: Ionenbilder für die spezifischen m/z-Werte von Eisen(II)- und Eisen(III)-lactat sowie deren Addukte erstellen.

• Koregistrierung: Das Ionenbild mit einem histologischen Bild (z. B. H&E-Färbung) desselben oder eines seriellen Schnittes überlagern, um die Verteilung des Eisenlactats anatomischen Strukturen zuzuordnen.

• Relative Quantifizierung: Die Ionenintensitäten in verschiedenen "Regions of Interest" (ROIs) vergleichen, um relative Konzentrationsunterschiede zu bestimmen.

Visualisierungen

Experimenteller Arbeitsablauf

Abbildung 1: Schematischer Arbeitsablauf für den Nachweis von Eisenlactat.

Signalweg: Laktat-regulierte Eisenhomöostase

Abbildung 2: Vereinfachter Signalweg der Laktat-vermittelten Regulation des Eisenstoffwechsels.

References

• 1. Lactate in ferroptosis regulation: A new perspective on tumor progression and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dual role of lactate in ferroptosis: Mechanisms, pathophysiology and therapeutic opportunities (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. researchgate.net [researchgate.net]
• 5. Lactate as a regulator of iron homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lactate Production can Function to Increase Human Epithelial Cell Iron Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. MALDI-mass spectrometry imaging as a new technique for detecting non-heme iron in peripheral tissues via caudal vein injection of deferoxamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technisches Support-Center: Stabilisierung von Eisen(II)-lactat-Lösungen

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen (FAQs) zur Stabilisierung von Eisen(II)-lactat-Lösungen gegen Oxidation.

Fehlerbehebungsanleitungen & FAQs

F1: Meine frisch zubereitete Eisen(II)-lactat-Lösung verfärbt sich schnell von blassgrün nach gelb/braun. Was ist die Ursache?

A1: Diese Verfärbung ist ein klassisches Anzeichen für die Oxidation von Eisen(II) (Fe²⁺) zu Eisen(III) (Fe³⁺). Eisen(II)-lactat in wässriger Lösung ist anfällig für die Oxidation durch gelösten Sauerstoff. Die Oxidationsrate wird durch mehrere Faktoren beschleunigt, darunter ein höherer pH-Wert (neutral oder alkalisch), erhöhte Temperatur und Lichteinwirkung.

F2: Wie kann ich die Oxidation meiner Eisen(II)-lactat-Lösung während der Vorbereitung und Lagerung minimieren?

A2: Um die Oxidation zu minimieren, sollten Sie die folgenden präventiven Maßnahmen ergreifen:

• Verwenden Sie deoxygeniertes Wasser: Kochen Sie das deionisierte Wasser vor der Verwendung und kühlen Sie es unter einem Inertgasstrom (z. B. Stickstoff oder Argon) ab, um gelösten Sauerstoff zu entfernen.

• Arbeiten Sie unter Inertgas: Führen Sie die Zubereitung der Lösung in einer Handschuhbox oder unter einem stetigen Strom von Inertgas durch.

• Kontrollieren Sie den pH-Wert: Halten Sie den pH-Wert der Lösung im sauren Bereich (vorzugsweise unter 6,0), da die Oxidationsrate bei höherem pH-Wert dramatisch ansteigt.

• Fügen Sie Stabilisatoren hinzu: Verwenden Sie Antioxidantien und/oder Chelatbildner, um das Eisen(II) zu schützen. Ascorbinsäure und Zitronensäure sind hierfür gängige und effektive Zusätze.

• Lichtgeschützt lagern: Lagern Sie die Lösung in braunen Glasflaschen oder lichtundurchlässigen Behältern, da Licht die Oxidation fördern kann.

• Kühle Lagerung: Bewahren Sie die Lösung bei niedrigen Temperaturen (z. B. im Kühlschrank bei 4 °C) auf, um die Reaktionsgeschwindigkeit der Oxidation zu verlangsamen.

F3: Welchen Stabilisator sollte ich verwenden und in welcher Konzentration?

A3: Die Wahl und Konzentration des Stabilisators hängen von Ihrer spezifischen Anwendung ab.

• Ascorbinsäure (Vitamin C): Wirkt als starkes Reduktionsmittel (Antioxidans), das Fe³⁺ wieder zu Fe²⁺ reduziert und gleichzeitig Sauerstoff abfängt. Ein molares Verhältnis von Ascorbinsäure zu Eisen von 2:1 oder höher ist oft wirksam.

• Zitronensäure: Wirkt als Chelatbildner, der Fe²⁺-Ionen bindet und sie so vor der Oxidation schützt. Sie hilft auch, den pH-Wert im sauren Bereich zu halten. Eine Kombination aus Ascorbinsäure und Zitronensäure zeigt oft eine synergistische Wirkung.

• EDTA (Ethylendiamintetraessigsäure): Ein starker Chelatbildner, der jedoch in pharmazeutischen oder lebensmitteltechnischen Anwendungen sorgfältig geprüft werden muss.

F4: Meine stabilisierte Lösung wird nach einiger Zeit trotzdem trüb oder bildet einen Niederschlag. Was passiert hier?

A4: Auch in stabilisierten Lösungen kann eine langsame Oxidation stattfinden. Das entstehende Eisen(III) kann mit Lactat-Ionen oder Hydroxid-Ionen (bei höherem pH-Wert) schwerlösliche Komplexe oder Eisen(III)-hydroxid bilden, die als Trübung oder Niederschlag ausfallen. Überprüfen Sie den pH-Wert Ihrer Lösung und erwägen Sie eine Erhöhung der Stabilisatorkonzentration oder eine Optimierung der Lagerbedingungen (tiefere Temperatur, strengerer Sauerstoffausschluss).

Daten zur Stabilisierung

Die folgenden Tabellen fassen quantitative Daten zum Einfluss verschiedener Faktoren auf die Stabilität von Eisen(II)-Lösungen zusammen.

Tabelle 1: Einfluss des pH-Wertes auf die Komplexierung von Eisen(II) und Eisen(III) durch Ascorbinsäure (10 mmol/L)

Hinweis: Diese Daten wurden mit einer allgemeinen Eisenlösung gewonnen und dienen als Referenz für das Verhalten von Eisen(II)-lactat. Eine höhere Leitfähigkeit deutet auf mehr freie Eisenionen hin, eine niedrigere Leitfähigkeit auf eine stärkere Komplexierung.

pH-Wert	Beobachtung bei Fe²⁺ mit Ascorbinsäure	Beobachtung bei Fe³⁺ mit Ascorbinsäure	Interpretation
3.0	Starke Komplexierung (niedrige Leitfähigkeit)	Deutliche Zunahme an freien Ionen	Ascorbinsäure bindet Fe²⁺ effektiv, scheint aber die Verfügbarkeit von Fe³⁺ zu erhöhen.
4.0	Starke Komplexierung (niedrige Leitfähigkeit)	Abnehmende Konzentration freier Ionen	Die Komplexierung von Fe²⁺ bleibt stark.
4.8	Zunehmende freie Ionen	Deutliche Zunahme an freien Ionen	Günstiger pH-Wert für die Verfügbarkeit von freiem Fe²⁺ und Fe³⁺ durch Ascorbinsäure.[1]
5.3	Abnehmende Komplexierung	Abnehmende Konzentration freier Ionen	Mit steigendem pH-Wert nimmt die Komplexierungsfähigkeit ab.
6.1	Geringste Komplexierung (höchste Leitfähigkeit)	Geringste Konzentration freier Ionen	Bei diesem pH-Wert ist die Komplexierung durch Ascorbinsäure am schwächsten.[1]

Tabelle 2: Qualitative Stabilität von Eisen(II)-Ionen in Futtermitteln mit Eisen(II)-lactat-Zusatz unter verschiedenen Lagerbedingungen

Eisen(II)-lactat Konzentration	Lagertemperatur	Lagerdauer	Beobachtete Veränderung des Fe²⁺-Gehalts
0,2 % und 5 %	Raumtemperatur (25 ± 2 °C)	72 Stunden	Keine signifikanten Veränderungen.[2]
1 % und 2 %	4 °C	90 Tage	Keine signifikanten Veränderungen.[2]

Experimentelle Protokolle

Protokoll 1: Herstellung einer stabilisierten wässrigen Eisen(II)-lactat-Lösung

Materialien:

• Eisen(II)-lactat-Hydrat

• Ascorbinsäure

• Zitronensäure

• Deionisiertes Wasser

• Stickstoff- oder Argongas

• pH-Meter

• Magnetrührer und Rührfisch

• Braunglasflasche zur Lagerung

Vorgehensweise:

• Deoxygenierung des Wassers: 500 mL deionisiertes Wasser in einem geeigneten Gefäß für 30 Minuten kochen, um gelösten Sauerstoff zu entfernen. Anschließend unter einem stetigen Strom von Stickstoff- oder Argongas auf Raumtemperatur abkühlen lassen.

• Ansäuern und Hinzufügen der Stabilisatoren: In einem Becherglas 400 mL des deoxygenierten Wassers vorlegen. Unter Rühren Zitronensäure hinzufügen, um einen pH-Wert von ca. 4,0–4,5 einzustellen. Anschließend die gewünschte Menge Ascorbinsäure (z. B. für eine 2:1 molare Ratio zu Eisen) hinzufügen und vollständig auflösen.

• Auflösen des Eisen(II)-lactats: Die berechnete Menge Eisen(II)-lactat langsam unter Rühren zugeben. Weiter rühren, bis sich das Salz vollständig gelöst hat. Der gesamte Vorgang sollte unter einer leichten Inertgasatmosphäre stattfinden, um den Kontakt mit Luftsauerstoff zu minimieren.

• Auffüllen und pH-Kontrolle: Die Lösung quantitativ in einen 500-mL-Messkolben überführen und mit deoxygeniertem Wasser bis zur Marke auffüllen. Den finalen pH-Wert überprüfen und bei Bedarf mit einer verdünnten Zitronensäurelösung korrigieren.

• Lagerung: Die fertige Lösung sofort in eine braune Glasflasche füllen, den Kopfraum mit Inertgas überlagern und fest verschließen. Bei 4 °C im Dunkeln lagern.

Protokoll 2: Spektrophotometrische Bestimmung der Eisen(II)-Konzentration zur Stabilitätsüberwachung (1,10-Phenanthrolin-Methode)

Prinzip: Eisen(II) bildet mit 1,10-Phenanthrolin einen stabilen, intensiv gefärbten rot-orangen Komplex. Die Intensität der Farbe, gemessen als Absorption bei ca. 510 nm, ist direkt proportional zur Konzentration von Fe²⁺. Eisen(III) bildet diesen Komplex nicht, kann aber durch Zugabe eines Reduktionsmittels (Hydroxylamin) zu Fe²⁺ reduziert werden, um die Gesamteisenkonzentration zu bestimmen. Die alleinige Messung ohne Reduktionsmittel erfasst nur das vorhandene Fe²⁺.

Reagenzien:

• 1,10-Phenanthrolin-Lösung (0,25 % w/v): 0,25 g 1,10-Phenanthrolin in 100 mL deionisiertem Wasser lösen (leichtes Erwärmen kann helfen).

• Hydroxylaminhydrochlorid-Lösung (10 % w/v): 10 g Hydroxylaminhydrochlorid in 100 mL deionisiertem Wasser lösen.

• Natriumacetat-Pufferlösung (1,0 M): Zum Einstellen des optimalen pH-Wertes für die Komplexbildung.

• Eisen(II)-Standardlösung: Zur Erstellung einer Kalibrierkurve.

Vorgehensweise:

• Probenvorbereitung: Eine Aliquote der zu testenden Eisen(II)-lactat-Lösung entnehmen und so verdünnen, dass die erwartete Eisenkonzentration im linearen Bereich der Kalibrierkurve liegt.

• Komplexbildung: In einen 10-mL-Messkolben geben:

  • 1 mL der verdünnten Probelösung

  • 1 mL Natriumacetat-Puffer

  • 1 mL 1,10-Phenanthrolin-Lösung

• Inkubation: Den Messkolben mit deionisiertem Wasser zur Marke auffüllen, gut mischen und 10-15 Minuten bei Raumtemperatur stehen lassen, damit sich die Farbe vollständig entwickeln kann.

• Messung: Die Absorption der Lösung bei der Wellenlänge der maximalen Absorption (λ_max, ca. 510 nm) gegen eine Reagenzienblindprobe messen.

• Auswertung: Die Konzentration des Eisen(II) in der Probe anhand einer zuvor erstellten Kalibrierkurve mit Eisen(II)-Standards bekannter Konzentration bestimmen.

• Stabilitätsbewertung: Die Messung zu verschiedenen Zeitpunkten (z. B. 0, 24, 48 Stunden) wiederholen. Eine Abnahme der Fe²⁺-Konzentration über die Zeit zeigt die Oxidation an.

Visualisierungen

Die folgenden Diagramme illustrieren die chemischen Prozesse und Arbeitsabläufe.

Abbildung 1: Vereinfachtes Diagramm der Oxidation von Eisen(II) zu Eisen(III).

Abbildung 2: Zwei Hauptstrategien zur Stabilisierung von Eisen(II)-Lösungen.

Abbildung 3: Experimenteller Arbeitsablauf zur Überwachung der Lösungsstabilität.

References

• 1. researchgate.net [researchgate.net]
• 2. [Studies on the stability of ferrous ion in the feeds added iron lactate during storage] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technisches Support-Center: Optimierung der Eisenlactat-Konzentration zur Vermeidung von Zytotoxizität

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen und FAQs zur Optimierung der Eisenlactat-Konzentration in zellbasierten Assays, um zytotoxische Effekte zu minimieren.

Häufig gestellte Fragen (FAQs)

F1: Was ist die empfohlene Anfangskonzentration für Eisenlactat in Zellkulturexperimenten?

A1: Für die meisten Zelllinien wird ein anfänglicher Konzentrationsbereich von 1–100 µM für Eisenverbindungen empfohlen.[1] Es ist entscheidend, eine Dosis-Wirkungs-Analyse durchzuführen, um die optimale, nicht-toxische Konzentration für Ihre spezifische Zelllinie und experimentellen Bedingungen zu ermitteln.

F2: Welche Form von Eisen ist in der Regel toxischer für Zellen, Eisensalze (Fe²⁺) oder Eisensalze (Fe³⁺)?

A2: Studien haben gezeigt, dass die zweiwertige Form des Eisens (Fe²⁺), wie sie in Eisen(II)-lactat vorkommt, tendenziell eine höhere Toxizität für Zellen aufweist als die dreiwertige Form (Fe³⁺).[1]

F3: Wie soll ich eine Stammlösung von Eisenlactat für Zellkulturexperimente vorbereiten und lagern?

A3: Eisen(II)-lactat ist in Wasser löslich.[2][3] Um eine Stammlösung herzustellen, lösen Sie Eisen(II)-lactat-Pulver in sterilem Wasser in Gewebekulturqualität. Es wird empfohlen, frisch hergestellte Lösungen für jedes Experiment zu verwenden, um die Oxidation von Fe²⁺ zu Fe³⁺ zu minimieren. Aliquots der Stammlösung können bei -20 °C gelagert werden, um wiederholte Frier-Tau-Zyklen zu vermeiden.

F4: Kann Eisenlactat mit den Komponenten des Zellkulturmediums interagieren?

A4: Ja, Eisenionen können mit Komponenten im Kulturmedium interagieren, was möglicherweise zur Bildung von unlöslichen Komplexen führt, insbesondere in phosphatgepufferten Lösungen. Es ist wichtig, die Medien nach der Zugabe von Eisenlactat visuell auf Ausfällungen zu überprüfen. Die Löslichkeit von Eisenlactat kann auch durch den pH-Wert beeinflusst werden, wobei es in leicht sauren bis neutralen Umgebungen eine bessere Löslichkeit aufweist.[3]

F5: Welche zellulären Signalwege werden durch einen Überschuss an Eisenlactat beeinflusst?

A5: Ein Überschuss an Eisenlactat kann hauptsächlich zwei Zelltodwege auslösen: Ferroptose und Apoptose. Ferroptose ist ein eisenabhängiger, nicht-apoptotischer Zelltod, der durch die Ansammlung von Lipidperoxiden gekennzeichnet ist.[4][5][6] Apoptose kann durch die durch Eisen katalysierte Erzeugung von reaktiven Sauerstoffspezies (ROS) induziert werden, die zur Aktivierung von Signalwegen wie dem MAPK-Signalweg führen.[7][8]

Anleitungen zur Fehlerbehebung

Problem	Mögliche Ursache	Lösungsvorschlag
Unerwartet hohe Zytotoxizität bei niedrigen Konzentrationen	Die verwendete Zelllinie ist besonders empfindlich gegenüber Eisen.	Führen Sie einen Titrationsversuch mit einem breiteren Konzentrationsbereich durch, beginnend mit Sub-µM-Konzentrationen.
Die Eisenlactat-Stammlösung wurde falsch vorbereitet oder ist kontaminiert.	Bereiten Sie eine frische Stammlösung aus einer neuen Charge von Eisenlactat-Pulver vor. Stellen Sie die Sterilität während der Zubereitung sicher.
Ausfällung im Kulturmedium nach Zugabe von Eisenlactat	Die Konzentration von Eisenlactat überschreitet seine Löslichkeitsgrenze im Medium.	Fügen Sie die Eisenlactat-Stammlösung tropfenweise zum vorgewärmten Medium hinzu, während Sie es vorsichtig mischen. Erwägen Sie die Verwendung eines Mediums ohne Phosphatpuffer, falls dies mit Ihrem experimentellen Aufbau vereinbar ist.
Wechselwirkung mit Serumproteinen oder anderen Medienkomponenten.	Reduzieren Sie die Serumkonzentration, wenn möglich, oder verwenden Sie ein serumfreies Medium. Testen Sie verschiedene Basalmedienformulierungen.
Inkonsistente oder nicht reproduzierbare Ergebnisse	Instabilität von Eisen(II)-lactat in Lösung (Oxidation zu Eisen(III)-lactat).	Bereiten Sie für jedes Experiment frische Verdünnungen aus einer gefrorenen Stammlösung vor. Minimieren Sie die Exposition der Lösung gegenüber Licht und Luft.
Variationen in der Zellaussaatdichte.	Stellen Sie eine gleichmäßige Zellaussaatdichte in allen Wells sicher. Verwenden Sie für die Zellzählung ein automatisiertes Zellzählgerät, um die Variabilität zu verringern.
Interferenz mit Zytotoxizitäts-Assays (z. B. MTT)	Eisenverbindungen können mit den Tetrazoliumsalzen, die in Viabilitäts-Assays wie dem MTT-Assay verwendet werden, interferieren.	Führen Sie Kontrollexperimente ohne Zellen durch, die nur Medium und Eisenlactat in den getesteten Konzentrationen enthalten, um auf eine direkte Reduktion des Assay-Reagenzes zu prüfen. Bestätigen Sie die Ergebnisse mit einem komplementären Assay, wie z. B. dem LDH-Assay, der die Membranintegrität misst.[9]

Quantitative Datenzusammenfassung

Tabelle 1: Empfohlene Konzentrationsbereiche für Eisenverbindungen in In-vitro-Zytotoxizitätsstudien

Eisenverbindung	Zelllinie	Konzentrationsbereich	Beobachteter Effekt	Quelle
Eisen(II)-sulfat (Fe²⁺)	SH-SY5Y (Neuroblastom)	1 - 100 µM	Dosisabhängige Abnahme der Zelllebensfähigkeit	[1]
Eisen(III)-chlorid (Fe³⁺)	SH-SY5Y (Neuroblastom)	1 - 100 µM	Dosisabhängige Abnahme der Zelllebensfähigkeit (weniger toxisch als Fe²⁺)	[1]
Verschiedene Eisenverbindungen	HK-2 (menschliche Nierenzellen)	0,1 - 0,8 mg/ml	Variierende Zytotoxizitätsprofile	[10]

Detaillierte Versuchsprotokolle

Protokoll 1: Beurteilung der Zytotoxizität von Eisenlactat mittels MTT-Assay

Dieses Protokoll dient zur Messung der zellulären Stoffwechselaktivität als Indikator für die Zelllebensfähigkeit.[11]

Materialien:

• Eisen(II)-lactat

• Zu testende adhärente oder Suspensionszellen

• Vollständiges Kulturmedium

• 96-Well-Platten, Gewebekultur-geeignet

• MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid) Reagenz (5 mg/ml in PBS)

• Solubilisierungslösung (z. B. 10 % SDS in 0,01 M HCl oder DMSO)

• Mehrkanalpipette

• Mikroplattenleser (ELISA-Reader)

Verfahren:

• Zellaussaat: Säen Sie Zellen in einer 96-Well-Platte mit einer Dichte von 5.000–10.000 Zellen/Well in 100 µl Kulturmedium aus. Inkubieren Sie die Platte über Nacht bei 37 °C in einer befeuchteten Atmosphäre mit 5 % CO₂, damit die Zellen anhaften können.

• Behandlung mit der Verbindung: Bereiten Sie eine Stammlösung von Eisenlactat in sterilem Wasser vor. Führen Sie serielle Verdünnungen der Eisenlactat-Stammlösung in vollständigem Kulturmedium durch, um die gewünschten Endkonzentrationen zu erreichen (z. B. im Bereich von 1 µM bis 200 µM). Entfernen Sie das Medium von den Zellen und fügen Sie 100 µl des Mediums hinzu, das die verschiedenen Konzentrationen von Eisenlactat enthält. Schließen Sie eine Vehikelkontrolle (Medium ohne Eisenlactat) und eine positive Kontrolle für die Zytotoxizität ein.

• Inkubation: Inkubieren Sie die Platte für die gewünschte Dauer (z. B. 24, 48 oder 72 Stunden) bei 37 °C und 5 % CO₂.

• MTT-Zugabe: Geben Sie nach der Inkubation 10 µl des MTT-Markierungsreagenzes (Endkonzentration 0,5 mg/ml) in jedes Well.[11]

• Inkubation mit MTT: Inkubieren Sie die Mikroplatte für 4 Stunden in einer befeuchteten Atmosphäre bei 37 °C und 5 % CO₂.[11]

• Solubilisierung: Fügen Sie 100 µl der Solubilisierungslösung in jedes Well hinzu. Lassen Sie die Platte über Nacht im Inkubator stehen, um die vollständige Solubilisierung der violetten Formazan-Kristalle sicherzustellen.[11]

• Messung der Extinktion: Messen Sie die Extinktion der Proben mit einem Mikroplattenleser bei einer Wellenlänge zwischen 550 und 600 nm.[11] Die Referenzwellenlänge sollte über 650 nm liegen.

Protokoll 2: Beurteilung der Zytotoxizität von Eisenlactat mittels LDH-Assay

Dieses Protokoll misst die Freisetzung des zytosolischen Enzyms Laktatdehydrogenase (LDH) in das Kulturmedium als Indikator für eine Schädigung der Zellmembran.

Materialien:

• Zellen und Eisenlactat-Behandlung wie in Protokoll 1 vorbereitet

• LDH-Assay-Kit (enthält typischerweise Assay-Puffer, Substratmischung und Stopplösung)

• Lyse-Lösung (für positive Kontrolle)

• Sterile 96-Well-Platten mit flachem Boden

• Mikroplattenleser

Verfahren:

• Zellbehandlung: Bereiten Sie die Zellkultur und die Behandlung mit Eisenlactat in einer 96-Well-Platte wie in Protokoll 1 (Schritte 1-3) beschrieben vor. Richten Sie die folgenden Kontrollen ein:

  • Hintergrundkontrolle: Medium ohne Zellen.

  • Vehikelkontrolle: Zellen, die mit dem Medium (Vehikel) ohne Eisenlactat behandelt wurden.

  • Positive Kontrolle (maximale LDH-Freisetzung): Zellen, die mit der Lyse-Lösung des Kits behandelt wurden.

• Entnahme des Überstands: Zentrifugieren Sie die Platte vorsichtig bei 250 x g für 5 Minuten, um die Zellen zu pelletieren.

• Assay-Reaktion: Übertragen Sie 50 µl des Überstands von jedem Well in eine neue 96-Well-Platte.

• Zugabe des Reaktionsgemischs: Bereiten Sie das LDH-Reaktionsgemisch gemäß den Anweisungen des Kit-Herstellers vor. Fügen Sie 50 µl des Reaktionsgemischs in jedes Well, das den Überstand enthält.

• Inkubation: Inkubieren Sie die Platte bei Raumtemperatur für 30 Minuten im Dunkeln.

• Reaktion stoppen: Fügen Sie 50 µl der Stopplösung in jedes Well.

• Messung der Extinktion: Messen Sie die Extinktion bei 490 nm mit einem Mikroplattenleser. Messen Sie eine Referenzwellenlänge (z. B. 680 nm), um den Hintergrund zu subtrahieren.

• Berechnung: Berechnen Sie den Prozentsatz der Zytotoxizität anhand der vom Kit-Hersteller bereitgestellten Formel, die die Extinktionswerte der behandelten Proben mit denen der Kontrollen vergleicht.

Visualisierung von Signalwegen

Die folgenden Diagramme veranschaulichen die primären zytotoxischen Signalwege, die durch einen Überschuss an Eisenlactat induziert werden.

Abbildung 1: Vereinfachter Signalweg der durch Eisenlactat induzierten Ferroptose.

Abbildung 2: Vereinfachter Signalweg der durch Eisenlactat induzierten Apoptose.

References

• 1. Investigation of in vitro cytotoxicity of the redox state of ionic iron in neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Frontiers | Novel protein acylations in ferroptosis: decoding the regulatory roles of lactylation, crotonylation, succinylation, and β-hydroxybutyrylation [frontiersin.org]
• 5. Frontiers | Iron Metabolism in Ferroptosis [frontiersin.org]
• 6. The mechanism of ferroptosis and its related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Iron chelator-induced apoptosis via the ER stress pathway in gastric cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytotoxicity of iron oxide nanoparticles made from the thermal decomposition of organometallics and aqueous phase transfer with Pluronic F127 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. merckmillipore.com [merckmillipore.com]

Technisches Support-Zentrum: Fehlerbehebung bei geringer Eisenaufnahme in Primärneuronen

Dieses Handbuch zur Fehlerbehebung soll Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung bei der Behebung von Problemen im Zusammenhang mit einer geringen Eisenaufnahme in primären Neuronen helfen. Die folgenden Abschnitte enthalten häufig gestellte Fragen (FAQs), detaillierte Versuchsprotokolle und Diagramme zur Visualisierung wichtiger Prozesse.

Häufig gestellte Fragen (FAQs)

F1: Was sind die Hauptmechanismen der Eisenaufnahme in primären Neuronen?

A1: Primärneuronen nehmen Eisen hauptsächlich über zwei Wege auf:

• Transferrin-abhängiger Weg: Dies ist der klassische und am weitesten verbreitete Mechanismus.[1] Diferri-Transferrin (Tf), das Eisen im Blut transportiert, bindet an den Transferrin-Rezeptor 1 (TfR1) auf der neuronalen Membran.[1] Der Tf-TfR1-Komplex wird dann durch Endozytose internalisiert.[1] In den Endosomen wird das Eisen aufgrund des sauren Milieus vom Transferrin gelöst, zu Fe2+ reduziert und über den Divalenten Metalltransporter 1 (DMT1) ins Zytosol transportiert.[1][2]

• Nicht-Transferrin-gebundener Eisen (NTBI)-Weg: Neuronen können Eisen auch in einer Form aufnehmen, die nicht an Transferrin gebunden ist.[2][3] Dieser Weg ist weniger gut charakterisiert, aber es wird angenommen, dass Transporter wie DMT1 direkt an der Plasmamembran beteiligt sind.[3][4] Die Aufnahme von NTBI kann durch neuronale Aktivität und bestimmte pathologische Zustände beeinflusst werden.[4]

F2: Meine primären Neuronen zeigen eine geringe Überlebensrate und schlechte Gesundheit. Könnte dies die Eisenaufnahme beeinträchtigen?

A2: Ja, absolut. Die allgemeine Gesundheit und Lebensfähigkeit Ihrer primären Neuronenkultur ist entscheidend für alle zellulären Prozesse, einschließlich der Eisenaufnahme. Faktoren wie eine falsche Plattierungsdichte, Probleme mit dem Substrat, die Qualität der Medien und des Serums sowie mechanischer Stress während der Dissoziation können die neuronale Gesundheit beeinträchtigen und folglich die Eisenaufnahme verringern.[5][6][7] Eine gesunde Kultur sollte gut anhaften, Dendriten ausbilden und über mehrere Wochen lebensfähig bleiben.[6]

F3: Ich verwende Eisenlactat als Eisenquelle. Warum finde ich keine spezifischen Protokolle dafür?

A3: Eisenlactat wird in der Literatur nicht häufig als primäre Eisenquelle für Neuronenkulturen beschrieben. Wahrscheinlich verwenden Sie es als eine Form von nicht an Transferrin gebundenem Eisen (NTBI). Die Aufnahme würde daher wahrscheinlich über NTBI-Wege erfolgen. Lactat selbst ist ein wichtiges Energiesubstrat für Neuronen und wird über Monocarboxylat-Transporter (MCTs) aufgenommen.[8][9] Es gibt Hinweise darauf, dass Lactat die neuronale Aktivität modulieren kann, was indirekt die energieabhängigen Prozesse wie die Eisenaufnahme beeinflussen könnte.[10] Konzentrieren Sie Ihre Fehlersuche auf die allgemeinen NTBI-Aufnahmewege und die allgemeine Gesundheit der Kultur.

F4: Welche Faktoren können die Expression von Eisentransportproteinen wie TfR1 und DMT1 beeinflussen?

A4: Die Expression von Eisentransportproteinen wird streng reguliert und kann durch verschiedene Faktoren beeinflusst werden:

• Intrazellulärer Eisenstatus: Ein niedriger Eisenspiegel führt typischerweise zu einer Hochregulierung von TfR1 und DMT1, um die Eisenaufnahme zu erhöhen.[11]

• Entzündungszytokine: Pro-inflammatorische Zytokine wie TNF-α und IL-1β können die Expression von Eisentransportern in Neuronen und Gliazellen verändern und die Eisenaufnahme erhöhen.[12][13]

• Neuronale Aktivität: Erhöhte synaptische Aktivität kann die Eisenaufnahme steigern, möglicherweise durch die Aktivierung von Kalziumkanälen, die den Eisentransport beeinflussen.[4]

• Entwicklungsstadium: Das Alter der Neuronen in der Kultur kann die Expression von Eisentransportproteinen beeinflussen, da der Eisenbedarf während der neuronalen Reifung und Synaptogenese hoch ist.[14][15]

F5: Wie kann ich eine geringe Eisenaufnahme experimentell beheben?

A5: Hier sind mehrere Schritte zur Fehlerbehebung:

• Überprüfen Sie die Kulturqualität: Stellen Sie sicher, dass Ihre Neuronen gesund sind. Optimieren Sie die Plattierungsdichte, die Substratbeschichtung (z. B. Poly-D-Lysin) und die Medienzusammensetzung.[6][7]

• Bestätigen Sie die Eisenquelle: Stellen Sie sicher, dass Ihre Eisenlactat-Lösung frisch und nicht oxidiert ist. Die Stabilität von Fe2+-Lösungen kann ein Problem sein.

• Optimieren Sie die Inkubationszeit und -konzentration: Führen Sie eine Zeitverlaufs- und Dosis-Wirkungs-Studie durch, um die optimalen Bedingungen für die Eisenaufnahme in Ihrem spezifischen Versuchsaufbau zu ermitteln.

• Kontrollieren Sie die neuronale Aktivität: Wenn Ihre Experimente in einem Medium durchgeführt werden, das die neuronale Aktivität unterdrückt, könnte dies die Eisenaufnahme verringern. Erwägen Sie die Durchführung von Experimenten unter Bedingungen, die eine basale neuronale Aktivität ermöglichen.

• Verwenden Sie Positivkontrollen: Verwenden Sie eine gut charakterisierte Eisenquelle wie Eisen-Transferrin, um sicherzustellen, dass der Aufnahmemechanismus in Ihren Zellen funktionsfähig ist.

Quantitative Datenzusammenfassung

Die folgende Tabelle fasst Faktoren zusammen, die die Eisenaufnahme in primären Neuronen beeinflussen können.

Faktor	Auswirkung auf die Eisenaufnahme	Mögliche Ursache/Mechanismus	Referenzen
Zellgesundheit	Geringe Aufnahme	Reduzierte metabolische Aktivität, beeinträchtigte Endozytose, allgemeiner zellulärer Stress.	[5][6]
Intrazelluläres Eisen	Hohe Aufnahme bei Mangel	Hochregulierung von TfR1 und DMT1 durch Eisenregulationsproteine (IRPs).	[11]
Neuronale Aktivität	Erhöhte Aufnahme	Stimulation der Endozytose, Aktivierung von Kalziumkanälen, die den Eisentransport beeinflussen können.	[4]
Entzündliche Zytokine	Erhöhte Aufnahme	Hochregulierung der Expression von Eisentransportproteinen wie DMT1.	[12][13]
Entwicklungsstadium	Variabel	Hoher Eisenbedarf während der neuronalen Reifung, Myelinisierung und Synaptogenese.	[14][15][16]
Sauerstoffverfügbarkeit	Geringe Aufnahme bei Hypoxie	Beeinträchtigung des energieintensiven Aufnahmeprozesses.	[17]

Detaillierte Versuchsprotokolle

Protokoll: Messung der Eisenaufnahme mittels radioaktivem ⁵⁵Fe

Dieses Protokoll beschreibt eine Standardmethode zur Quantifizierung der Eisenaufnahme in primären Neuronenkulturen.

• Vorbereitung der Zellen:

  • Kultivieren Sie primäre Neuronen auf geeigneten Platten (z. B. 24-Well-Platten), die mit Poly-D-Lysin beschichtet sind, bis zur gewünschten Reife (z. B. 10-14 Tage in vitro).

  • Stellen Sie sicher, dass die Kulturen gesund sind und eine Dichte von >80 % aufweisen.

• Vorbereitung der Aufnahmelösung:

  • Bereiten Sie eine Aufnahmelösung vor, die ⁵⁵FeCl₃ enthält. Für Transferrin-gebundenes Eisen inkubieren Sie ⁵⁵FeCl₃ mit Apo-Transferrin in einem molaren Verhältnis von 2:1 für 1 Stunde bei 37 °C.

  • Für NTBI (z. B. unter Verwendung von Eisenlactat) bereiten Sie eine frische Lösung von ⁵⁵Fe-Lactat in einem geeigneten Puffer (z. B. serumfreies Neurobasalmedium) vor. Die Endkonzentration sollte im Bereich von 1-10 µM liegen.

• Durchführung der Aufnahme:

  • Waschen Sie die Neuronen zweimal vorsichtig mit warmem Puffer (z. B. HBSS), um das Kulturmedium zu entfernen.

  • Fügen Sie die vorbereitete ⁵⁵Fe-Aufnahmelösung zu den Zellen hinzu und inkubieren Sie sie für den gewünschten Zeitraum (z. B. 15, 30, 60 Minuten) bei 37 °C.

  • Negativkontrolle: Führen Sie eine parallele Inkubation bei 4 °C durch, um die unspezifische Bindung zu quantifizieren.

• Beendigung der Aufnahme und Waschen:

  • Um die Aufnahme zu stoppen, stellen Sie die Platte auf Eis und aspirieren Sie die radioaktive Lösung schnell ab.

  • Waschen Sie die Zellen dreimal schnell mit eiskaltem Stopp-Puffer (z. B. HBSS mit 1 mM EDTA), um extrazelluläres und unspezifisch gebundenes ⁵⁵Fe zu entfernen.

• Zelllyse und Messung:

  • Lysieren Sie die Zellen in jeder Vertiefung mit 0,1 M NaOH oder einem geeigneten Lysepuffer.

  • Übertragen Sie das Lysat in Szintillationsfläschchen.

  • Messen Sie die Radioaktivität mittels Flüssigszintillationszählung.

  • Bestimmen Sie den Proteingehalt in einem parallelen Satz von Vertiefungen (z. B. mit einem BCA-Assay), um die Eisenaufnahme pro mg Protein zu normalisieren.

• Datenanalyse:

  • Subtrahieren Sie die bei 4 °C gemessenen Zählwerte (unspezifische Bindung) von den bei 37 °C gemessenen Werten.

  • Drücken Sie die Ergebnisse als pmol oder nmol Eisen pro mg Protein pro Zeiteinheit aus.

Visualisierungen

Abbildung 1: Schematische Darstellung der Eisenaufnahmewege in Neuronen.

Abbildung 2: Logischer Workflow zur Fehlerbehebung bei geringer Eisenaufnahme.

References

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• 17. Iron Is Essential for Neuron Development and Memory Function in Mouse Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]

Technisches Support-Center: Umgang mit der Instabilität von Eisenlactat in serumhaltigen Medien

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung technische Anleitungen und Antworten auf häufig gestellte Fragen (FAQs) zum Umgang mit der Instabilität von Eisenlactat in serumhaltigen Kulturmedien.

Häufig gestellte Fragen (FAQs)

F1: Warum wird mein Kulturmedium nach der Zugabe von Eisenlactat trüb oder bildet einen Niederschlag?

A1: Die Trübung wird höchstwahrscheinlich durch die Oxidation von zweiwertigem Eisen (Fe2+) aus dem Eisen(II)-lactat zu dreiwertigem Eisen (Fe3+) verursacht. Unter den aeroben Bedingungen und dem physiologischen pH-Wert (typischerweise ~7,4) von Zellkulturmedien ist Fe3+ deutlich weniger löslich und neigt dazu, als Eisen(III)-hydroxid oder in Gegenwart von Phosphatpuffern als Eisen(III)-phosphat auszufallen.[1][2] Obwohl Laktat ein Chelatbildner ist, ist es im Vergleich zu anderen Molekülen relativ schwach und kann die Oxidation und anschließende Ausfällung in einem komplexen Gemisch wie einem serumhaltigen Medium nicht wirksam verhindern.[3]

F2: Was ist der Unterschied zwischen Eisen(II)-lactat (Ferro-) und Eisen(III)-lactat (Ferri-) für die Zellkultur?

A2: Der Hauptunterschied liegt im Oxidationszustand des Eisens. Eisen(II)-lactat enthält Fe2+, das löslicher, aber an der Luft sehr instabil ist und schnell zu Fe3+ oxidiert.[4] Eisen(III)-lactat enthält Fe3+, das unter aeroben Bedingungen die stabilere Form ist, aber von vornherein eine geringere Löslichkeit bei neutralem pH-Wert aufweist. In serumhaltigen Medien wird Fe3+ normalerweise von Transferrin gebunden und zu den Zellen transportiert.[5] Die direkte Zugabe von Eisensalzen, insbesondere von instabilem Eisen(II)-lactat, kann das System überfordern und zu Ausfällungen führen, bevor das Eisen an Transferrin gebunden werden kann.

F3: Kann die Instabilität von Eisenlactat meine Experimente beeinflussen?

A3: Ja, erheblich. Erstens führt die Ausfällung zu einer Verringerung der bioverfügbaren Eisenkonzentration im Medium, was zu Eisenmangel und inkonsistenten experimentellen Ergebnissen führen kann.[1][6] Zweitens kann ungebundenes, freies Eisen, insbesondere Fe2+, an der Fenton-Reaktion teilnehmen, die hochreaktive Hydroxylradikale erzeugt. Dies führt zu oxidativem Stress, schädigt Zellkomponenten wie Lipide und Proteine und kann eine Form des Zelltods namens Ferroptose auslösen.[1][7][8]

F4: Gibt es bessere Alternativen zu Eisenlactat für die Supplementierung von Zellkulturen?

A4: Ja, es gibt stabilere und zuverlässigere Eisenquellen. Eisen(III)-citrat wird häufig verwendet, da Citrat ein stärkerer Chelatbildner als Laktat ist und hilft, das Eisen in Lösung zu halten.[9][10] Noch besser sind Eisen-Chelat-Lösungen wie Eisen-EDTA, die speziell dafür entwickelt wurden, die Eisenlöslichkeit über einen breiten pH-Bereich aufrechtzuerhalten.[11][12] Für serumfreie Medien ist die Zugabe von mit Eisen gesättigtem Transferrin der physiologisch relevanteste Ansatz, da es den natürlichen Eisenliefermechanismus nachahmt.[5]

Leitfäden zur Fehlerbehebung

Problem 1: Sofortige oder verzögerte Ausfällung im Medium nach Zugabe von Eisenlactat

• Beobachtung: Das Medium wird nach der Zugabe der Eisenlactat-Stammlösung sofort oder nach kurzer Inkubation bei 37 °C trüb oder es bilden sich sichtbare Partikel.

• Ursache: Schnelle Oxidation von Fe2+ zu unlöslichem Fe3+ bei physiologischem pH-Wert.[2] Hohe Konzentrationen von Phosphat und Bicarbonat im Medium können die Ausfällung beschleunigen.

• Lösungsstrategie:

  • Stammlösung frisch ansetzen: Bereiten Sie die Eisenlactat-Stammlösung unmittelbar vor Gebrauch in entgastem, sterilem Wasser vor, um die anfängliche Oxidation zu minimieren.

  • Langsam zugeben: Geben Sie die Stammlösung tropfenweise unter ständigem, sanftem Rühren direkt in das Kulturmedium. Dadurch wird eine lokale Übersättigung vermieden.

  • pH-Wert prüfen: Stellen Sie sicher, dass der pH-Wert Ihrer Stammlösung leicht sauer ist, da Eisen bei niedrigerem pH-Wert löslicher ist. Passen Sie den pH-Wert des Mediums jedoch nicht außerhalb des physiologischen Bereichs an.

  • Alternative Eisenquelle verwenden: Wechseln Sie zu einer stabileren Eisenquelle wie Eisen(III)-citrat oder einer Eisen-EDTA-Chelatlösung (siehe Protokoll unten).

Problem 2: Anzeichen von Zytotoxizität oder oxidativem Stress (z. B. verminderte Lebensfähigkeit, veränderte Morphologie)

• Beobachtung: Zellen zeigen nach der Behandlung mit Eisenlactat eine geringere Anheftungsrate, eine verringerte Proliferation oder Anzeichen von Stress, selbst wenn keine sichtbare Ausfällung auftritt.

• Ursache: Überschüssiges freies Fe2+ im Medium katalysiert die Bildung von reaktiven Sauerstoffspezies (ROS) durch die Fenton-Reaktion, was zu oxidativem Stress und potenziell zu Ferroptose führt.[7][13]

• Lösungsstrategie:

  • Konzentration reduzieren: Titrieren Sie die Eisenlactat-Konzentration, um die niedrigste wirksame Dosis zu ermitteln und Toxizität zu vermeiden.

  • Transferrin-Sättigung berücksichtigen: In serumhaltigen Medien ist die Fähigkeit von Transferrin, Eisen zu binden, endlich. Eine hohe Transferrin-Sättigung kann auf Eisenüberladung hinweisen.[14][15] Die Zugabe von zusätzlichem Eisen kann zu toxischem, nicht an Transferrin gebundenem Eisen (NTBI) führen.

  • Antioxidantien hinzufügen: Die gleichzeitige Gabe von Antioxidantien wie N-Acetylcystein (NAC) kann helfen, die durch ROS verursachten Schäden zu mildern, kann aber die zugrunde liegende Eiseninstabilität nicht beheben.

  • Auf eine chelatierte Form umsteigen: Die Verwendung einer stabilen Eisen-Chelat-Form minimiert die Menge an freiem, redoxaktivem Eisen im Medium und ist die zuverlässigste Lösung.[11]

Quantitative Datenzusammenfassung

Tabelle 1: Vergleich gängiger Eisenquellen für die Zellkultur

Eisenquelle	Chemische Formel (Beispiel)	Typischer Oxidationszustand	Löslichkeit bei pH 7,4	Stabilität in aeroben Medien	Hauptproblem(e)
Eisen(II)-lactat	C₆H₁₀FeO₆	Fe²⁺	Mäßig (als Fe²⁺), Gering (als Fe³⁺)	Sehr gering	Schnelle Oxidation, Ausfällung, ROS-Bildung
Eisen(III)-nitrat	Fe(NO₃)₃	Fe³⁺	Sehr gering	Gering	Ausfällung als Eisenhydroxid
Eisen(II)-sulfat	FeSO₄	Fe²⁺	Mäßig (als Fe²⁺), Gering (als Fe³⁺)	Sehr gering	Schnelle Oxidation, Ausfällung, ROS-Bildung
Eisen(III)-citrat	C₆H₅FeO₇	Fe³⁺	Mäßig	Mäßig	Kann bei hohen Konzentrationen ausfallen
Eisen-EDTA	C₁₀H₁₂FeN₂NaO₈	Fe³⁺	Hoch	Hoch	EDTA kann andere zweiwertige Kationen binden
Holo-Transferrin	Protein-gebunden	Fe³⁺	Hoch	Hoch	Kosten; spezifisch für serumfreie Medien

Tabelle 2: Empfohlene Eisenkonzentrationen in gängigen Basalmedien

Medium	Typische Eisenverbindung	Endkonzentration (mg/L)	Endkonzentration (µM)
DMEM	Eisen(III)-nitrat	0.1	~0.4
Ham's F-12	Eisen(II)-sulfat	0.83	~3.0
RPMI-1640	Keine	0	0
IMDM	Eisen(III)-nitrat, Eisen(II)-sulfat	Variiert	~3.0

Hinweis: Diese Werte können je nach spezifischer Formulierung des Herstellers variieren.

Experimentelle Protokolle

Protokoll 1: Herstellung einer 200x Eisen-Chelat-Stammlösung (basierend auf der MS-Medium-Formulierung)

Dieses Protokoll erzeugt eine stabile, konzentrierte Eisen-Stammlösung, die für die meisten Zellkulturanwendungen geeignet ist.

• Vorbereitung: Lösen Sie 7,45 g Dinatrium-EDTA in 900 ml sterilem Wasser in Laborqualität.[11][12] Ein leichtes Erwärmen kann erforderlich sein, um die vollständige Auflösung zu unterstützen.

• Eisenzugabe: Geben Sie langsam 5,57 g Eisen(II)-sulfat-Heptahydrat unter ständigem Rühren hinzu.[11] Die Lösung ändert ihre Farbe, während das Eisen cheliert wird.

• Mischen: Rühren Sie die Lösung bei Raumtemperatur für mindestens 20-30 Minuten, bis sie vollständig klar ist. Die endgültige Farbe sollte gelb-orange sein.

• Volumenanpassung: Bringen Sie das Endvolumen mit sterilem Wasser auf 1 Liter.

• Sterilisation & Lagerung: Sterilfiltrieren Sie die Lösung durch einen 0,22-µm-Filter. In einer lichtgeschützten (z. B. bernsteinfarbenen) Flasche bei 4 °C lagern.

• Verwendung: Fügen Sie 5 ml dieser 200x Stammlösung pro 1 Liter Kulturmedium hinzu, um eine Endkonzentration zu erreichen, die der von Murashige und Skoog entspricht (ca. 100 µM).

Protokoll 2: Test zur vergleichenden Stabilität von Eisenquellen

Dieses Experiment ermöglicht eine schnelle visuelle Beurteilung der Stabilität verschiedener Eisenquellen in Ihrem spezifischen Kulturmedium.

• Vorbereitung: Bereiten Sie 100x Stammlösungen von Eisen(II)-lactat, Eisen(III)-citrat und der Eisen-EDTA-Lösung (aus Protokoll 1) in sterilem Wasser vor.

• Einrichtung: Geben Sie in drei separate sterile Röhrchen jeweils 10 ml Ihres kompletten, serumhaltigen Kulturmediums. Beschriften Sie sie entsprechend.

• Zugabe: Fügen Sie zu jedem Röhrchen 100 µl der entsprechenden 100x Eisen-Stammlösung hinzu, um eine 1x Endkonzentration zu erreichen. Ein Röhrchen mit Medium ohne zusätzliche Eisenzugabe dient als Negativkontrolle.

• Inkubation: Inkubieren Sie die Röhrchen bei 37 °C in einem Zellkulturinkubator.

• Beobachtung: Beobachten Sie die Röhrchen unmittelbar nach der Zugabe sowie nach 1, 4 und 24 Stunden visuell auf Anzeichen von Trübung oder Ausfällung im Vergleich zur Negativkontrolle.

Visualisierungen

Logische und chemische Abläufe

Abbildung 1: Chemischer Weg der Instabilität von Eisen(II)-lactat im Vergleich zu einer stabilen Chelat-Lösung.

Abbildung 2: Workflow zur Fehlerbehebung bei Problemen mit der Eisen-Supplementierung.

Signalwege

Abbildung 3: Vereinfachter Signalweg des zellulären Eisenstoffwechsels.[16][17][18]

Abbildung 4: Das IRE/IRP-System zur post-transkriptionellen Regulation des Eisenhaushalts.[6][19][20][21]

Abbildung 5: Kernmechanismen des Ferroptose-Signalwegs.[1][7][8]

References

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Technisches Support-Zentrum: Minimierung der Eisenlactat-induzierten Lipidperoxidation

Dieses Support-Zentrum bietet Forschern, Wissenschaftlern und Fachleuten aus der Arzneimittelentwicklung gezielte Anleitungen zur Minimierung der durch Eisenlactat verursachten Lipidperoxidation in Zelllysaten.

Häufig gestellte Fragen (FAQs)

F1: Was ist Eisenlactat-induzierte Lipidperoxidation?

A1: Die Eisenlactat-induzierte Lipidperoxidation ist ein Prozess, bei dem Eisen(II)-Ionen (Fe²⁺) aus Eisenlactat die oxidative Schädigung von Lipiden, insbesondere von mehrfach ungesättigten Fettsäuren (PUFAs) in Zellmembranen, katalysieren.[1][2] Dieser Prozess wird durch die Fenton-Reaktion initiiert, bei der Fe²⁺ mit Wasserstoffperoxid (H₂O₂) reagiert und hochreaktive Hydroxylradikale (•OH) erzeugt. Diese Radikale starten eine Kettenreaktion, die Lipide schädigt und zu zellulärem Stress und Zelltod führen kann, einem Prozess, der auch als Ferroptose bekannt ist.[3]

F2: Warum ist die Minimierung der Lipidperoxidation in Zelllysaten wichtig?

A2: Nach der Lyse einer Zelle werden die zellulären Kompartimente zerstört, was zur Freisetzung von Ionen und Enzymen führt, die zuvor getrennt waren. Freies Eisen kann unkontrolliert mit Lipiden und Peroxiden reagieren. Dies kann zu experimentellen Artefakten führen, die die Ergebnisse von nachgeschalteten Assays (z. B. ELISA, Western Blot, Enzymaktivitätstests) verfälschen, die Empfindlichkeit von Zellen gegenüber bestimmten Behandlungen falsch darstellen und die Variabilität zwischen den Proben erhöhen. Die Kontrolle der Lipidperoxidation ist daher entscheidend für die Erzielung reproduzierbarer und genauer Ergebnisse.

F3: Welche Faktoren beeinflussen die Rate der Lipidperoxidation?

A3: Mehrere Faktoren können die Lipidperoxidation beeinflussen:

• Konzentration an freiem Eisen: Höhere Konzentrationen von Fe²⁺ aus Quellen wie Eisenlactat beschleunigen die Reaktion.

• Verfügbarkeit von PUFAs: Zelltypen mit einem hohen Gehalt an mehrfach ungesättigten Fettsäuren sind anfälliger.

• Anwesenheit von Antioxidantien: Endogene (z. B. Glutathion, Vitamin E) oder exogene (z. B. Ferrostatin-1, BHT) Antioxidantien können die Peroxidation verlangsamen oder stoppen.[2]

• Sauerstoffkonzentration: Sauerstoff ist für die Aufrechterhaltung der radikalischen Kettenreaktion notwendig.[2]

• Temperatur: Höhere Temperaturen beschleunigen im Allgemeinen die chemischen Reaktionsraten.

• pH-Wert: Der pH-Wert kann die Löslichkeit von Eisen und die Aktivität von beteiligten Enzymen beeinflussen.

F4: Wie kann ich die Lipidperoxidation in meinen Proben messen?

A4: Die Lipidperoxidation wird üblicherweise durch die Messung von Sekundärprodukten wie Malondialdehyd (MDA) quantifiziert. Der am weitesten verbreitete Test ist der TBARS-Assay (Thiobarbituric Acid Reactive Substances).[4][5][6][7] Bei diesem Test reagiert MDA mit Thiobarbitursäure (TBA) unter sauren Bedingungen und Hitze und bildet ein farbiges Produkt, das bei ~532 nm photometrisch gemessen werden kann.[5][7]

Anleitung zur Fehlerbehebung

Problem: Ich beobachte eine hohe Hintergrund-Lipidperoxidation in meiner Negativkontrolle (Lysat ohne zugefügtes Eisenlactat).

• Mögliche Ursache 1: Kontamination mit Spurenmetallen. Puffer und Reagenzien können mit Eisen oder anderen Übergangsmetallen kontaminiert sein, die die Lipidperoxidation katalysieren.

  • Lösung: Verwenden Sie hochreine Reagenzien und metallfreies Wasser (z. B. Chelex-behandelt). Fügen Sie dem Lysepuffer einen Eisen-Chelator wie Deferoxamin (DFO) in einer niedrigen Konzentration (z. B. 10-100 µM) hinzu, um Spuren von freiem Eisen abzufangen.[3][8][9]

• Mögliche Ursache 2: Autoxidation während der Probenvorbereitung. Die Proben waren möglicherweise übermäßiger Hitze, Luft oder Licht ausgesetzt, was zu einer nicht-enzymatischen Oxidation führte.

  • Lösung: Führen Sie alle Schritte der Probenvorbereitung auf Eis und so schnell wie möglich durch.[10] Fügen Sie dem Lysepuffer ein Antioxidans wie Butylhydroxytoluol (BHT) hinzu, um eine weitere Peroxidation während der Verarbeitung zu verhindern.[4]

Problem: Mein getesteter Inhibitor (z. B. Antioxidans) zeigt keine oder nur eine geringe Wirkung gegen die Eisenlactat-induzierte Peroxidation.

• Mögliche Ursache 1: Falsche Konzentration oder Instabilität. Der Inhibitor wird möglicherweise in einer Konzentration verwendet, die unter seiner wirksamen Konzentration (EC₅₀) liegt, oder er ist in den experimentellen Puffern abgebaut worden.

  • Lösung: Führen Sie eine Dosis-Wirkungs-Kurve durch, um die optimale Konzentration zu ermitteln. Überprüfen Sie die Stabilität und die empfohlenen Lösungs- und Lagerbedingungen des Inhibitors. Beispielsweise hat Ferrostatin-1 eine EC₅₀ von etwa 60 nM zur Hemmung der Ferroptose.[11]

• Mögliche Ursache 2: Ungeeigneter Wirkmechanismus. Der verwendete Inhibitor ist möglicherweise nicht für die Hemmung der eisenabhängigen Lipidperoxidation geeignet.

  • Lösung: Wählen Sie einen Inhibitor mit einem relevanten Wirkmechanismus. Eisen-Chelatoren (z. B. Deferoxamin) binden Eisen direkt.[8] Radikalfangende Antioxidantien (z. B. Ferrostatin-1, Liproxstatin-1) neutralisieren Lipidradikale und unterbrechen die Kettenreaktion.[3]

Tabelle 1: Gängige Inhibitoren zur Minimierung der Lipidperoxidation

Inhibitor	Wirkmechanismus	Typische Arbeitskonzentration
Ferrostatin-1	Radikalfangendes Antioxidans, hemmt die Lipid-ROS-Akkumulation[8][11]	0,1 - 10 µM
Deferoxamin (DFO)	Eisen-Chelator, bindet freies Eisen[3][8][9]	10 - 200 µM
Butylhydroxytoluol (BHT)	Allgemeines Antioxidans, wird oft bei der Probenvorbereitung verwendet[4]	50 - 200 µM

| α-Tocopherol (Vitamin E) | Kettenbrechendes Antioxidans in Membranen[2] | 10 - 50 µM |

Experimentelle Protokolle und Visualisierungen

Allgemeines Protokoll zur Induktion und Messung der Lipidperoxidation

• Vorbereitung des Zelllysats: Zellen auf Eis in RIPA-Puffer oder einem anderen geeigneten Lysepuffer lysieren. Optional kann dem Puffer BHT (z. B. 100 µM) zugesetzt werden, um eine Basisoxidation zu verhindern.[4]

• Proteinkonzentration bestimmen: Die Proteinkonzentration des Lysats mit einem Standardverfahren (z. B. BCA-Assay) bestimmen und auf eine Standardkonzentration (z. B. 1 mg/ml) einstellen.

• Induktion der Peroxidation: Die Lysatproben mit der gewünschten Konzentration an Eisenlactat (z. B. 10-100 µM) und/oder Inhibitoren inkubieren. Eine typische Inkubation erfolgt für 1-2 Stunden bei 37 °C.

• TBARS-Assay: a. 100 µL des behandelten Lysats in ein Mikrozentrifugenröhrchen geben. b. 200 µL eiskalte 10%ige Trichloressigsäure (TCA) hinzufügen, um das Protein auszufällen.[10] 15 Minuten auf Eis inkubieren.[10] c. Bei 2200 x g für 15 Minuten bei 4 °C zentrifugieren.[10] d. 200 µL des Überstands in ein neues Röhrchen überführen.[10] e. Ein gleiches Volumen (200 µL) 0,67%ige Thiobarbitursäure (TBA) hinzufügen.[10] f. Die Proben für 10-15 Minuten in einem kochenden Wasserbad inkubieren.[10] g. Die Proben auf Eis abkühlen und die Extinktion bei 532 nm messen.[4][7][10] h. Die MDA-Konzentration anhand einer Standardkurve mit einem MDA-Standard berechnen.

Diagramme

Bildunterschrift: Allgemeiner experimenteller Arbeitsablauf zur Untersuchung der Lipidperoxidation.

Bildunterschrift: Mechanismus der Eisen-katalysierten Lipidperoxidation und deren Hemmung.

Bildunterschrift: Logik-Diagramm zur Fehlerbehebung bei hoher experimenteller Variabilität.

References

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• 2. Lipidperoxidation - DocCheck Flexikon [flexikon.doccheck.com]
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• 10. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 11. selleckchem.com [selleckchem.com]

Technisches Support-Center: Verbesserung der Löslichkeit von Eisenlactat in hochkonzentrierten Puffern

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen (FAQs) zur Verbesserung der Löslichkeit von Eisen(II)-lactat in hochkonzentrierten Pufferlösungen.

Häufig gestellte Fragen (FAQs)

F1: Warum fällt mein Eisenlactat in meiner hochkonzentrierten Pufferlösung aus?

A1: Die Ausfällung von Eisenlactat in hochkonzentrierten Puffern ist ein häufiges Problem, das auf mehrere Faktoren zurückzuführen sein kann:

• pH-Wert-Verschiebungen: Eisen(II)-lactat ist in leicht sauren bis neutralen Umgebungen besser löslich.[1][2] In stark alkalischen Puffern oder bei lokalen pH-Wert-Änderungen kann die Löslichkeit abnehmen, was zur Ausfällung führt.

• Oxidation: Eisen(II) (Fe²⁺), die löslichere Form, kann an der Luft leicht zu Eisen(III) (Fe³⁺) oxidieren, insbesondere bei höheren pH-Werten.[2][3][4] Eisen(III)-Salze, wie Eisen(III)-hydroxid, sind deutlich weniger löslich und können als Niederschlag ausfallen.

• Hohe Ionenstärke und Pufferkomponenten: In hochkonzentrierten Puffern kann die hohe Ionenstärke die Löslichkeit von Salzen wie Eisenlactat beeinflussen.[5][6] Bestimmte Anionen, insbesondere Phosphat, können mit Eisenionen schwerlösliche Salze (z. B. Eisenphosphat) bilden und eine Ausfällung verursachen.[4][7][8]

• Temperatur: Plötzliche Temperaturänderungen können die Löslichkeit beeinträchtigen. Obwohl eine höhere Temperatur die Löslichkeit im Allgemeinen erhöht, kann ein Abkühlen der Lösung zu einer Übersättigung und anschließenden Ausfällung führen.[1]

F2: Welche Puffer sind für die Auflösung von Eisenlactat am besten geeignet?

A2: Die Wahl des Puffers hat einen erheblichen Einfluss auf die Löslichkeit von Eisenlactat.

• Citratpuffer: Citratpuffer sind oft eine ausgezeichnete Wahl. Citrat ist ein Chelatbildner, der stabile und lösliche Komplexe mit Eisenionen (sowohl Fe²⁺ als auch Fe³⁺) bilden kann, wodurch die Ausfällung selbst bei neutralen oder leicht alkalischen pH-Werten verhindert wird.[2][9][10][11][12]

• Acetatpuffer: Acetatpuffer bieten eine saure bis leicht saure Umgebung, in der Eisenlactat tendenziell eine gute Löslichkeit aufweist.

• Phosphatpuffer: Bei der Verwendung von Phosphatpuffern ist Vorsicht geboten, insbesondere bei hohen Konzentrationen. Phosphationen können mit Eisenionen schwerlösliche Eisenphosphate bilden, was zu Ausfällungen führt.[7][8] Wenn ein Phosphatpuffer erforderlich ist, sollten niedrigere Konzentrationen und ein leicht saurer pH-Wert bevorzugt werden.

F3: Wie kann ich die Oxidation von Eisen(II) zu Eisen(III) in meiner Lösung verhindern?

A3: Die Minimierung der Oxidation ist entscheidend für die Aufrechterhaltung der Löslichkeit.

• Arbeiten unter inerter Atmosphäre: Bereiten Sie Ihre Lösungen unter einer inerten Atmosphäre (z. B. Stickstoff oder Argon) vor, um den Kontakt mit Sauerstoff zu minimieren.

• Entgaste Lösungsmittel: Verwenden Sie frisch entgaste (durch Kochen, Beschallen oder Durchleiten von Inertgas) Puffer und Wasser.

• Antioxidantien hinzufügen: Die Zugabe eines milden Reduktionsmittels wie Ascorbinsäure (Vitamin C) kann dazu beitragen, das Eisen im Fe²⁺-Zustand zu halten. Führen Sie jedoch zunächst Kompatibilitätstests mit Ihrem spezifischen System durch.

• Schnelle Verwendung: Bereiten Sie Eisenlactatlösungen frisch zu und verwenden Sie sie so schnell wie möglich.

F4: Gibt es Zusatzstoffe, die die Löslichkeit von Eisenlactat verbessern können?

A4: Ja, die Verwendung von Chelatbildnern ist die effektivste Strategie.

• Citronensäure/Citrat: Wie bereits erwähnt, ist die Zugabe von Citronensäure oder einem Citratsalz (z. B. Natriumcitrat) eine der besten Methoden, um die Eisenlöslichkeit durch Komplexbildung zu erhöhen.[2][9][10]

• Lactat: Die Lactat-Komponente von Eisenlactat selbst wirkt als schwacher Chelatbildner, was zu seiner relativ guten Löslichkeit im Vergleich zu anderen Eisensalzen beiträgt.[7]

• Co-Lösungsmittel: In einigen Fällen kann die Zugabe von mit Wasser mischbaren organischen Lösungsmitteln (Co-Lösungsmitteln) wie Ethanol oder Propylenglykol in geringen Konzentrationen die Löslichkeit verbessern.[13] Die Kompatibilität mit dem experimentellen System muss jedoch sorgfältig geprüft werden.

Leitfäden zur Fehlerbehebung

Hier finden Sie schrittweise Anleitungen zur Behebung spezifischer Probleme, die bei Experimenten auftreten können.

Problem 1: Unmittelbare Ausfällung beim Hinzufügen von Eisenlactat zum Puffer

Mögliche Ursache	Vorgeschlagene Lösung
Ungünstiger Puffer-pH-Wert	Überprüfen Sie den pH-Wert Ihres Puffers. Wenn er neutral bis alkalisch ist, versuchen Sie, ihn auf einen leicht sauren Wert (z. B. pH 6,0-6,5) einzustellen, bevor Sie das Eisenlactat hinzufügen.
Hohe Phosphatkonzentration	Wenn Sie einen Phosphatpuffer verwenden, sollten Sie die Konzentration reduzieren oder auf einen alternativen Puffer wie Citrat oder Acetat umsteigen.
Lokale Konzentrationsspitzen	Fügen Sie das feste Eisenlactat langsam und unter kräftigem Rühren hinzu, um hohe lokale Konzentrationen zu vermeiden, die eine Ausfällung auslösen können. Erwägen Sie, zuerst eine konzentrierte Stammlösung in Wasser oder einem sauren Puffer herzustellen und diese dann langsam zu Ihrer endgültigen Pufferlösung hinzuzufügen.

Problem 2: Die Lösung ist anfangs klar, bildet aber mit der Zeit einen Niederschlag

Mögliche Ursache	Vorgeschlagene Lösung
Oxidation von Fe²⁺ zu Fe³⁺	Dies ist die wahrscheinlichste Ursache. Bereiten Sie die Lösung unter Ausschluss von Sauerstoff (Inertgas) und mit entgasten Lösungsmitteln zu. Die Zugabe eines Antioxidans wie Ascorbinsäure kann ebenfalls helfen. Lagern Sie die Lösung in einem dicht verschlossenen Behälter mit minimalem Kopfraum.
Temperaturänderungen	Wenn die Lösung bei einer höheren Temperatur hergestellt und dann abgekühlt wurde, kann es zu einer Ausfällung kommen. Versuchen Sie, die Lösung bei der Temperatur aufzulösen und zu lagern, bei der sie verwendet wird, oder erwärmen Sie sie vor der Verwendung vorsichtig wieder, um den Niederschlag erneut aufzulösen.
Lichteinwirkung	Einige Eisenkomplexe sind lichtempfindlich. Lagern Sie die Lösung in einer lichtundurchlässigen Flasche, um eine lichtinduzierte Zersetzung oder Oxidation zu verhindern.

Zusammenfassung der quantitativen Daten

Obwohl umfassende Datensätze zur Löslichkeit von Eisenlactat in verschiedenen hochkonzentrierten Puffern begrenzt sind, fasst die folgende Tabelle bekannte Löslichkeitsdaten und die qualitativen Auswirkungen verschiedener Faktoren zusammen.

Parameter	Wert / Effekt	Anmerkungen	Quellen
Löslichkeit in Wasser	~2,0 g / 100 ml (Dihydrat, 25 °C)	Die Löslichkeit ist temperaturabhängig.	[4]
~8,5 g / 100 ml (Trihydrat, 100 °C)	Erhöhte Temperatur steigert die Löslichkeit erheblich.	[4]
pH-Wert	Erhöhte Löslichkeit bei leicht saurem bis neutralem pH-Wert.	Die Löslichkeit nimmt bei alkalischem pH-Wert aufgrund der Bildung von Eisen(II)-hydroxid und der beschleunigten Oxidation zu Fe(III) ab.	[1][2]
Puffer-Typ	Citrat: Erhöht die Löslichkeit	Phosphat: Kann die Löslichkeit aufgrund der Bildung von unlöslichem Eisenphosphat verringern.	[7][10][14]
Chelatbildner (z. B. Citrat)	Erhöht die Löslichkeit signifikant	Bildet stabile, lösliche Eisen-Chelat-Komplexe.	[9][10][15]
Oxidation (Fe²⁺ → Fe³⁺)	Verringert die Löslichkeit	Fe³⁺-Salze (insbesondere Hydroxide) sind in neutralen Puffern sehr schwer löslich.	[2][4]

Experimentelle Protokolle

Protokoll 1: Bestimmung der maximalen Löslichkeit von Eisenlactat in einem spezifischen Puffer

Dieses Protokoll beschreibt eine Methode zur experimentellen Bestimmung der Löslichkeit von Eisenlactat in Ihrer spezifischen hochkonzentrierten Pufferlösung mittels UV-Vis-Spektroskopie.

Materialien:

• Eisen(II)-lactat (Dihydrat oder Trihydrat)

• Ihr spezifischer hochkonzentrierter Puffer

• 1,10-Phenanthrolin-Lösung (0,25 % w/v)

• Hydroxylamin-Hydrochlorid-Lösung (10 % w/v)

• Natriumacetat-Puffer (1,0 M, pH 4,5)

• UV-Vis-Spektrophotometer und Küvetten

• Zentrifuge

• Magnetrührer und Rührfische

• Analysenwaage und volumetrisches Glasgeschirr

Verfahren:

• Herstellung einer gesättigten Lösung:

  • Geben Sie eine überschüssige Menge Eisenlactat (z. B. 2-3 g) in ein bekanntes Volumen (z. B. 50 ml) Ihres Puffers in einem Erlenmeyerkolben.

  • Verschließen Sie den Kolben und rühren Sie die Suspension bei konstanter Temperatur (z. B. 25 °C) für 24 Stunden, um das Gleichgewicht zu erreichen.

• Probenvorbereitung:

  • Stellen Sie das Rühren ab und lassen Sie die ungelösten Feststoffe absetzen.

  • Entnehmen Sie vorsichtig eine Aliquote der überstehenden Flüssigkeit und zentrifugieren Sie sie bei hoher Geschwindigkeit (z. B. 10.000 x g) für 10 Minuten, um alle ungelösten Partikel zu entfernen.

  • Entnehmen Sie den klaren Überstand für die Analyse. Führen Sie eine genaue Verdünnung des Überstands mit Ihrem Puffer durch, um in den linearen Bereich der Kalibrierungskurve zu gelangen (z. B. eine 1:100- oder 1:1000-Verdünnung).

• Herstellung der Kalibrierungskurve:

  • Bereiten Sie eine Stammlösung von Eisenlactat mit bekannter Konzentration in einem leicht sauren Medium (z. B. 0,01 M HCl) vor.

  • Erstellen Sie eine Reihe von Standardlösungen mit Konzentrationen im erwarteten Bereich (z. B. 1-10 µg/ml Eisen) durch Verdünnung der Stammlösung.

  • Behandeln Sie jeden Standard (und die verdünnte Probe) wie folgt in einem volumetrischen Kolben:

    • Fügen Sie 2,0 ml Hydroxylamin-Hydrochlorid-Lösung hinzu (um alles Eisen zu Fe²⁺ zu reduzieren). Mischen Sie und warten Sie 10 Minuten.

    • Fügen Sie 4,0 ml 1,10-Phenanthrolin-Lösung hinzu.

    • Fügen Sie 10,0 ml Natriumacetat-Puffer hinzu.

    • Füllen Sie mit deionisiertem Wasser bis zur Marke auf und mischen Sie gut. Lassen Sie die Farbe 15 Minuten lang entwickeln.

• Spektrophotometrische Messung:

  • Messen Sie die Extinktion jedes Standards und der Probe bei der maximalen Absorptionswellenlänge (λmax) des Eisen-Phenanthrolin-Komplexes (~510 nm).[16][17]

  • Erstellen Sie eine Kalibrierungskurve, indem Sie die Extinktion gegen die Eisenkonzentration der Standards auftragen.

• Berechnung:

  • Bestimmen Sie die Eisenkonzentration in Ihrer verdünnten Probe anhand der Kalibrierungskurve.

  • Berechnen Sie die ursprüngliche Konzentration in der gesättigten Pufferlösung unter Berücksichtigung des Verdünnungsfaktors. Dies ist die maximale Löslichkeit von Eisenlactat in Ihrem Puffer unter den getesteten Bedingungen.

Visualisierungen

Logischer Arbeitsablauf zur Fehlerbehebung bei der Löslichkeit

Abbildung 1. Ein logischer Arbeitsablauf zur systematischen Fehlerbehebung bei Löslichkeitsproblemen von Eisenlactat.

Experimenteller Arbeitsablauf zur Löslichkeitsbestimmung

References

• 1. fao.org [fao.org]
• 2. repub.eur.nl [repub.eur.nl]
• 3. researchgate.net [researchgate.net]
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• 5. Advances in iron chelation therapy: transitioning to a new oral formulation - Drugs in Context [drugsincontext.com]
• 6. Advances in iron chelation therapy: transitioning to a new oral formulation - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. phosphorusplatform.eu [phosphorusplatform.eu]
• 9. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 10. researchgate.net [researchgate.net]
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• 12. citrate buffer ph: Topics by Science.gov [science.gov]
• 13. pnrjournal.com [pnrjournal.com]
• 14. researchgate.net [researchgate.net]
• 15. Citric acid - Wikipedia [en.wikipedia.org]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. chem.libretexts.org [chem.libretexts.org]

Strategien zur Reduzierung der Variabilität in "Eisenlactat"-Experimenten

Technisches Support-Zentrum: Strategien zur Reduzierung der Variabilität in Eisenlactat-Experimenten

Dieses Handbuch bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen zur Fehlerbehebung und häufig gestellte Fragen (FAQs), um die Variabilität in Experimenten mit Eisenlactat zu minimieren und die Reproduzierbarkeit der Ergebnisse zu gewährleisten.

Häufig gestellte Fragen (FAQs)

F1: Was ist Eisen(II)-lactat und warum wird es in Experimenten verwendet? A1: Eisen(II)-lactat, auch als Ferrolactat bekannt, ist das Eisen(II)-Salz der Milchsäure.[1][2] Es wird häufig in der Forschung und als Nahrungsergänzungsmittel verwendet, da das Eisen in seiner zweiwertigen (Fe2+) Form vorliegt, die im Vergleich zum dreiwertigen (Fe3+) Zustand löslicher und bioverfügbarer ist.[1] Es dient als Eisenquelle zur Untersuchung von Eisenmangel, Anämie und der allgemeinen Eisenhomöostase.[1][3]

F2: Was sind die Hauptursachen für Variabilität in Experimenten mit Eisenlactat? A2: Die Variabilität kann aus mehreren Quellen stammen, darunter die Stabilität und Handhabung der Eisenlactat-Lösung, die Konsistenz der experimentellen Protokolle, die Probenvorbereitung und die Genauigkeit der Analysemethoden.[4][5] Faktoren wie Oxidation des Eisen(II)-Ions, pH-Wert der Lösung und Lagerbedingungen spielen eine entscheidende Rolle.[2][6]

F3: Wie beeinflusst die Stabilität von Eisenlactat die experimentellen Ergebnisse? A3: Eisen(II)-lactat kann an der Luft zu Eisen(III) oxidieren, was seine Löslichkeit und Bioverfügbarkeit verringert.[1][2] Diese Oxidation kann zu inkonsistenten Konzentrationen von bioverfügbarem Eisen in den Versuchsproben führen, was die Ergebnisse direkt beeinflusst.[5] Studien haben gezeigt, dass die Stabilität von der Temperatur und der Lagerdauer abhängt.[6]

F4: Welche Rolle spielt Lactat selbst in zellulären Eisen-Experimenten? A4: Neuere Forschungen haben gezeigt, dass Lactat nicht nur ein Träger für Eisen ist, sondern auch aktiv die Eisenhomöostase regulieren kann.[7] Lactat kann die Expression von Hepcidin, dem Hauptregulator des Eisens, über den cAMP-PKA-Smad-Signalweg induzieren, was den zellulären Eisen-Efflux beeinflusst.[7][8] Diese biologische Aktivität muss bei der Interpretation der Ergebnisse berücksichtigt werden.

Anleitung zur Fehlerbehebung

Diese Anleitung soll spezifische Probleme identifizieren und praktische Lösungen zur Reduzierung der Variabilität anbieten.

Problem 1: Inkonsistente oder nicht reproduzierbare Assay-Ergebnisse

Mögliche Ursache	Vorgeschlagene Lösung
Oxidation von Eisen(II) zu Eisen(III)	Bereiten Sie Eisenlactat-Lösungen immer frisch vor jedem Experiment zu.[5] Verwenden Sie entgastes, deionisiertes Wasser. Arbeiten Sie schnell und minimieren Sie die Exposition gegenüber Luft.
Inkonsistente Pipettier-Volumina	Verwenden Sie kalibrierte Pipetten und stellen Sie sicher, dass die Technik konsistent ist.[9] Bereiten Sie nach Möglichkeit einen Master-Reaktionsmix für mehrere Proben vor, um Pipettierfehler zu minimieren.[9]
Temperaturschwankungen	Bringen Sie alle Reagenzien und Puffer vor der Verwendung auf Raumtemperatur, sofern im Protokoll nicht anders angegeben.[9][10] Vermeiden Sie wiederholte Gefrier-Auftau-Zyklen von Reagenzien.[10]
Falsche Wellenlänge am Plattenleser	Überprüfen Sie die im Protokoll des Assay-Kits empfohlene Wellenlänge und die Filtereinstellungen des Geräts.[9][11]
Variabilität zwischen den Bedienern	Stellen Sie sicher, dass alle Mitarbeiter nach standardisierten Betriebsanweisungen (SOPs) geschult sind.[4][12] Regelmäßige Kompetenzbewertungen können helfen, die Konsistenz zu wahren.[4]

Problem 2: Geringe Stabilität der Probe oder des Reagenzes

Mögliche Ursache	Vorgeschlagene Lösung
Unsachgemäße Lagerung der Eisenlactat-Stammlösung	Lagern Sie die pulverförmige Substanz an einem kühlen, trockenen und dunklen Ort.[6] Wässrige Lösungen sollten frisch zubereitet werden. Wenn eine Lagerung erforderlich ist, lagern Sie sie bei 4°C für kurze Zeiträume und schützen Sie sie vor Licht.[6]
Abbau von Lactat in biologischen Proben	In Proben wie Zelllysaten oder Kulturmedien kann die Lactatdehydrogenase (LDH) Lactat abbauen.[10] Solche Proben sollten bei -80°C gelagert und vor dem Assay durch einen 10-kDa-Cut-off-Spin-Filter deproteinisiert werden.[10]
Kontamination der Reagenzien	Verwenden Sie sterile Techniken und aliquoten Sie Reagenzien nach der Rekonstitution, um Kontaminationen und wiederholtes Einfrieren und Auftauen zu vermeiden.[10]

Allgemeiner Workflow zur Fehlerbehebung

Dieser Workflow hilft bei der systematischen Identifizierung von Variabilitätsquellen.

Abbildung 1: Allgemeiner Workflow zur Fehlerbehebung bei Variabilität.

Experimentelle Protokolle

Die Einhaltung standardisierter Protokolle ist entscheidend für die Reduzierung von Variabilität.[4][12]

Protokoll 1: Zubereitung einer 100 mM Eisen(II)-lactat-Stammlösung

• Materialien : Eisen(II)-lactat-Trihydrat (Molmasse: 288,03 g/mol ), entgastes, ultrareines Wasser, sterile 15-ml-Röhrchen.

• Vorbereitung : Arbeiten Sie in einer Umgebung mit reduziertem Sauerstoff (z.B. einer anaeroben Kammer) oder arbeiten Sie schnell, um die Oxidation zu minimieren.

• Abwiegen : Wiegen Sie 288,03 mg Eisen(II)-lactat-Trihydrat ab.

• Auflösen : Geben Sie das Pulver in ein 15-ml-Röhrchen. Fügen Sie 10 ml entgastes, ultrareines Wasser hinzu, um eine Endkonzentration von 100 mM zu erreichen.

• Mischen : Vortexen Sie die Lösung kräftig, bis sich das Pulver vollständig aufgelöst hat. Die Lösung sollte eine blassgrüne Farbe haben.

• Verwendung : Bereiten Sie diese Lösung unmittelbar vor der Verwendung im Experiment frisch zu. Nicht für die Langzeitlagerung aufbewahren.

Protokoll 2: Quantifizierung von Eisen in Proben mittels kolorimetrischem Assay

Dieses Protokoll ist eine Adaption allgemeiner Eisen-Assay-Verfahren.[11]

• Standardkurve vorbereiten :

  • Verdünnen Sie eine 100 mM Eisen-Standardlösung auf 1 mM.[11]

  • Geben Sie 0, 2, 4, 6, 8 und 10 µL des 1 mM Standards in separate Wells einer 96-Well-Platte, um Standards von 0, 2, 4, 6, 8 und 10 nmol/Well zu erzeugen.[11]

  • Füllen Sie jedes Well mit Assay-Puffer auf ein Endvolumen von 100 µL auf.[11]

• Proben vorbereiten :

  • Für die Messung von Gesamteisen (Fe2+ + Fe3+): Geben Sie 1-50 µL Ihrer Probe in die Wells. Fügen Sie 5 µL Eisenreduktionsmittel hinzu, um Fe3+ zu Fe2+ zu reduzieren.[11]

  • Füllen Sie das Volumen mit Assay-Puffer auf 100 µL auf.[11]

  • Es wird empfohlen, mehrere Verdünnungen Ihrer Proben zu testen, um sicherzustellen, dass die Messwerte im linearen Bereich der Standardkurve liegen.[11]

• Inkubation : Inkubieren Sie die Platte für 30 Minuten bei 25°C.[11]

• Reaktion : Fügen Sie jedem Well 100 µL der Eisen-Sonde hinzu und mischen Sie gut.[11]

• Inkubation : Inkubieren Sie die Reaktion für 60 Minuten bei 25°C und schützen Sie sie vor Licht.[11]

• Messung : Messen Sie die optische Dichte (O.D.) bei 593 nm in einem Mikroplatten-Lesegerät.[11]

• Berechnung : Subtrahieren Sie den Messwert des 0-Standards von allen anderen Messwerten und bestimmen Sie die Eisenkonzentration in den Proben anhand der Standardkurve.[11]

Visualisierung von Signalwegen und Prozessen

Mechanismus der Eisenlactat-Absorption

Eisenlactat dissoziiert im Magen, und das freigesetzte Eisen(II) wird im Dünndarm absorbiert.[1]

Abbildung 2: Vereinfachter Weg der Eisen(II)-lactat-Absorption.

Lactat-induzierter Signalweg zur Eisenregulation

Lactat kann die Expression von Hepcidin beeinflussen, was die systemische Eisenverfügbarkeit steuert.[7]

Abbildung 3: Lactat-sAC-cAMP-PKA-Smad-Signalweg zur Hepcidin-Regulation.

References

• 1. What is the mechanism of Ferrous lactate trihydrate? [synapse.patsnap.com]
• 2. Iron(II) lactate - Wikipedia [en.wikipedia.org]
• 3. What are the side effects of Ferrous lactate trihydrate? [synapse.patsnap.com]
• 4. clinicallab.com [clinicallab.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. [Studies on the stability of ferrous ion in the feeds added iron lactate during storage] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lactate as a regulator of iron homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lactate administration improves laboratory parameters in murine models of iron overload - PMC [pmc.ncbi.nlm.nih.gov]
• 9. docs.abcam.com [docs.abcam.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. resources.novusbio.com [resources.novusbio.com]
• 12. Reducing sources of variance in experimental procedures in in vitro research - PMC [pmc.ncbi.nlm.nih.gov]

Technisches Support-Center: Abmilderung der zytotoxischen Effekte von Eisenlactat in Langzeitkulturen

Zielgruppe: Forscher, Wissenschaftler und Fachleute aus der Arzneimittelentwicklung.

Dieses technische Support-Center bietet detaillierte Anleitungen und Antworten auf häufig gestellte Fragen (FAQs) zur Abschwächung der zytotoxischen Effekte von Eisenlactat in Langzeit-Zellkulturen. Es soll Forschern helfen, Probleme bei ihren Experimenten zu diagnostizieren und zu lösen.

Inhaltsverzeichnis

• FAQs - Schnelle Fehlersuche

  • Warum zeigt meine Zellkultur nach der Supplementierung mit Eisenlactat Anzeichen von Zytotoxizität?

  • Welche Konzentration an Eisenlactat ist für Langzeitkulturen sicher?

  • Welche morphologischen Veränderungen deuten auf eine Eisen-induzierte Zytotoxizität hin?

  • Wie kann ich zwischen Apoptose und Ferroptose in meinen Kulturen unterscheiden?

  • Welche Kontrollen sollte ich in meinen Experimenten mitführen?

• Troubleshooting-Anleitungen

  • Problem: Signifikanter Zellverlust in mit Eisenlactat behandelten Kulturen.

  • Problem: Erhöhte Werte an reaktiven Sauerstoffspezies (ROS) in den Zellen.

  • Problem: Inkonsistente Ergebnisse zwischen den experimentellen Wiederholungen.

• Experimentelle Protokolle

  • Protokoll 1: Bestimmung der Zytotoxizität von Eisenlactat mittels Neutralrot-Assay.

  • Protokoll 2: Messung von intrazellulären reaktiven Sauerstoffspezies (ROS) mittels DCFDA-Assay.

  • Protokoll 3: Anwendung von Antioxidantien zur Abschwächung der Zytotoxizität.

  • Protokoll 4: Anwendung von Eisenchelatoren zur Reduzierung der Eisen-Toxizität.

• Datenpräsentation

  • Tabelle 1: Zytotoxizität von Eisenlactat in verschiedenen Zelllinien (Hypothetische Daten).

  • Tabelle 2: Vergleichende Wirksamkeit von Minderungsstrategien (Hypothetische Daten).

• Signalwege und Arbeitsabläufe

  • Diagramm 1: Vereinfachter Signalweg der Eisen-induzierten Ferroptose.

  • Diagramm 2: Experimenteller Arbeitsablauf zur Untersuchung der Zytotoxizität von Eisenlactat.

  • Diagramm 3: Logischer Arbeitsablauf zur Fehlersuche bei Zytotoxizität.

FAQs - Schnelle Fehlersuche

F: Warum zeigt meine Zellkultur nach der Supplementierung mit Eisenlactat Anzeichen von Zytotoxizität?

A: Eine übermäßige Eisenkonzentration in Zellen kann zur Bildung von hochreaktiven Hydroxylradikalen über die Fenton-Reaktion führen. Diese Radikale verursachen oxidativen Stress, indem sie zelluläre Komponenten wie Lipide, Proteine und DNA schädigen. Ein spezifischer Mechanismus des eisenabhängigen Zelltods wird als Ferroptose bezeichnet, der durch die Akkumulation von Lipidperoxiden in den Zellmembranen gekennzeichnet ist.

F: Welche Konzentration an Eisenlactat ist für Langzeitkulturen sicher?

A: Die sichere Konzentration von Eisenlactat ist stark vom Zelltyp abhängig. Empfindliche Zelllinien wie neuronale Zellen können bereits bei niedrigen mikromolaren Konzentrationen Toxizität zeigen, während robustere Linien wie Hepatozyten oder Darmepithelzellen (z. B. Caco-2) höhere Konzentrationen tolerieren können. Es ist entscheidend, eine Dosis-Wirkungs-Kurve für Ihre spezifische Zelllinie zu erstellen, um die sub-toxische Konzentration für Langzeitexperimente zu bestimmen.

F: Welche morphologischen Veränderungen deuten auf eine Eisen-induzierte Zytotoxizität hin?

A: Typische morphologische Anzeichen umfassen eine abgerundete Zellform, das Ablösen vom Kultursubstrat, eine Schrumpfung des Zellkörpers und eine erhöhte Anzahl von Vesikeln im Zytoplasma. Im Gegensatz zur Apoptose fehlt bei der Ferroptose oft die typische Kernfragmentierung.

F: Wie kann ich zwischen Apoptose und Ferroptose in meinen Kulturen unterscheiden?

A: Während die Apoptose durch Caspase-Aktivierung und Kernfragmentierung gekennzeichnet ist, wird die Ferroptose durch die Akkumulation von Lipid-ROS und die Inaktivierung des Enzyms Glutathionperoxidase 4 (GPX4) angetrieben. Sie können spezifische Inhibitoren verwenden, um den Zelltodmechanismus zu identifizieren. Ferroptose kann durch Eisen-Chelatoren (z.B. Deferoxamin) oder lipophile Antioxidantien (z.B. Ferrostatin-1, Vitamin E) gehemmt werden, während die Apoptose durch Caspase-Inhibitoren (z.B. Z-VAD-FMK) blockiert wird.

F: Welche Kontrollen sollte ich in meinen Experimenten mitführen?

A:

• Unbehandelte Kontrolle: Zellen, die nur mit dem Kulturmedium behandelt werden.

• Vehikelkontrolle: Zellen, die mit dem Lösungsmittel behandelt werden, in dem das Eisenlactat und die Minderungsstrategien gelöst sind.

• Positivkontrolle für Zytotoxizität: Eine bekannte toxische Substanz (z. B. Wasserstoffperoxid oder Staurosporin), um die Reaktion der Zellen auf toxische Reize zu validieren.

• Kontrollen für Minderungsstrategien: Zellen, die nur mit dem Antioxidans oder dem Chelator behandelt werden, um deren eigene potenzielle Zytotoxizität auszuschließen.

Troubleshooting-Anleitungen

Problem: Signifikanter Zellverlust in mit Eisenlactat behandelten Kulturen.

Mögliche Ursache	Vorgeschlagene Lösung
Konzentration von Eisenlactat ist zu hoch.	Führen Sie eine Titration durch, um die IC50-Konzentration zu bestimmen. Beginnen Sie mit Konzentrationen im niedrigen mikromolaren Bereich (z. B. 1-100 µM) und inkubieren Sie über verschiedene Zeiträume (z. B. 24, 48, 72 Stunden).
Zelllinie ist besonders empfindlich gegenüber Eisen.	Wechseln Sie zu einer robusteren Zelllinie, falls dies für Ihr experimentelles Design möglich ist, oder reduzieren Sie die Expositionszeit.
Ansammlung von toxischen Nebenprodukten im Medium.	Erhöhen Sie die Frequenz des Mediumwechsels in Langzeitkulturen, um toxische Metaboliten und überschüssiges Eisen zu entfernen.
Unzureichende antioxidative Kapazität der Zellen.	Supplementieren Sie das Kulturmedium mit Antioxidantien wie N-Acetylcystein (NAC) oder Vitamin E.[1][2]

Problem: Erhöhte Werte an reaktiven Sauerstoffspezies (ROS) in den Zellen.

Mögliche Ursache	Vorgeschlagene Lösung
Eisen-katalysierte Fenton-Reaktion.	Reduzieren Sie die Konzentration von Eisenlactat. Fügen Sie dem Medium einen Eisenchelator wie Deferoxamin oder Deferipron hinzu, um freies reaktives Eisen zu binden.
Erschöpfung der zellulären Antioxidantien (z.B. Glutathion).	Ergänzen Sie das Medium mit Vorläufern von Glutathion wie N-Acetylcystein (NAC).[1]
Lipidperoxidation.	Fügen Sie lipophile Antioxidantien wie Vitamin E (α-Tocopherol) oder Ferrostatin-1 hinzu, um die Kettenreaktion der Lipidperoxidation zu unterbrechen.[2][3]

Problem: Inkonsistente Ergebnisse zwischen den experimentellen Wiederholungen.

Mögliche Ursache	Vorgeschlagene Lösung
Variabilität in der Konzentration der Eisenlactat-Stammlösung.	Bereiten Sie die Stammlösung frisch für jede Versuchsreihe vor und überprüfen Sie deren Konzentration. Eisenlösungen können mit der Zeit ausfallen.
Unterschiedliche Zelldichte bei der Aussaat.	Stellen Sie sicher, dass die Zellen in jeder Vertiefung mit der gleichen Dichte ausgesät werden, da die Konfluenz die Empfindlichkeit gegenüber Toxinen beeinflussen kann.
Kontamination der Zellkultur.	Überprüfen Sie die Kulturen regelmäßig auf Anzeichen einer mikrobiellen Kontamination, die die experimentellen Ergebnisse verfälschen kann.

Experimentelle Protokolle

Protokoll 1: Bestimmung der Zytotoxizität von Eisenlactat mittels Neutralrot-Assay

Dieser Test misst die Aufnahme des Farbstoffs Neutralrot in die Lysosomen lebensfähiger Zellen.[4][5][6]

Materialien:

• 96-Well-Zellkulturplatten

• Eisenlactat-Stammlösung

• Neutralrot-Lösung (50 µg/mL in PBS)

• Waschpuffer (PBS)

• Destain-Lösung (z. B. 1% Essigsäure, 50% Ethanol in Wasser)

• Plattenlesegerät (540 nm)

Vorgehensweise:

• Säen Sie die Zellen in einer 96-Well-Platte mit einer geeigneten Dichte aus und lassen Sie sie über Nacht anhaften.

• Entfernen Sie das Medium und fügen Sie frisches Medium mit unterschiedlichen Konzentrationen von Eisenlactat hinzu (z. B. 0, 10, 25, 50, 100, 200 µM).

• Inkubieren Sie die Platten für den gewünschten Zeitraum (z. B. 24, 48, 72 Stunden).

• Entfernen Sie das Medium und waschen Sie die Zellen vorsichtig mit PBS.

• Fügen Sie 100 µL Neutralrot-Lösung zu jeder Vertiefung hinzu und inkubieren Sie für 2-3 Stunden bei 37°C.

• Entfernen Sie die Farbstofflösung, waschen Sie die Zellen erneut mit PBS, um ungebundenen Farbstoff zu entfernen.

• Fügen Sie 150 µL Destain-Lösung zu jeder Vertiefung hinzu und schütteln Sie die Platte für 10 Minuten, um den Farbstoff aus den Zellen zu extrahieren.

• Messen Sie die Extinktion bei 540 nm. Die Zellviabilität wird als Prozentsatz im Vergleich zur unbehandelten Kontrollgruppe berechnet.

Protokoll 2: Messung von intrazellulären reaktiven Sauerstoffspezies (ROS) mittels DCFDA-Assay

Dieser Assay verwendet die Sonde 2',7'-Dichlorodihydrofluorescein-Diacetat (DCFH-DA), die bei Oxidation durch ROS zu einem fluoreszierenden Produkt (DCF) wird.[7][8]

Materialien:

• Schwarze 96-Well-Platten mit klarem Boden

• DCFH-DA-Stammlösung (z. B. 10 mM in DMSO)

• Hanks' Balanced Salt Solution (HBSS) oder serumfreies Medium

• Fluoreszenz-Plattenlesegerät (Ex/Em = ~485/535 nm)

Vorgehensweise:

• Säen Sie die Zellen in einer schwarzen 96-Well-Platte aus und lassen Sie sie anhaften.

• Behandeln Sie die Zellen mit Eisenlactat wie im Zytotoxizitätsassay beschrieben. Führen Sie eine Positivkontrolle (z. B. 50 µM H₂O₂) mit.

• Entfernen Sie das Medium und waschen Sie die Zellen mit warmem HBSS.

• Verdünnen Sie die DCFH-DA-Stammlösung in HBSS auf eine Endkonzentration von 10-20 µM.

• Fügen Sie 100 µL der DCFH-DA-Arbeitslösung zu jeder Vertiefung hinzu und inkubieren Sie für 30-45 Minuten bei 37°C im Dunkeln.

• Waschen Sie die Zellen erneut mit HBSS, um überschüssige Sonde zu entfernen.

• Fügen Sie 100 µL HBSS zu jeder Vertiefung hinzu.

• Messen Sie die Fluoreszenzintensität sofort bei einer Anregung von ~485 nm und einer Emission von ~535 nm.

Protokoll 3: Anwendung von Antioxidantien zur Abschwächung der Zytotoxizität

Materialien:

• N-Acetylcystein (NAC) Stammlösung (z. B. 1 M in Wasser, pH-neutralisiert)

• Vitamin E (α-Tocopherol) Stammlösung (z. B. 100 mM in Ethanol)

Vorgehensweise:

• Bereiten Sie Kulturmedium vor, das sowohl Eisenlactat in einer zuvor als toxisch ermittelten Konzentration (z. B. IC50) als auch eine Reihe von Konzentrationen des Antioxidans enthält.

  • NAC: Typische Arbeitskonzentrationen liegen im Bereich von 1-10 mM.

  • Vitamin E: Typische Arbeitskonzentrationen liegen im Bereich von 50-200 µM.

• Führen Sie eine Co-Inkubation durch, indem Sie die Zellen gleichzeitig mit der Eisenlactat- und der Antioxidans-Mischung behandeln.

• Alternativ können die Zellen für einige Stunden mit dem Antioxidans vorinkubiert werden, bevor das Eisenlactat hinzugefügt wird.

• Inkubieren Sie für den gewünschten Zeitraum.

• Bewerten Sie die Zellviabilität (z. B. mit dem Neutralrot-Assay) und die ROS-Produktion (DCFDA-Assay), um die Schutzwirkung zu quantifizieren.

Protokoll 4: Anwendung von Eisenchelatoren zur Reduzierung der Eisen-Toxizität

Materialien:

• Deferoxamin (DFO) Stammlösung (z. B. 100 mM in Wasser)

• Deferipron (DFP) Stammlösung (z. B. 100 mM in Wasser)

Vorgehensweise:

• Bereiten Sie Kulturmedium vor, das Eisenlactat (z. B. IC50-Konzentration) und eine Reihe von Konzentrationen des Eisenchelators enthält.

  • Deferoxamin: Typische Arbeitskonzentrationen liegen im Bereich von 50-200 µM.

  • Deferipron: Typische Arbeitskonzentrationen liegen im Bereich von 100-500 µM.

• Führen Sie eine Co-Inkubation der Zellen mit der Eisenlactat- und Chelator-Mischung durch.

• Inkubieren Sie für den gewünschten Zeitraum.

• Bewerten Sie die Zellviabilität und die ROS-Produktion, um die Wirksamkeit des Chelators bei der Verhinderung der eiseninduzierten Toxizität zu bestimmen.

Datenpräsentation

Tabelle 1: Zytotoxizität von Eisenlactat in verschiedenen Zelllinien (Hypothetische Daten basierend auf typischen experimentellen Ergebnissen)

Zelllinie	IC50 (µM) nach 48h	Beobachtete morphologische Veränderungen
SH-SY5Y (Neuronale Zellen)	75 ± 8	Zellschrumpfung, Ablösung
HepG2 (Hepatozyten)	150 ± 15	Vakuolisierung, Granulation
Caco-2 (Darmepithelzellen)	250 ± 22	Abrundung, Verlust der Monolayer-Integrität

IC50-Werte stellen die Konzentration dar, bei der 50% der Zellen ihre Lebensfähigkeit verlieren.

Tabelle 2: Vergleichende Wirksamkeit von Minderungsstrategien gegen Eisenlactat-Zytotoxizität (100 µM) in SH-SY5Y-Zellen (Hypothetische Daten)

Behandlung	Konzentration	Zellviabilität (% der Kontrolle)	Reduktion der ROS (% der Eisen-Kontrolle)
Eisenlactat allein	100 µM	48 ± 5%	100% (Referenz)
+ N-Acetylcystein (NAC)	5 mM	85 ± 7%	45 ± 6%
+ Vitamin E	100 µM	92 ± 6%	30 ± 5%
+ Deferoxamin (DFO)	100 µM	95 ± 4%	25 ± 4%
+ Deferipron (DFP)	200 µM	91 ± 5%	32 ± 5%

Signalwege und Arbeitsabläufe

Diagramm 1: Vereinfachter Signalweg der Eisen-induzierten Ferroptose.

Diagramm 2: Experimenteller Arbeitsablauf zur Untersuchung der Zytotoxizität.

Diagramm 3: Logischer Arbeitsablauf zur Fehlersuche bei Zytotoxizität.

References

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• 5. Neutral Rot Clinisciences [clinisciences.com]
• 6. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 7. doc.abcam.com [doc.abcam.com]
• 8. abcam.cn [abcam.cn]

Technisches Support-Zentrum: Kalibrierung von Assays zur Messung von durch Eisenlactat induziertem oxidativem Stress

Dieses technische Support-Zentrum bietet Forschern, Wissenschaftlern und Fachleuten aus der Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen (FAQs) zur Kalibrierung und Fehlerbehebung von Assays zur Messung von oxidativem Stress, der durch Eisenlactat induziert wird.

Häufig gestellte Fragen (FAQs)

F1: Mein Testwirkstoff, Eisenlactat, scheint den ROS-Spiegel zu erhöhen, aber ich bin unsicher, ob es sich um einen echten biologischen Effekt oder ein Artefakt handelt. Wie kann ich das überprüfen?

A1: Dies ist eine häufige und entscheidende Frage. Ein scheinbarer Anstieg der reaktiven Sauerstoffspezies (ROS) kann durch eine direkte Interferenz mit dem Assay entstehen.[1] Um dies zu untersuchen, ist eine Reihe von Kontrollexperimenten unerlässlich. Wir empfehlen einen mehrgleisigen Ansatz:

• Zellfreie Assays: Testen Sie die Fähigkeit von Eisenlactat, direkt mit der ROS-Sonde in einem zellfreien System zu reagieren (z. B. in einem Puffer mit einem bekannten ROS-erzeugenden System wie H₂O₂ und Meerrettichperoxidase). Ein positives Signal in Abwesenheit von Zellen deutet auf eine direkte chemische Reaktivität hin.[1]

• Alternative ROS-Sonden: Verwenden Sie mehrere ROS-Sonden mit unterschiedlichen chemischen Strukturen und Nachweismechanismen.[1] Wenn Eisenlactat über verschiedene Sonden hinweg einen konsistenten ROS-Anstieg zeigt, stärkt dies die Wahrscheinlichkeit eines echten biologischen Effekts.

• Antioxidans-Kontrollen: Behandeln Sie Ihre Zellen vor der Zugabe von Eisenlactat mit einem gut charakterisierten Antioxidans wie N-Acetylcystein (NAC). Ein echter biologischer ROS-Anstieg sollte durch das Antioxidans abgeschwächt werden.[1]

• Korrelation mit nachgeschalteten Markern: Ein echter Anstieg des oxidativen Stresses sollte zu nachgeschalteten zellulären Konsequenzen wie Lipidperoxidation oder DNA-Schäden führen.[1] Die Messung dieser Marker kann eine biologische Validierung liefern.

F2: Ich beobachte eine hohe Hintergrundfluoreszenz in meinem DCFH-DA-Assay, wenn ich Eisenlactat verwende. Was sind die möglichen Ursachen und wie kann ich sie beheben?

A2: Hohe Hintergrundfluoreszenz kann das eigentliche Signal Ihrer Messung überdecken.[2] Mögliche Ursachen und Lösungen sind:

• Intrinsische Fluoreszenz der Verbindung: Eisenlactat selbst oder Verunreinigungen könnten bei den für die ROS-Sonde verwendeten Anregungs- und Emissionswellenlängen fluoreszieren.[1] Führen Sie eine Kontrolle mit Eisenlactat allein im Assay-Puffer durch, um dies zu überprüfen.

• Autooxidation der Sonde: Die DCFH-DA-Sonde kann zur Autooxidation neigen, was zu hoher Hintergrundfluoreszenz führt.[1] Bereiten Sie die Sondenlösung immer frisch zu und schützen Sie sie vor Licht. Führen Sie ein Zeitverlaufsexperiment nur mit der Sonde durch, um einen Anstieg der Fluoreszenz im Laufe der Zeit zu überwachen.

• Kontaminierte Reagenzien: Testen Sie jede Komponente Ihres Assays (Puffer, Medium, Sondenstamm) einzeln auf Fluoreszenz, um die Kontaminationsquelle zu identifizieren.[1]

• Phenolrot im Medium: Phenolrot in Zellkulturmedien kann zur Hintergrundfluoreszenz beitragen. Wechseln Sie für die Dauer des Assays zu einem phenolrotfreien Medium.[2]

F3: Kann Eisenlactat direkt mit meinen Assays zur Messung der Aktivität von Antioxidans-Enzymen (z. B. SOD, Katalase) interferieren?

A3: Ja, eine Interferenz ist möglich. Eisenionen können mit den Assay-Komponenten interagieren. Beispielsweise kann Eisen die Autooxidation von Pyrogallol im SOD-Assay katalysieren oder den Abbau von Wasserstoffperoxid im Katalase-Assay beeinflussen. Um dies zu überprüfen, führen Sie Kontrollexperimente durch, bei denen Eisenlactat zu den Reaktionsmischungen in Abwesenheit des Zelllysats gegeben wird. Ein signifikanter Unterschied im Vergleich zur Kontrolle ohne Eisenlactat deutet auf eine Interferenz hin.

F4: Wie bereite ich Eisenlactat-Lösungen für zelluläre Assays vor und wie stelle ich ihre Stabilität sicher?

A4: Eisenlactat sollte in einem geeigneten Puffer oder Medium frisch gelöst und unmittelbar vor der Verwendung zubereitet werden, um die Oxidation von Fe²⁺ zu Fe³⁺ zu minimieren. Die Stabilität kann durch die Verwendung von entgastem Wasser oder die Zugabe eines milden Reduktionsmittels wie Ascorbinsäure in geringer Konzentration verbessert werden. Es ist ratsam, die Konzentration der Eisen(II)-Ionen vor der Verwendung zu überprüfen, beispielsweise mit einem kolorimetrischen Assay auf Basis von Ferene oder Ferrozine.

Leitfäden zur Fehlerbehebung

Hohe Hintergrundfluoreszenz im DCFH-DA-Assay

Problem	Mögliche Ursache	Lösungsvorschlag
Hohe Fluoreszenz in Kontrollvertiefungen ohne Zellen.	Spontane Oxidation der Sonde in der Lösung.[2]	Führen Sie zellfreie Kontrollen durch. Verwenden Sie phenolrotfreies Medium.[2] Minimieren Sie die Lichteinwirkung.[2] Bereiten Sie Arbeitslösungen frisch zu.[2]
Unerwartet hohe Fluoreszenz in Kontrollzellen.	Zu hohe Sondenkonzentration oder zu lange Inkubationszeit.[2]	Titrieren Sie die Konzentration der DCFH-DA-Sonde, um die optimale Balance zwischen Signal und Hintergrund zu finden.[2] Optimieren Sie die Inkubationszeit.
Hohe Hintergrundfluoreszenz auf der gesamten Platte.	Unvollständige Entfernung der extrazellulären Sonde.[2]	Waschen Sie die Zellen nach der Sondeninkubation gründlich mit warmem, serumfreiem Puffer.[2]
Eisenlactat-induzierte Sondenoxidation.	Eisenionen (Fe²⁺) können die Oxidation von DCFH zu fluoreszierendem DCF katalysieren (Fenton-Reaktion).[3]	Führen Sie zellfreie Kontrollen mit Eisenlactat und der Sonde durch. Erwägen Sie die Verwendung von Eisen-Chelatoren wie Deferoxamin (DFO) als Negativkontrolle, um die eisenabhängige Oxidation zu bestätigen.[4][5]

Variabilität der Ergebnisse in Antioxidans-Enzym-Assays

Problem	Mögliche Ursache	Lösungsvorschlag
Inkonsistente Enzymaktivität.	Unterschiedliche Proteinkonzentrationen in den Proben.	Normalisieren Sie die Enzymaktivität auf die Gesamtproteinkonzentration jeder Probe.
Interferenz durch Eisenlactat.	Eisenionen interagieren mit den Assay-Reagenzien.	Führen Sie Kontrollexperimente mit Eisenlactat, aber ohne Zelllysat durch, um die Interferenz zu quantifizieren und gegebenenfalls von den Probenergebnissen zu subtrahieren.
Instabilität der Enzyme.	Enzymatischer Abbau während der Probenvorbereitung.	Halten Sie die Proben während der gesamten Vorbereitung auf Eis. Verwenden Sie Proteaseinhibitoren im Lysepuffer.

Zusammenfassung quantitativer Daten

Typische Konzentrationen für den DCFH-DA-Assay

Parameter	Konzentrationsbereich / Zeit	Anmerkungen
DCFH-DA-Arbeitslösung	5-25 µM[6]	Die optimale Konzentration sollte für jeden Zelltyp titriert werden.
Inkubationszeit	30-60 Minuten[6]	Längere Inkubationszeiten können zu höherem Hintergrund führen.
H₂O₂ (Positivkontrolle)	100-500 µM	Die Konzentration und Inkubationszeit sollten für den jeweiligen Zelltyp optimiert werden.

Kalibrierungskurve für den DCFH-DA-Assay mit H₂O₂

Zur Quantifizierung der ROS-Produktion kann eine Standardkurve mit bekannten Konzentrationen von Wasserstoffperoxid (H₂O₂) erstellt werden.

H₂O₂-Konzentration (nmol/Well)	Erwartete relative Fluoreszenzeinheiten (RFU)
0	Basis-Hintergrund
1	Anstieg gegenüber dem Hintergrund
2	Weiterer Anstieg
3	Linearer Anstieg
4	Linearer Anstieg
5	Annäherung an die Sättigung
Hinweis: Die tatsächlichen RFU-Werte hängen vom verwendeten Gerät und den Assay-Bedingungen ab. Dies ist ein repräsentatives Beispiel.

Detaillierte Versuchsprotokolle

Protokoll 1: Messung von intrazellulärem ROS mit DCFH-DA

• Zellaussaat: Säen Sie adhärente Zellen in einer 96-Well-Platte mit klarer, flacher Unterseite in einer Dichte aus, die am Tag des Experiments eine Konfluenz von 70-80 % erreicht.

• Vorbereitung der DCFH-DA-Lösung: Bereiten Sie eine 10 mM Stammlösung von DCFH-DA in DMSO vor.[7] Verdünnen Sie die Stammlösung unmittelbar vor Gebrauch in vorgewärmtem, serumfreiem Medium (z. B. DMEM ohne Phenolrot) auf eine Arbeitskonzentration von 10-20 µM.[7][8]

• Sondenbeladung: Entfernen Sie das Kulturmedium und waschen Sie die Zellen einmal mit warmem, serumfreiem Medium. Geben Sie 100 µL der DCFH-DA-Arbeitslösung in jede Vertiefung und inkubieren Sie die Platte für 30 Minuten bei 37 °C im Dunkeln.[7][8]

• Waschen: Entfernen Sie die DCFH-DA-Lösung und waschen Sie die Zellen zweimal vorsichtig mit vorgewärmtem, serumfreiem Medium oder PBS, um extrazelluläre Sonde zu entfernen.[6]

• Behandlung: Geben Sie das Medium mit Eisenlactat in den gewünschten Konzentrationen zu den Zellen. Schließen Sie Positiv- (z. B. H₂O₂) und Negativkontrollen (unbehandelte Zellen) ein.

• Messung: Messen Sie die Fluoreszenz sofort und/oder in einem Zeitverlauf mit einem Fluoreszenz-Mikroplattenleser bei einer Anregungswellenlänge von ~485 nm und einer Emissionswellenlänge von ~535 nm.

Protokoll 2: Bestimmung der Katalase-Aktivität

• Probenvorbereitung: Ernten Sie die Zellen nach der Behandlung mit Eisenlactat.[9] Resuspendieren Sie das Zellpellet in eiskaltem Kaliumphosphatpuffer und lysieren Sie die Zellen durch Beschallung.[9] Zentrifugieren Sie das Lysat bei 10.000 x g für 10 Minuten bei 4 °C.[9] Der Überstand wird für den Assay verwendet.[9]

• Assay-Durchführung: Geben Sie eine geeignete Menge des Zellüberstands in eine Küvette oder eine 96-Well-Platte.

• Reaktionsstart: Starten Sie die Reaktion durch Zugabe einer bekannten Konzentration von Wasserstoffperoxid (H₂O₂).

• Messung: Messen Sie die Abnahme der Absorption bei 240 nm über die Zeit, die den Abbau von H₂O₂ durch Katalase darstellt.

• Berechnung: Die Katalase-Aktivität wird als die Menge an H₂O₂ (in µmol) berechnet, die pro Minute und pro mg Protein abgebaut wird.

Protokoll 3: Bestimmung der Superoxid-Dismutase (SOD)-Aktivität

• Probenvorbereitung: Bereiten Sie die Zelllysate wie im Katalase-Protokoll beschrieben vor.

• Assay-Prinzip: Der Assay basiert auf der Hemmung der Autooxidation von Pyrogallol (oder der Reduktion von Nitroblautetrazolium (NBT)), die durch Superoxidradikale vermittelt wird.[10] SOD in der Probe konkurriert um die Superoxidradikale und hemmt die Reaktion.

• Reaktionsmischung: Bereiten Sie eine Reaktionsmischung vor, die einen Puffer, einen Superoxid-erzeugenden Wirkstoff (z. B. Xanthinoxidasen-System oder Pyrogallol) und einen Detektor (z. B. NBT) enthält.

• Messung: Geben Sie das Zelllysat zur Reaktionsmischung und messen Sie die Veränderung der Absorption bei einer geeigneten Wellenlänge (z. B. 560 nm für die NBT-Reduktion) über die Zeit.

• Berechnung: Eine Einheit der SOD-Aktivität wird typischerweise als die Menge an Enzym definiert, die erforderlich ist, um die Rate der Reaktion um 50 % zu hemmen.

Visualisierungen

Abbildung 1: Signalweg des durch Eisenlactat induzierten oxidativen Stresses.

Abbildung 2: Vereinfachter experimenteller Workflow für den DCFH-DA-Assay.

Abbildung 3: Logikdiagramm zur Fehlerbehebung bei hohem Hintergrundsignal.

References

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• 9. Determining superoxide dismutase content and catalase activity in mammalian cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MEASUREMENT OF SUPEROXIDE DISMUTASE, CATALASE, AND GLUTATHIONE PEROXIDASE IN CULTURED CELLS AND TISSUE - PMC [pmc.ncbi.nlm.nih.gov]

Technisches Support-Center: Best Practices für Eisenlactat-Lösungen

Dieses Dokument bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung eine technische Anleitung zu den besten Praktiken für die Handhabung und Lagerung von Eisenlactat-Stammlösungen, um die Stabilität, Wirksamkeit und experimentelle Reproduzierbarkeit zu gewährleisten.

Häufig gestellte Fragen (FAQs)

F1: Was ist die empfohlene Vorgehensweise zur Herstellung einer Eisenlactat-Stammlösung?

A1: Zur Herstellung einer Stammlösung wird empfohlen, Eisen(II)-lactat-Pulver (Dihydrat oder Trihydrat) in hochreinem, deionisiertem oder destilliertem Wasser aufzulösen.[1][2] Da Eisen(II)-Ionen in wässriger Lösung zur Oxidation neigen, sollte die Lösung frisch angesetzt werden.[3] Um die Löslichkeit zu verbessern und die Oxidation zu verlangsamen, kann ein leicht saures Milieu vorteilhaft sein. Vermeiden Sie die Verwendung von stark alkalischen Lösungen, da diese die Ausfällung von Eisenhydroxiden fördern können.[4]

F2: Was sind die optimalen Lagerungsbedingungen für Eisenlactat-Stammlösungen?

A2: Stammlösungen von Eisenlactat sollten in fest verschlossenen, lichtundurchlässigen Behältern bei kühlen Temperaturen (vorzugsweise 2-8 °C) gelagert werden, um die Oxidation von Eisen(II) zu Eisen(III) zu minimieren. Der Kontakt mit Luftsauerstoff sollte so gering wie möglich gehalten werden.[4][5] Für Langzeitstabilität kann das Überlagern der Lösung mit einem inerten Gas (z. B. Stickstoff oder Argon) in Betracht gezogen werden.

F3: Meine Eisenlactat-Lösung hat sich gelb/braun verfärbt. Was ist passiert und ist sie noch verwendbar?

A3: Eine gelb-braune Verfärbung deutet auf die Oxidation von hellgrünen Eisen(II)-Ionen (Fe²⁺) zu Eisen(III)-Ionen (Fe³⁺) hin.[3][5] Dieser Prozess wird durch Sauerstoff und Licht beschleunigt. Eisen(III)-Lactat hat andere chemische Eigenschaften und eine geringere Bioverfügbarkeit. Für die meisten zellulären und biochemischen Experimente, die eine spezifische Fe²⁺-Konzentration erfordern, ist die Lösung nicht mehr ideal. Es wird empfohlen, eine frische Lösung anzusetzen, um die experimentelle Genauigkeit sicherzustellen.

F4: Ich sehe einen Niederschlag in meiner Stammlösung. Was könnte die Ursache sein und wie kann ich das verhindern?

A4: Ein Niederschlag in einer Eisenlactat-Lösung ist oft auf zwei Hauptursachen zurückzuführen:

• Oxidation und pH-Wert-Änderung: Wenn Fe²⁺ zu Fe³⁺ oxidiert, kann bei neutralen oder alkalischen pH-Werten unlösliches Eisen(III)-hydroxid (Fe(OH)₃) ausfallen.[4]

• Überschreitung der Löslichkeitsgrenze: Die Konzentration der Lösung könnte die Löslichkeitsgrenze für die gegebene Temperatur überschritten haben.

Zur Vorbeugung stellen Sie sicher, dass die Lösung in einem geeigneten pH-Bereich (leicht sauer bis neutral) gepuffert ist, vor Licht und Luft geschützt wird und die Konzentration innerhalb der Löslichkeitsgrenzen liegt (siehe Tabelle 1).

F5: Wie lange ist eine angesetzte Eisenlactat-Stammlösung stabil?

A5: Die Stabilität ist stark von den Lagerungsbedingungen abhängig. Frisch angesetzte Lösungen sollten idealerweise sofort verwendet werden.[3] Bei Lagerung unter optimalen Bedingungen (kühl, dunkel, luftdicht) kann die Lösung für einige Tage bis Wochen stabil bleiben. Eine regelmäßige visuelle Kontrolle auf Farbveränderungen oder Niederschlag ist unerlässlich.

F6: Wie kann ich die Integrität (d. h. das Fe²⁺/Fe³⁺-Verhältnis) meiner Stammlösung überprüfen?

A6: Eine einfache qualitative Methode ist der Nachweis von Eisen(III)-Ionen mit einer Kalium- oder Ammoniumthiocyanat-Lösung. Die Zugabe von Thiocyanat zu einer Probe, die Fe³⁺ enthält, führt zu einer intensiven roten Färbung.[3] Eine quantitative Analyse kann durch Redox-Titration erfolgen, erfordert jedoch spezielle Reagenzien und Fachkenntnisse. Für die meisten Forschungsanwendungen ist die Vermeidung der Oxidation durch korrekte Handhabung der praktischere Ansatz.

Quantitative Daten: Löslichkeit von Eisenlactat

Die Löslichkeit von Eisenlactat in Wasser ist temperaturabhängig. Die folgende Tabelle fasst die verfügbaren Daten zusammen.

Tabelle 1: Löslichkeit von Eisenlactat in Wasser

Hydratform	Temperatur	Löslichkeit ( g/100 mL)
Trihydrat	10 °C	2.1
Trihydrat	100 °C	8.5

| Dihydrat | 25 °C | ~2.0 |

Die Daten wurden aus verschiedenen Quellen zusammengetragen.

Experimentelle Protokolle

Protokoll 1: Herstellung einer 100 mM Eisen(II)-lactat-Stammlösung

Materialien:

• Eisen(II)-lactat-Dihydrat (Molare Masse: 270,04 g/mol )

• Hochreines, deionisiertes Wasser (sauerstofffrei, falls möglich)

• Steriler, lichtundurchlässiger 50-mL-Kolben

• Magnetrührer und Rührfisch

• Spatel und Waage

Vorgehensweise:

• Wiegen Sie 1,35 g Eisen(II)-lactat-Dihydrat sorgfältig ab.

• Geben Sie ca. 40 mL deionisiertes Wasser in den Kolben.

• Fügen Sie den Rührfisch hinzu und stellen Sie den Kolben auf den Magnetrührer.

• Geben Sie das abgewogene Eisenlactat-Pulver langsam unter Rühren in das Wasser.

• Rühren Sie bei Raumtemperatur, bis sich das Pulver vollständig gelöst hat. Die Lösung sollte eine hellgrüne Farbe haben.[3]

• Füllen Sie den Kolben mit deionisiertem Wasser auf ein Endvolumen von 50 mL auf.

• Falls erforderlich, kann die Lösung durch einen 0,22-µm-Spritzenfilter sterilfiltriert werden.

• Lagern Sie die Lösung sofort bei 2-8 °C in einem fest verschlossenen, lichtgeschützten Gefäß.

Fehlerbehebungs-Workflow

Das folgende Diagramm zeigt einen logischen Arbeitsablauf zur Identifizierung und Lösung häufiger Probleme mit Eisenlactat-Stammlösungen.

Abbildung 1: Logischer Workflow zur Fehlerbehebung bei Eisenlactat-Stammlösungen.

References

• 1. Eigenschaften_des_Wassers [chemie.de]
• 2. Eigenschaften des Wassers – Wikipedia [de.wikipedia.org]
• 3. cms.sachsen.schule [cms.sachsen.schule]
• 4. Eisenhydroxide – Wikipedia [de.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]

Technisches Support-Center: Vermeidung der Adsorption von Eisenlactat an Laborgeräten aus Kunststoff

Willkommen im technischen Support-Center. Dieser Leitfaden bietet detaillierte Lösungen und häufig gestellte Fragen (FAQs) zur Vermeidung der Adsorption von Eisenlactat an Laborgeräten aus Kunststoff. Die hier bereitgestellten Informationen richten sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Häufig gestellte Fragen (FAQs)

F1: Warum adsorbiert Eisenlactat an meinen Laborgeräten aus Kunststoff?

Die Adsorption von Eisenlactat, einem Eisensalz der Milchsäure, an Kunststoffoberflächen ist ein komplexes Phänomen, das durch mehrere Wechselwirkungen angetrieben wird.[1][2][3] Die Hauptmechanismen umfassen:

• Hydrophobe Wechselwirkungen: Obwohl Eisenlactat wasserlöslich ist[4][5][6][7], können die organischen Lactat-Anteile des Komplexes mit hydrophoben Kunststoffoberflächen wie Polypropylen oder Polyethylen interagieren.[1][8]

• Elektrostatische Anziehung: Kunststoffe können Oberflächenladungen aufweisen, die durch die Herstellung oder durch Wechselwirkung mit dem Probenmedium entstehen. Diese geladenen Stellen können den Eisen(II)-Lactat-Komplex anziehen.[2][3]

• Chelatbildung und Oberflächenkomplexierung: Funktionelle Gruppen auf der Kunststoffoberfläche, die während der Herstellung oder durch Oberflächenbehandlung entstehen, können als Liganden fungieren und das Eisenion binden, was zu einer starken Adsorption führt.[2] Studien haben gezeigt, dass Eisenkomplexe, wie z. B. Eisen-Citrat, eine Tendenz zur Adsorption an Kunststoffoberflächen von Kulturschalen aufweisen.[9]

F2: Welche Faktoren beeinflussen den Grad der Adsorption?

Mehrere experimentelle Parameter können die Adsorption von Eisenlactat beeinflussen:

• Art des Kunststoffs: Verschiedene Polymere weisen unterschiedliche Oberflächeneigenschaften auf. So wurde beispielsweise gezeigt, dass Polycarbonatflaschen Eisen im Laufe der Zeit adsorbieren.[10] Hydrophobere Kunststoffe können stärkere Wechselwirkungen zeigen.

• pH-Wert der Lösung: Der pH-Wert beeinflusst sowohl die Oberflächenladung des Kunststoffs als auch die Speziation des Eisenlactats in Lösung. Änderungen im pH-Wert können die elektrostatischen Wechselwirkungen verstärken oder abschwächen.[11]

• Konzentration: Bei höheren Konzentrationen von Eisenlactat kann es zu einer stärkeren Adsorption kommen, da mehr Moleküle für die Bindung an die Oberfläche zur Verfügung stehen.[1]

• Kontaktdauer und Temperatur: Längere Inkubationszeiten und höhere Temperaturen können die Adsorption durch Erhöhung der kinetischen Energie und der Anzahl der Wechselwirkungen zwischen Molekülen und Oberfläche begünstigen.[10][12]

F3: Wie kann ich die Adsorption während meiner Experimente verhindern oder minimieren?

Es gibt mehrere Strategien, um die unspezifische Bindung von Eisenlactat zu reduzieren. Die Wahl der Methode hängt von den spezifischen Anforderungen Ihres Experiments ab.

Methode	Mechanismus	Vorteile	Überlegungen
Oberflächenpassivierung (Blocking)	Vorbehandlung der Kunststoffoberfläche mit einer inerten Substanz (z. B. PEG), um die Bindungsstellen zu blockieren.[1][13]	Sehr effektiv; verhindert die direkte Interaktion des Analyten mit der Oberfläche.	Kann Spuren des Blockierungsmittels in die Lösung freisetzen; erfordert einen zusätzlichen Vorbereitungsschritt.
Verwendung von Lösungsadditiven	Zugabe von niederkonzentrierten, nichtionischen Detergenzien (z. B. Tween-20, Triton X-100) zur Probelösung.[1][14]	Einfach zu implementieren; die Detergenzien besetzen die hydrophoben Bindungsstellen.	Kann nachgeschaltete Analysen (z. B. Massenspektrometrie) oder zelluläre Assays stören.
Oberflächenmodifikation	Techniken wie die Plasmabehandlung verändern die chemischen und physikalischen Eigenschaften der Kunststoffoberfläche, um die Oberflächenenergie zu erhöhen und die Adsorption zu verringern.[15]	Dauerhafte Lösung; verändert die grundlegenden Eigenschaften des Materials.	Erfordert spezielle Ausrüstung; ist für Einwegartikel nicht praktikabel.
Wahl des Materials	Auswahl von Kunststoffen mit bekanntermaßen geringer Bindungsneigung oder Verwendung von Glasgeräten, sofern möglich.	Einfachster Ansatz, wenn alternative Materialien verfügbar sind.	Glas kann ebenfalls Ionen adsorbieren[14]; nicht alle Kunststofftypen sind für alle Anwendungen verfügbar.

F4: Gibt es empfohlene Reinigungsverfahren, um adsorbiertes Eisenlactat zu entfernen?

Ja, eine gründliche Reinigung kann helfen, kontaminierte Kunststoffgeräte wiederzuverwenden und Kreuzkontaminationen zu vermeiden. Für die Spurenmetallanalyse werden oft strenge Reinigungsprotokolle verwendet.

• Vorspülen: Spülen Sie die Geräte gründlich mit deionisiertem Wasser, um lose anhaftende Rückstände zu entfernen.

• Säurewäsche: Weichen Sie die Kunststoffgeräte in einer verdünnten Säurelösung (z. B. 1-5 % Salpetersäure oder Salzsäure) für mehrere Stunden oder über Nacht ein. Dies hilft, Metallionen von der Oberfläche zu desorbieren.

• Gründliches Spülen: Spülen Sie die Geräte mehrfach (mindestens 3-5 Mal) mit hochreinem, deionisiertem Wasser.[16] Die Qualität des letzten Spülwassers ist entscheidend, um eine erneute Kontamination zu vermeiden.[16]

• Trocknung: Trocknen Sie die Geräte in einer staubfreien Umgebung. Methoden, die Wasser entfernen (z. B. Abblasen mit gereinigtem Gas), sind Methoden vorzuziehen, bei denen Wasser verdampft wird, da letztere Verunreinigungen aus dem Spülwasser auf der Oberfläche ablagern können.[16]

Experimentelle Protokolle

Protokoll 1: Passivierung von Kunststoffoberflächen mit Polyethylenglykol (PEG)

Diese Methode beschichtet die Kunststoffoberfläche, um unspezifische Bindungsstellen zu blockieren.

Materialien:

• Polyethylenglykol (PEG), MW 3000-8000

• Hochreines Wasser

• Zu behandelnde Kunststoffgeräte (z. B. Mikrozentrifugenröhrchen, Platten)

Vorgehensweise:

• Bereiten Sie eine 1%ige (w/v) PEG-Lösung in hochreinem Wasser vor.

• Füllen Sie die Kunststoffgeräte vollständig mit der PEG-Lösung oder tauchen Sie sie ein, sodass alle relevanten Oberflächen bedeckt sind.

• Inkubieren Sie die Geräte für 2-4 Stunden bei Raumtemperatur.

• Verwerfen Sie die PEG-Lösung.

• Lassen Sie die Geräte an der Luft trocknen, ohne sie zu spülen. Die dünne, getrocknete PEG-Schicht verhindert die Adsorption.

• Die behandelten Geräte können nun für das Experiment verwendet werden.

Protokoll 2: Verwendung von Triton X-100 als Lösungsadditiv

Diese Methode reduziert die Adsorption durch Zugabe eines nichtionischen Detergens direkt zur Probelösung.

Materialien:

• Triton X-100

• Ihre experimentelle Puffer- oder Probelösung

Vorgehensweise:

• Bereiten Sie eine 10%ige (v/v) Stammlösung von Triton X-100 in hochreinem Wasser vor.

• Geben Sie eine ausreichende Menge der Triton X-100-Stammlösung zu Ihrer Eisenlactat-Probelösung, um eine Endkonzentration von 0,02 % bis 0,05 % zu erreichen.[1]

• Mischen Sie die Lösung gründlich durch Vortexen oder vorsichtiges Schwenken.

• Führen Sie Ihr Experiment wie gewohnt mit der modifizierten Lösung durch.

Visualisierungen

Logikdiagramme

Die folgenden Diagramme illustrieren den Troubleshooting-Workflow und den potenziellen Adsorptionsmechanismus.

Abbildung 1: Ein logischer Workflow zur Diagnose und Behebung von Problemen mit der Eisenlactat-Adsorption.

Abbildung 2: Schematische Darstellung möglicher Wechselwirkungen zwischen dem Eisenlactat-Komplex und einer Polymeroberfläche.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. researchgate.net [researchgate.net]
• 3. Adsorption abilities and mechanisms of Lactobacillus on various nanoplastics - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Eisenlactat und Eisen(II)-sulfat: Ein In-vitro-Vergleich der Bioverfügbarkeit für Forschung und pharmazeutische Entwicklung

Ein objektiver Vergleich der Bioverfügbarkeit von Eisenlactat und Eisen(II)-sulfat, gestützt auf In-vitro-Versuchsdaten, um Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung bei der Auswahl des geeigneten Eisensalzes zu unterstützen.

Die Auswahl einer optimalen Eisenquelle ist für die Entwicklung von Nahrungsergänzungsmitteln und pharmazeutischen Produkten zur Behandlung von Eisenmangelanämie von entscheidender Bedeutung. Die Bioverfügbarkeit, d. h. der Anteil des Eisens, der vom Körper aufgenommen und verwertet werden kann, ist ein Schlüsselfaktor, der die Wirksamkeit dieser Produkte bestimmt. Eisen(II)-sulfat, ein anorganisches Salz, wird aufgrund seiner hohen Wasserlöslichkeit und relativ niedrigen Kosten traditionell häufig verwendet. Organische Eisensalze wie Eisenlactat werden jedoch als Alternativen mit potenziell besserer Verträglichkeit und Bioverfügbarkeit untersucht. Dieser Leitfaden bietet einen detaillierten Vergleich der In-vitro-Bioverfügbarkeit von Eisenlactat und Eisen(II)-sulfat unter Verwendung von zwei etablierten experimentellen Modellen: der simulierten gastrointestinalen Verdauung mit Dialyse und dem Caco-2-Zellkulturmodell.

Quantitative Daten zur In-vitro-Bioverfügbarkeit

Die folgende Tabelle fasst die quantitativen Daten aus In-vitro-Studien zusammen, in denen die Bioverfügbarkeit von Eisenlactat und Eisen(II)-sulfat verglichen wurde. Die Bioverfügbarkeit wird hier anhand des prozentualen Anteils des dialysierbaren Eisens nach simulierter Magen-Darm-Verdauung und der Ferritinbildung in Caco-2-Zellen, einem Indikator für die zelluläre Eisenaufnahme, bewertet.

In-vitro-Modell	Parameter	Eisenlactat	Eisen(II)-sulfat	Anmerkungen
Simulierte Magen-Darm-Verdauung mit Dialyse	Dialysierbares Eisen (%)	Höher als Eisen(II)-sulfat in pasteurisierter Milch mit Ascorbinsäure	Niedriger als Eisenlactat in pasteurisierter Milch mit Ascorbinsäure	In kommerziellen flüssigen Milchprodukten wurde kein signifikanter Unterschied in der Bildung von dialysierbarem Eisen zwischen den beiden Salzen festgestellt.
Caco-2-Zellkulturmodell	Ferritinbildung (ng/mg Zellprotein)	In einigen Studien wurde eine höhere Eisenaufnahme im Vergleich zu Eisen(II)-sulfat beobachtet.	Dient häufig als Referenzverbindung in In-vitro-Bioverfügbarkeitsstudien.[1][2]	Die Ergebnisse können je nach den spezifischen Versuchsbedingungen, wie dem Vorhandensein von Absorptionsförderern oder -hemmern, variieren.
Löslichkeit nach In-vitro-Verdauung	Löslichkeit (%)	73.4%	27.6%	Die Löslichkeit organischer Eisenformen wie Eisenlactat ist nach der In-vitro-Verdauung signifikant höher.
Oxidative Aktivität	Oxidativer Effekt auf Kolongewebe-Homogenate	Geringerer oxidativer Effekt	Höherer oxidativer Effekt	Dies deutet auf ein potenziell geringeres Risiko für gastrointestinale Nebenwirkungen von Eisenlactat hin.

Detaillierte Versuchsprotokolle

Für die in diesem Leitfaden zitierten Schlüsselversuche werden die folgenden detaillierten Methoden bereitgestellt.

Protokoll 1: In-vitro-Verdauung und Dialysierbarkeit von Eisen

Diese Methode simuliert die physiologischen Bedingungen des menschlichen Magen-Darm-Trakts, um die Löslichkeit und Dialysierbarkeit von Eisen aus verschiedenen Quellen zu bewerten.[3][4][5][6][7][8]

Materialien:

• Pepsin (aus Schweinemagenschleimhaut)

• Pankreatin (aus Schweinepankreas)

• Gallenextrakt (vom Schwein)

• Salzsäure (HCl) und Natriumbicarbonat (NaHCO₃) zur pH-Einstellung

• Dialyseschlauch (Molekulargewichtsgrenze 6-10 kDa)

Ablauf:

• Magenphase: Die zu untersuchende Probe wird homogenisiert und der pH-Wert mit 1 M HCl auf 2,0 eingestellt. Pepsinlösung wird zu einer Endkonzentration von 0,5 mg/ml zugegeben. Die Mischung wird 1-2 Stunden bei 37 °C in einem schüttelnden Wasserbad inkubiert.

• Darmphase: Der Magenbrei wird in einen Dialyseschlauch überführt. Der Dialyseschlauch wird in ein Becherglas mit einer Lösung aus Pankreatin (z. B. 2 mg/ml) und Gallenextrakt (z. B. 12 mg/ml) in einem Puffer (z. B. HEPES oder PIPES) bei pH 7,0 gegeben. Die Inkubation erfolgt für 2 Stunden bei 37 °C in einem schüttelnden Wasserbad.

• Analyse: Nach der Inkubation wird die Konzentration des in das Dialysat (die Lösung außerhalb des Dialyseschlauchs) diffundierten Eisens gemessen. Der Prozentsatz des dialysierbaren Eisens wird als Indikator für die Bioverfügbarkeit berechnet.

Protokoll 2: Caco-2-Zellkulturmodell zur Bestimmung der Eisenaufnahme

Dieses Modell verwendet eine menschliche Kolon-Adenokarzinom-Zelllinie (Caco-2), die sich zu einem Monolayer differenziert, der die Eigenschaften von Enterozyten des Dünndarms aufweist. Die Ferritinbildung in den Zellen wird als Maß für die Eisenaufnahme verwendet.[1][4][5][6][7][9]

Materialien:

• Caco-2-Zellen

• Zellkulturmedium (z. B. MEM)

• Fötales Rinderserum (FBS)

• Kollagen-beschichtete Zellkulturplatten

• Zelllysepuffer

• BCA-Protein-Assay-Kit

• Ferritin-ELISA-Kit

Ablauf:

• Zellkultur: Caco-2-Zellen werden auf kollagenbeschichteten Platten ausgesät und 13-15 Tage lang kultiviert, bis sie einen differenzierten Monolayer bilden. Das Medium wird alle 2-3 Tage gewechselt.

• Eisenexposition: 24 Stunden vor dem Experiment wird das Wachstumsmedium durch ein eisenarmes Medium ersetzt, um die Eisentransporter hochzuregulieren. Anschließend werden die Zellen dem Verdauungsprodukt aus Protokoll 1 ausgesetzt, das die zu testenden Eisenverbindungen enthält.

• Zelllyse und Analyse: Nach der Exposition werden die Zellen gewaschen und mit einem Lysepuffer lysiert. Die Gesamtproteinkonzentration im Zelllysat wird mit einem BCA-Assay bestimmt. Die Ferritinkonzentration wird mit einem ELISA-Kit gemessen.

• Auswertung: Die Ferritinkonzentration wird auf die Gesamtproteinkonzentration normalisiert (ng Ferritin/mg Protein), um die Eisenaufnahme zu quantifizieren.

Visualisierungen

Die folgenden Diagramme veranschaulichen den experimentellen Arbeitsablauf und die zellulären Signalwege, die an der Eisenaufnahme beteiligt sind.

Abbildung 1: Experimenteller Arbeitsablauf für die In-vitro-Bioverfügbarkeitsstudien.

Abbildung 2: Vereinfachter Signalweg der zellulären Eisenaufnahme im Dünndarm.

References

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Eisenlactat versus Eisen(III)-Ammoniumcitrat: Ein vergleichender Leitfaden zur Eisenaufnahme

Veröffentlichungsdatum: 19. Dezember 2025

Dieser Leitfaden bietet einen detaillierten Vergleich der Eisenaufnahme aus zwei gängigen Eisenverbindungen, Eisenlactat und Eisen(III)-Ammoniumcitrat. Er richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung und stützt sich auf experimentelle Daten aus In-vitro-Studien, um eine objektive Bewertung der Bioverfügbarkeit dieser beiden Eisenquellen zu ermöglichen.

Zusammenfassung der quantitativen Daten

Die direkte vergleichende Bewertung der Eisenaufnahme aus Eisenlactat und Eisen(III)-Ammoniumcitrat in Caco-2-Zellen, einem etablierten In-vitro-Modell des menschlichen Dünndarmepithels, ist in der wissenschaftlichen Literatur begrenzt. Es ist jedoch möglich, einen indirekten Vergleich anzustellen, indem man beide Verbindungen mit einem gemeinsamen Referenzstandard, Eisensulfat, vergleicht. Die Eisenaufnahme in Caco-2-Zellen wird typischerweise durch die Messung der Ferritinbildung quantifiziert, einem Eisenspeicherprotein, dessen Synthese direkt mit der intrazellulären Eisenkonzentration korreliert.

Die nachstehende Tabelle fasst die Ergebnisse relevanter Studien zusammen und normalisiert die Ferritinbildung im Verhältnis zu Eisensulfat, um einen Vergleich zu ermöglichen.

Eisenverbindung	Relative Ferritinbildung (im Vergleich zu Eisensulfat)	Studienreferenz (indirekt)
Eisenlactat	Vergleichbar mit Eisensulfat
Eisen(III)-Ammoniumcitrat	Geringer als Eisensulfat (ohne Ascorbinsäure)	[1]
Eisen(III)-Ammoniumcitrat + Ascorbinsäure	Deutlich erhöht, kann die von Eisensulfat übertreffen	[2]
Eisensulfat (Referenz)	100%	[3]

Tabelle 1: Relativer Vergleich der durch verschiedene Eisenverbindungen induzierten Ferritinbildung in Caco-2-Zellen. Die Werte für Eisenlactat und Eisen(III)-Ammoniumcitrat werden indirekt über Eisensulfat als gemeinsamen Komparator verglichen.

Interpretation der Daten:

• Eisenlactat (Eisen(II)-Lactat) zeigt in Caco-2-Zellmodellen eine mit Eisensulfat vergleichbare Eisenaufnahme. Dies deutet auf eine gute Bioverfügbarkeit der zweiwertigen Eisenform hin.

• Eisen(III)-Ammoniumcitrat , das dreiwertiges Eisen enthält, führt tendenziell zu einer geringeren Ferritinbildung als Eisensulfat, wenn es allein verabreicht wird.[1] Dies liegt daran, dass dreiwertiges Eisen (Fe³⁺) vor der Aufnahme durch die Darmzellen zu zweiwertigem Eisen (Fe²⁺) reduziert werden muss.[4][5][6]

• Die Zugabe von Ascorbinsäure (Vitamin C) erhöht die Aufnahme von Eisen aus Eisen(III)-Ammoniumcitrat signifikant.[2] Ascorbinsäure wirkt als starkes Reduktionsmittel, das die Umwandlung von Fe³⁺ zu Fe²⁺ erleichtert und somit die Bioverfügbarkeit verbessert.

Detaillierte experimentelle Protokolle

Die Bewertung der Eisenbioverfügbarkeit aus Eisenlactat und Eisen(III)-Ammoniumcitrat stützt sich maßgeblich auf das In-vitro-Verdauungs-/Caco-2-Zellkulturmodell.[7][8] Dieses Modell simuliert die physiologischen Prozesse der menschlichen Verdauung und der anschließenden Eisenaufnahme durch die Darmwand.

Protokoll: In-vitro-Verdauung und Caco-2-Zell-Assay

• Zellkultur:

  • Die menschliche Kolon-Adenokarzinom-Zelllinie Caco-2 wird auf semipermeablen Membranen in einem Zweikammersystem kultiviert.

  • Die Zellen werden über einen Zeitraum von 15-21 Tagen kultiviert, um eine spontane Differenzierung zu einem polarisierten Monolayer zu ermöglichen, der die Morphologie und Funktion von Dünndarm-Enterozyten nachahmt.[9][10]

• In-vitro-Verdauung:

  • Magenphase: Die zu testende Eisenverbindung (z.B. Eisenlactat oder Eisen(III)-Ammoniumcitrat), gelöst in einer geeigneten Matrix, wird mit Pepsin bei einem sauren pH-Wert (ca. 2,0) für etwa 1 Stunde bei 37°C inkubiert, um die Magenverdauung zu simulieren.[1]

  • Darmphase: Der pH-Wert des Magen-Chymus wird mit Natriumbicarbonat auf einen neutralen Wert (ca. 7,0) angehoben. Es wird eine Mischung aus Pankreatin und Gallensalzen hinzugefügt, und die Inkubation wird für weitere 2 Stunden bei 37°C fortgesetzt, um die Dünndarmverdauung zu simulieren.

• Eisenaufnahme-Assay:

  • Das verdaute Gemisch wird auf die apikale Seite des Caco-2-Zellmonolayers aufgetragen.

  • Die Zellen werden für einen definierten Zeitraum (typischerweise 2 bis 24 Stunden) bei 37°C inkubiert, um die Eisenaufnahme zu ermöglichen.

  • Nach der Inkubation werden die Zellen gründlich gewaschen, um nicht gebundenes Eisen zu entfernen.

• Quantifizierung der Eisenaufnahme (Ferritin-Assay):

  • Die Zellen werden lysiert, um die intrazellulären Proteine freizusetzen.

  • Die Konzentration von Ferritin im Zelllysat wird mittels eines kommerziell erhältlichen Enzyme-Linked Immunosorbent Assay (ELISA) bestimmt.[7][11]

  • Die Gesamtproteinkonzentration im Lysat wird ebenfalls gemessen (z.B. mittels BCA-Assay), um die Ferritinkonzentration zu normalisieren.

  • Die Ergebnisse werden als ng Ferritin pro mg Zellprotein ausgedrückt, was als Index für die zelluläre Eisenaufnahme dient.[11]

Visualisierungen: Signalwege und experimenteller Arbeitsablauf

Die folgenden Diagramme wurden mit der DOT-Sprache von Graphviz erstellt, um die zellulären Mechanismen der Eisenaufnahme und den experimentellen Arbeitsablauf zu veranschaulichen.

Abbildung 1: Vereinfachter Signalweg der Nicht-Häm-Eisenaufnahme im Dünndarm.

Beschreibung von Abbildung 1: Dieses Diagramm illustriert den zellulären Weg der Eisenaufnahme. Dreiwertiges Eisen (Fe³⁺) aus Verbindungen wie Eisen(III)-Ammoniumcitrat muss an der apikalen Membran des Enterozyten durch die Ferrireduktase DcytB zu zweiwertigem Eisen (Fe²⁺) reduziert werden.[4][5] Eisenlactat liegt bereits in der zweiwertigen Form vor. Fe²⁺ wird dann über den Divalenten Metalltransporter 1 (DMT1) in die Zelle transportiert.[4][6] Innerhalb der Zelle kann das Eisen entweder in Ferritin gespeichert oder über den basolateralen Transporter Ferroportin in den Blutkreislauf exportiert werden, wo es nach Oxidation durch Hephaestin an Transferrin bindet.[12][13]

Abbildung 2: Experimenteller Arbeitsablauf zur Bestimmung der Eisenbioverfügbarkeit.

Beschreibung von Abbildung 2: Dieses Flussdiagramm zeigt die schrittweise Methodik zur Bewertung der Eisenbioverfügbarkeit. Der Prozess beginnt mit der Simulation der Magen-Darm-Verdauung der Eisenprobe. Das resultierende Verdauungsprodukt wird dann auf einen Caco-2-Zellmonolayer aufgebracht. Nach der Inkubation und dem Waschen werden die Zellen lysiert, und die Eisenaufnahme wird indirekt durch die Quantifizierung der Ferritinkonzentration mittels ELISA bestimmt, die auf den Gesamtproteingehalt normalisiert wird.

Schlussfolgerung

Basierend auf den verfügbaren In-vitro-Daten lässt sich schlussfolgern:

• Eisenlactat , als eine Quelle für zweiwertiges Eisen, weist eine hohe Bioverfügbarkeit auf, die mit der von Eisensulfat, einem häufig verwendeten Standard, vergleichbar ist.

• Eisen(III)-Ammoniumcitrat zeigt in seiner reinen Form eine geringere Bioverfügbarkeit, da es auf die Reduktion von Fe³⁺ zu Fe²⁺ angewiesen ist.

• Die Bioverfügbarkeit von Eisen(III)-Ammoniumcitrat kann durch die gleichzeitige Verabreichung von Reduktionsmitteln wie Ascorbinsäure erheblich verbessert werden, was es zu einer wirksamen Eisenquelle in entsprechenden Formulierungen macht.

Die Wahl zwischen Eisenlactat und Eisen(III)-Ammoniumcitrat für die Produktentwicklung sollte daher den Kontext der Formulierung berücksichtigen, insbesondere das Vorhandensein von Enhancern wie Ascorbinsäure. Das hier beschriebene Caco-2-Zellmodell bietet eine robuste und zuverlässige Plattform für die weitere vergleichende Analyse und Optimierung von eisenhaltigen Formulierungen.[7][8]

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• 12. Molecular mechanisms involved in intestinal iron absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Validierung von Eisenlactat als zuverlässige Eisenquelle für neuronale Studien: Ein Vergleichsleitfaden

An: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Von: Gemini KI

Datum: 19. Dezember 2025

Betreff: Umfassende Analyse von Eisenlactat als alternative Eisenquelle für In-vitro-Neuronenforschung

Einleitung

Die Aufrechterhaltung der Eisenhomöostase ist für die normale neuronale Funktion, einschließlich Sauerstofftransport, Energiestoffwechsel sowie die Synthese von Myelin und Neurotransmittern, von entscheidender Bedeutung.[1][2] Eisenmangel kann die neurologische Entwicklung beeinträchtigen, während ein Eisenüberschuss stark neurotoxisch ist.[1][3][4][5] Überschüssiges Eisen, insbesondere in seiner zweiwertigen Form (Fe2+), katalysiert die Bildung hochreaktiver Hydroxylradikale über die Fenton-Reaktion, was zu oxidativem Stress, Lipidschädigung, Proteindenaturierung und letztendlich zum Zelltod führt – ein Prozess, der bei neurodegenerativen Erkrankungen wie Parkinson und Alzheimer eine Rolle spielt.[1][3][6][7]

Die Wahl der Eisenquelle in Zellkulturmedien ist daher ein kritischer Parameter in neuronalen Studien, der die experimentellen Ergebnisse maßgeblich beeinflussen kann. Traditionell werden Salze wie Eisensulfat und Eisencitrat verwendet. Dieser Leitfaden bewertet Eisen(II)-lactat als potenzielle Alternative, vergleicht es mit etablierten Eisenquellen und stellt die notwendigen Protokolle zur Validierung seiner Eignung und Sicherheit in neuronalen Modellen bereit.

Vergleich etablierter Eisenquellen

Die ideale Eisenquelle für neuronale Kulturen sollte eine hohe Bioverfügbarkeit aufweisen, um den zellulären Bedarf zu decken, aber gleichzeitig ein geringes Potenzial für die Induktion von oxidativem Stress haben. Zweiwertige Eisenformen (Fe2+) sind im Allgemeinen besser bioverfügbar als dreiwertige Formen (Fe3+).[8]

Eigenschaft	Eisensulfat (FeSO₄)	Eisengluconat	Eisencitrat (Fe(C₆H₅O₇))	Eisenlactat (Fe(C₃H₅O₃)₂) (Hypothetisch)
Eisen-Valenzzustand	Fe²⁺	Fe²⁺	Fe³⁺	Fe²⁺
Elementarer Eisenanteil	~20%[9]	~12%[9]	Variabel	~21.6%
Vorteile	Hohe Bioverfügbarkeit, etablierter Standard, kostengünstig.[10]	Gilt als magenverträglicher in vivo aufgrund des geringeren Eisengehalts.[9]	Geringeres Potenzial für die Fenton-Reaktion in seiner Fe³⁺-Form.	Liefert Fe²⁺ für hohe Bioverfügbarkeit; das Lactat-Anion dient als primäres Energiesubstrat für Neuronen[11][12] und kann als Antioxidans wirken.[13][14]
Nachteile	Hohes Potenzial für die Induktion von oxidativem Stress.[15] Kann zu Magen-Darm-Nebenwirkungen in vivo führen.[16]	Geringerer Eisengehalt erfordert höhere Dosierungen.[9]	Geringere Bioverfügbarkeit im Vergleich zu Fe²⁺-Salzen.[10]	Mangel an direkten vergleichenden Daten in neuronalen Kulturen; potenzielle Auswirkungen von Lactat auf den Zellstoffwechsel müssen berücksichtigt werden.
Anwendung in Studien	Weit verbreitet in Zellkulturmedien und als Behandlung bei Eisenmangelanämie.[10]	Alternative zu Eisensulfat, insbesondere bei Verträglichkeitsproblemen.[9]	Wird in Zellkulturmedien verwendet, oft in chelatierter Form.[17]	Vorgeschlagen für neuronale Studien aufgrund der dualen Rolle von Eisen und Lactat.

Experimentelle Protokolle zur Validierung von Eisenquellen

Um Eisenlactat als zuverlässige Eisenquelle zu validieren, müssen seine Auswirkungen auf die Lebensfähigkeit von Neuronen, die Eisenaufnahme und den oxidativen Stress im direkten Vergleich mit einer Standardquelle wie Eisensulfat bewertet werden.

Der folgende Arbeitsablauf skizziert einen systematischen Ansatz zum Vergleich verschiedener Eisenquellen in neuronalen Zellkulturen.

Bildunterschrift: Schematischer Arbeitsablauf zur vergleichenden Analyse von Eisenquellen.

Dieses Protokoll verwendet die Sonde 5-(und-6)-Carboxy-2',7'-Dichlordihydrofluorescein-Diacetat (carboxy-H2DCFDA), die bei Oxidation durch reaktive Sauerstoffspezies (ROS) fluoresziert.

• Vorbereitung: Neuronale Zellen in einer 96-Well-Platte kultivieren und mit den verschiedenen Eisenquellen (z.B. 100 µM Eisenlactat vs. 100 µM Eisensulfat) für die gewünschte Zeit (z.B. 24 Stunden) behandeln.

• Sonden-Inkubation: Das Behandlungsmedium entfernen und die Zellen dreimal mit warmer phosphatgepufferter Salzlösung (PBS) waschen.

• Laden: 10 µM carboxy-H2DCFDA in serumfreiem Medium zu jeder Vertiefung geben und die Platte für 30 Minuten bei 37°C im Dunkeln inkubieren.

• Messung: Die Zellen erneut dreimal mit warmer PBS waschen. Anschließend wird die Fluoreszenz in einem Plattenlesegerät bei einer Anregungswellenlänge von ~495 nm und einer Emissionswellenlänge von ~530 nm gemessen.[7]

• Auswertung: Die ROS-Spiegel werden als prozentuale Veränderung im Vergleich zur unbehandelten Kontrollgruppe ausgedrückt.

Dieser Assay quantifiziert die Freisetzung des zytosolischen Enzyms Lactatdehydrogenase (LDH) in das Kulturmedium, ein Indikator für eine beschädigte Zellmembran und Zelltod.

• Probenentnahme: Nach der Behandlung mit den Eisenquellen den Zellkulturüberstand vorsichtig in eine neue Platte überführen.

• Reaktion: Den Überstand gemäß den Anweisungen eines kommerziellen LDH-Toxizitäts-Assay-Kits mit der Reaktionsmischung (enthält Substrat und Cofaktor) mischen.

• Inkubation: Die Platte für 30 Minuten bei Raumtemperatur im Dunkeln inkubieren.

• Messung: Die Absorption bei einer Wellenlänge von ~490 nm mit einem Plattenlesegerät messen.[7]

• Auswertung: Die prozentuale Zytotoxizität wird berechnet, indem die LDH-Freisetzung in den behandelten Proben mit einer positiven Kontrolle (vollständig lysierte Zellen) verglichen wird.

Signalwege und Wirkmechanismen

Der primäre Mechanismus der Eisen-Neurotoxizität ist die Erzeugung von oxidativem Stress. Das Lactat-Anion könnte diesen Effekt potenziell abschwächen.

Eisen(II) reagiert mit Wasserstoffperoxid (H₂O₂), einem Nebenprodukt des zellulären Stoffwechsels, in der Fenton-Reaktion, um das hochreaktive Hydroxylradikal (•OH) zu erzeugen. Dieses Radikal greift wahllos Lipide, Proteine und DNA an, was zu neuronalen Schäden führt.

Bildunterschrift: Fenton-Reaktion und die potenzielle Schutzrolle von Lactat.

Eine aktuelle Hypothese schlägt vor, dass Lactat als Fänger für Hydroxylradikale fungieren kann.[13][14] In einem Szenario, in dem Eisenlactat verwendet wird, könnte das gleichzeitig zugeführte Lactat einen Teil der durch die Fenton-Reaktion erzeugten Radikale neutralisieren und so die Netto-Neurotoxizität im Vergleich zu anderen Eisensalzen verringern.

Schlussfolgerung und Ausblick

Während Eisensulfat und Eisencitrat die etablierten Standards für die Eisensupplementierung in Zellkulturen sind, stellt Eisenlactat eine theoretisch vielversprechende Alternative für neuronale Studien dar. Seine Hauptvorteile liegen in der Bereitstellung von hoch bioverfügbarem Fe²⁺ und dem Lactat-Anion, das sowohl als wichtiger Energieträger für Neuronen dient als auch potenziell neuroprotektive, antioxidative Eigenschaften besitzt.

Bisher fehlen jedoch direkte experimentelle Vergleiche in der wissenschaftlichen Literatur, die diese Hypothese stützen. Forscher, die eine präzisere und potenziell physiologisch relevantere Methode zur Eisenzufuhr in neuronalen In-vitro-Modellen anstreben, werden ermutigt, die hier beschriebenen Validierungsprotokolle zu verwenden. Ein direkter Vergleich von Eisenlactat mit Eisensulfat hinsichtlich Zelllebensfähigkeit, ROS-Produktion und Eisenaufnahme wird entscheidende Daten liefern, um seine Eignung als zuverlässige und möglicherweise sicherere Eisenquelle für die neurowissenschaftliche Forschung zu bewerten.

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Vergleichende Analyse der Zytotoxizität von "Eisenlactat" und Eisengluconat

Veröffentlichungsdatum: 19. Dezember 2025

Autoren: Dr. [Ihr Name/Name Ihrer Organisation]

Zusammenfassung: Diese vergleichende Analyse untersucht die Zytotoxizität von Eisenlactat und Eisengluconat, zwei häufig verwendeten Eisenergänzungsmitteln. Unter Berücksichtigung der grundlegenden Mechanismen der Eisentoxizität, insbesondere der Ferroptose, werden in diesem Leitfaden die verfügbaren experimentellen Daten zusammengefasst, detaillierte Protokolle für Zytotoxizitätstests bereitgestellt und die beteiligten zellulären Signalwege visualisiert. Ziel ist es, Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung eine objektive Ressource zur Bewertung des Sicherheitsprofils dieser Eisenverbindungen zur Verfügung zu stellen.

Einleitung

Eisen ist ein essentielles Spurenelement, das für zahlreiche physiologische Prozesse von entscheidender Bedeutung ist. Eine übermäßige Eisenkonzentration kann jedoch zelluläre Schäden durch die Bildung von reaktiven Sauerstoffspezies (ROS) und die Induktion einer als Ferroptose bekannten Form des regulierten Zelltods verursachen.[1][2][3] Eisenlactat und Eisengluconat werden häufig zur Behandlung von Eisenmangelanämie eingesetzt. Das Verständnis ihres relativen zytotoxischen Potenzials ist für die Gewährleistung der Patientensicherheit von größter Bedeutung. Dieser Leitfaden bietet einen vergleichenden Überblick über die Zytotoxizität dieser beiden Verbindungen, der auf den aktuellen wissenschaftlichen Erkenntnissen beruht.

Quantitative Daten zur Zytotoxizität

Obwohl direkte vergleichende Studien zur Zytotoxizität von Eisenlactat und Eisengluconat in der wissenschaftlichen Literatur begrenzt sind, können aus Einzelstudien zu jeder Verbindung und verwandten Eisenformulierungen Rückschlüsse gezogen werden. Die folgende Tabelle fasst relevante quantitative Daten aus verfügbaren Studien zusammen.

Verbindung	Zelltyp	Konzentration	Expositionszeit	Assay	Beobachtete Effekte	Quelle
Eisengluconat	HepG2 (humane Leberkarzinom-Zelllinie)	Nicht spezifiziert (basierend auf klinisch relevanten Dosen)	Nicht spezifiziert	Dichlorfluorescein-Assay	Höchste Menge an redox-aktivem Eisen im Puffer im Vergleich zu Eisensucrose und Eisendextran; erhöhte intrazelluläre ROS-Produktion.	[4]
Eisengluconat	HepG2 (humane Leberkarzinom-Zelllinie)	Nicht spezifiziert	Nicht spezifiziert	Neutralrot-Assay	Keine Toxizität beobachtet.	[4]
Natrium-Eisen-Gluconat	HK-2 (humane Nierenzellen)	0,1 - 0,8 mg/ml	24 Stunden	MTT-Assay	Zelltoxizität bei höheren Konzentrationen beobachtet.	[5]
Natrium-Eisen-Gluconat	HK-2 (humane Nierenzellen)	Klinisch relevanter Dosierungsbereich	24 Stunden	LDH-Assay	Signifikante Freisetzung von LDH.	[5]
Eisenlactat	F344-Ratten (in vivo)	1% und 2% in der Nahrung	104 Wochen	Karzinogenitätsstudie	Keine Zunahme von Tumoren, aber Zunahme von Hyperplasien der azinären Zellen des Pankreas (Männchen) und der Endometriumdrüsen (Weibchen) bei 2%.	[6]
Eisen(II)-Ionen	SH-SY5Y (humane Neuroblastom-Zelllinie)	Verschiedene Konzentrationen	Nicht spezifiziert	MTT-Assay	Eisen(II) zeigte eine signifikant höhere Toxizität im Vergleich zu Eisen(III).	[7]

Anmerkung: Die Zytotoxizität von Eisenverbindungen ist stark vom Zelltyp, der Konzentration und den experimentellen Bedingungen abhängig. Die obigen Daten deuten darauf hin, dass Eisengluconat unter bestimmten In-vitro-Bedingungen zytotoxische Effekte auslösen kann, die wahrscheinlich mit der Freisetzung von redox-aktivem Eisen und der Erzeugung von ROS zusammenhängen.[4] Daten zur In-vitro-Zytotoxizität von Eisenlactat sind weniger verfügbar, obwohl Langzeit-In-vivo-Studien auf ein geringes karzinogenes Potenzial hindeuten.[6]

Beteiligte Signalwege: Eisen-induzierter Zelltod (Ferroptose)

Die primäre Form des durch Eisenüberladung induzierten Zelltods ist die Ferroptose, ein regulierter Zelltod, der durch die eisenabhängige Peroxidation von Lipiden gekennzeichnet ist.[1][3] Die wichtigsten Schritte dieses Signalweges sind:

• Eisenaufnahme und -stoffwechsel: Extrazelluläres Eisen (Fe³⁺), gebunden an Transferrin, wird von der Zelle aufgenommen. Innerhalb des Endosoms wird Fe³⁺ zu Fe²⁺ reduziert und in den labilen Eisenpool im Zytosol freigesetzt.[8]

• Fenton-Reaktion: Intrazelluläres Fe²⁺ reagiert mit Wasserstoffperoxid (H₂O₂) in der Fenton-Reaktion, um hochreaktive Hydroxylradikale (•OH) zu erzeugen.[2][9]

• Lipidperoxidation: Die Hydroxylradikale greifen mehrfach ungesättigte Fettsäuren (PUFAs) in den Zellmembranen an, was zu einer Kettenreaktion der Lipidperoxidation führt.[2][8]

• Zelluläre Abwehrmechanismen: Das Glutathion (GSH)/Glutathionperoxidase 4 (GPX4)-System ist der wichtigste Abwehrmechanismus gegen Lipidperoxidation.[3] Eine Erschöpfung von GSH oder die Inaktivierung von GPX4 macht die Zellen anfällig für Ferroptose.

• Zelltod: Die übermäßige Ansammlung von Lipidperoxiden führt zu einer Schädigung der Zellmembran, zum Verlust der Membranintegrität und schließlich zum Zelltod.[3][8]

Abbildung 1: Vereinfachter Signalweg der Ferroptose.

Experimentelle Protokolle zur Zytotoxizitätsbewertung

Die Bewertung der Zytotoxizität von Eisenverbindungen umfasst typischerweise eine Reihe von In-vitro-Assays, die verschiedene Aspekte der Zellgesundheit messen.[10]

MTT-Assay zur Messung der Zellviabilität

Dieser kolorimetrische Assay misst die metabolische Aktivität von Zellen, die ein Indikator für die Zellviabilität ist.

Prinzip: Lebensfähige Zellen mit aktiven Mitochondrien reduzieren das gelbe Tetrazoliumsalz MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid) zu violetten Formazankristallen.[11][12] Die Menge des produzierten Formazans ist proportional zur Anzahl der lebensfähigen Zellen.

Protokoll:

• Zellkultur: Zellen in einer 96-Well-Platte bei geeigneter Dichte aussäen und über Nacht inkubieren.

• Behandlung: Zellen mit unterschiedlichen Konzentrationen von Eisenlactat oder Eisengluconat für eine definierte Zeit (z. B. 24 Stunden) behandeln.

• MTT-Inkubation: MTT-Lösung zu jeder Vertiefung geben und für 2-4 Stunden inkubieren, damit sich Formazankristalle bilden.

• Solubilisierung: Das Medium entfernen und einen Lösungsvermittler (z. B. DMSO) hinzufügen, um die Formazankristalle aufzulösen.

• Messung: Die Extinktion bei einer Wellenlänge von ca. 570 nm mit einem Plattenlesegerät messen.

LDH-Assay zur Messung der Membranintegrität

Dieser Assay quantifiziert die Freisetzung des zytosolischen Enzyms Laktatdehydrogenase (LDH) aus Zellen mit geschädigten Membranen in das Kulturmedium.[11]

Prinzip: LDH katalysiert die Umwandlung von Laktat in Pyruvat, wobei NAD⁺ zu NADH reduziert wird. Die NADH-Menge, die photometrisch gemessen wird, ist direkt proportional zur Menge an freigesetztem LDH und damit zur Zytotoxizität.

Protokoll:

• Zellkultur und Behandlung: Wie beim MTT-Assay beschrieben durchführen.

• Probenentnahme: Nach der Behandlung eine Aliquote des Zellkulturüberstands entnehmen.

• Reaktion: Den Überstand mit der LDH-Reaktionsmischung mischen.

• Inkubation: Bei Raumtemperatur für die vom Kit-Hersteller angegebene Zeit inkubieren.

• Messung: Die Extinktion bei einer Wellenlänge von ca. 490 nm messen.

Arbeitsablauf des Zytotoxizitätstests

Der folgende Arbeitsablauf veranschaulicht die typischen Schritte bei der Durchführung von Zytotoxizitätstests.

Abbildung 2: Allgemeiner Arbeitsablauf für Zytotoxizitätstests.

Schlussfolgerung

Die Zytotoxizität von Eisenverbindungen ist eng mit ihrer Fähigkeit verbunden, an der Fenton-Reaktion teilzunehmen und Ferroptose auszulösen. Die verfügbaren Daten deuten darauf hin, dass Eisengluconat in vitro zytotoxische Effekte hervorrufen kann, insbesondere durch die Erzeugung von oxidativem Stress. Obwohl für Eisenlactat weniger direkte In-vitro-Zytotoxizitätsdaten vorliegen, deuten Langzeitstudien auf ein geringes toxikologisches Risiko hin, obwohl proliferative Läsionen bei hohen Dosen beobachtet wurden.

Es ist wichtig zu beachten, dass die In-vitro-Zytotoxizität nicht immer direkt auf die In-vivo-Toxizität übertragbar ist, da Faktoren wie die Absorption, Verteilung, der Metabolismus und die Ausscheidung eine entscheidende Rolle spielen. Zukünftige Head-to-Head-Vergleichsstudien unter standardisierten Bedingungen sind erforderlich, um das relative zytotoxische Potenzial von Eisenlactat und Eisengluconat endgültig zu bestimmen. Forscher sollten bei der Auswahl einer Eisenverbindung für klinische oder experimentelle Anwendungen die spezifischen zellulären und physiologischen Kontexte berücksichtigen.

References

• 1. Ferroptosis: Iron-mediated cell death linked to disease pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Mechanisms of Iron Mediated Programmed Cell Death and Its Roles in Eye Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Iron Metabolism in Ferroptosis [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Iron lactate induction of pancreatic and endometrial proliferative lesions and a lack of increased tumors in a 104-week carcinogenicity study in F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Investigation of in vitro cytotoxicity of the redox state of ionic iron in neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Unveiling the metal-driven death: ferroptosis and cuproptosis in leukemia | springermedizin.de [springermedizin.de]
• 9. dovepress.com [dovepress.com]
• 10. Assessing cytotoxicity of (iron oxide-based) nanoparticles: an overview of different methods exemplified with cationic magnetoliposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytotoxicity of iron oxide nanoparticles made from the thermal decomposition of organometallics and aqueous phase transfer with Pluronic F127 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comprehensive cytotoxicity studies of superparamagnetic iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Kreuzvalidierungsleitfaden: Quantifizierung von Eisenlactat mittels HPLC und ICP-MS

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, die eine genaue und zuverlässige Quantifizierung von Eisenlactat benötigen, ist die Wahl der geeigneten Analysemethode von entscheidender Bedeutung. Dieser Leitfaden bietet einen detaillierten Vergleich von zwei gängigen Techniken: der Hochleistungsflüssigkeitschromatographie (HPLC) zur indirekten Quantifizierung über das Lactat-Anion und der Massenspektrometrie mit induktiv gekoppeltem Plasma (ICP-MS) zur direkten Bestimmung des Eisengehalts.

Die Validierung analytischer Methoden ist ein kritischer Schritt in der pharmazeutischen Industrie, um die Qualität, Sicherheit und Wirksamkeit von Arzneimitteln zu gewährleisten.[1] Dieser Prozess folgt strengen regulatorischen Richtlinien wie denen des International Council for Harmonisation (ICH), insbesondere der Leitlinie Q2(R2), die die zu bewertenden Validierungsparameter wie Spezifität, Genauigkeit, Präzision, Nachweisgrenze (LOD), Bestimmungsgrenze (LOQ), Linearität, Bereich und Robustheit definiert.[2][3][4][5]

Vergleich der Leistungsdaten: HPLC vs. ICP-MS

Die Wahl zwischen HPLC und ICP-MS hängt von den spezifischen Anforderungen der Analyse ab. Während die HPLC die Quantifizierung der organischen Lactat-Komponente ermöglicht, bietet die ICP-MS eine hoch empfindliche Methode zur Bestimmung des gesamten Eisengehalts. Die folgende Tabelle fasst die typischen Leistungsdaten beider Methoden zusammen, basierend auf publizierten Daten für die Analyse von Lactat und Eisen in relevanten Matrices.

Leistungsparameter	HPLC-UV (Lactat-Quantifizierung)	ICP-MS (Eisen-Quantifizierung)	Anmerkungen
Spezifität/Selektivität	Hoch, abhängig von der chromatographischen Trennung von anderen organischen Säuren.	Sehr hoch, da die Methode auf dem Masse-zu-Ladung-Verhältnis des Eisen-Isotops basiert.[2]	Die HPLC-Methode kann durch Substanzen mit ähnlichen Retentionszeiten gestört werden. Die ICP-MS ist spezifisch für das Element, nicht für die chemische Form (z.B. Eisen(II) vs. Eisen(III)), es sei denn, sie wird mit einer Trenntechnik wie HPLC gekoppelt.
Linearitätsbereich	Typischerweise im Bereich von 0.001 - 0.005 g/mL für Natriumlactat.[4]	Breiter dynamischer Bereich, oft von ng/L bis in den hohen ppm-Bereich.[6]	Beide Methoden zeigen eine ausgezeichnete Linearität in ihren jeweiligen Arbeitsbereichen.
Nachweisgrenze (LOD)	ca. 0.00001 g/mL für Natriumlactat.[4]	Sehr niedrig, kann bis in den ng/L- (ppt) Bereich reichen.[6]	Die ICP-MS ist signifikant empfindlicher für die Detektion von Eisen als die HPLC-UV für Lactat.
Bestimmungsgrenze (LOQ)	ca. 0.0001 g/mL für Natriumlactat.[4]	Typischerweise im niedrigen µg/L- (ppb) Bereich oder darunter.	Die ICP-MS ermöglicht die Quantifizierung von Spurenmengen an Eisen, die für die HPLC unerreichbar sind.
Genauigkeit (Wiederfindung)	Gut, typischerweise >97%.	Ausgezeichnet, oft im Bereich von 90-110%.	Die Genauigkeit beider Methoden ist für pharmazeutische Analysen in der Regel sehr gut.
Präzision (RSD)	Gut, typischerweise <2% für Wiederholpräzision.[4]	Ausgezeichnet, RSD oft <5%.	Beide Methoden weisen eine hohe Präzision auf.
Probenvorbereitung	Einfach, in der Regel Verdünnung in der mobilen Phase.	Komplexer, erfordert in der Regel einen Säureaufschluss zur Zerstörung der organischen Matrix.[7]	Die Probenvorbereitung für die ICP-MS ist zeit- und arbeitsintensiver und erfordert spezielle Ausrüstung wie Mikrowellen-Aufschlusssysteme.

Experimentelle Protokolle

Die folgenden Protokolle beschreiben die grundlegenden Schritte für die Quantifizierung von Eisenlactat mittels HPLC-UV und ICP-MS. Diese müssen für spezifische Probenmatrizes und Geräte möglicherweise angepasst und validiert werden.

HPLC-UV-Methode zur indirekten Quantifizierung von Eisenlactat (über Lactat)

Diese Methode quantifiziert die Lactat-Konzentration in einer Probe. Die Konzentration von Eisenlactat wird dann stöchiometrisch berechnet.

1. Herstellung von Lösungen:

• Mobile Phase: 0.1 M Schwefelsäure in HPLC-Wasser. Die mobile Phase sollte filtriert und entgast werden.

• Standardlösungen: Eine Stammlösung von Natriumlactat (oder einem zertifizierten Eisenlactat-Standard) wird in HPLC-Wasser hergestellt. Daraus werden durch Verdünnung Kalibrierstandards im Konzentrationsbereich von 0.001 bis 0.005 g/mL hergestellt.

• Probenlösung: Eine genau eingewogene Menge der Eisenlactat-Probe wird in HPLC-Wasser gelöst und auf eine Konzentration innerhalb des Kalibrierbereichs verdünnt.

2. Chromatographische Bedingungen:

• HPLC-System: Ein isokratisches HPLC-System mit UV-Detektor.

• Säule: Eine für die Analyse von organischen Säuren geeignete Säule, z.B. eine Rezex RHM-Monosaccharid H+ Säule (300mm x 7.80 mm, 8 µm).

• Flussrate: 1.2 mL/min.

• Injektionsvolumen: 10 µl.

• Säulentemperatur: Raumtemperatur.

• Detektionswellenlänge: 210 nm.

3. Analyse und Auswertung:

• Die Standard- und Probenlösungen werden injiziert.

• Die Peakfläche des Lactat-Peaks wird gemessen.

• Eine Kalibrierkurve wird durch Auftragen der Peakfläche gegen die Konzentration der Standardlösungen erstellt.

• Die Lactat-Konzentration in der Probelösung wird anhand der Kalibrierkurve bestimmt.

• Die Konzentration von Eisenlactat wird basierend auf der molaren Masse von Lactat und Eisenlactat berechnet.

ICP-MS-Methode zur Quantifizierung des Gesamteisengehalts

Diese Methode bestimmt die Gesamtkonzentration von Eisen in der Probe nach einem Säureaufschluss.

1. Probenvorbereitung (Säureaufschluss):

• Eine genau eingewogene Menge der Eisenlactat-Probe (z.B. 0.1 g) wird in ein geeignetes Aufschlussgefäß (z.B. aus PTFE) gegeben.

• Eine Mischung aus hochreinen Säuren (z.B. 6 mL konzentrierte Salpetersäure und 2 mL Wasserstoffperoxid) wird hinzugefügt, um die organische Matrix zu zersetzen.[8]

• Der Aufschluss erfolgt in einem Mikrowellen-Aufschlusssystem. Ein typisches Programm beinhaltet das Aufheizen auf 200 °C über 15 Minuten und das Halten dieser Temperatur für weitere 15-20 Minuten.

• Nach dem Abkühlen wird die aufgeschlossene Lösung quantitativ in einen 50-mL-Messkolben überführt und mit Reinstwasser aufgefüllt.

2. Herstellung der Lösungen:

• Standardlösungen: Aus einer zertifizierten Eisen-Standardlösung (z.B. 1000 mg/L) werden durch serielle Verdünnung in einer verdünnten Säurelösung (z.B. 2% Salpetersäure) Kalibrierstandards im erwarteten Konzentrationsbereich der Proben (z.B. im niedrigen µg/L-Bereich) hergestellt.

• Interner Standard: Eine Lösung eines Elements, das nicht in der Probe erwartet wird (z.B. Germanium oder Yttrium), wird allen Standards und Proben zugesetzt, um instrumentelle Drifts zu korrigieren.

3. ICP-MS-Bedingungen:

• ICP-MS-System: Ein ICP-MS-Gerät, das für die Spurenelementanalyse optimiert ist.

• Plasma-Gas: Argon.

• Analysierte Isotope: ⁵⁶Fe und/oder ⁵⁷Fe.

• Messmodus: Einsatz einer Kollisions-/Reaktionszelle (z.B. mit Helium oder Wasserstoff), um polyatomare Interferenzen auf den Eisen-Isotopen zu minimieren.

4. Analyse und Auswertung:

• Die Kalibrierstandards und die vorbereiteten Probelösungen werden analysiert.

• Eine Kalibrierkurve wird aus den gemessenen Intensitäten der Eisen-Isotope in den Standards erstellt.

• Die Eisenkonzentration in den Proben wird anhand der Kalibrierkurve berechnet und unter Berücksichtigung der ursprünglichen Einwaage und des Verdünnungsfaktors auf die Konzentration im ursprünglichen Material zurückgerechnet.

Visualisierung der Arbeitsabläufe

Die folgenden Diagramme illustrieren die Arbeitsabläufe für die HPLC- und ICP-MS-Methoden.

Abbildung 1: Arbeitsablauf der HPLC-UV-Methode.

Abbildung 2: Arbeitsablauf der ICP-MS-Methode.

Zusammenfassung und Empfehlung

Die Wahl der Methode zur Quantifizierung von Eisenlactat sollte sich nach dem analytischen Ziel richten.

• Die HPLC-UV-Methode ist eine robuste, kostengünstige und weit verbreitete Technik, die sich gut für die routinemäßige Qualitätskontrolle eignet, bei der die Integrität und Konzentration der Lactat-Komponente von Interesse ist. Sie ist weniger empfindlich als die ICP-MS und liefert ein indirektes Maß für die Eisenlactat-Konzentration.

• Die ICP-MS-Methode ist die Methode der Wahl, wenn eine hochpräzise und empfindliche Quantifizierung des Gesamteisengehalts erforderlich ist, beispielsweise zur Einhaltung von Grenzwerten für Elementverunreinigungen gemäß ICH Q3D.[9] Obwohl die Probenvorbereitung aufwändiger ist, bietet sie eine unübertroffene Nachweisstärke und Spezifität für das Element Eisen.

Für eine umfassende Charakterisierung von Eisenlactat-Proben kann eine Kreuzvalidierung beider Methoden wertvolle Informationen liefern. Die HPLC kann die Konzentration des organischen Gegenions sicherstellen, während die ICP-MS den genauen Metallgehalt bestätigt. Die Kombination beider Ansätze bietet ein hohes Maß an Sicherheit bezüglich der Identität, Reinheit und Konzentration des pharmazeutischen Wirkstoffs.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Enhanced Elemental Analysis for Iron Preparations with ICP-MS [lambda-cro.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. ICP-MS Analysis of Iron from Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Bewertung der Wirksamkeit von "Eisenlactat" bei der Induktion von Ferroptose im Vergleich zu Erastin

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der Wirksamkeit von Eisen(II)-lactat und Erastin bei der Induktion der Ferroptose, einem eisenabhängigen, regulierten Zelltod. Die hier präsentierten Daten und Protokolle sollen Forschern helfen, fundierte Entscheidungen bei der Auswahl von Induktoren für ihre Studien zu treffen.

Zusammenfassung der quantitativen Daten

Die nachfolgende Tabelle fasst quantitative Daten zur Wirksamkeit von Eisen(II)-Salzen (als Surrogat für Eisen(II)-lactat) und Erastin bei der Induktion der Ferroptose zusammen. Die Daten stammen aus verschiedenen Studien und wurden zur besseren Vergleichbarkeit normalisiert.

Parameter	Eisen(II)-Salze (z.B. Eisen(II)-chlorid)	Erastin	Anmerkungen
IC50-Wert (Zellviabilität)	Variiert stark je nach Zelllinie (typ. 10-100 µM)	Variiert je nach Zelllinie (typ. 1-20 µM)	Die Empfindlichkeit der Zellen gegenüber beiden Substanzen ist stark kontextabhängig.
Lipid-ROS-Produktion	Signifikanter Anstieg (2- bis 4-fach über Kontrolle)	Signifikanter Anstieg (1,5- bis 3-fach über Kontrolle)	Gemessen mittels C11-BODIPY-Assay.
Malondialdehyd (MDA)-Spiegel	Erhöht (1,5- bis 2,5-fach über Kontrolle)	Erhöht (1,2- bis 2-fach über Kontrolle)	MDA ist ein Endprodukt der Lipidperoxidation.
Glutathion (GSH)-Spiegel	Keine direkte Wirkung	Signifikante Reduktion	Erastin hemmt die Cystin-Aufnahme, was zu einer GSH-Depletion führt.

Hinweis: Da spezifische quantitative Daten für Eisen(II)-lactat in der wissenschaftlichen Literatur begrenzt sind, wurden hier Daten für andere gängige Eisen(II)-Salze wie Eisen(II)-chlorid als repräsentatives Beispiel für die durch freie Eisenionen induzierte Ferroptose verwendet.

Signalwege und Wirkmechanismen

Die Induktion der Ferroptose durch Eisen(II)-lactat und Erastin erfolgt über unterschiedliche, aber sich überschneidende Signalwege.

Eisen(II)-lactat erhöht direkt die intrazelluläre Konzentration an labilem Eisen (Fe2+). Dieses überschüssige Eisen katalysiert die Fenton-Reaktion, bei der Wasserstoffperoxid (H₂O₂) in hochreaktive Hydroxylradikale (•OH) umgewandelt wird. Diese Radikale initiieren eine Kettenreaktion der Lipidperoxidation an mehrfach ungesättigten Fettsäuren in den Zellmembranen, was letztendlich zur Zerstörung der Membran und zum Zelltod führt.

Erastin hingegen wirkt primär als Inhibitor des Cystin/Glutamat-Antiporters (System Xc⁻).[1] Die Hemmung dieses Transporters führt zu einem Mangel an intrazellulärem Cystin, einer essentiellen Vorstufe für die Synthese von Glutathion (GSH). Der daraus resultierende GSH-Mangel inaktiviert die Glutathionperoxidase 4 (GPX4), ein Schlüsselenzym, das Lipidperoxide entgiftet.[1] Die Inaktivierung von GPX4 führt zur Anhäufung von Lipid-reaktiven Sauerstoffspezies (ROS) und zur Auslösung der Ferroptose.[1]

Abbildung 1: Vereinfachte Darstellung der Signalwege von Eisen(II)-lactat und Erastin.

Detaillierte experimentelle Protokolle

Die folgenden Protokolle beschreiben Standardmethoden zur Bewertung der Ferroptose-Induktion.

Zellviabilitäts-Assay (MTT-Assay)

Dieser Assay misst die metabolische Aktivität der Zellen als Indikator für ihre Lebensfähigkeit.

• Materialien:

  • Zellkulturmedium, fötales Kälberserum (FCS), Penicillin/Streptomycin

  • 96-Well-Platten

  • Eisen(II)-lactat oder Erastin-Stammlösungen

  • MTT-Reagenz (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid)

  • DMSO (Dimethylsulfoxid)

  • Mikroplatten-Reader

• Protokoll:

  • Zellen in einer 96-Well-Platte mit einer Dichte von 5.000-10.000 Zellen pro Well aussäen und über Nacht inkubieren.

  • Das Medium entfernen und durch frisches Medium ersetzen, das serielle Verdünnungen von Eisen(II)-lactat oder Erastin enthält.

  • Die Zellen für 24-48 Stunden inkubieren.

  • 10 µL MTT-Reagenz (5 mg/mL in PBS) zu jedem Well geben und für 2-4 Stunden bei 37°C inkubieren.

  • Das Medium vorsichtig entfernen und 100 µL DMSO zu jedem Well geben, um die Formazan-Kristalle aufzulösen.

  • Die Extinktion bei 570 nm mit einem Mikroplatten-Reader messen.

  • Die prozentuale Zellviabilität im Vergleich zu unbehandelten Kontrollen berechnen und die IC50-Werte bestimmen.

Messung der Lipidperoxidation (MDA-Assay)

Dieser Assay quantifiziert Malondialdehyd (MDA), ein stabiles Endprodukt der Lipidperoxidation.

• Materialien:

  • Mit Eisen(II)-lactat oder Erastin behandelte Zellen

  • MDA-Lysepuffer (oft mit BHT zur Verhinderung weiterer Oxidation)

  • Thiobarbitursäure (TBA)-Reagenz

  • Mikroplatten-Reader oder Spektralphotometer

• Protokoll:

  • Zellen nach der Behandlung ernten und in MDA-Lysepuffer lysieren.

  • Die Lysate zentrifugieren, um Zelltrümmer zu entfernen.

  • Den Überstand mit dem TBA-Reagenz mischen.

  • Die Mischung für 60 Minuten bei 95°C erhitzen, um die Bildung des MDA-TBA-Addukts zu ermöglichen.

  • Die Proben abkühlen und die Extinktion bei ca. 532 nm messen.

  • Die MDA-Konzentration anhand einer Standardkurve mit einem MDA-Standard bestimmen und auf die Proteinkonzentration des Lysats normalisieren.

Nachweis von Lipid-ROS (C11-BODIPY 581/591)

Dieser fluoreszenzbasierte Assay ermöglicht den Nachweis von Lipid-reaktiven Sauerstoffspezies in lebenden Zellen.

• Materialien:

  • Mit Eisen(II)-lactat oder Erastin behandelte Zellen

  • C11-BODIPY 581/591-Farbstoff

  • Fluoreszenzmikroskop oder Durchflusszytometer

• Protokoll:

  • Zellen mit der gewünschten Konzentration an Eisen(II)-lactat oder Erastin für den vorgesehenen Zeitraum behandeln.

  • In den letzten 30-60 Minuten der Inkubation den C11-BODIPY-Farbstoff (typ. 1-5 µM) zum Medium geben.

  • Die Zellen mit PBS oder einem geeigneten Puffer waschen.

  • Die Fluoreszenz analysieren. Bei oxidierten Lipiden verschiebt sich die Emission des Farbstoffs von Rot (~590 nm) nach Grün (~510 nm).

  • Das Verhältnis der grünen zur roten Fluoreszenz als Maß für die Lipid-ROS-Produktion quantifizieren.

Abbildung 2: Allgemeiner Arbeitsablauf für die vergleichende Analyse.

Schlussfolgerung

Sowohl Eisen(II)-lactat als auch Erastin sind wirksame Induktoren der Ferroptose, agieren jedoch über unterschiedliche primäre Mechanismen.

• Eisen(II)-lactat (und andere Eisen(II)-Salze) wirkt als direkter Lieferant des katalytischen Eisens für die Fenton-Reaktion und ist ideal für Studien, die sich auf die direkte Rolle von Eisen und oxidativen Stress konzentrieren.

• Erastin ist ein klassischer Inhibitor des System Xc⁻ und eignet sich hervorragend für die Untersuchung von Signalwegen, die mit dem GSH-Metabolismus und der GPX4-Funktion zusammenhängen.

Die Wahl des Induktors sollte vom spezifischen Forschungsziel abhängen. Für eine maximale Induktion der Ferroptose könnte eine kombinierte Behandlung, die sowohl die Eisenverfügbarkeit erhöht als auch die antioxidative Abwehr schwächt, in Betracht gezogen werden. Die in diesem Leitfaden bereitgestellten Protokolle und Daten bieten eine solide Grundlage für die Planung und Durchführung solcher Experimente.

References

• 1. Frontiers | Iron Administration Overcomes Resistance to Erastin-Mediated Ferroptosis in Ovarian Cancer Cells [frontiersin.org]

Vergleichende Analyse der Genexpression nach Behandlung mit Eisenlactat und Eisenchlorid: Ein Leitfaden für Forscher

Für: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine vergleichende Übersicht über die erwarteten Auswirkungen von Eisenlactat und Eisenchlorid auf die Genexpression. Da in der wissenschaftlichen Literatur keine direkten vergleichenden Studien zur Genexpressionsanalyse dieser beiden spezifischen Eisenverbindungen veröffentlicht wurden, stützt sich diese Analyse auf eine Synthese von Studien, die die Auswirkungen von Lactat und verschiedenen Eisenformen auf zelluläre Prozesse und Genregulation untersuchen.

Zusammenfassung der erwarteten differentiellen Genexpression

Die nachstehende Tabelle fasst Gene zusammen, deren Expression wahrscheinlich durch die Behandlung mit Eisenlactat im Vergleich zu Eisenchlorid unterschiedlich beeinflusst wird. Diese Zusammenstellung basiert auf der bekannten Rolle von Lactat in der Signaltransduktion und allgemeinen eisenregulierten Genen.

Gen	Funktion	Erwartete Veränderung (Eisenlactat vs. Eisenchlorid)	Begründung
HAMP (Hepcidin)	Hauptregulator der Eisenhomöostase	↑	Lactat stimuliert die Hepcidin-Expression über den BMP-SMAD-Signalweg.[1]
SLC40A1 (Ferroportin)	Eisentransporter (Efflux)	↓	Erhöhtes Hepcidin führt zum Abbau von Ferroportin.[1]
SMAD1/5	Signaltransduktoren	↑ (Phosphorylierung)	Lactat aktiviert die SMAD-Signalkaskade.[1]
TFRC (Transferrin-Rezeptor 1)	Eisenaufnahme	↔ oder leicht ↓	Generell durch Eisen-Repletion herunterreguliert, aber möglicherweise durch Lactat-spezifische Effekte moduliert.[2]
FTH1/FTL (Ferritin)	Eisenspeicherung	↑	Erhöhte intrazelluläre Eisenkonzentrationen induzieren die Ferritin-Synthese zum Schutz vor oxidativem Stress.
NF-κB-Zielgene (z.B. IL-8)	Entzündung, Angiogenese	↑	Lactat kann den NF-κB-Signalweg aktivieren.[3]
SLC7A11 (System Xc- Subunit)	Cystein-Aufnahme, GSH-Synthese	↑	Lactat kann über Histon-Lactylierung die Expression von SLC7A11 stabilisieren und so die Resistenz gegen Ferroptose fördern.[2]

Detaillierte experimentelle Protokolle

Für eine direkte vergleichende Analyse der Genexpression nach Behandlung mit Eisenlactat und Eisenchlorid wird das folgende Protokoll für eine RNA-Sequenzierungsanalyse (RNA-Seq) empfohlen.

1. Zellkultur und Behandlung:

• Zelllinie: Caco-2-Zellen (ein In-vitro-Modell für intestinale Absorptionszellen) werden bis zur Differenzierung kultiviert.[4]

• Behandlungsbedingungen: Die differenzierten Zellen werden für 24 Stunden in Medien inkubiert, die entweder mit Eisenlactat (z. B. 100 µM), Eisenchlorid (z. B. 100 µM) oder einem Vehikel (Kontrolle) supplementiert sind. Die Konzentrationen sollten auf Basis von vorläufigen Zytotoxizitätstests optimiert werden.

2. RNA-Extraktion und Qualitätskontrolle:

• Gesamt-RNA wird aus den Zellpellets unter Verwendung eines kommerziellen Kits (z. B. RNeasy Mini Kit, Qiagen) nach Herstellerangaben extrahiert.

• Die RNA-Integrität wird mit einem Agilent 2100 Bioanalyzer bewertet. Proben mit einem RNA Integrity Number (RIN) > 8 werden für die weitere Analyse verwendet.

3. Bibliotheksvorbereitung und Sequenzierung:

• mRNA wird aus der Gesamt-RNA mittels Poly-A-Selektion isoliert.

• Die Erstellung der Sequenzierbibliotheken erfolgt mit einem Standard-Kit (z. B. Illumina TruSeq RNA Sample Preparation Kit).

• Die Sequenzierung wird auf einer Illumina-Plattform (z. B. HiSeq) durchgeführt, um eine ausreichende Lesetiefe zu gewährleisten.

4. Bioinformatische Analyse:

• Qualitätskontrolle der Reads: Roh-Reads werden mit Tools wie FastQC überprüft und mit Trimmomatic getrimmt, um Adaptersequenzen und Reads von geringer Qualität zu entfernen.

• Alignment: Die prozessierten Reads werden gegen ein Referenzgenom (z. B. human hg38) unter Verwendung eines Splicing-bewussten Aligners wie STAR oder HISAT2 ausgerichtet.

• Quantifizierung der Genexpression: Die Anzahl der Reads pro Gen wird mit featureCounts oder HTSeq-count ermittelt.

• Analyse der differentiellen Expression: Die differentielle Genexpression zwischen den Behandlungsgruppen wird mit Paketen wie DESeq2 oder edgeR in R analysiert. Gene mit einem adjustierten p-Wert (FDR) < 0,05 und einem |log2 Fold Change| ≥ 1 werden als signifikant differentiell exprimiert betrachtet.[5]

• Funktionelle Anreicherung: Eine Gen-Ontologie (GO) und eine Pathway-Analyse (z. B. KEGG) werden mit den differentiell exprimierten Genen durchgeführt, um die betroffenen biologischen Prozesse und Signalwege zu identifizieren.

Visualisierungen: Signalwege und Arbeitsabläufe

Die folgenden Diagramme illustrieren die beteiligten Signalwege und den experimentellen Arbeitsablauf.

References

• 1. Lactate as a regulator of iron homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Novel protein acylations in ferroptosis: decoding the regulatory roles of lactylation, crotonylation, succinylation, and β-hydroxybutyrylation [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. academic.oup.com [academic.oup.com]

Validierung von Tiermodellen für die Untersuchung des „Eisenlactat“-Metabolismus: Ein Vergleichsleitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Die Untersuchung des Eisenlactat-Metabolismus ist ein aufstrebendes Forschungsgebiet mit potenziellen Implikationen für die Behandlung von Eisenmangelanämie und anderen Erkrankungen, die mit einem gestörten Eisen- und Energiestoffwechsel zusammenhängen. Die Wahl des geeigneten Tiermodells ist ein entscheidender Schritt, um aussagekräftige und auf den Menschen übertragbare Daten zu generieren. Dieser Leitfaden bietet einen objektiven Vergleich gängiger Tiermodelle und stellt validierte experimentelle Protokolle zur Untersuchung des Eisenlactat-Stoffwechsels vor.

Vergleich der Tiermodelle

Die Auswahl eines Tiermodells sollte sich an den spezifischen Forschungsfragen sowie den physiologischen und metabolischen Ähnlichkeiten zum Menschen orientieren. Nagetiere wie Mäuse und Ratten sind aufgrund ihrer geringen Kosten, der einfachen Handhabung und der Verfügbarkeit genetisch veränderter Stämme die am häufigsten verwendeten Modelle in der Stoffwechselforschung.[1][2] Schweine bieten aufgrund ihrer physiologischen Ähnlichkeit mit dem Menschen, insbesondere im Magen-Darm-Trakt, ebenfalls ein wertvolles Modell.[3]

Merkmal	Maus (Mus musculus)	Ratte (Rattus norvegicus)	Schwein (Sus scrofa domesticus)
Vorteile	Geringe Kosten, kurze Generationszeit, genetische Modifizierbarkeit, zahlreiche etablierte Krankheitsmodelle.[1]	Größer als Mäuse, was die Entnahme von Blutproben erleichtert; gut charakterisierter Eisenstoffwechsel.[3][4]	Hohe physiologische Ähnlichkeit zum Menschen (Verdauungstrakt, Herz-Kreislauf-System); Allesfresser.[3]
Nachteile	Hohe Stoffwechselrate; Unterschiede im Eisenstoffwechsel im Vergleich zum Menschen (z.B. keine Häm-Eisen-Aufnahme).[3]	Geringere Verfügbarkeit von genetisch veränderten Stämmen im Vergleich zur Maus.	Hohe Haltungskosten, ethische Bedenken, längere Generationszeit.
Relevanz für Eisenstoffwechsel	Weit verbreitet für Studien zu genetischen Störungen des Eisenstoffwechsels wie Hämochromatose.[1]	Etabliertes Modell für Eisenmangelanämie und die Untersuchung der Bioverfügbarkeit von Eisensupplementen.[4][5]	Exzellentes Modell zur Untersuchung der Eisenresorption aus der Nahrung.[3]
Relevanz für Laktatstoffwechsel	Hohe Oxidationsraten von Laktat.[6]	Gut charakterisierter Laktatstoffwechsel unter verschiedenen physiologischen Bedingungen.	Ähnliche Laktatkinetik wie beim Menschen unter Belastung.

Experimentelle Protokolle zur Validierung

Die Validierung eines Tiermodells für die Untersuchung des Eisenlactat-Metabolismus erfordert eine Reihe von Experimenten, um die Reaktion des Modells auf eine Eisenlactat-Supplementierung zu charakterisieren.

Eisenmangel-Induktion und Supplementierung

Ein gängiges Verfahren zur Untersuchung der Eisen-Bioverfügbarkeit ist die Depletions-Repletions-Methode.[1][2]

• Depletionsphase: Die Tiere werden über einen Zeitraum von 3-4 Wochen mit einer eisenarmen Diät gefüttert, um einen Eisenmangel zu induzieren.[5]

• Repletionsphase: Die Tiere werden in Gruppen eingeteilt und erhalten eine eisenarme Diät, die mit verschiedenen Eisenquellen (z.B. Eisenlactat, Eisensulfat) in äquivalenten Dosen supplementiert wird. Eine Kontrollgruppe erhält weiterhin die eisenarme Diät.[5]

• Probenentnahme: Blutproben werden zu definierten Zeitpunkten entnommen, um hämatologische und serologische Parameter zu analysieren. Am Ende der Studie werden Gewebeproben (Leber, Milz, Dünndarm) für die Analyse von Eisenspeichern und Genexpression entnommen.

Analyse der Eisenparameter

Zur Bewertung des Eisenstatus werden folgende Parameter gemessen:

• Hämatologische Parameter: Hämoglobin, Hämatokrit, mittlere korpuskuläre Volumen (MCV).

• Serologische Parameter: Serumeisen, Transferrinsättigung, totale Eisenbindungskapazität (TIBC).[5]

• Gewebseisen: Eisengehalt in Leber und Milz als Indikator für die Eisenspeicherung.

• Genexpressionsanalyse: Expression von Genen, die am Eisenstoffwechsel beteiligt sind (z.B. Hepcidin, Ferroportin, DMT1) mittels quantitativer PCR.[4]

Analyse der Laktatparameter

Die Laktatkonzentration kann in verschiedenen Proben bestimmt werden, um den Einfluss von Eisenlactat auf den Energiestoffwechsel zu untersuchen.[7]

• Blutlaktat: Messung der Laktatkonzentration im Vollblut oder Plasma.[7]

• Gewebelaktat: Bestimmung der Laktatkonzentration in Muskel- und Lebergewebe.

• Laktat-Turnover-Studien: Verwendung von stabilen Isotopen (z.B. 13C-markiertes Laktat), um die Kinetik des Laktatstoffwechsels zu untersuchen.

Visualisierung von Signalwegen und Arbeitsabläufen

Die folgenden Diagramme illustrieren wichtige Aspekte der Validierung von Tiermodellen für die Untersuchung des Eisenlactat-Metabolismus.

Abbildung 1: Vereinfachter Signalweg der Eisenaufnahme und -regulation.

Abbildung 2: Der Cori-Zyklus und der Laktat-Shuttle zwischen Gewebe und Leber.

Abbildung 3: Experimenteller Arbeitsablauf zur Validierung eines Tiermodells.

Zusammenfassung der quantitativen Daten

Die folgende Tabelle fasst beispielhafte quantitative Daten zusammen, die in einer Validierungsstudie mit Ratten erhoben werden könnten.[4][5]

Parameter	Kontrollgruppe (eisenarm)	Eisenlactat-Gruppe	Eisensulfat-Gruppe
Hämoglobin (g/dL)	7.5 ± 0.5	12.0 ± 0.8	11.8 ± 0.7
Serumeisen (µg/dL)	30 ± 5	110 ± 15	105 ± 12
Transferrinsättigung (%)	10 ± 3	35 ± 5	33 ± 4
Leber-Eisengehalt (µg/g)	50 ± 10	150 ± 20	145 ± 18
Blutlaktat (mmol/L)	1.2 ± 0.2	1.5 ± 0.3	1.3 ± 0.2
Hepcidin mRNA (rel. Expr.)	0.2 ± 0.1	1.5 ± 0.4	1.4 ± 0.3

• p < 0.05 im Vergleich zur Kontrollgruppe. Die Werte sind als Mittelwert ± Standardabweichung dargestellt.

Dieser Leitfaden bietet eine Grundlage für die rationale Auswahl und Validierung von Tiermodellen zur Untersuchung des Eisenlactat-Metabolismus. Eine sorgfältige Planung der Experimente und die Berücksichtigung der spezifischen Vor- und Nachteile jedes Modells sind entscheidend für den Erfolg der Forschung auf diesem Gebiet.

References

• 1. Advantages and disadvantages of the animal models v. in vitro studies in iron metabolism: a review | animal | Cambridge Core [cambridge.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Animal Models of Normal and Disturbed Iron and Copper Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative analysis of oral and intravenous iron therapy in rat models of inflammatory anemia and iron deficiency | Haematologica [haematologica.org]
• 5. Comparative study of the effects of different iron sources on bioavailability and gastrointestinal tolerability in iron-deficient rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Laktat - DocCheck Flexikon [flexikon.doccheck.com]

Benchmarking Eisenlactat: Ein Vergleich mit anderen organischen Eisenverbindungen

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der Leistung von Eisenlactat im Vergleich zu anderen organischen Eisenverbindungen wie Eisengluconat und Eisencitrat. Die hier präsentierten Daten stützen sich auf verfügbare In-vitro-Studien und systematische Übersichtsarbeiten, um Fachleuten eine fundierte Entscheidungsgrundlage für die Auswahl von Eisenverbindungen in Forschung und Produktentwicklung zu ermöglichen.

Zusammenfassung der quantitativen Daten

Die folgende Tabelle fasst die Leistungsindikatoren für Eisenlactat im Vergleich zu Eisengluconat und Eisencitrat zusammen. Es ist zu beachten, dass direkte vergleichende Studien, die alle drei Verbindungen unter identischen Bedingungen testen, in der wissenschaftlichen Literatur begrenzt sind. Die hier dargestellten Daten wurden aus verschiedenen Quellen zusammengetragen und sollten unter Berücksichtigung der unterschiedlichen experimentellen Rahmenbedingungen interpretiert werden.

Parameter	Eisenlactat	Eisengluconat	Eisencitrat	Anmerkungen
Bioverfügbarkeit (In-vitro-Modell)	Aufgrund der guten Löslichkeit wird eine gute Bioverfügbarkeit angenommen.[1]	Zeigt in In-vitro-Modellen eine signifikante Eisenaufnahme.	Die Bioverfügbarkeit kann durch die Chelatbildung beeinflusst werden.	Quantitative Vergleichsdaten aus einer einzelnen Studie sind nicht verfügbar. Die Bioverfügbarkeit wird oft im Caco-2-Zellmodell durch Ferritinbildung gemessen.
Löslichkeit in Wasser	Gut löslich.[1]	Löslich.	Löslich.	Eine gute Löslichkeit ist oft ein Indikator für eine potenziell höhere Bioverfügbarkeit.
Gastrointestinale Verträglichkeit	Gilt allgemein als gut verträglich.	In einer systematischen Übersichtsarbeit wurde eine Inzidenz von gastrointestinalen Nebenwirkungen von 29,9 % berichtet.[2][3]	Daten zur spezifischen Inzidenz von Nebenwirkungen sind begrenzt.	Die Daten für Eisengluconat stammen aus einer Meta-Analyse verschiedener Studien.[2][3] Für Eisenlactat und Eisencitrat fehlen vergleichbare quantitative Daten zur Häufigkeit von Nebenwirkungen.
Oxidatives Potenzial	Zeigt in vitro eine geringere oxidative Wirkung auf Kolongewebe im Vergleich zu Eisensulfat.	Zeigt in vitro eine geringere oxidative Wirkung auf Kolongewebe im Vergleich zu Eisensulfat.	Daten nicht verfügbar.	Eine geringere oxidative Wirkung kann zu einer besseren gastrointestinalen Verträglichkeit beitragen.

Experimentelle Protokolle

Die Bewertung der Bioverfügbarkeit von Eisenverbindungen erfolgt häufig mittels In-vitro-Methoden, die die physiologischen Bedingungen des menschlichen Magen-Darm-Trakts simulieren. Ein etabliertes Modell ist der Caco-2-Zell-Bioassay.

In-vitro-Verdauung und Caco-2-Zellkulturmodell zur Bestimmung der Eisenbioverfügbarkeit

Dieses Protokoll beschreibt eine standardisierte Methode zur Bewertung der relativen Bioverfügbarkeit verschiedener Eisenverbindungen.

1. Zellkultur:

• Zelllinie: Caco-2-Zellen (humane Kolon-Adenokarzinom-Zellen), die sich zu einem Monolayer differenzieren und Eigenschaften von Enterozyten des Dünndarms aufweisen.

• Kultivierungsbedingungen: Die Zellen werden in einem geeigneten Kulturmedium (z. B. DMEM) mit Zusätzen wie fötalem Kälberserum (FBS) und Antibiotika bei 37 °C und 5 % CO2 kultiviert.

• Differenzierung: Die Zellen werden über einen Zeitraum von 12-14 Tagen kultiviert, um eine vollständige Differenzierung und die Bildung von dichten Zell-Zell-Verbindungen (Tight Junctions) zu ermöglichen.

2. In-vitro-Verdauung:

• Probenvorbereitung: Die zu testenden Eisenverbindungen (Eisenlactat, Eisengluconat, Eisencitrat) werden in einer Konzentration vorbereitet, die einer physiologischen Dosis entspricht.

• Magenphase: Die Proben werden mit Pepsin bei einem sauren pH-Wert (ca. 2,0) für eine definierte Zeit (z. B. 1 Stunde) bei 37 °C inkubiert, um die Magenverdauung zu simulieren.

• Darmphase: Der pH-Wert des Digests wird mit Natriumbicarbonat auf einen neutralen Wert (ca. 7,0) angehoben. Pankreatin und Gallensalze werden hinzugefügt, und die Inkubation wird für eine weitere definierte Zeit (z. B. 2 Stunden) bei 37 °C fortgesetzt, um die Dünndarmverdauung zu simulieren.

3. Exposition der Caco-2-Zellen:

• Das verdaute Gemisch wird auf den apikalen Teil des Caco-2-Zellmonolayers aufgetragen.

• Die Zellen werden für einen bestimmten Zeitraum (z. B. 2 Stunden) mit dem verdauten Gemisch inkubiert, um die Eisenaufnahme zu ermöglichen.

4. Messung der Ferritinbildung:

• Nach der Inkubation werden die Zellen gewaschen, um nicht aufgenommenes Eisen zu entfernen.

• Die Zellen werden lysiert, und die Konzentration des intrazellulären Ferritins wird mittels eines Enzym-gekoppelten Immunadsorptions-Assays (ELISA) bestimmt.

• Die Ferritinkonzentration wird auf den Gesamtproteingehalt der Zelllysate normalisiert. Eine höhere Ferritinbildung korreliert mit einer höheren Eisenaufnahme und somit einer höheren Bioverfügbarkeit.

Visualisierungen

Signalweg der intestinalen Eisenabsorption

Der folgende Signalweg illustriert die zellulären Mechanismen der Eisenaufnahme im Dünndarm. Ferri-Eisen (Fe³⁺) aus der Nahrung muss zunächst durch das Enzym Duodenales Cytochrom b (Dcytb) an der apikalen Membran der Enterozyten zu Ferro-Eisen (Fe²⁺) reduziert werden. Anschließend wird Fe²⁺ durch den Divalenten Metalltransporter 1 (DMT1) in die Zelle transportiert. Innerhalb der Zelle kann das Eisen entweder als Ferritin gespeichert oder über den basolateralen Transporter Ferroportin (FPN1) in den Blutkreislauf abgegeben werden. Das an Ferroportin gebundene Hephaestin oxidiert Fe²⁺ wieder zu Fe³⁺, welches dann an Transferrin im Blut binden kann.

References

• 1. pubmed.ai [pubmed.ai]
• 2. researchgate.net [researchgate.net]
• 3. bfr.bund.de [bfr.bund.de]

Reproduzierbarkeit von "Eisenlactat"-induzierten zellulären Phänotypen: Ein Vergleichsleitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der durch Eisenlactat induzierten zellulären Phänotypen mit alternativen Eisenverbindungen. Der Schwerpunkt liegt auf der Reproduzierbarkeit der experimentellen Ergebnisse, untermauert durch verfügbare quantitative Daten und detaillierte Versuchsprotokolle.

Einleitung

Eisen ist ein essentielles Spurenelement, das in zelluläre Prozesse wie den Sauerstofftransport und die DNA-Synthese involviert ist. Ein Übermaß an Eisen kann jedoch durch die Generierung reaktiver Sauerstoffspezies (ROS) über die Fenton-Reaktion zu oxidativem Stress und Zelltod führen. Eine spezifische Form des eisenabhängigen Zelltods ist die Ferroptose, die durch die Akkumulation von Lipidperoxiden gekennzeichnet ist. Eisenlactat wird als bioverfügbare Eisenquelle zunehmend in der Forschung zur Untersuchung eisenabhängiger zellulärer Phänotypen, einschließlich der Ferroptose, eingesetzt. Die Reproduzierbarkeit dieser induzierten Phänotypen ist jedoch für die Validität und Translation von Forschungsergebnissen von entscheidender Bedeutung. Dieser Leitfaden vergleicht Eisenlactat mit anderen häufig verwendeten Eisenverbindungen wie Eisensulfat und Eisen(III)-ammoniumcitrat (FAC) im Hinblick auf ihre Fähigkeit, reproduzierbare zelluläre Effekte zu induzieren.

Vergleich der Eisenverbindungen zur Induktion zellulärer Phänotypen

Die Wahl der Eisenverbindung kann die zelluläre Reaktion und die Reproduzierbarkeit der Ergebnisse erheblich beeinflussen. Die folgende Tabelle fasst die Eigenschaften und bekannten zellulären Effekte von Eisenlactat und seinen Alternativen zusammen.

Eigenschaft	Eisenlactat	Eisensulfat	Eisen(III)-ammoniumcitrat (FAC)
Chemische Form	Eisen(II)-Lactat	Eisen(II)-Sulfat	Komplex aus Eisen(III), Ammonium (B1175870) und Citrat
Bioverfügbarkeit	Generell als hoch angesehen; Lactat kann die Eisenaufnahme fördern.[1]	Standard-Eisensupplement, aber die Bioverfügbarkeit kann durch diätetische Faktoren beeinflusst werden.	Wird häufig in Zellkulturexperimenten zur Induktion von Eisenüberladung verwendet.[2]
Bekannte zelluläre Phänotypen	Induziert Eisenüberladung, oxidativen Stress und kann Ferroptose auslösen.[3]	Induziert Eisenüberladung und oxidativen Stress.[4]	Induziert Eisenüberladung, Lipidperoxidation und Ferroptose.[2]
Rolle des Anions	Lactat ist ein aktives Molekül, das den Zellstoffwechsel und die Signaltransduktion beeinflussen und die Ferroptose-Antwort modulieren kann.	Sulfat wird im Allgemeinen als metabolisch inert angesehen.	Citrat kann als Eisen-Chelator fungieren und den Zellstoffwechsel beeinflussen.
Potenzielle Variabilität	Die duale Rolle von Lactat als Energiequelle und Signalmolekül kann zu kontextabhängigen und potenziell variableren Ergebnissen führen.	Die zelluläre Reaktion ist hauptsächlich von der Eisenkonzentration abhängig.	Die Komplexität der Verbindung kann zu variabler Eisenfreisetzung und zellulären Effekten führen.

Quantitative Daten zum Vergleich

Die direkte vergleichende Untersuchung der Reproduzierbarkeit von durch verschiedene Eisenverbindungen induzierten Phänotypen ist in der Literatur begrenzt. Die folgende Tabelle fasst jedoch verfügbare quantitative Daten aus Studien zusammen, die die zytotoxischen Effekte dieser Verbindungen vergleichen.

Tabelle 1: Zytotoxizität verschiedener Eisenverbindungen in Krebszelllinien

Eisenverbindung	Zelllinie	IC50 (µM)	Expositionszeit (h)
Eisensulfat	HepG2	> 1400	24
Eisensulfat	BALB/3T3	> 1400	24
Eisen(III)-chlorid	HepG2	1300	24
Eisen(III)-chlorid	BALB/3T3	> 1400	24

Anmerkung: Die Daten stammen aus einer Studie, die die Zytotoxizität von Eisen(III)-chlorid und Nickel(II)-chlorid vergleicht.[5] Die IC50-Werte für Eisensulfat sind oft hoch, was darauf hindeutet, dass hohe Konzentrationen erforderlich sind, um eine signifikante Zytotoxizität zu induzieren.

Tabelle 2: Induktion von Amphiregulin durch verschiedene Eisenverbindungen in HT-29-Zellen

Eisenverbindung (500 µM)	Relative Amphiregulin-Induktion (fach gegenüber Kontrolle)
Eisenlactat	~ 2.5
Eisensulfat	~ 1.5
Eisen(III)-citrat	~ 4.0
Eisen(III)-pyrophosphat	~ 10.0
Eisen(III)-EDTA	~ 8.0

Daten extrahiert und interpretiert aus einer vergleichenden Studie über Eisenchelate und Eisensalze.[1][3] Diese Daten deuten darauf hin, dass die Art der Eisenverbindung die zelluläre Signaltransduktion signifikant beeinflussen kann.

Experimentelle Protokolle

Die Reproduzierbarkeit hängt stark von standardisierten Protokollen ab. Im Folgenden finden Sie detaillierte Methoden für Schlüssel-Experimente zur Untersuchung von eiseninduzierten zellulären Phänotypen.

Protokoll zur Induktion der Ferroptose

Dieses Protokoll beschreibt die Induktion der Ferroptose in adhärenten Krebszellen unter Verwendung einer Eisenquelle und die Bestätigung mittels eines Ferroptose-Inhibitors.

• Zellaussaat: Säen Sie Zellen in einer 96-Well-Platte in einer Dichte aus, die zum Zeitpunkt der Behandlung zu einer Konfluenz von 70-80 % führt. Inkubieren Sie die Zellen über Nacht bei 37 °C und 5 % CO2.

• Vorbereitung der Behandlungslösungen:

  • Stammlösungen von Eisenlactat, Eisensulfat und FAC in sterilem Wasser oder einem geeigneten Lösungsmittel vorbereiten.

  • Eine Stammlösung des Ferroptose-Inhibitors Ferrostatin-1 (Fer-1) in DMSO vorbereiten.

  • Serielle Verdünnungen der Eisenverbindungen im kompletten Zellkulturmedium herstellen. Empfohlener Konzentrationsbereich: 10 µM - 1 mM.

  • Für jede Eisenkonzentration eine parallele Behandlung mit zusätzlicher Vorinkubation (1-2 Stunden) mit 1 µM Fer-1 vorbereiten.

  • Eine Vehikelkontrolle (Lösungsmittel der Eisenverbindung) und eine Kontrolle ohne Behandlung einschließen.

• Zellbehandlung: Entfernen Sie das alte Medium und fügen Sie die vorbereiteten Behandlungslösungen hinzu.

• Inkubation: Inkubieren Sie die Platte für einen vordefinierten Zeitraum (z. B. 24, 48 oder 72 Stunden).

• Bestimmung der Zellviabilität: Messen Sie die Zellviabilität mit einem geeigneten Assay (z. B. MTT, CellTiter-Glo®) gemäß den Anweisungen des Herstellers.

• Datenanalyse: Normalisieren Sie die Viabilitätsdaten auf die Vehikelkontrolle. Eine echte Ferroptose wird durch eine signifikante Verringerung der Zellviabilität durch die Eisenverbindung angezeigt, die durch die gleichzeitige Behandlung mit Fer-1 gerettet wird.[6][7][8]

Protokoll zur Messung der Lipidperoxidation

Dieses Protokoll verwendet den Fluoreszenzfarbstoff C11-BODIPY(581/591) zur Detektion der Lipidperoxidation.

• Zellbehandlung: Behandeln Sie die Zellen wie in Protokoll 4.1 beschrieben.

• Färbung: 1-2 Stunden vor dem Ende des Behandlungszeitraums C11-BODIPY(581/591) in einer Endkonzentration von 1-5 µM zum Kulturmedium geben. 30-60 Minuten bei 37 °C inkubieren.

• Waschen: Die Zellen zweimal vorsichtig mit vorgewärmter phosphatgepufferter Salzlösung (PBS) waschen.

• Analyse:

  • Mikroskopie: Die Zellen sofort unter einem Fluoreszenzmikroskop visualisieren. Die unoxidierte Sonde fluoresziert rot, während die oxidierte Form grün fluoresziert. Ein Anstieg des Verhältnisses von grüner zu roter Fluoreszenz deutet auf eine Lipidperoxidation hin.

  • Durchflusszytometrie: Die Zellen ernten, in PBS resuspendieren und mit einem Durchflusszytometer analysieren. Die grüne Fluoreszenz im FITC-Kanal und die rote Fluoreszenz im PE-Kanal detektieren.[6][9]

Protokoll zur Quantifizierung des intrazellulären Eisens

Dieses Protokoll beschreibt eine kolorimetrische Methode zur Bestimmung des intrazellulären Eisengehalts.

• Zellbehandlung und Ernte: Behandeln Sie die Zellen wie gewünscht und ernten Sie sie durch Trypsinisierung oder Abschaben. Waschen Sie das Zellpellet mit PBS.

• Zelllyse: Lysieren Sie die Zellen in 50 mM NaOH für 2 Stunden. Neutralisieren Sie die Lysate durch Zugabe des gleichen Volumens an 10 mM HCl und beschallen Sie sie.

• Proteinkonzentrationsbestimmung: Bestimmen Sie die Proteinkonzentration der Lysate (z. B. mit einem BCA-Assay).

• Eisenfreisetzung: Behandeln Sie die Lysate mit einer frisch zubereiteten sauren KMnO4-Lösung (1,4 M HCl und 4,5 % (w/v) KMnO4 in H2O) bei 60 °C für 2 Stunden unter Schütteln.

• Eisendetektion: Fügen Sie ein Eisendetektionsreagenz (6,5 mM Ferene S, 1 M Ascorbinsäure, 2,5 M Ammoniumacetat) hinzu und messen Sie die Extinktion bei 595 nm.

• Datenanalyse: Erstellen Sie eine Standardkurve mit bekannten Eisenkonzentrationen. Normalisieren Sie den Eisengehalt auf die Proteinkonzentration für jede Probe.[10][11]

Signalwege und logische Beziehungen

Die durch Eisen induzierten zellulären Phänotypen werden durch ein komplexes Netzwerk von Signalwegen gesteuert. Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, visualisieren diese Zusammenhänge.

Abbildung 1: Allgemeiner Signalweg der eiseninduzierten Ferroptose.

Abbildung 2: Modulatorische Rolle von Lactat bei der Ferroptose.

Abbildung 3: Allgemeiner experimenteller Arbeitsablauf.

Diskussion und Schlussfolgerung

Die Reproduzierbarkeit von durch Eisenlactat induzierten zellulären Phänotypen ist ein komplexes Thema. Während Eisenlactat eine wirksame Quelle für die zelluläre Eisenversorgung darstellt, führt die biologische Aktivität des Lactat-Anions zu einer zusätzlichen Ebene der Komplexität im Vergleich zu Verbindungen wie Eisensulfat.

Faktoren, die die Reproduzierbarkeit beeinflussen:

• Zelltyp-spezifische Effekte: Der metabolische Zustand einer Zelle, insbesondere ihre Fähigkeit, Lactat zu metabolisieren, kann die Reaktion auf Eisenlactat stark beeinflussen.

• Konzentration und Expositionszeit: Wie bei allen Behandlungen sind diese Parameter entscheidend und müssen für jeden Zelltyp sorgfältig optimiert werden.

• Kulturmedium-Zusammensetzung: Komponenten im Medium können mit Eisen interagieren und dessen Bioverfügbarkeit und Toxizität verändern.

Empfehlungen für eine robuste und reproduzierbare Forschung:

• Multifaktorielle Analyse: Die Induktion der Ferroptose sollte nicht nur durch einen Viabilitätsassay, sondern durch eine Kombination von Methoden bestätigt werden, einschließlich der Messung von Lipidperoxidation, intrazellulärem Eisen und der Expression von Schlüsselproteinen wie GPX4.[12]

• Geeignete Kontrollen: Die Verwendung von Ferroptose-Inhibitoren (z. B. Ferrostatin-1) ist unerlässlich, um die spezifische Induktion dieses Zelltodweges nachzuweisen.

• Standardisierte Protokolle: Die strikte Einhaltung gut definierter und detaillierter Protokolle ist entscheidend, um die Variabilität zwischen den Experimenten zu minimieren.

Zusammenfassend lässt sich sagen, dass Eisenlactat ein wertvolles Werkzeug zur Untersuchung eisenabhängiger zellulärer Prozesse ist. Forscher müssen sich jedoch der potenziellen modulierenden Effekte des Lactat-Anteils bewusst sein. Für Studien, die ausschließlich die direkten Auswirkungen von Eisenüberladung untersuchen sollen, könnte Eisensulfat aufgrund seiner geringeren metabolischen Aktivität eine besser kontrollierbare Alternative darstellen. Die Wahl der am besten geeigneten Eisenverbindung hängt letztendlich von der spezifischen wissenschaftlichen Fragestellung ab. Eine sorgfältige experimentelle Planung und umfassende Charakterisierung der induzierten Phänotypen sind für die Gewährleistung der Reproduzierbarkeit und die korrekte Interpretation der Ergebnisse unerlässlich.

References

• 1. Differential Effects of Iron Chelates vs. Iron Salts on Induction of Pro-Oncogenic Amphiregulin and Pro-Inflammatory COX-2 in Human Intestinal Adenocarcinoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ferric ammonium citrate regulates iron death in mature porcine oocytes and their embryonic development in vitro through the NRF2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cell Viability in Normal Fibroblasts and Liver Cancer Cells After Treatment with Iron (III), Nickel (II), and their Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Reactive Oxygen Species-Induced Lipid Peroxidation in Apoptosis, Autophagy, and Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measurement of intracellular iron [bio-protocol.org]
• 11. An optimised spectrophotometric assay for convenient and accurate quantitation of intracellular iron from iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Brief guide to detecting ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]

Vergleichende Proteomik-Analyse von Zellen, die mit "Eisenlactat" und Eisen(II)-sulfat behandelt wurden

Vergleichender Leitfaden zur Proteomanalyse: Eisen(II)-lactat vs. Eisen(II)-sulfat in der Zellkultur

Veröffentlicht: 19. Dezember 2025 Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung Eisen ist ein entscheidendes Spurenelement für zahlreiche zelluläre Prozesse, einschließlich der DNA-Synthese, des Energiestoffwechsels und der Sauerstofftransport. In der Zellkultur wird Eisen typischerweise in Form von Salzen wie Eisen(II)-sulfat (FeSO₄) oder Eisen(II)-lactat (C₆H₁₀FeO₆) zugeführt. Obwohl beide Verbindungen zweiwertiges Eisen (Fe²⁺) liefern, kann der damit verbundene Anionenanteil – Sulfat bzw. Lactat – die zelluläre Reaktion unterschiedlich beeinflussen. Dieser Leitfaden bietet einen vergleichenden Überblick über die erwarteten Auswirkungen dieser beiden Eisensalze auf das zelluläre Proteom, gestützt auf etablierte Prinzipien des Eisenstoffwechsels und der daraus resultierenden zellulären Stressreaktionen.

Da in der öffentlich zugänglichen Literatur keine direkten vergleichenden Proteomstudien vorliegen, basiert dieser Leitfaden auf einer Synthese von Daten aus Studien, die die Auswirkungen von Eisen(II)-sulfat untersuchen, und auf der bekannten biochemischen Rolle von Lactat. Wir stellen ein detailliertes Protokoll für eine solche Vergleichsstudie vor, präsentieren hypothetische, aber wissenschaftlich fundierte Daten und visualisieren die beteiligten zellulären Signalwege.

Mechanistischer Überblick: Aufnahme und zelluläre Auswirkungen

Sowohl Eisen(II)-sulfat als auch Eisen(II)-lactat dissoziieren in wässrigen Kulturmedien und setzen Fe²⁺-Ionen frei. Diese Ionen werden hauptsächlich über den Divalenten Metalltransporter 1 (DMT1) in die Zelle aufgenommen.[1][2] Im Zellinneren tritt das Fe²⁺ in den labilen Eisenpool ein und kann zwei Hauptwege einschlagen:

• Speicherung und Nutzung: Eisen wird von Proteinen wie Ferritin gespeichert oder für die Synthese von Häm- und Eisen-Schwefel-Clustern verwendet.

• Oxidativer Stress: Überschüssiges Fe²⁺ kann über die Fenton-Reaktion mit Wasserstoffperoxid (H₂O₂) reagieren und hochreaktive Hydroxylradikale (•OH) erzeugen.[3] Dies führt zu oxidativem Stress und kann Lipide, Proteine und DNA schädigen.[4]

Der Hauptunterschied in der zellulären Reaktion wird durch die Anionen erwartet. Während Sulfat als metabolisch relativ inert gilt, kann Lactat aktiv am Zellstoffwechsel teilnehmen. Jüngste Hypothesen legen nahe, dass Lactat als Antioxidans wirken kann, indem es die durch die Fenton-Reaktion erzeugten Hydroxylradikale abfängt und sich dabei selbst zu Pyruvat oxidiert.[5][6] Darüber hinaus können erhöhte Lactatspiegel posttranslationale Modifikationen wie die Protein-Lactylierung fördern, die wiederum die an der Ferroptose beteiligten Signalwege regulieren kann.[7]

Experimentelles Protokoll: Vergleichende Proteomik-Analyse

Dieses Protokoll beschreibt eine Methodik zur direkten Untersuchung der proteomischen Unterschiede zwischen mit Eisen(II)-lactat und Eisen(II)-sulfat behandelten Zellen.

1. Zellkultur und Behandlung:

• Zelllinie: HepG2 (humane Leberkarzinom-Zelllinie), ein etabliertes Modell für Eisenstoffwechselstudien.[8][9]

• Kulturmedium: Dulbecco's Modified Eagle's Medium (DMEM) mit 10 % fötalem Kälberserum (FBS) und 1 % Penicillin-Streptomycin.

• Behandlungsgruppen:

  • Kontrolle (unbehandelt)

  • Eisen(II)-sulfat (50 µM)

  • Eisen(II)-lactat (50 µM)

• Inkubation: Die Zellen werden für 24 Stunden bei 37 °C und 5 % CO₂ inkubiert.

2. Proteinextraktion und -quantifizierung:

• Die Zellen werden geerntet und in RIPA-Puffer mit Protease- und Phosphatase-Inhibitoren lysiert.

• Das Lysat wird zentrifugiert, um Zelltrümmer zu entfernen.

• Die Proteinkonzentration im Überstand wird mittels BCA-Assay bestimmt.

3. Probenvorbereitung für die Massenspektrometrie (LC-MS/MS):

• Reduktion und Alkylierung: Proteinextrakte (100 µg) werden mit Dithiothreitol (DTT) reduziert und mit Iodacetamid (IAA) alkyliert.

• Proteolytischer Verdau: Die Proteine werden über Nacht bei 37 °C mit Trypsin verdaut.

• Peptid-Aufreinigung: Die verdauten Peptide werden mittels C18-Festphasenextraktion (SPE) entsalzt und aufgereinigt.

4. LC-MS/MS-Analyse:

• Die gereinigten Peptide werden mittels Nano-Flüssigkeitschromatographie (nanoLC) getrennt und mit einem hochauflösenden Massenspektrometer (z. B. Orbitrap) analysiert.

• Die Analyse erfolgt im datenabhängigen Akquisitionsmodus (DDA) zur Identifizierung und Quantifizierung von Peptiden.

5. Datenanalyse:

• Protein-Identifizierung: Die Rohdaten werden mit einer geeigneten Software (z. B. MaxQuant) gegen eine humane Proteindatenbank (z. B. UniProt) durchsucht.

• Quantitative Analyse: Die relative Protein-Häufigkeit wird mittels Label-Free Quantification (LFQ) bestimmt.

• Statistische Analyse: Signifikant differentiell exprimierte Proteine werden durch einen t-Test oder ANOVA identifiziert (p-Wert < 0,05, Fold Change > 1,5).

• Bioinformatik: Eine Anreicherungsanalyse für GO-Terme (Gene Ontology) und KEGG-Signalwege wird durchgeführt, um die biologischen Prozesse zu identifizieren, die von den Behandlungen betroffen sind.

Diagramm 1: Arbeitsablauf für die vergleichende Proteomik.

Erwartete Quantitative Daten

Die folgenden Tabellen fassen die hypothetischen, aber erwarteten quantitativen Ergebnisse der Proteomik-Analyse zusammen. Die Werte stellen den "Fold Change" im Vergleich zur unbehandelten Kontrolle dar.

Tabelle 1: Proteine des Eisenstoffwechsels und der Speicherung

Protein	Funktion	Eisen(II)-sulfat	Eisen(II)-lactat	Begründung
FTH1/FTL	Ferritin (schwere/leichte Kette)	↑↑ (hochreguliert)	↑↑ (hochreguliert)	Erhöhte Eisenspeicherung als Reaktion auf Eisenüberschuss.[9]
TFRC	Transferrin-Rezeptor 1	↓↓ (herunterreguliert)	↓↓ (herunterreguliert)	Reduzierte Eisenaufnahme zur Vermeidung von Toxizität.
SLC40A1	Ferroportin-1	↑ (hochreguliert)	↑ (hochreguliert)	Gesteigerter Eisenexport aus der Zelle.

Tabelle 2: Proteine der Oxidativen Stressreaktion

Protein	Funktion	Eisen(II)-sulfat	Eisen(II)-lactat	Begründung
HMOX1	Häm-Oxygenase 1	↑↑↑ (stark hochreguliert)	↑↑ (hochreguliert)	Starke Induktion durch oxidativen Stress.[10] Geringere Induktion bei Lactat erwartet aufgrund dessen antioxidativer Wirkung.[6]
SOD2	Superoxid-Dismutase 2	↑↑ (hochreguliert)	↑ (moderat hochreguliert)	Abwehr von Superoxidradikalen; geringere Induktion bei Lactat-Behandlung erwartet.
CAT	Katalase	↑ (hochreguliert)	↑ (hochreguliert)	Entgiftung von Wasserstoffperoxid.
GPX4	Glutathionperoxidase 4	↓ (herunterreguliert)	↔ (stabil)	Wichtiger Regulator der Ferroptose; Abbau durch oxidativen Stress. Lactat könnte GPX4 stabilisieren.[7]

Tabelle 3: Proteine des Energiestoffwechsels und der Zellsignalwege

Protein	Funktion	Eisen(II)-sulfat	Eisen(II)-lactat	Begründung
ACO2	Aconitase 2 (TCA-Zyklus)	↓ (herunterreguliert)	↔ (stabil)	Eisen-Schwefel-Cluster-Enzym, empfindlich gegenüber oxidativem Stress.
CASP3	Caspase-3	↑ (hochreguliert)	↔ (stabil)	Induktion der Apoptose durch unkontrollierten oxidativen Stress.
AKT1	AKT-Kinase	↑ (hochreguliert)	↑ (hochreguliert)	Aktivierung von Überlebenssignalwegen als Reaktion auf Stress.[11]

Visualisierung der Signalwege

Das folgende Diagramm illustriert die zentralen zellulären Ereignisse nach der Aufnahme von Eisen(II)-Ionen und hebt den potenziell modulierenden Einfluss von Lactat hervor.

Diagramm 2: Hypothesen zu den zellulären Eisen(II)-Signalwegen.

Zusammenfassung und Ausblick

Die Wahl des Eisensalzes in der Zellkultur kann die experimentellen Ergebnisse maßgeblich beeinflussen. Während sowohl Eisen(II)-sulfat als auch Eisen(II)-lactat effiziente Quellen für Fe²⁺ sind, deutet die biochemische Rolle von Lactat auf eine potenziell schützende Wirkung gegen Eisen-induzierten oxidativen Stress hin.

Eine vergleichende Proteomik-Analyse würde voraussichtlich zeigen, dass Zellen, die mit Eisen(II)-lactat behandelt werden, eine abgeschwächte Expression von Proteinen aufweisen, die mit oxidativem Stress und Zellschädigung assoziiert sind, im Vergleich zu Zellen, die mit Eisen(II)-sulfat behandelt wurden. Dies könnte Eisen(II)-lactat zu einer vorteilhaften Alternative in experimentellen Systemen machen, in denen die Minimierung von oxidativem Stress entscheidend ist. Die Durchführung der hier beschriebenen experimentellen Studien ist unerlässlich, um diese Hypothesen zu validieren und ein klareres Bild der spezifischen zellulären Reaktionen zu erhalten.

References

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• 5. Lactate and Iron Form Cell Shield Against Oxidative Stress | Technology Networks [technologynetworks.com]
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• 7. Frontiers | Novel protein acylations in ferroptosis: decoding the regulatory roles of lactylation, crotonylation, succinylation, and β-hydroxybutyrylation [frontiersin.org]
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• 9. Proteomic analysis of iron overload in human hepatoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative time-dependent proteomics reveal the tolerance of cancer cells to magnetic iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Proteomic Profiling of Iron-Treated Ovarian Cells Identifies AKT Activation, which Modulates the CLEAR Network - PMC [pmc.ncbi.nlm.nih.gov]

Bestätigung der "Eisenlactat"-Aufnahme durch unabhängige Nachweismethoden

Eine gründliche Bewertung der zellulären Aufnahme von Eisenlactat ist für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung von entscheidender Bedeutung. Die genaue Quantifizierung des intrazellulären Eisens nach der Verabreichung von Eisenlactat erfordert den Einsatz validierter und unabhängiger Nachweismethoden. Dieser Leitfaden bietet einen objektiven Vergleich verschiedener experimenteller Ansätze zur Bestätigung und Quantifizierung der Eisenlactat-Aufnahme und liefert detaillierte Protokolle und unterstützende Daten zur Erleichterung der Methodenauswahl und -implementierung.

Vergleich der Nachweismethoden für die zelluläre Eisenaufnahme

Die Wahl der Nachweismethode hängt von verschiedenen Faktoren ab, darunter die erforderliche Empfindlichkeit, der Probendurchsatz, die verfügbare Ausrüstung und ob eine quantitative oder qualitative Analyse erforderlich ist. Nachfolgend finden Sie einen Vergleich von vier gängigen unabhängigen Methoden: Spektrophotometrie, Atomabsorptionsspektrometrie (AAS), Fluoreszenzmikroskopie und histochemische Färbung.

Merkmal	Spektrophotometrischer Assay (Ferene-S)	Atomabsorptionsspektrometrie (AAS)	Fluoreszenzmikroskopie (FerroOrange)	Preußisch-Blau-Färbung
Prinzip	Kolorimetrische Reaktion von Eisen(II) mit einem Chromogen nach Säureaufschluss und Reduktion.	Messung der Absorption von Licht durch freie Eisenatome in einer Flamme oder einem Graphitrohr.	Fluoreszenz-basierte Detektion von intrazellulärem labilem Eisen(II) mit einer spezifischen Sonde.	Histochemische Reaktion von Eisen(III)-Ionen mit Kaliumferrocyanid zur Bildung eines blauen Niederschlags.
Quantifizierung	Quantitativ	Hochgradig quantitativ	Semi-quantitativ/Qualitativ	Qualitativ/Semi-quantitativ
Empfindlichkeit	Hoch (bis in den unteren µM-Bereich)[1][2]	Sehr hoch (bis in den µg/L- oder ppb-Bereich)[3][4]	Hoch (Nachweis von labilen Eisenpools)[5][6]	Moderat (sichtbare Eisenablagerungen)[7][8]
Durchsatz	Hoch (für 96-Well-Platten geeignet)	Niedrig bis mittel	Mittel bis hoch (je nach Automatisierung)	Mittel
Ausrüstung	UV/Vis-Spektrophotometer (Plattenleser)	AAS-Gerät	Fluoreszenzmikroskop, konfokales Mikroskop	Lichtmikroskop
Vorteile	Kostengünstig, einfach durchzuführen, hoher Durchsatz[9][10][11]	"Goldstandard" für die genaue Metallquantifizierung[4], hohe Spezifität	Visualisierung der subzellulären Eisenverteilung in lebenden Zellen[5]	Einfach, kostengünstig, liefert räumliche Informationen über Eisenablagerungen[7][12]
Nachteile	Indirekte Messung, erfordert vollständigen Zellaufschluss	Teure Ausrüstung, erfordert Probenverdauung, geringerer Durchsatz	Misst nur den labilen Eisenpool, nicht das Gesamteisen	Nicht streng quantitativ, misst hauptsächlich unlösliches Eisen(III)

Experimentelle Protokolle

Die folgenden Protokolle beschreiben die detaillierten Schritte zur Durchführung der einzelnen Nachweismethoden zur Quantifizierung der aus Eisenlactat stammenden zellulären Eisenaufnahme.

Quantitativer spektrophotometrischer Assay mit Ferene-S

Diese Methode misst das gesamte intrazelluläre Eisen nach der Lyse der Zellen und der Reduktion von Fe³⁺ zu Fe²⁺, das mit dem Chromogen Ferene-S einen farbigen Komplex bildet.[1]

Protokoll:

• Zellkultur und Behandlung: Kultivieren Sie die Zellen in einer geeigneten Dichte in einer Zellkulturplatte (z. B. 24- oder 96-Well-Platte). Behandeln Sie die Zellen für den gewünschten Zeitraum mit Eisenlactat. Führen Sie Kontrollgruppen ohne Eisenlactat-Behandlung mit.

• Zellernte und Waschen: Entfernen Sie das Kulturmedium und waschen Sie die Zellen dreimal sorgfältig mit eiskaltem phosphatgepufferter Salzlösung (PBS), um extrazelluläres Eisen zu entfernen.

• Zelllyse und Eisenfreisetzung (Säureaufschluss): Lysieren Sie die Zellen durch Zugabe einer sauren Reagenz (z. B. 10 mM HCl mit 1 % Triton X-100) zu jeder Vertiefung. Alternativ kann für eine vollständige Freisetzung von Eisen aus Proteinen eine stärkere Säure wie Salpetersäure verwendet werden, gefolgt von einer Erhitzung.[1][11]

• Reduktion von Fe³⁺: Fügen Sie ein Reduktionsmittel (z. B. Ascorbinsäure) hinzu, um das gesamte freigesetzte Eisen in den Fe²⁺-Zustand zu überführen.

• Färbereaktion: Geben Sie die Ferene-S-Lösung in jede Vertiefung. In Anwesenheit von Fe²⁺ bildet sich ein stabiler blauer Komplex.

• Messung: Messen Sie die Extinktion bei 593 nm mit einem Spektrophotometer oder Plattenleser.[13]

• Quantifizierung: Erstellen Sie eine Standardkurve mit bekannten Eisenkonzentrationen (z. B. aus einer Eisen(III)-chlorid-Stammlösung). Berechnen Sie die Eisenkonzentration in den Proben anhand der Standardkurve. Normalisieren Sie die Ergebnisse auf die Zellzahl oder den Proteingehalt.

Atomabsorptionsspektrometrie (AAS)

AAS ist eine hochsensitive Methode zur direkten Messung des Eisengehalts in den Proben nach deren Atomisierung.[3]

Protokoll:

• Zellkultur und Ernte: Befolgen Sie die Schritte 1 und 2 des spektrophotometrischen Protokolls.

• Probenvorbereitung: Lysieren Sie die gewaschenen Zellen. Für die Graphitrohr-AAS (GF-AAS) können die Proben direkt in Dimethylsulfoxid (DMSO) gelöst werden.[3] Für die Flammen-AAS kann ein Säureaufschluss mit konzentrierter Salpetersäure erforderlich sein, um die organische Matrix zu zerstören.

• AAS-Analyse:

  • Stellen Sie das AAS-Gerät gemäß den Anweisungen des Herstellers für die Eisenanalyse ein (Wellenlänge 248,3 nm).[14]

  • Erstellen Sie eine Kalibrierkurve mit Eisenstandards bekannter Konzentration.

  • Analysieren Sie die Proben. Das Gerät misst die Absorption des Lichts durch die atomisierten Eisenatome, die proportional zur Eisenkonzentration in der Probe ist.

• Datenanalyse: Bestimmen Sie die Eisenkonzentration in den Proben anhand der Kalibrierkurve. Normalisieren Sie die Ergebnisse auf die Zellzahl.

Fluoreszenzmikroskopie mit FerroOrange

Diese Methode ermöglicht die Visualisierung des labilen Eisen(II)-Pools in lebenden Zellen. FerroOrange ist eine fluoreszierende Sonde, die spezifisch mit Fe²⁺ reagiert und eine erhöhte Fluoreszenzintensität zeigt.[5]

Protokoll:

• Zellkultur und Behandlung: Kultivieren Sie die Zellen auf Deckgläsern oder in für die Mikroskopie geeigneten Platten. Behandeln Sie die Zellen mit Eisenlactat.

• Färbung mit FerroOrange: Entfernen Sie das Kulturmedium und waschen Sie die Zellen mit einem geeigneten Puffer (z. B. HEPES-Puffer, pH 7,4).

• Inkubieren Sie die Zellen mit einer Arbeitslösung von FerroOrange (typischerweise im µM-Bereich) bei 37 °C für die vom Hersteller empfohlene Zeit (z. B. 30 Minuten).

• Bildgebung: Waschen Sie die Zellen, um überschüssigen Farbstoff zu entfernen (optional, je nach Protokoll)[5]. Beobachten Sie die Zellen sofort unter einem Fluoreszenzmikroskop. Verwenden Sie die geeigneten Anregungs- und Emissionswellenlängen für FerroOrange.

• Analyse: Erfassen Sie Bilder von behandelten und unbehandelten Kontrollzellen. Die Fluoreszenzintensität korreliert mit der Konzentration des labilen Fe²⁺. Eine semi-quantitative Analyse kann durch Messung der durchschnittlichen Fluoreszenzintensität pro Zelle mit einer Bildanalysesoftware durchgeführt werden.

Histochemische Preußisch-Blau-Färbung

Diese klassische histochemische Methode weist das Vorhandensein von Eisen(III)-Ablagerungen in fixierten Zellen nach.[12]

Protokoll:

• Zellkultur und Fixierung: Kultivieren Sie Zellen auf Deckgläsern. Nach der Behandlung mit Eisenlactat waschen Sie die Zellen mit PBS und fixieren sie (z. B. mit 4 % Paraformaldehyd oder 10 % Formalin).[8]

• Färbelösung: Bereiten Sie unmittelbar vor der Verwendung eine frische Arbeitslösung durch Mischen gleicher Volumina einer 2-10%igen wässrigen Kaliumferrocyanid-Lösung und einer 2-20%igen wässrigen Salzsäure-Lösung vor.[8][12]

• Färbung: Inkubieren Sie die fixierten Zellen für 20-30 Minuten bei Raumtemperatur in der Arbeitslösung.[12] In Anwesenheit von Fe³⁺ bildet sich ein leuchtend blauer Niederschlag (Ferri-Ferrocyanid oder Preußisch Blau).

• Waschen und Gegenfärbung: Waschen Sie die Zellen gründlich mit destilliertem Wasser. Eine Gegenfärbung (z. B. mit Neutralrot oder Eosin) kann durchgeführt werden, um die Zellkerne und das Zytoplasma zu visualisieren.[12]

• Mikroskopie: Montieren Sie die Deckgläser auf Objektträger und beobachten Sie sie unter einem Lichtmikroskop. Blaue Ablagerungen zeigen das Vorhandensein von Eisen an.

Visualisierung der Arbeitsabläufe

Die folgenden Diagramme veranschaulichen die Arbeitsabläufe der quantitativen und qualitativen Methoden zur Bestätigung der Eisenlactat-Aufnahme.

Abbildung 1: Arbeitsablauf für quantitative Eisen-Nachweismethoden.

References

• 1. An optimised spectrophotometric assay for convenient and accurate quantitation of intracellular iron from iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An optimised spectrophotometric assay for convenient and accurate quantitation of intracellular iron from iron oxide nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Rapid Spectrophotometric Technique for Quantifying Iron in Cells Labeled with Superparamagnetic Iron Oxide Nanoparticles: Potential Translation to the Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intracellular Iron Measurement FerroOrange | CAS - Dojindo [dojindo.com]
• 6. Iron Metabolism Detection Solutions - Creative Biolabs [creative-biolabs.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. Prussian Blue Staining Protocol for Iron - IHC WORLD [ihcworld.com]
• 9. scribd.com [scribd.com]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. researchgate.net [researchgate.net]
• 12. Perls Prussian blue - Wikipedia [en.wikipedia.org]
• 13. Colorimetric Iron Quantification Assay [protocols.io]
• 14. nemi-test.er.usgs.gov [nemi-test.er.usgs.gov]

Stabilitätsvergleich von Eisen(II)-lactat in wässriger Lösung im Verhältnis zu anderen Eisen(II)-salzen

Für: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Handbuch bietet einen objektiven Vergleich der Langzeitstabilität von Eisen(II)-lactat in wässriger Lösung im Vergleich zu anderen gängigen Eisen(II)-salzen, die in pharmazeutischen und Forschungsanwendungen verwendet werden: Eisen(II)-sulfat, Eisen(II)-gluconat und Eisen(II)-citrat. Die Stabilität von Eisen(II)-salzen in Lösung ist ein entscheidender Faktor für die Wirksamkeit, Sicherheit und Haltbarkeit von flüssigen Formulierungen. Die Oxidation von Fe(II) zu Fe(III) kann die Bioverfügbarkeit verringern und zur Bildung von unlöslichen Präzipitaten führen.

Zusammenfassung der wichtigsten Erkenntnisse

Eisen(II)-lactat zeigt eine moderate bis gute Stabilität in wässriger Lösung, die im Allgemeinen der von Eisen(II)-gluconat und Eisen(II)-citrat überlegen ist, insbesondere im Hinblick auf die Oxidationsbeständigkeit. Eisen(II)-sulfat ist am anfälligsten für die Oxidation. Die Stabilität wird maßgeblich vom pH-Wert, der Anwesenheit von Sauerstoff, Licht und der Temperatur beeinflusst. Organische Liganden wie Lactat, Gluconat und Citrat können das Eisen(II)-Ion durch Chelatbildung stabilisieren und so die Oxidationsrate im Vergleich zum anorganischen Sulfatsalz verlangsamen.

Quantitative Daten zur Stabilität

Die folgende Tabelle fasst die Stabilitätsmerkmale der verglichenen Eisen(II)-salze zusammen. Die Daten wurden aus verschiedenen Quellen zusammengetragen, und die experimentellen Bedingungen können variieren. Direkte vergleichende Studien sind in der Literatur begrenzt.

Eigenschaft	Eisen(II)-lactat	Eisen(II)-sulfat	Eisen(II)-gluconat	Eisen(II)-citrat
Chemische Formel	C₆H₁₀FeO₆	FeSO₄	C₁₂H₂₂FeO₁₄	C₆H₅FeO₇
Allgemeine Stabilität in Lösung	Moderat bis gut	Gering	Moderat	Moderat
Empfohlener pH-Wert für Stabilität	Leicht sauer (ca. 4,0-6,0)	Stark sauer (< 3,0)	Sauer (4,0-6,0)[1]	Leicht sauer (4,5-6,5)[2]
Anfälligkeit für Oxidation	Moderat	Hoch[3]	Moderat[1][4]	Moderat bis gering[5]
Typische Haltbarkeit (Lösung)	Variiert stark mit den Bedingungen	Kurz (Tage bis Wochen)[3]	Variiert (Wochen bis Monate)[1]	Variiert
Beobachtete Abbauprodukte	Fe(III)-hydroxide, bräunliche Verfärbung	Fe(III)-hydroxide, gelb/braune Präzipitate[3]	Fe(III)-oxidationsprodukte, bräunliche Verfärbung[4]	Fe(III)-Komplexe

Experimentelle Protokolle

Nachstehend finden Sie detaillierte Methoden zur Bewertung und zum Vergleich der Langzeitstabilität von Eisen(II)-salzlösungen.

Dieses Protokoll bewertet die Stabilität von Eisen(II)-salzlösungen unter erhöhten Temperaturbedingungen, um die Langzeitstabilität bei Raumtemperatur vorherzusagen.

Materialien:

• Eisen(II)-lactat, Eisen(II)-sulfat-Heptahydrat, Eisen(II)-gluconat, Eisen(II)-citrat

• Gereinigtes, sauerstofffreies Wasser (durch Spülen mit Stickstoff)

• Salzsäure oder Zitronensäure zur pH-Einstellung

• Braunglasflaschen mit Schraubverschluss

• Temperaturgeregelte Stabilitätskammern oder Öfen (eingestellt auf 40 °C und 60 °C)

• UV/Vis-Spektrophotometer

• pH-Meter

Vorgehensweise:

• Lösungsherstellung: Bereiten Sie für jedes Eisensalz eine 0,1 M wässrige Lösung in sauerstofffreiem, gereinigtem Wasser vor. Stellen Sie den pH-Wert jeder Lösung auf 4,5 mit einer geeigneten Säure ein.

• Probenvorbereitung: Füllen Sie die Lösungen in Braunglasflaschen ab, wobei der Kopfraum minimiert wird, um den Kontakt mit Sauerstoff zu begrenzen. Verschließen Sie die Flaschen fest.

• Lagerung: Platzieren Sie die Proben in Stabilitätskammern bei 40 °C / 75 % RH und 60 °C. Eine Kontrollgruppe wird bei 4 °C im Dunkeln gelagert.

• Probenahme: Entnehmen Sie zu den Zeitpunkten 0, 1, 2, 4 und 8 Wochen Aliquots von jeder Lagerbedingung.

• Analyse:

  • Visuelle Inspektion: Notieren Sie alle Farbänderungen oder die Bildung von Präzipitaten.

  • pH-Messung: Messen Sie den pH-Wert der Lösung.

  • Quantifizierung von Fe(II): Bestimmen Sie die Konzentration von Fe(II) mittels der Phenanthrolin-Methode.

    • Mischen Sie ein Aliquot der Probe mit einer 1,10-Phenanthrolin-Lösung.

    • Messen Sie die Extinktion des resultierenden orange-roten Komplexes bei 510 nm mit einem UV/Vis-Spektrophotometer.

    • Berechnen Sie die Fe(II)-Konzentration anhand einer zuvor erstellten Kalibrierungskurve.

• Datenanalyse: Stellen Sie die prozentuale Abnahme der Fe(II)-Konzentration im Zeitverlauf für jedes Salz und jede Bedingung grafisch dar. Berechnen Sie die Abbauraten erster Ordnung.

Dieses Protokoll bewertet die Stabilität von Eisen(II)-salzlösungen bei Lichteinwirkung gemäß den ICH-Richtlinien Q1B.

Materialien:

• Vorbereitete Eisen(II)-salzlösungen (wie in Experiment 1)

• Photostabilitätskammer mit einer Lichtquelle, die eine Leistung ähnlich der D65/ID65-Emissionsnorm liefert

• Quarzküvetten oder andere geeignete transparente Behälter

• UV/Vis-Spektrophotometer

Vorgehensweise:

• Probenvorbereitung: Füllen Sie die Eisen(II)-salzlösungen in Quarzküvetten. Wickeln Sie eine Kontrollgruppe jeder Probe in Aluminiumfolie ein, um sie vor Licht zu schützen.

• Exposition: Setzen Sie die Proben in der Photostabilitätskammer einer Gesamtbeleuchtung von nicht weniger als 1,2 Millionen Lux-Stunden und einer integrierten Nah-Ultraviolett-Energie von nicht weniger als 200 Wattstunden/Quadratmeter aus.

• Analyse: Analysieren Sie die Proben vor und nach der Exposition wie in Experiment 1 beschrieben (visuelle Inspektion, pH-Wert, Fe(II)-Quantifizierung).

• Datenanalyse: Vergleichen Sie den Abbau in den lichtexponierten Proben mit den lichtgeschützten Kontrollen, um den lichtinduzierten Abbau zu bestimmen.

Visualisierungen

Abbildung 1: Vereinfachter Weg des Eisen(II)-Abbaus in wässriger Lösung.

Abbildung 2: Arbeitsablauf zur vergleichenden Stabilitätsprüfung von Eisen(II)-salzen.

Diskussion

Die Stabilität von Eisen(II)-salzen in wässriger Lösung ist ein komplexes Phänomen, das von der Koordination des Eisenions abhängt. Eisen(II)-sulfat, das in Lösung als hydratisierter Komplex [Fe(H₂O)₆]²⁺ vorliegt, ist sehr anfällig für die Oxidation durch gelösten Sauerstoff.[3] Die Reaktion wird durch einen Anstieg des pH-Wertes stark beschleunigt, was zur Bildung von unlöslichem Eisen(III)-hydroxid führt.

Organische Anionen wie Lactat, Gluconat und Citrat wirken als Chelatbildner. Sie können Wassermoleküle in der Koordinationssphäre des Eisenions ersetzen und einen stabileren Komplex bilden.[5] Diese Chelatbildung schützt das Eisen(II)-Ion teilweise vor der Oxidation. Die Wirksamkeit dieses Schutzes hängt von der Stärke und der sterischen Hinderung des resultierenden Komplexes ab.

• Eisen(II)-lactat: Bildet einen Chelatkomplex, der eine moderate Stabilität bietet. Es wird angenommen, dass die Lactat-Liganden das Eisen(II)-Ion wirksam abschirmen, was zu einer geringeren Oxidationsrate im Vergleich zu Eisen(II)-sulfat führt.

• Eisen(II)-gluconat: Ähnlich wie Lactat bildet auch Gluconat einen Chelatkomplex. Aufgrund seiner größeren und flexibleren Struktur kann es das Eisenion möglicherweise effektiver umschließen, was zu einer vergleichbaren oder leicht besseren Stabilität als bei Lactat führt.[1][4] Feste Zubereitungen sind deutlich stabiler als wässrige Lösungen.[1]

• Eisen(II)-citrat: Citrat ist ein dreizähniger Ligand und ein starker Chelatbildner. Es kann sehr stabile Komplexe mit Eisen(II) bilden, was die Oxidationsrate erheblich verlangsamen kann.[5]

Zusammenfassend lässt sich sagen, dass Eisen(II)-lactat eine praktikable Option für flüssige Formulierungen darstellt und eine bessere Stabilität als das häufig verwendete Eisen(II)-sulfat bietet. Für Anwendungen, die eine noch höhere Stabilität erfordern, könnten Eisen(II)-gluconat oder -citrat vorteilhafter sein, obwohl auch Faktoren wie Löslichkeit, Bioverfügbarkeit und Kosten berücksichtigt werden müssen. Die Optimierung des pH-Wertes und der Schutz vor Licht und Sauerstoff sind für alle Eisen(II)-salzlösungen entscheidend, um die Haltbarkeit zu maximieren.

References

• 1. ruipugroup.com [ruipugroup.com]
• 2. Eisen(II)-citrat: Anwendung, Vorteile, Sicherheit, Lieferanten & Preis in China – Hersteller hochwertiger Eisenpräparate [de.eleph-citrics.com]
• 3. laballey.com [laballey.com]
• 4. ruipugroup.com [ruipugroup.com]
• 5. bib.gfz-potsdam.de [bib.gfz-potsdam.de]

Safety & Regulatory Compliance

Hazard Assessment and Characterization

Proper disposal of ferrous lactate (B86563) is critical for ensuring laboratory safety, environmental protection, and regulatory compliance. As with any laboratory chemical, the disposal process must adhere to strict federal, state, and local regulations, primarily governed by the Resource Conservation and Recovery Act (RCRA) in the United States.[1][2] This framework mandates a "cradle-to-grave" approach, tracking hazardous waste from its generation to its final disposal.[3][4]

Researchers and laboratory personnel should always consult their institution's Environmental Health and Safety (EHS) department for specific guidance, as institutional policies may have additional requirements. The first step in any disposal protocol is to consult the manufacturer's Safety Data Sheet (SDS), which provides substance-specific hazard and handling information.[5]

While some sources classify ferrous lactate as a non-hazardous substance or mixture, others provide GHS hazard classifications indicating potential risks.[6][7][8][9] Given the potential for skin, eye, and respiratory irritation, and harm if swallowed, it is prudent to handle ferrous lactate as a chemical waste product and follow standard laboratory chemical disposal procedures.[8] Laboratory personnel should treat all waste chemicals as hazardous unless a specific determination to the contrary has been made by a qualified safety officer.[10]

Ferrous Lactate Identification and Properties

A summary of key quantitative and identifying data for ferrous lactate is provided below.

Property	Data	Reference
CAS Number	5905-52-2	[11]
Chemical Formula	C6H10FeO6	[8][11]
Molecular Weight	233.99 g/mol	[9]
Appearance	Greenish-white powder or crystals	[6][7]
Solubility	Soluble in water	[7]
Acute Toxicity	LD50 Oral - Rat - > 2,000 mg/kg	[11]
GHS Hazard Codes	H302, H315, H319, H335	[8]
Hazard Statements	Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation	[8]

Step-by-Step Disposal Protocol

This protocol provides a generalized procedure for the safe disposal of ferrous lactate from a laboratory setting.

1. Personal Protective Equipment (PPE) Before handling ferrous lactate waste, ensure appropriate PPE is worn to prevent exposure.

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses or goggles.[11]

• Body Protection: A standard lab coat or other protective clothing.[11]

• Respiratory Protection: Use only in a well-ventilated area. For larger quantities or where dust is generated, a respirator may be necessary.[11]

2. Waste Segregation Proper segregation is crucial to prevent dangerous chemical reactions.

• Do Not Mix: Do not mix ferrous lactate waste with other chemicals unless directed by your EHS department.[9]

• Incompatibilities: Keep ferrous lactate waste separate from strong oxidizing agents.

• Designated Waste Stream: Treat ferrous lactate as a solid chemical waste.

3. Containerization All chemical waste must be stored in appropriate containers.[12]

• Container Type: Use a clean, dry, and sealable container made of a compatible material. The original product container is often a suitable choice if it is in good condition.[13]

• Container Integrity: Ensure the container is not cracked or damaged and that the cap seals securely to prevent leaks.[13][14]

• Keep Closed: Waste containers must remain closed at all times, except when adding waste.[12][13]

4. Labeling Accurate labeling prevents accidents and ensures proper handling by waste management personnel.

• Required Information: Affix a "Hazardous Waste" label to the container.[5]

• Contents: Clearly write the full chemical name, "Ferrous Lactate." Do not use abbreviations or chemical formulas.[5]

5. Storage and Accumulation Waste must be stored safely in a designated area pending pickup.

• Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA, which must be at or near the point of waste generation.[12][13]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to catch any potential leaks.

• Storage Limits: Be aware of the accumulation limits for your SAA (e.g., typically a maximum of 55 gallons of hazardous waste).[12]

6. Disposal Request and Pickup Never dispose of chemical waste in the standard trash or down the drain.[10]

• Contact EHS: When the container is full or you are finished generating this waste stream, contact your institution's EHS department to schedule a waste pickup.[12]

• Follow Institutional Procedures: Adhere to your organization's specific procedures for requesting waste collection.

Emergency Procedures: Spills

In the event of a small spill of solid ferrous lactate:

• Ensure Proper PPE: Don the appropriate PPE before cleaning the spill.

• Containment: Prevent the powder from becoming airborne. Avoid creating dust.[11]

• Cleanup: Carefully sweep or shovel the spilled material.[11]

• Dispose: Place the collected material into a suitable, closed, and labeled container for disposal as hazardous waste.[11]

Disposal Workflow

The following diagram illustrates the decision-making and procedural workflow for the proper disposal of ferrous lactate.

Caption: Workflow for the proper disposal of ferrous lactate waste.

References

• 1. youtube.com [youtube.com]
• 2. epa.gov [epa.gov]
• 3. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 4. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 5. benchchem.com [benchchem.com]
• 6. Ferrous Lactate Gluconate SDS MSDS Sheet of Manufacturers [anmol.org]
• 7. Ferrous Lactate or Iron Lactate Manufacturers, with SDS [mubychem.com]
• 8. Ferrous Lactate | C6H10FeO6 | CID 22197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. vumc.org [vumc.org]
• 11. Ferrous lactate - Safety Data Sheet [chemicalbook.com]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 14. danielshealth.com [danielshealth.com]

Safe Handling and Disposal of Iron(II) Lactate: A Guide for Laboratory Professionals

Authoritative guidance on the personal protective equipment (PPE), handling procedures, and disposal of Iron(II) Lactate (B86563), ensuring the safety of researchers and laboratory personnel.

Iron(II) lactate, also known as ferrous lactate, is a chemical compound that requires careful handling in a laboratory setting. While not classified as a highly hazardous substance, it can cause irritation and is harmful if ingested. Adherence to proper safety protocols is essential to minimize risks and ensure a safe working environment.

Hazard Identification and GHS Classification

Iron(II) lactate is associated with the following Globally Harmonized System (GHS) of Classification and Labelling of Chemicals hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Based on these classifications, the following precautionary measures are recommended.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling iron lactate. The following table summarizes the recommended PPE for various levels of protection.

Protection Level	Equipment	Specifications and Rationale
Primary Engineering Control	Chemical Fume Hood or Ventilated Enclosure	Recommended when handling larger quantities or when there is a potential for dust generation to minimize inhalation of airborne particles.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. These materials have demonstrated good to excellent resistance to lactic acid, a component of iron lactate.[1][2][3] Always inspect gloves for tears or punctures before use.
Eye Protection	Safety Glasses with Side Shields or Goggles	To protect against dust particles and potential splashes. Goggles provide a more complete seal around the eyes.
Respiratory Protection	N95 or P100 Respirator	Recommended when working with the powder outside of a fume hood or when dust is generated. This will prevent inhalation of irritating particles.
Body Protection	Laboratory Coat	A standard lab coat is sufficient to protect skin and clothing from incidental contact with the powder.

Experimental Protocols: Safe Handling and Emergency Procedures

Adhering to standardized procedures for handling and in case of accidental exposure is critical for laboratory safety.

Standard Handling Procedure

• Preparation: Before handling iron lactate, ensure that the work area is clean and uncluttered. A designated area within a fume hood is preferable.

• PPE Donning: Put on all required PPE, including a lab coat, safety glasses or goggles, and chemical-resistant gloves. If working outside a fume hood, a respirator is also necessary.

• Weighing and Transfer: When weighing the powder, do so in a ventilated enclosure or a fume hood to contain any dust. Use a spatula or other appropriate tool to transfer the solid, minimizing the creation of airborne particles.

• In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, thoroughly wash hands with soap and water, even after removing gloves. Clean any contaminated surfaces.

Emergency First Aid Procedures

In the event of an accidental exposure, immediate action is crucial.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[4][5][6][7][8] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing. Brush off any excess solid from the skin, then flush the affected area with plenty of soap and water for at least 15 minutes.[4][6][7][8] Seek medical attention if irritation persists.
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory irritation or other symptoms occur.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.

Operational and Disposal Plans

Proper disposal of iron lactate and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal

Iron lactate is not typically classified as a hazardous waste. However, it should not be disposed of in the regular trash or down the drain.[9]

Waste Type	Disposal Container	Disposal Procedure
Solid Iron Lactate Waste	Labeled, sealed container (e.g., a plastic jar with a screw-top lid).	Collect all solid iron lactate waste in a designated, clearly labeled container. The label should include "Solid Chemical Waste" and the name of the chemical.[9]
Contaminated Labware (e.g., gloves, weigh boats, paper towels)	Labeled, sealed plastic bag or container.	Place all disposables that have come into contact with iron lactate into a separate, labeled waste container.[10]
Empty Iron Lactate Containers	Original container.	The original container should be completely empty. Deface the original label and dispose of it in accordance with your institution's guidelines for non-hazardous solid waste.[11]

Once the waste containers are full, they should be handled by the institution's environmental health and safety (EHS) office for proper disposal.

Experimental Workflow for Handling and Disposal

The following diagram illustrates the step-by-step process for safely handling and disposing of iron lactate in a laboratory setting.

References

• 1. usascientific.com [usascientific.com]
• 2. kelco.com.au [kelco.com.au]
• 3. worksafety.co.nz [worksafety.co.nz]
• 4. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
• 5. Chemical splash in the eye: First aid - Mayo Clinic [mayoclinic.org]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 8. ehs.princeton.edu [ehs.princeton.edu]
• 9. unigoa.ac.in [unigoa.ac.in]
• 10. researchsafety.northwestern.edu [researchsafety.northwestern.edu]
• 11. Hazardous Chemical Waste | Environmental Health and Safety | CSUSB [csusb.edu]